3-Iodo-6-methyl-1H-indazole

• CAS: 885518-96-7

Core Science & Biosynthesis

3-Iodo-6-methyl-1H-indazole synthesis protocol

An In-Depth Technical Guide to the Synthesis of 3-Iodo-6-methyl-1H-indazole

Abstract: The 1H-indazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of pharmacologically active compounds, including several FDA-approved kinase inhibitors used in oncology.[1][2][3] This guide provides a comprehensive, in-depth protocol for the synthesis of 3-iodo-6-methyl-1H-indazole (CAS 885518-96-7), a highly valuable intermediate for drug discovery and development.[4] The strategic placement of the methyl group at the C-6 position influences the molecule's lipophilicity and metabolic profile, while the iodine atom at the C-3 position serves as a versatile synthetic handle for introducing molecular diversity, primarily through transition metal-catalyzed cross-coupling reactions.[5] This document is intended for researchers, chemists, and drug development professionals, offering a narrative that combines a detailed, reproducible protocol with the underlying scientific principles that govern the synthetic strategy.

Strategic Overview of the Synthesis

The synthesis of 3-iodo-6-methyl-1H-indazole is most effectively approached through a two-step sequence, beginning with the commercially available or synthetically accessible 6-methyl-1H-indazole. The core of the strategy lies in the regioselective iodination of the indazole ring. The C-3 position of the 1H-indazole system is inherently susceptible to electrophilic substitution, a characteristic we exploit for the direct introduction of iodine.[6]

This approach is favored for its efficiency and high degree of control over the final product's regiochemistry. The alternative, building the substituted indazole ring from a more complex acyclic precursor, typically involves more steps and presents greater challenges in controlling isomer formation.

Logical Workflow Diagram

The overall synthetic pathway is streamlined and logical, focusing on the direct functionalization of the pre-formed indazole core.

Caption: High-level workflow for the synthesis of 3-iodo-6-methyl-1H-indazole.

Detailed Experimental Protocol

This section provides a field-proven, step-by-step methodology for the C-3 iodination of 6-methyl-1H-indazole. The protocol is designed to be self-validating, with clear checkpoints and explanations for each critical step.

Safety Precaution: This procedure must be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory. Iodine is corrosive and can cause burns. N,N-Dimethylformamide (DMF) is a reproductive toxin and should be handled with extreme care.

Materials & Reagents:

• 6-methyl-1H-indazole

• Iodine (I₂)

• Potassium hydroxide (KOH)

• N,N-Dimethylformamide (DMF), anhydrous

• Sodium thiosulfate (Na₂S₂O₃), 10% aqueous solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup:

  • To a dry, round-bottom flask equipped with a magnetic stir bar, add 6-methyl-1H-indazole (1.0 eq).

  • Add anhydrous DMF to dissolve the starting material completely. The volume should be sufficient to create a stirrable solution (approx. 10 mL per gram of indazole).

  • Cool the flask to 0 °C using an ice-water bath. This is crucial for controlling the exothermicity of the subsequent deprotonation step.

• Deprotonation:

  • While stirring at 0 °C, add powdered potassium hydroxide (KOH, 2.0 eq) to the solution in portions.

  • Causality: KOH is a strong base that deprotonates the N-1 position of the indazole ring, forming the corresponding indazolide anion. This anion significantly enhances the electron density of the heterocyclic ring, activating the C-3 position for electrophilic attack.[7]

  • Allow the mixture to stir at 0 °C for 30 minutes after the addition is complete to ensure full deprotonation.

• Iodination:

  • In a separate flask, prepare a solution of iodine (I₂, 1.5 eq) in a minimum amount of anhydrous DMF.

  • Add the iodine solution dropwise to the cold reaction mixture over 20-30 minutes. Maintain the temperature at 0 °C during the addition.

  • Causality: The dropwise addition of the electrophile (I₂) prevents localized overheating and minimizes the formation of potential side products. The activated indazolide anion attacks the iodine molecule to form the C-I bond at the C-3 position.

  • After the addition is complete, allow the reaction to stir at room temperature for 3-5 hours.

• Reaction Monitoring & Workup:

  • Monitor the reaction progress using Thin Layer Chromatography (TLC), eluting with a hexane/ethyl acetate mixture. The disappearance of the starting material spot and the appearance of a new, less polar product spot indicates reaction completion.

  • Once the reaction is complete, carefully pour the mixture into a beaker containing a 10% aqueous solution of sodium thiosulfate. Stir until the dark color of excess iodine has completely disappeared.

  • Causality: Sodium thiosulfate is a reducing agent that quenches any unreacted iodine, converting it to colorless iodide ions (I⁻), which simplifies the subsequent extraction process.

• Extraction and Isolation:

  • Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of DMF used).

  • Combine the organic layers and wash sequentially with water and then brine. The brine wash helps to remove residual water from the organic phase.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification:

  • Purify the crude solid by column chromatography on silica gel. Elute with a gradient of hexane and ethyl acetate to isolate the pure 3-iodo-6-methyl-1H-indazole.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the final product as a solid.

Reaction Mechanism: Electrophilic Substitution

The C-3 iodination of 1H-indazole proceeds via a classic electrophilic aromatic substitution mechanism, greatly facilitated by the initial deprotonation of the ring nitrogen.

Caption: Simplified mechanistic pathway for the iodination of 6-methyl-1H-indazole.

The process begins with the base abstracting the acidic proton from N-1. The resulting anion possesses significantly increased nucleophilicity. The electron-rich C-3 carbon then attacks a molecule of iodine, forming a transient, resonance-stabilized intermediate (a sigma complex). The subsequent loss of an iodide ion restores the aromaticity of the indazole ring, yielding the final C-3 iodinated product.

Physicochemical and Spectroscopic Data

Accurate characterization is essential to confirm the identity and purity of the synthesized compound.

Property	Data	Reference
Chemical Name	3-Iodo-6-methyl-1H-indazole	[4]
CAS Number	885518-96-7	[4]
Molecular Formula	C₈H₇IN₂	[4]
Molecular Weight	258.06 g/mol	[4]
Appearance	Expected to be an off-white to pale yellow solid	General
¹H NMR (Predicted)	Protons on the aromatic ring and the methyl group will show characteristic shifts. The NH proton will likely appear as a broad singlet at high delta values (>10 ppm) in DMSO-d₆.	[8][9]
¹³C NMR (Predicted)	The carbon atom bonded to iodine (C-3) is expected to have a chemical shift in the range of 90-95 ppm. Other aromatic and methyl carbons will appear at their respective characteristic shifts.	[8]
Mass Spectrometry (EI)	The molecular ion peak ([M]⁺) should be observed at m/z ≈ 258.	[8]

Note: Predicted NMR data is based on analyses of structurally similar compounds.[8][9] Researchers should acquire spectra on their synthesized material for definitive confirmation.

References

• A Spectroscopic Guide to the Regioisomers of 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem.
• 1H and 13C NMR of 3-Iodo-6-methyl-5-nitro-1H-indazole. BenchChem.
• Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole in Medicinal Chemistry. BenchChem.
• Application Notes and Protocols for the Synthesis of 6-Bromo-1-methyl-1H-indazol-4-amine. BenchChem.
• 6-Bromo-3-iodo-1-methyl-1H-indazole. Smolecule.
• Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination.
• A Comparative Guide to the Characterization of 3-Iodo-6-methyl-4-nitro-1H-indazole and Its Isomers. BenchChem.
• Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem.
• Regioselective Synthesis of Substituted 1H-Indazoles: Applic
• Literature Review: 3-Iodo-6-methyl-4-nitro-1H-indazole and Rel
• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Publishing.
• 3-Iodo-6-methyl-1H-indazole. Santa Cruz Biotechnology.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. scbt.com [scbt.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

A Technical Guide to 3-Iodo-6-methyl-1H-indazole: Synthesis, Properties, and Applications in Drug Discovery

This guide provides an in-depth technical overview of 3-Iodo-6-methyl-1H-indazole, a heterocyclic building block of significant interest to the pharmaceutical and medicinal chemistry sectors. We will explore its chemical identity, synthetic pathways, physicochemical properties, and its pivotal role as a versatile intermediate in the development of complex bioactive molecules. This document is intended for researchers, scientists, and professionals engaged in drug development and synthetic organic chemistry.

Core Compound Identification and Structure

IUPAC Name: 3-Iodo-6-methyl-1H-indazole[1]

Chemical Formula: C₈H₇IN₂[1]

Molecular Weight: 258.06 g/mol [1]

CAS Number: 885518-96-7[1]

The molecular architecture of 3-Iodo-6-methyl-1H-indazole consists of a bicyclic system where a pyrazole ring is fused to a benzene ring. This indazole core is substituted with a methyl group at the 6-position and a highly reactive iodine atom at the 3-position. The iodine substituent is particularly significant as it provides a reactive handle for a variety of cross-coupling reactions, making this compound a valuable precursor in synthetic chemistry.[2]

Caption: Molecular structure of 3-Iodo-6-methyl-1H-indazole.

Synthesis and Reactivity

The synthesis of 3-iodo-6-methyl-1H-indazole can be conceptualized through established methodologies for indazole synthesis and functionalization. A common approach involves the iodination of a 6-methyl-1H-indazole precursor. The C-3 position of the indazole ring is susceptible to electrophilic substitution, allowing for the introduction of an iodine atom.[3]

A plausible synthetic route is outlined below:

Caption: General synthetic scheme for the iodination of 6-methyl-1H-indazole.

The reactivity of 3-Iodo-6-methyl-1H-indazole is dominated by the carbon-iodine bond at the C-3 position. This feature makes it an excellent substrate for various palladium-catalyzed cross-coupling reactions, which are fundamental for creating carbon-carbon and carbon-nitrogen bonds.[4] These reactions are instrumental in generating libraries of novel compounds for drug discovery.[4]

Applications in Medicinal Chemistry and Drug Development

3-Iodo-6-methyl-1H-indazole is a versatile intermediate in the synthesis of pharmaceuticals, particularly those targeting neurological disorders and for the development of anti-cancer and anti-inflammatory drugs.[2] The indazole scaffold itself is a well-established pharmacophore present in numerous biologically active compounds and approved drugs, known to interact with various biological targets, especially protein kinases.[5][6]

A Gateway to Functionalized Indazole Derivatives

The true value of 3-Iodo-6-methyl-1H-indazole lies in its role as a precursor to more complex, functionalized molecules. A prime example is its utility in the synthesis of nitro-substituted indazoles, such as 3-iodo-6-methyl-4-nitro-1H-indazole and 3-iodo-6-methyl-5-nitro-1H-indazole.[7] The introduction of a nitro group can significantly influence the electronic properties of the indazole system and provide a handle for further chemical transformations, such as reduction to an amino group.[4][8]

Table 1: Predicted Physicochemical Properties of a Key Derivative

Property	Predicted Value for 3-Iodo-6-methyl-4-nitro-1H-indazole
Molecular Formula	C₈H₆IN₃O₂
Molecular Weight	303.06 g/mol
Monoisotopic Mass	302.9505 u
Data extrapolated from analyses of closely related structural isomers.[8]

Role in the Synthesis of Kinase Inhibitors

The indazole core is a key feature in many kinase inhibitors used in cancer therapy.[3] The ability to functionalize the 3-position of the indazole ring through cross-coupling reactions allows for the exploration of chemical space to develop potent and selective kinase inhibitors.[5] While specific biological activity data for 3-Iodo-6-methyl-1H-indazole is not widely published, its structural motifs are found in compounds with known biological activity.[5][9]

Experimental Protocols: A Representative Cross-Coupling Reaction

The following is a generalized protocol for a Heck reaction, illustrating the utility of 3-Iodo-6-methyl-1H-indazole as a substrate. The Mizoroki-Heck reaction is a powerful method for carbon-carbon bond formation between an unsaturated halide and an alkene.[10]

Protocol: Heck Coupling of 3-Iodo-6-methyl-1H-indazole

Materials and Equipment:

• Substrate: 3-Iodo-6-methyl-1H-indazole

• Alkene: e.g., Methyl Acrylate

• Catalyst: Palladium(II) Acetate (Pd(OAc)₂)

• Base: Sodium Carbonate (Na₂CO₃) or Triethylamine (TEA)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF)

• Equipment: Schlenk flask, magnetic stirrer, inert gas line (Argon or Nitrogen), standard laboratory glassware for work-up and purification.[10]

Procedure:

• To a dry Schlenk flask, add 3-Iodo-6-methyl-1H-indazole, Palladium(II) Acetate, and Sodium Carbonate.

• Seal the flask, and evacuate and backfill with an inert gas three times.

• Add anhydrous DMF followed by the alkene (e.g., methyl acrylate) via syringe.

• Place the sealed flask in a preheated oil bath at 100-110 °C and stir vigorously for 4-12 hours.

• Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).

• Upon completion, cool the reaction mixture, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[4][10]

Caption: A generalized workflow for the Heck cross-coupling reaction.

Spectroscopic Characterization

Table 2: Predicted ¹H and ¹³C NMR Data for a Nitro-Derivative

3-Iodo-6-methyl-5-nitro-1H-indazole	¹H NMR (Predicted)	¹³C NMR (Predicted)
NH	~13.5 (s, 1H)	-
H-4	~8.5 (s, 1H)	~120.0
H-7	~7.9 (s, 1H)	~112.0
CH₃	~2.6 (s, 3H)	~17.0
C3	-	~90.0
C3a	-	~142.0
C5	-	~141.0
C6	-	~125.0
C7a	-	Not available
Note: These are predicted values and may vary from experimental data.[11][12][13]

Conclusion

3-Iodo-6-methyl-1H-indazole is a valuable and versatile building block in modern synthetic and medicinal chemistry. Its strategic placement of a reactive iodine atom on the privileged indazole scaffold provides chemists with a powerful tool for constructing complex molecular architectures. Its utility as a precursor for a wide range of derivatives, including potential kinase inhibitors, underscores its importance in drug discovery programs aimed at developing novel therapeutics. Further exploration of the reactivity and applications of this compound is warranted and promises to yield new and valuable chemical entities.

References

• BenchChem. (2025). An In-depth Technical Guide on the Putative Molecular Structure of 3-Iodo-6-methyl-4-nitro-1H-indazole.
• BenchChem. (2025). A Spectroscopic Guide to the Regioisomers of 3-Iodo-6-methyl-4-nitro-1H-indazole.
• BenchChem. (2025). 1H and 13C NMR of 3-Iodo-6-methyl-5-nitro-1H-indazole.
• BenchChem. (2025). Application of 3-Iodo-6-methyl-4-nitro-1H-indazole in Heterocyclic Synthesis.
• BenchChem. (n.d.). 3-Iodo-6-methyl-5-nitro-1H-indazole.
• Chem-Impex. (n.d.). 3-Iodo-6-methyl-indazole.
• BenchChem. (2025). Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole in Medicinal Chemistry.
• BenchChem. (2025). A Comparative Guide to the Characterization of 3-Iodo-6-methyl-4-nitro-1H-indazole and Its Isomers.
• Santa Cruz Biotechnology. (n.d.). 3-Iodo-6-methyl-1H-indazole.
• BenchChem. (2025). A Comparative Guide to 3-Iodo-6-methyl-4-nitro-1H-indazole and Other Bioactive Indazole Derivatives.
• BenchChem. (2025). Application Note: Heck Reaction Protocol for 3-Iodo-6-methyl-4-nitro-1H-indazole.
• BenchChem. (2025). Literature Review: 3-Iodo-6-methyl-4-nitro-1H-indazole and Related Isomers.
• Zhang, H., et al. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 26(9), 2649.
• Sigma-Aldrich. (n.d.). 3-iodo-6-methyl-1H-indazole.

Sources

• 1. scbt.com [scbt.com]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3-Iodo-6-methyl-5-nitro-1H-indazole | 1000343-55-4 | Benchchem [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Introduction: The Strategic Value of the Indazole Scaffold

An In-Depth Technical Guide to 3-Iodo-6-methyl-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

The indazole ring system is a "privileged scaffold" in medicinal chemistry, a core structural motif that consistently appears in a multitude of biologically active compounds. Its unique combination of aromaticity, hydrogen bonding capabilities, and structural rigidity allows it to effectively interact with a diverse range of biological targets, most notably protein kinases. This guide focuses on a specific, highly versatile derivative: 3-Iodo-6-methyl-1H-indazole (CAS Number: 885518-96-7).[1][2][3]

The strategic placement of an iodine atom at the 3-position transforms this molecule from a simple scaffold into a powerful synthetic intermediate. This iodine serves as a highly reactive handle, enabling chemists to introduce a vast array of molecular fragments through well-established transition metal-catalyzed cross-coupling reactions. The methyl group at the 6-position provides a subtle yet important modification that can influence the molecule's solubility, metabolic stability, and binding interactions. This guide provides a comprehensive overview of the synthesis, reactivity, and strategic applications of 3-Iodo-6-methyl-1H-indazole in modern drug discovery.

Physicochemical Properties and Data

A clear understanding of a compound's physical and chemical properties is fundamental to its application in synthesis and research.

Property	Value	Source(s)
CAS Number	885518-96-7	[1][2][3]
Molecular Formula	C₈H₇IN₂	[1]
Molecular Weight	258.06 g/mol	[1][3]
Appearance	Likely a solid powder (based on related compounds)	[4]
Purity	Typically >95% for commercial samples	[4]
SMILES	CC1=CC2=C(C=C1)NN=C2I	[5]
InChI Key	WZFXTMDHAKOGFQ-UHFFFAOYSA-N	[6]

Synthesis and Reactivity: A Platform for Molecular Diversity

The synthetic utility of 3-Iodo-6-methyl-1H-indazole is rooted in its straightforward preparation and the predictable reactivity of its key functional groups.

Proposed Synthetic Route

While specific, detailed protocols for the synthesis of 3-Iodo-6-methyl-1H-indazole are not extensively published, a plausible and efficient route involves the direct iodination of the commercially available precursor, 6-methyl-1H-indazole. This transformation is typically achieved using elemental iodine in the presence of a base.[7][8][9] The base, such as potassium hydroxide (KOH) or potassium carbonate (K₂CO₃), is crucial for deprotonating the indazole, forming a more nucleophilic indazolide anion that readily attacks the iodine.

Caption: Proposed synthesis of 3-Iodo-6-methyl-1H-indazole via direct iodination.

Core Reactivity and Functionalization

The power of this molecule lies in its two primary reaction sites: the C3-Iodo group and the N1-H group. This dual functionality allows for sequential or orthogonal derivatization to build molecular complexity.

• C3-Iodo Group (Cross-Coupling Reactions): The carbon-iodine bond is the key to diversification. It is an excellent substrate for a wide range of palladium-catalyzed cross-coupling reactions, which are foundational in modern medicinal chemistry.[10]

  • Suzuki-Miyaura Coupling: To introduce aryl or heteroaryl groups.

  • Sonogashira Coupling: To introduce alkynyl groups.

  • Heck Coupling: To form C-C bonds with alkenes.

  • Buchwald-Hartwig Amination: To form C-N bonds with various amines.

• N1-H Group (Alkylation/Protection): The indazole nitrogen is nucleophilic and can be readily alkylated or acylated. In many multi-step syntheses, this position is protected (e.g., with a tetrahydropyran (THP) group) to prevent side reactions before being deprotected in a later step.[7]

Caption: A typical drug discovery workflow utilizing the title compound as a key intermediate.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

The following is a representative, self-validating protocol for the Suzuki-Miyaura coupling reaction. This method is based on established procedures for similar iodo-indazole substrates and serves as a robust starting point for synthesis. [8][10] Objective: To synthesize a 3-aryl-6-methyl-1H-indazole derivative.

Materials:

• 3-Iodo-6-methyl-1H-indazole (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane or DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a flame-dried reaction vessel, add 3-Iodo-6-methyl-1H-indazole, the arylboronic acid, and the base.

• Inert Atmosphere: Evacuate and backfill the vessel with an inert gas (e.g., Nitrogen or Argon) three times.

• Solvent and Catalyst Addition: Under the inert atmosphere, add the anhydrous, degassed solvent, followed by the palladium catalyst.

• Heating: Heat the reaction mixture to 80-100 °C and stir for 4-12 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting iodo-indazole is consumed.

• Work-up: Cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired 3-aryl-6-methyl-1H-indazole.

Safety and Handling

As with any halogenated organic compound, proper safety precautions are essential. [11]While a specific Safety Data Sheet (SDS) for this exact compound is not widely available, guidelines for structurally similar chemicals should be followed. [12][13]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat. [11][13]* Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors. [12]Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents. [13]* Disposal: Dispose of as regulated chemical waste in accordance with local and institutional regulations. [11]

References

• 3-Iodo-6-methyl (1H)indazole | 885518-96-7. Aislun Biopharma. [Link]

• Methods for preparing indazole compounds.

• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Publishing. [Link]

• Iodine-Mediated Synthesis of 3H-Indoles via Intramolecular Cyclization of Enamines. ACS Publications. [Link]

• 3-Iodo-1-methyl-6-nitro-1H-indazole. PubChem. [Link]

• Indazole synthesis. Organic Chemistry Portal. [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. acelybio.com [acelybio.com]
• 3. 3-iodo-6-methyl-1H-indazole - [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. chemscene.com [chemscene.com]
• 6. 6-Iodo-3-methyl-1H-indazole Aldrich CPR AldrichCPR AldrichCPR AldrichCPR 1082041-53-9 [sigmaaldrich.com]
• 7. WO2006048745A1 - Methods for preparing indazole compounds - Google Patents [patents.google.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. echemi.com [echemi.com]
• 13. fishersci.com [fishersci.com]

Physical and chemical properties of 3-Iodo-6-methyl-1H-indazole

An In-depth Technical Guide to 3-Iodo-6-methyl-1H-indazole: Properties, Synthesis, and Applications

Introduction

3-Iodo-6-methyl-1H-indazole is a substituted indazole derivative of significant interest in medicinal chemistry and synthetic organic chemistry. The indazole scaffold is recognized as a "privileged structure" in drug discovery, forming the core of numerous compounds with a wide array of pharmacological activities, including anti-cancer, anti-inflammatory, and antimicrobial properties.[1][2] The unique trifunctional nature of 3-Iodo-6-methyl-1H-indazole, featuring a reactive iodine atom at the 3-position, a methyl group at the 6-position, and the inherent reactivity of the indazole ring, makes it a versatile building block for the synthesis of complex molecular architectures.[1]

The iodine atom at the C3-position is particularly valuable as it serves as a handle for various transition metal-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl, heteroaryl, alkyl, and alkynyl groups.[3][4] This strategic functionalization is a cornerstone in the generation of compound libraries for high-throughput screening in drug discovery programs. This guide provides a comprehensive overview of the physical and chemical properties, spectroscopic characterization, synthesis, and potential applications of 3-Iodo-6-methyl-1H-indazole for researchers, scientists, and drug development professionals.

Physicochemical Properties

While extensive experimental data for 3-Iodo-6-methyl-1H-indazole is not widely published, its properties can be reliably predicted based on its structure and data from closely related analogues.

Property	Value	Source
CAS Number	885518-96-7	[5]
Molecular Formula	C₈H₇IN₂	[5]
Molecular Weight	258.06 g/mol	[5]
Appearance	Likely a solid powder	[1]
Purity	Typically >95%	[1]
TPSA	28.68 Ų	[6]
LogP	2.47592	[6]
Hydrogen Bond Donors	1	[6]
Hydrogen Bond Acceptors	1	[6]
Rotatable Bonds	0	[6]

Spectroscopic Characterization

The unambiguous identification of 3-Iodo-6-methyl-1H-indazole relies on a combination of modern spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for elucidating the precise substitution pattern on the indazole ring.[7]

• ¹H NMR: In a typical deuterated solvent like DMSO-d₆, the spectrum is expected to show a broad singlet for the N-H proton at around 13.0-14.0 ppm.[2] The aromatic protons on the benzene ring will appear as distinct signals, and the methyl group at the 6-position will present as a singlet around 2.5 ppm.[2]

• ¹³C NMR: The carbon spectrum will show characteristic signals for the eight carbon atoms. The carbon bearing the iodine (C3) is expected to be significantly shielded, appearing at approximately 90-92 ppm.[2][7] The methyl carbon will resonate at around 17-20 ppm.[7]

Experimental Protocol for ¹H and ¹³C NMR Spectroscopy[7]

• Sample Preparation: Dissolve approximately 5-10 mg of purified 3-Iodo-6-methyl-1H-indazole in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Referencing: Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) using the residual solvent peak as an internal standard (DMSO-d₆: δ 2.50 for ¹H and δ 39.52 for ¹³C).[8]

Mass Spectrometry (MS)

Mass spectrometry is crucial for confirming the molecular weight and elemental composition. High-resolution mass spectrometry (HRMS) is particularly important for this purpose.[7] The expected molecular ion peak [M]⁺ for C₈H₇IN₂ would be observed at m/z 258.06.

Protocol for High-Resolution Mass Spectrometry (HRMS)[7]

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent such as methanol or acetonitrile.

• Ionization: Utilize an appropriate ionization technique, such as electrospray ionization (ESI) or electron ionization (EI).

• Data Acquisition: Analyze the sample using a high-resolution mass analyzer like a time-of-flight (TOF) or Orbitrap instrument to obtain an accurate mass measurement.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy helps in identifying the key functional groups present in the molecule.

• N-H Stretch: A broad absorption band is expected in the region of 3300-3400 cm⁻¹.[8]

• C-H Aromatic Stretch: Absorptions around 3100 cm⁻¹.[8]

• C-H Aliphatic Stretch: Absorptions around 2950 cm⁻¹.[8]

Protocol for FT-IR Spectroscopy (KBr Pellet)[8]

• Sample Preparation: Grind approximately 1 mg of the sample with 100 mg of dry potassium bromide (KBr).

• Pellet Formation: Press the ground mixture into a thin, transparent pellet using a hydraulic press.

• Data Acquisition: Obtain the IR spectrum using an FT-IR spectrometer.

Synthesis of 3-Iodo-6-methyl-1H-indazole

A plausible synthetic route to 3-Iodo-6-methyl-1H-indazole involves the direct iodination of 6-methyl-1H-indazole at the C3 position. This reaction is typically carried out using molecular iodine in the presence of a base.[4]

Caption: Synthetic pathway for 3-Iodo-6-methyl-1H-indazole.

General Protocol for the Iodination of 6-methyl-1H-indazole[4][9]

• Reaction Setup: To a solution of 6-methyl-1H-indazole in DMF, add potassium hydroxide (KOH).

• Addition of Iodine: Add a solution of iodine (I₂) in DMF dropwise to the mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress using Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, pour the mixture into an aqueous solution of sodium thiosulfate (Na₂S₂O₄) and potassium carbonate (K₂CO₃) to precipitate the product.

• Purification: Filter the solid, wash with water, and dry to obtain 3-Iodo-6-methyl-1H-indazole. Further purification can be achieved by recrystallization or column chromatography.

Chemical Reactivity and Applications in Drug Discovery

The synthetic utility of 3-Iodo-6-methyl-1H-indazole primarily stems from the reactivity of the iodine atom at the C3 position, making it an excellent substrate for palladium-catalyzed cross-coupling reactions.[3] These reactions are instrumental in building molecular complexity and are widely used in the synthesis of potential drug candidates.[3]

Caption: Key functionalization pathways for 3-Iodo-6-methyl-1H-indazole.

The indazole core is a key pharmacophore in many kinase inhibitors.[9] By using 3-Iodo-6-methyl-1H-indazole as a starting material, medicinal chemists can synthesize a variety of derivatives to target specific kinases involved in disease pathways, such as cancer.[1][9]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. soc.chim.it [soc.chim.it]
• 5. scbt.com [scbt.com]
• 6. chemscene.com [chemscene.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

A Technical Guide to the Organic Solvent Solubility of 3-Iodo-6-methyl-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indazole derivatives are a cornerstone in medicinal chemistry, recognized for a wide array of biological activities.[1][2] The physicochemical properties of these compounds, particularly solubility, are critical determinants of their utility in both synthetic chemistry and pharmacology. Poor solubility can impede everything from reaction kinetics and purification to formulation and bioavailability, making it a pivotal parameter to assess early in the drug development pipeline.[3][4][5] This technical guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility of 3-Iodo-6-methyl-1H-indazole in organic solvents. While specific solubility data for this compound is not extensively published, this guide synthesizes foundational solubility principles, predictive models, and robust experimental protocols to empower researchers with a systematic approach to characterizing this and similar heterocyclic compounds.

Physicochemical Profile of 3-Iodo-6-methyl-1H-indazole

A molecule's solubility is intrinsically linked to its structural and electronic properties.[6] Understanding the physicochemical characteristics of 3-Iodo-6-methyl-1H-indazole (Figure 1) is the first step in predicting its behavior in various organic solvents.

• Structure: The molecule consists of a bicyclic indazole core, which is an aromatic heterocyclic system. This core structure is comprised of a benzene ring fused to a pyrazole ring.[1]

• Substituents and Their Influence:

  • Indazole Core: The N-H group in the pyrazole ring can act as a hydrogen bond donor, while the lone pair on the other nitrogen atom can act as a hydrogen bond acceptor. This duality suggests potential solubility in solvents capable of hydrogen bonding.

  • Methyl Group (-CH₃): Located at the 6-position, this is a nonpolar, electron-donating group that increases the molecule's lipophilicity (attraction to nonpolar environments).

  • Iodo Group (-I): Positioned at the 3-position, the iodine atom is large and polarizable. While not strongly polar, its presence can contribute to dispersion forces and weak polar interactions. It also makes the compound a valuable intermediate for cross-coupling reactions.[7]

Figure 1: Structure of 3-Iodo-6-methyl-1H-indazole

Table 1: Key Physicochemical Properties

Property	Value/Prediction	Source	Significance for Solubility
CAS Number	885518-96-7	[8]	Unique identifier for the compound.
Molecular Formula	C₈H₇IN₂	[8]	Determines molecular weight and elemental composition.
Molecular Weight	258.06 g/mol	[8]	Influences dissolution kinetics and molar concentration calculations.
Hydrogen Bond Donors	1 (from N-H)	Predicted	Indicates potential for solubility in protic solvents (e.g., alcohols).
Hydrogen Bond Acceptors	1 (from N)	Predicted	Suggests potential for solubility in polar aprotic solvents (e.g., acetone, ethyl acetate).
Predicted LogP	~3.0 - 3.5	Predicted	A positive LogP indicates higher solubility in lipophilic (nonpolar) solvents than in water.

Theoretical Framework for Solubility Prediction

While empirical testing is the gold standard, theoretical models provide a rational basis for solvent selection, saving time and resources.[9]

"Like Dissolves Like"

This foundational principle suggests that a solute will dissolve best in a solvent that has a similar polarity and intermolecular force profile.[10]

• Nonpolar Solvents (e.g., Hexane, Toluene): Given the aromatic core and methyl group, some solubility is expected, driven by van der Waals and dispersion forces.

• Polar Aprotic Solvents (e.g., Dichloromethane (DCM), Ethyl Acetate, Acetonitrile (ACN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)): These solvents can engage in dipole-dipole interactions and accept hydrogen bonds. They are often good candidates for dissolving moderately polar compounds like indazoles.

• Polar Protic Solvents (e.g., Methanol, Ethanol, Isopropanol): These solvents can both donate and accept hydrogen bonds, making them strong candidates for dissolving 3-Iodo-6-methyl-1H-indazole due to its N-H group.

Hansen Solubility Parameters (HSP)

A more quantitative approach involves Hansen Solubility Parameters, which deconstruct solubility into three components:

• δD: Energy from dispersion forces.

• δP: Energy from polar (dipole-dipole) forces.

• δH: Energy from hydrogen bonding.

The principle is that substances with similar HSP values are likely to be miscible.[11][12] By determining the HSP of 3-Iodo-6-methyl-1H-indazole (often through experimental testing with a range of known solvents), one can rationally select or design an optimal solvent or solvent blend.[13][14]

A Practical Workflow for Solvent Selection and Solubility Screening

A systematic, tiered approach is the most efficient method for determining the solubility profile of a new compound.

Caption: A logical workflow for solubility determination.

Experimental Protocols for Solubility Determination

Accurate and reproducible data requires robust experimental design. Two common methods are presented below: the gold-standard equilibrium method and a high-throughput kinetic method.

Protocol: Equilibrium Solubility via the Shake-Flask Method

This method determines the thermodynamic solubility, representing the true equilibrium saturation point of the compound in a solvent. It is considered the most reliable method.[15][16]

Objective: To determine the maximum concentration of 3-Iodo-6-methyl-1H-indazole that dissolves in a given solvent at a specific temperature under equilibrium conditions.

Methodology:

Caption: Workflow for the Shake-Flask solubility method.

Protocol: High-Throughput Kinetic Solubility Assay

This method is faster and uses less compound, making it ideal for early-stage drug discovery when compound availability is limited.[17][18] It measures the concentration at which a compound, introduced from a DMSO stock solution, begins to precipitate in an aqueous or organic medium.[6][19]

Objective: To rapidly assess the precipitation point of 3-Iodo-6-methyl-1H-indazole in various solvents.

Methodology:

• Stock Solution Preparation: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 mM).

• Plate Preparation: In a 96-well microplate, add a small volume of the DMSO stock solution to a larger volume of the test organic solvent. This is typically done in a serial dilution format to test a range of concentrations.

• Incubation: The plate is shaken for a short period (e.g., 1-2 hours) at a controlled temperature.[18]

• Precipitation Detection: The amount of precipitate is measured. Common methods include:

  • Nephelometry: Measures light scattering caused by undissolved particles.[4][6]

  • UV Absorbance with Filtration: The solutions are passed through a filter plate, and the concentration of the dissolved compound in the filtrate is measured by a UV plate reader.[20]

• Data Analysis: The kinetic solubility is defined as the concentration at which precipitation is first observed.

Predicted Solubility Profile and Data Presentation

While experimental data is required for definitive values, a predicted solubility profile can be constructed based on the physicochemical properties discussed. This serves as a starting point for experimental design.

Table 2: Predicted Solubility of 3-Iodo-6-methyl-1H-indazole in Common Organic Solvents

Solvent	Class	Polarity Index	Predicted Solubility	Rationale for Prediction
Heptane/Hexane	Nonpolar Alkane	0.1	Low	Primarily nonpolar interactions, but the polar indazole core limits solubility.
Toluene	Nonpolar Aromatic	2.4	Low to Moderate	Pi-pi stacking with the indazole ring may enhance solubility compared to alkanes.
Dichloromethane (DCM)	Polar Aprotic	3.1	Moderate to High	Good dipole-dipole interactions without H-bonding competition.
Ethyl Acetate (EtOAc)	Polar Aprotic	4.4	High	Acts as a hydrogen bond acceptor for the indazole N-H; moderate polarity.
Acetone	Polar Aprotic	5.1	High	Strong hydrogen bond acceptor and polar character.
Acetonitrile (ACN)	Polar Aprotic	5.8	Moderate	Highly polar, but a weaker H-bond acceptor than acetone or EtOAc.
Isopropanol (IPA)	Polar Protic	3.9	High	Can act as both H-bond donor and acceptor, effectively solvating the molecule.
Ethanol (EtOH)	Polar Protic	4.3	High	Similar to IPA, excellent H-bonding capabilities.
Methanol (MeOH)	Polar Protic	5.1	High	Most polar of the alcohols, strong H-bonding.
Dimethylformamide (DMF)	Polar Aprotic	6.4	Very High	Highly polar aprotic solvent with strong dipole moment and H-bond accepting ability.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	7.2	Very High	A powerful, highly polar solvent capable of dissolving a wide range of compounds.

Conclusion and Applications in Drug Development

A thorough understanding of the solubility of 3-Iodo-6-methyl-1H-indazole is essential for its effective use. The choice of solvent will directly impact:

• Synthetic Reactions: Ensuring reactants are in the solution phase for optimal reaction rates.

• Purification: Selecting an appropriate solvent system for crystallization is critical for achieving high purity.[10][21] A good crystallization solvent is one in which the compound is highly soluble when hot but poorly soluble when cold.[21]

• Biological Assays: Compounds must be fully dissolved (often in DMSO) to generate reliable dose-response curves in vitro.[22]

• Formulation: For in vivo studies, solubility in pharmaceutically acceptable co-solvents or vehicles determines the achievable dosing concentrations and ultimately influences bioavailability.[5][23]

This guide provides the theoretical foundation and practical methodologies for researchers to systematically evaluate the solubility of 3-Iodo-6-methyl-1H-indazole. By combining predictive analysis with robust experimental validation, scientists can accelerate their research and make more informed decisions throughout the drug discovery and development process.

References

• Hansen, C. M. (n.d.). Hansen Solubility Parameters in Practice (HSPiP). Chemistry For Sustainability.

• Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.3: Choice of Solvent. Retrieved from [Link]

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012.

• ChemBK. (n.d.). 3-Iodo-6-methoxy-1-methyl-1H-indazole. Retrieved from [Link]

• BMG LABTECH. (2023, April 6). Drug solubility: why testing early matters in HTS. Retrieved from [Link]

• protocols.io. (2024, December 9). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Retrieved from [Link]

• Foley, D. A., et al. (2023). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews.

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Voinea, R., et al. (2020). The Importance of Solubility for New Drug Molecules. Molecules, 25(10), 2345.
• Jouyban, A. (2010). Experimental and Computational Methods Pertaining to Drug Solubility. IntechOpen.

• APC Ltd. (2020, October 9). Solvent Selection in Pharmaceutical Crystallization Process Development. YouTube. Retrieved from [Link]

• Hansen, C. M. (n.d.). Hansen Solubility Parameters. Retrieved from [Link]

• Alsenz, J., & Kansy, M. (2007). In vitro solubility assays in drug discovery. PubMed.

• Khan Academy. (2021, September 17). Lecture 3: Thermodynamics of Dissolution, Solubility of Organic Liquids, Gases and Solids. YouTube. Retrieved from [Link]

• Khan Academy. (2022, January 11). Free energy of dissolution | Applications of thermodynamics | AP Chemistry. YouTube. Retrieved from [Link]

• EPFL. (n.d.). Guide for crystallization. Retrieved from [Link]

• Wikipedia. (n.d.). Hansen solubility parameter. Retrieved from [Link]

• Ascendia Pharmaceutical Solutions. (2021, July 5). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

• SlideShare. (n.d.). solubility experimental methods.pptx. Retrieved from [Link]

• BioAssay Systems. (n.d.). Solubility Testing – Shake Flask Method. Retrieved from [Link]

• Abbott, S. (n.d.). Hansen Solubility Parameters. Professor Steven Abbott. Retrieved from [Link]

• WebAssign. (n.d.). Thermodynamics of Salt Dissolution. Retrieved from [Link]

• BioDuro. (n.d.). ADME Solubility Assay. Retrieved from [Link]

• Wikipedia. (n.d.). Enthalpy change of solution. Retrieved from [Link]

• Hansen, C. M. (2022, January 15). HSPiP Measuring HSP (New). YouTube. Retrieved from [Link]

• National Institutes of Health. (n.d.). Determination of aqueous solubility by heating and equilibration: A technical note. Retrieved from [Link]

• Pharmaceutical Sciences. (2024, February 15). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Retrieved from [Link]

• International Journal of Pharmaceutical Erudition. (2013, February 15). SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• Chemistry LibreTexts. (2020, February 22). 11.2: The Dissolution Process. Retrieved from [Link]

• DTIC. (2023, May 4). Experimental Procedures for the Measurement of Polymer Solubility and Rheological Properties. Retrieved from [Link]

• American Pharmaceutical Review. (2015, March 25). Solubility in Pharmaceutical R&D: Predictions and Reality. Retrieved from [Link]

• National Institutes of Health. (n.d.). Mechanistically transparent models for predicting aqueous solubility of rigid, slightly flexible, and very flexible drugs (MW<2000) Accuracy near that of random forest regression. Retrieved from [Link]

• PubMed. (2023, December 15). The discovery of water-soluble indazole derivatives as potent microtubule polymerization inhibitors. Retrieved from [Link]

• ResearchGate. (2020, March 20). Predicting Solubility of Small Molecules in Macromolecular Compounds for Nanomedicine Application from Atomistic Simulations. Retrieved from [Link]

• Taylor & Francis eBooks. (2024, May 27). Predicting Solubility of New Drugs | Handbook of Critically Curated Da. Retrieved from [Link]

• Wikipedia. (n.d.). Indazole. Retrieved from [Link]

• PubMed Central. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Retrieved from [Link]

• ResearchGate. (n.d.). Indazoles Chemistry and Biological Activities: Synthesis, Properties, and Biological Activities of Indazole. Retrieved from [Link]

• Journal of Pharmaceutical Negative Results. (n.d.). Indazole From Natural Resources And Biological Activity. Retrieved from [Link]

Sources

• 1. Indazole - Wikipedia [en.wikipedia.org]
• 2. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ucd.ie [ucd.ie]
• 4. bmglabtech.com [bmglabtech.com]
• 5. ascendiacdmo.com [ascendiacdmo.com]
• 6. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. scbt.com [scbt.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 12. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 13. chemistryforsustainability.org [chemistryforsustainability.org]
• 14. Hansen Solubility Parameters | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 15. researchgate.net [researchgate.net]
• 16. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 17. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 18. enamine.net [enamine.net]
• 19. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 20. pharmatutor.org [pharmatutor.org]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 23. The Importance of Solubility for New Drug Molecules – Biomedical and Pharmacology Journal [biomedpharmajournal.org]

An In-depth Technical Guide to the ¹H NMR Spectrum of 3-Iodo-6-methyl-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 3-Iodo-6-methyl-1H-indazole. As a crucial analytical technique in modern chemistry, ¹H NMR spectroscopy offers invaluable insights into the molecular structure of organic compounds. For researchers engaged in the synthesis and development of novel therapeutics, a thorough understanding of the spectral features of key intermediates like 3-Iodo-6-methyl-1H-indazole is paramount. This document will delve into a detailed, predicted analysis of its ¹H NMR spectrum, substantiated by data from analogous structures and fundamental NMR principles. We will explore the underlying reasons for the expected chemical shifts and coupling patterns, provide a standardized protocol for sample analysis, and discuss the potential impact of synthetic artifacts on the spectrum.

Molecular Structure and the Indazole Core

The foundational step in interpreting any NMR spectrum is a clear understanding of the molecule's structure. 3-Iodo-6-methyl-1H-indazole (CAS Number: 885518-96-7) is a bicyclic aromatic heterocycle. The indazole ring system is comprised of a fused benzene and pyrazole ring. The numbering of the indazole core is crucial for the unambiguous assignment of NMR signals.

Structure of 3-Iodo-6-methyl-1H-indazole with Atom Numbering:

Caption: Molecular structure of 3-Iodo-6-methyl-1H-indazole.

The molecule possesses three protons on the benzene ring (H-4, H-5, and H-7), a methyl group at the C-6 position, and an NH proton on the pyrazole ring. The iodine atom at the C-3 position significantly influences the electronic environment of the heterocyclic ring.

Predicted ¹H NMR Spectrum: A Detailed Analysis

Predicted Spectral Data

The following table summarizes the predicted ¹H NMR spectral data for 3-Iodo-6-methyl-1H-indazole. Chemical shifts (δ) are referenced to tetramethylsilane (TMS) and are anticipated in a common NMR solvent such as DMSO-d₆.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale for Prediction
N1-H	~13.5	Broad Singlet	-	The NH proton of the indazole ring is acidic and typically appears as a broad signal at a very downfield chemical shift, especially in hydrogen-bond-accepting solvents like DMSO-d₆.[1][2]
H-4	~7.6 - 7.8	Doublet	JH4-H5 ≈ 8.5 Hz	The H-4 proton is ortho to the electron-donating N1 of the pyrazole ring and is expected to be in the typical aromatic region. It will be split into a doublet by the adjacent H-5 proton.
H-5	~7.0 - 7.2	Doublet of Doublets	JH5-H4 ≈ 8.5 Hz, JH5-H7 ≈ 1.0 Hz	H-5 is ortho to the electron-donating methyl group at C-6, which will shield it, shifting it upfield. It will be split by both H-4 (ortho coupling) and H-7 (meta coupling).
H-7	~7.4 - 7.6	Singlet (or narrow doublet)	JH7-H5 ≈ 1.0 Hz	The H-7 proton is adjacent to the pyrazole ring. The ortho position (C-6) is substituted, so it will primarily show a small meta-coupling to H-5, potentially appearing as a singlet or a very narrowly split doublet.
C6-CH₃	~2.4 - 2.5	Singlet	-	The methyl protons are not coupled to any other protons and will therefore appear as a singlet in the typical benzylic proton region.[1]

Rationale for Predicted Chemical Shifts and Coupling Constants

The predicted spectrum is based on the additive effects of the substituents on the indazole core.

• The Indazole Ring System: The protons on the benzene portion of the indazole ring typically resonate in the aromatic region (δ 7.0-8.5 ppm). The exact chemical shifts are modulated by the electronic nature of the substituents.[3]

• Iodine at C-3: The iodine at the C-3 position will have a modest deshielding effect on the adjacent protons, primarily H-4, due to its electronegativity and anisotropic effects.

• Methyl Group at C-6: The methyl group is an electron-donating group, which will cause a slight shielding (upfield shift) of the ortho (H-5 and H-7) and para (H-4) protons. The effect is most pronounced on the ortho protons.

• Coupling Constants: The coupling constants are predicted based on typical values for aromatic systems.

  • Ortho coupling (³J): The coupling between adjacent protons (H-4 and H-5) is expected to be in the range of 7-9 Hz.

  • Meta coupling (⁴J): The coupling between protons separated by three bonds (H-5 and H-7) is much smaller, typically 1-3 Hz.[4]

  • Para coupling (⁵J): Coupling between H-4 and H-7 is generally too small to be observed.

Experimental Protocol for ¹H NMR Analysis

To ensure the acquisition of a high-quality and reproducible ¹H NMR spectrum of 3-Iodo-6-methyl-1H-indazole, the following experimental protocol is recommended.

Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent. DMSO-d₆ is highly recommended as it is an excellent solvent for many heterocyclic compounds and allows for the observation of the exchangeable N-H proton.[5] Other potential solvents include CDCl₃ or acetone-d₆, depending on the compound's solubility.

• Concentration: Dissolve approximately 5-10 mg of the purified solid 3-Iodo-6-methyl-1H-indazole in 0.5-0.7 mL of the chosen deuterated solvent in a clean, dry 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference for chemical shift calibration (δ = 0.00 ppm).

Workflow for ¹H NMR Sample Preparation and Data Acquisition:

Caption: A standardized workflow for preparing and analyzing a sample of 3-Iodo-6-methyl-1H-indazole by ¹H NMR.

NMR Data Acquisition

• Spectrometer: Utilize a high-field NMR spectrometer (≥400 MHz) for optimal signal dispersion and resolution.

• Tuning and Shimming: Tune the probe to the ¹H frequency and shim the magnetic field to achieve good homogeneity, which is essential for sharp lines and accurate integration.

• Acquisition Parameters:

  • Pulse Angle: A 30-45° pulse is typically sufficient.

  • Relaxation Delay: A delay of 1-2 seconds between pulses is generally adequate.

  • Acquisition Time: An acquisition time of 2-4 seconds will provide good resolution.

  • Number of Scans: Depending on the sample concentration, 8 to 64 scans should provide a good signal-to-noise ratio.[5]

Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to convert the time-domain data into the frequency-domain spectrum.

• Phase and Baseline Correction: Carefully phase the spectrum to ensure all peaks are in the absorptive mode and apply a baseline correction to obtain a flat baseline for accurate integration.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

Synthesis and Potential Impurities

A comprehensive analysis of an NMR spectrum includes consideration of potential impurities arising from the synthetic route. The synthesis of 3-Iodo-6-methyl-1H-indazole can be envisioned through the iodination of 6-methyl-1H-indazole.

A plausible synthetic approach involves the reaction of 6-methyl-1H-indazole with an iodinating agent such as N-iodosuccinimide (NIS) or iodine in the presence of a base.[6][7]

Potential Impurities and their ¹H NMR Signatures:

• Unreacted 6-methyl-1H-indazole: The presence of the starting material would be indicated by a signal for the H-3 proton, typically a singlet around 8.0 ppm. The aromatic signals would also differ from the product.

• Regioisomers: Electrophilic iodination of the indazole ring can potentially lead to the formation of other iodinated isomers, although the C-3 position is generally the most reactive for N-unsubstituted indazoles. Iodination on the benzene ring is also a possibility, which would result in a different set of aromatic signals with distinct splitting patterns.[8]

• Solvent Residues: Residual solvents from the reaction or purification steps (e.g., ethyl acetate, hexane, DMF) are common impurities and will show their characteristic signals in the ¹H NMR spectrum.

Advanced NMR Techniques for Structural Confirmation

For an unambiguous assignment of all proton signals and to confirm the molecular structure, two-dimensional (2D) NMR experiments are invaluable.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings. For 3-Iodo-6-methyl-1H-indazole, a COSY spectrum would show a cross-peak between H-4 and H-5, and a weaker cross-peak between H-5 and H-7, confirming their connectivity.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with their directly attached carbons. It would allow for the assignment of the protonated carbons in the molecule.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two to three bonds. For instance, the methyl protons would show a correlation to C-6 and C-5, and the H-7 proton would show correlations to C-5 and C-7a.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment reveals through-space proximity of protons. A NOESY spectrum could show a correlation between the methyl protons and the H-5 and H-7 protons, confirming their spatial relationship.

Logical Workflow for Structural Elucidation using NMR:

Caption: A systematic approach to confirming the structure of 3-Iodo-6-methyl-1H-indazole using a suite of NMR experiments.

Conclusion

The ¹H NMR spectrum of 3-Iodo-6-methyl-1H-indazole is predicted to exhibit a set of well-defined signals that are characteristic of its substituted indazole structure. A thorough analysis of the chemical shifts, multiplicities, and coupling constants, supported by advanced 2D NMR techniques, allows for the unambiguous confirmation of its molecular structure. This guide provides a robust framework for researchers to interpret the ¹H NMR spectrum of this important synthetic intermediate, ensuring confidence in their experimental results and facilitating the advancement of their research and development endeavors.

References

• Royal Society of Chemistry. (2014). Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. Retrieved from [Link]

• Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5866–5881. [Link]

• Elguero, J., et al. (2016). 13C NMR of indazoles. ResearchGate. Retrieved from [Link]

• Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

• PubChem. (n.d.). 3-Iodo-1H-indazole. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Spin-spin splitting and coupling. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Coupling Constants. Retrieved from [Link]

• ACD/Labs. (2025). 1H–1H Coupling in Proton NMR. Retrieved from [Link]

Sources

• 1. Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. austinpublishinggroup.com [austinpublishinggroup.com]
• 4. acdlabs.com [acdlabs.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

An In-depth Technical Guide to the ¹³C NMR Spectral Data of 3-Iodo-6-methyl-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 3-iodo-6-methyl-1H-indazole, a key heterocyclic scaffold of interest in medicinal chemistry. As a Senior Application Scientist, this document is structured to offer not just raw data, but a comprehensive understanding of the spectral features, the rationale behind peak assignments, and the experimental methodology required for robust characterization.

Introduction: The Structural Significance of Substituted Indazoles

The indazole core is a prominent feature in numerous pharmacologically active compounds, known for its role in kinase inhibition and other therapeutic applications.[1] The specific substitution pattern on the indazole ring is critical, as minor positional changes of functional groups can dramatically alter a molecule's biological activity and physicochemical properties.[1] 3-iodo-6-methyl-1H-indazole serves as a valuable intermediate in the synthesis of more complex derivatives, making its unambiguous structural elucidation paramount.[2] ¹³C NMR spectroscopy is an indispensable tool in this process, providing a detailed fingerprint of the carbon skeleton.[3]

Predicted ¹³C NMR Spectral Data

Below is a table summarizing the predicted ¹³C NMR chemical shifts for 3-iodo-6-methyl-1H-indazole, with assignments based on the standard numbering of the indazole ring system.

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Rationale for Assignment
C3	~90 - 95	The direct attachment of the highly electronegative and heavy iodine atom causes a significant upfield shift (shielding) of C3. This is a characteristic chemical shift for carbon atoms bearing an iodine in heterocyclic systems.
C3a	~141 - 143	This quaternary carbon is part of the fused ring system and its chemical shift is influenced by the adjacent nitrogen and the overall aromaticity of the pyrazole ring.
C4	~121 - 124	This aromatic methine carbon is expected to resonate in the typical aromatic region.
C5	~120 - 123	Similar to C4, this carbon's chemical shift is characteristic of an aromatic CH group.
C6	~132 - 135	The attachment of the methyl group causes a downfield shift (deshielding) for C6 compared to an unsubstituted carbon at this position.
C7	~109 - 112	This aromatic methine carbon is adjacent to the nitrogen-bearing carbon of the benzene ring, which can influence its shielding.
C7a	~140 - 142	As a quaternary carbon in the benzene portion of the ring system, its chemical shift is influenced by the fusion and the adjacent nitrogen atom.
-CH₃	~21 - 23	The methyl carbon exhibits a typical chemical shift for an alkyl group attached to an aromatic ring.

Molecular Structure and Atom Numbering

To provide a clear framework for the discussion of the NMR data, the standard IUPAC numbering for the 1H-indazole ring is utilized.

Caption: A generalized workflow for the synthesis and characterization of 3-iodo-6-methyl-1H-indazole.

Conclusion

The structural characterization of synthetic intermediates like 3-iodo-6-methyl-1H-indazole is a critical checkpoint in the drug discovery and development pipeline. This guide provides a comprehensive overview of its ¹³C NMR spectral data, grounded in established spectroscopic principles and comparative data from related structures. By following the detailed experimental protocols and understanding the rationale behind the spectral assignments, researchers can confidently verify the structure of this important indazole derivative, ensuring the integrity of their subsequent synthetic endeavors.

References

• ResearchGate. 13 C NMR of indazoles. (2016). Available from: [Link]

• RSC Publishing. Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. (2021). Available from: [Link]

• PubChem. 3-Iodo-1H-indazole. Available from: [Link]

• ResearchGate. A 13 C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. (2016). Available from: [Link]

• MDPI. 13C CPMAS NMR as a Tool for Full Structural Description of 2-Phenyl Substituted Imidazoles That Overcomes the Effects of Fast Tautomerization. Available from: [Link]

• The Royal Society of Chemistry. Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. Available from: [Link]

• ResearchGate. 13 C NMR chemical shifts (ppm) and 13 C-19 F coupling constants (Hz) in DMSO-d 6. Available from: [Link]

• Google Patents. WO2006048745A1 - Methods for preparing indazole compounds.

• University of Calgary. 13C-NMR. Available from: [Link]

• ACS Publications. Iodine-Mediated Synthesis of 3H-Indoles via Intramolecular Cyclization of Enamines. (2010). Available from: [Link]

• Chemistry LibreTexts. 6.5: Interpreting C-13 NMR Spectra. (2023). Available from: [Link]

• YouTube. How to Interpret the Number of Signals in a 13C NMR for Organic Chemistry. (2022). Available from: [Link]

• Chemistry LibreTexts. Interpreting C-13 NMR Spectra. (2023). Available from: [Link]

• Chemguide. interpreting C-13 NMR spectra. Available from: [Link]

• Organic Chemistry Portal. Indazole synthesis. Available from: [Link]

• The Royal Society of Chemistry. Copies of 1H NMR and 13C NMR spectra of all new compounds. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Mass Spectrometry Analysis of 3-Iodo-6-methyl-1H-indazole

This technical guide provides a comprehensive overview of the mass spectrometric analysis of 3-Iodo-6-methyl-1H-indazole, a heterocyclic compound of significant interest in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the pharmaceutical industry, offering field-proven insights and detailed methodologies for the structural elucidation and quantification of this molecule.

Introduction: The Significance of 3-Iodo-6-methyl-1H-indazole

The indazole scaffold is a privileged structure in medicinal chemistry, with numerous derivatives demonstrating a wide array of biological activities, including kinase inhibition for cancer therapy.[1] The specific substitution of an iodo group at the 3-position and a methyl group at the 6-position creates a molecule with potential for further functionalization, making it a valuable synthetic intermediate. Accurate mass spectrometric analysis is paramount for confirming the identity, purity, and metabolic fate of such compounds throughout the drug discovery and development pipeline. This guide will delve into the core principles and practical applications of mass spectrometry for the comprehensive characterization of 3-Iodo-6-methyl-1H-indazole.

Foundational Physicochemical Properties

A thorough understanding of the fundamental properties of 3-Iodo-6-methyl-1H-indazole is crucial for developing robust analytical methods.

Property	Value	Source
Molecular Formula	C₈H₇IN₂	[2]
Molecular Weight	258.06 g/mol	[2]
Monoisotopic Mass	257.9654 Da	Calculated
Key Structural Features	Indazole core, C3-Iodo substitution, C6-Methyl substitution	N/A

Optimizing Mass Spectrometric Conditions: A Causal Approach

The choice of ionization technique is a critical first step in the mass spectrometric analysis of 3-Iodo-6-methyl-1H-indazole. The selection is dictated by the analyte's properties and the desired analytical outcome, whether it be simple molecular weight confirmation or detailed structural elucidation through fragmentation.

Ionization Techniques: ESI vs. EI

Electrospray Ionization (ESI) is the preferred method for samples in solution, particularly when coupled with liquid chromatography (LC-MS). As a "soft" ionization technique, ESI typically generates protonated molecules [M+H]+, providing clear molecular weight information with minimal initial fragmentation. This is especially advantageous for quantifying the compound in complex biological matrices.[3]

Electron Ionization (EI) , a "hard" ionization technique, is suitable for volatile and thermally stable compounds, often in conjunction with gas chromatography (GC-MS). EI induces extensive fragmentation, creating a detailed fragmentation pattern that serves as a molecular fingerprint, which is invaluable for structural confirmation and isomer differentiation.[3]

Elucidating Fragmentation Pathways: A Predictive Analysis

While a definitive experimental mass spectrum for 3-Iodo-6-methyl-1H-indazole is not widely available in the public domain, we can predict its fragmentation behavior based on established principles for halogenated heterocycles and data from closely related analogs.[4][5]

Predicted Electron Ionization (EI) Fragmentation

Under EI conditions, the initial event is the formation of the molecular ion [M]+• at m/z 258. The subsequent fragmentation is predicted to follow several key pathways:

• Loss of a Hydrogen Radical: A common fragmentation for methylated aromatic compounds is the loss of a hydrogen radical from the methyl group, leading to a stable, resonance-stabilized cation. For 6-methyl-1H-indazole, the base peak is often the [M-H]+ fragment.[3] We can anticipate a significant peak at m/z 257 .

• Cleavage of the C-I Bond: The Carbon-Iodine bond is the weakest bond in the molecule and is highly susceptible to cleavage.[6] This would result in the loss of an iodine radical (•I), generating a fragment at m/z 131 .

• Loss of HCN: Heterocyclic rings containing nitrogen often undergo fragmentation with the loss of hydrogen cyanide (HCN). This would lead to a fragment at m/z 231 .

• Ring Cleavage: Further fragmentation of the indazole ring system can occur, leading to smaller, characteristic ions.

Predicted Electron Ionization (EI) Fragmentation Pathway.

Predicted Electrospray Ionization (ESI) Tandem MS (MS/MS) Fragmentation

In positive-ion ESI-MS, the primary ion observed will be the protonated molecule, [M+H]+, at m/z 259 . Collision-Induced Dissociation (CID) of this precursor ion in a tandem mass spectrometer is predicted to yield the following product ions:

• Loss of Iodine: The most probable fragmentation pathway is the loss of a neutral iodine atom, leading to a prominent fragment at m/z 132 .

• Loss of Ammonia (NH₃): Protonated nitrogen heterocycles can undergo fragmentation with the loss of ammonia. This would result in a fragment at m/z 242 .

Predicted ESI-MS/MS Fragmentation of the Protonated Molecule.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a robust starting point for the analysis of 3-Iodo-6-methyl-1H-indazole. Optimization will be necessary based on the specific instrumentation and analytical goals.

Sample Preparation

• Standard Solution: Accurately weigh approximately 1 mg of 3-Iodo-6-methyl-1H-indazole and dissolve it in 10 mL of a suitable solvent (e.g., methanol or acetonitrile) to create a 100 µg/mL stock solution.

• Serial Dilutions: Perform serial dilutions of the stock solution with the initial mobile phase to prepare working standards for calibration curves and method development.

LC-MS/MS Method for Quantification

This method is designed for the sensitive quantification of 3-Iodo-6-methyl-1H-indazole in complex matrices.

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. Buy 6-Methyl-1H-indazole | 698-24-8 [smolecule.com]
• 4. benchchem.com [benchchem.com]
• 5. Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mass spectrum of 1-iodopropane C3H7I CH3CH2CH2I fragmentation pattern of m/z m/e ions for analysis and identification of propyl iodide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

An In-depth Technical Guide to the Safe Handling of 3-Iodo-6-methyl-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling protocols for 3-Iodo-6-methyl-1H-indazole (CAS No. 885518-96-7). As a Senior Application Scientist, the following information is synthesized from available data on structurally related compounds to provide a robust framework for its safe utilization in a laboratory setting. Given the absence of a specific, complete Safety Data Sheet (SDS) for this exact molecule, this document emphasizes a precautionary approach, grounded in the known hazards of the iodoindazole chemical class.

Compound Identification and Physicochemical Properties

3-Iodo-6-methyl-1H-indazole is a heterocyclic organic compound with significant applications as a building block in medicinal chemistry and drug discovery.[1][2] Its utility often lies in the reactivity of the iodo-substituent, which allows for further molecular elaboration through various cross-coupling reactions.[3]

Property	Value
CAS Number	885518-96-7[4]
Molecular Formula	C₈H₇IN₂[4]
Molecular Weight	258.06 g/mol [4][5]
Appearance	Likely a solid powder (based on analogs)[2]
Storage	Store at 4°C, protected from light[5]

Hazard Identification and Classification: An Analog-Based Approach

Due to the limited availability of specific toxicological data for 3-Iodo-6-methyl-1H-indazole, hazard classification is based on data from structurally similar iodo- and nitro-substituted indazoles.[1][6] This approach is a standard, precautionary measure in chemical safety. Analogous compounds are consistently classified as hazardous substances.[6]

Anticipated GHS Hazard Classification:

Hazard Class	Category	GHS Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[6][7][8]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[6][9][10]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation[6][9][10]
Specific Target Organ Toxicity - Single Exposure	Category 3	H335: May cause respiratory irritation[6][9][10]

GHS Pictogram:

Signal Word: WARNING [7][8]

Disclaimer: This classification is predictive and based on analogs. Always consult a specific, supplier-provided SDS for the exact material in use when available.[6]

Exposure Control and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is critical when handling this compound. The primary objective is to minimize the risk of inhalation, ingestion, and skin/eye contact.

Engineering Controls

All handling of solid 3-Iodo-6-methyl-1H-indazole should be conducted in a well-ventilated area. A certified chemical fume hood is mandatory for any procedure that may generate dust or aerosols, such as weighing or transferring the material.

Personal Protective Equipment (PPE) Workflow

The following diagram outlines the mandatory PPE workflow for handling 3-Iodo-6-methyl-1H-indazole. Adherence to this protocol is essential to ensure user safety.

Caption: Mandatory PPE and Handling Workflow.

Safe Handling, Storage, and Disposal Protocols

Handling and Storage

• Avoid Dust Formation: Handle the solid material carefully to avoid generating dust. Use non-sparking tools for transfers.

• Inert Atmosphere: For reactions, particularly cross-coupling chemistry, an inert atmosphere (Argon or Nitrogen) is often required to prevent degradation of catalysts and reagents.[2][11]

• Storage Conditions: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[9] Recommended storage is at 4°C, protected from light, to ensure long-term stability.[5]

• Incompatibilities: While specific data is unavailable, avoid strong oxidizing agents.

Waste Disposal Protocol

Proper segregation and disposal are critical to prevent environmental contamination and ensure safety.[6]

Caption: Waste Segregation and Disposal Workflow.

Emergency Procedures and First Aid

In the event of accidental exposure, immediate and appropriate action is crucial.

Accidental Release Measures (Minor Spill)

• Evacuate: If the spill is significant or in a poorly ventilated area, evacuate immediately.

• Control: For minor spills, ensure proper PPE is worn.

• Clean-up: Gently sweep up the solid material using an inert absorbent material (e.g., vermiculite, dry sand). Avoid generating dust.[6]

• Collect: Place the collected material and cleaning supplies into the designated halogenated waste container.

• Decontaminate: Clean the spill area thoroughly.

First Aid Measures

The following first aid measures are based on protocols for similar chemical compounds.[12] Seek immediate medical attention after any exposure.

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[12]

• In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water.[9][12] If skin irritation occurs, get medical advice.[9]

• In Case of Eye Contact: Immediately rinse with pure water for at least 15 minutes, holding the eyelids open.[12]

• If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a Poison Control Center or doctor immediately.[12]

Conclusion

While 3-Iodo-6-methyl-1H-indazole is a valuable intermediate in drug development, its handling requires a diligent and informed approach to safety. The protocols and data presented in this guide, derived from the established profiles of analogous compounds, provide the necessary framework for its safe use. Researchers must integrate these practices into their standard operating procedures, always prioritizing a culture of safety through engineering controls, appropriate PPE, and emergency preparedness.

References

• ChemBK. 3-Iodo-6-methoxy-1-methyl-1H-indazole - Physico-chemical Properties.[Link]

• PubChem. 3-Iodo-6-nitroindazole | C7H4IN3O2 | CID 12475306.[Link]

• DC Fine Chemicals. Safety Data Sheet.[Link]

• PubChem. 3-Iodo-1-methyl-6-nitro-1H-indazole | C8H6IN3O2 | CID 22978160.[Link]

• Organic Syntheses. Procedure.[Link]

• RSC Publishing. Synthesis and biological evaluation of indazole derivatives as anti-cancer agents.[Link]

• AislunBio. 3-Iodo-6-methyl (1H)indazole|885518-96-7.[Link]

• PubChem. 1H-Indazole | C7H6N2 | CID 9221.[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scbt.com [scbt.com]
• 5. chemscene.com [chemscene.com]
• 6. benchchem.com [benchchem.com]
• 7. 3-Iodo-6-nitroindazole | C7H4IN3O2 | CID 12475306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 6-Iodo-3-methyl-1H-indazole Aldrich CPR AldrichCPR AldrichCPR AldrichCPR 1082041-53-9 [sigmaaldrich.com]
• 9. dcfinechemicals.com [dcfinechemicals.com]
• 10. 1H-Indazole | C7H6N2 | CID 9221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. echemi.com [echemi.com]

The Indazole Scaffold: A Privileged Core for Modulating Biological Activity

A Technical Guide for Drug Discovery Professionals

Introduction: The Versatility of the Indazole Core

The indazole, a bicyclic heteroaromatic system featuring a benzene ring fused to a pyrazole ring, has firmly established itself as a "privileged structure" in the field of medicinal chemistry.[1][2] This scaffold exists in two primary tautomeric forms, the 1H-indazole and the 2H-indazole, with the 1H form being the most thermodynamically stable and predominant.[3][4][5][6] The structural rigidity, aromatic nature, and capacity for substitution at multiple positions make the indazole nucleus a versatile template for designing molecules that can interact with a wide range of biological targets with high affinity and specificity.

The significance of this scaffold is underscored by the number of clinically successful drugs that incorporate it. Marketed therapeutics such as Pazopanib and Axitinib (anticancer), Niraparib (anticancer), and Granisetron (antiemetic) are testaments to the indazole's value in drug development.[3][5][7][8] The diverse pharmacological activities exhibited by substituted indazoles are extensive, spanning anticancer, anti-inflammatory, antimicrobial, cardiovascular, and neuroprotective effects.[3][5][9][10] This guide provides a technical deep-dive into the key biological activities of substituted indazoles, focusing on the underlying mechanisms of action, quantitative data, and the experimental protocols essential for their evaluation.

Potent Anticancer Activity: Mechanisms and Applications

Substituted indazoles have emerged as a cornerstone in modern oncology, primarily through their ability to modulate critical pathways involved in cell proliferation, survival, and angiogenesis. The clinical success of indazole-based drugs has fueled extensive research, revealing a multitude of anticancer mechanisms.

Mechanism of Action: Targeting Key Oncogenic Pathways

The anticancer effects of indazole derivatives are diverse and highly dependent on their substitution patterns. Key mechanisms include:

• Kinase Inhibition: This is the most prominent mechanism. Indazoles serve as an effective scaffold for ATP-competitive inhibitors of various protein kinases. For example, Pazopanib is a multi-targeted tyrosine kinase inhibitor that potently inhibits Vascular Endothelial Growth Factor Receptors (VEGFR-1, -2, -3), Platelet-Derived Growth Factor Receptors (PDGFR-α and -β), and c-Kit.[7] By blocking these receptors, it disrupts downstream signaling crucial for angiogenesis and tumor cell proliferation.[7] Similarly, Axitinib is a potent and selective inhibitor of VEGFRs.[2][11] Other indazole derivatives have been developed to target FGFR and EGFR kinases.[3]

• PARP Inhibition: Niraparib is a potent, selective poly (ADP-ribose) polymerase (PARP) inhibitor used for the treatment of ovarian, fallopian tube, and peritoneal cancers, particularly in patients with BRCA mutations.[3][7]

• HDAC Inhibition: Indazole-containing compounds like Belinostat and Entinostat function as histone deacetylase (HDAC) inhibitors, inducing changes in chromatin structure and gene expression that lead to cell cycle arrest and apoptosis.[7]

• Induction of Apoptosis: Many indazole derivatives exert their anticancer effects by triggering programmed cell death. Compound 2f , a novel indazole derivative, was shown to induce apoptosis in breast cancer cells by upregulating pro-apoptotic proteins like Bax and cleaved caspase-3, while downregulating the anti-apoptotic protein Bcl-2.[12][13]

Visualization of Kinase Inhibition Pathway

The following diagram illustrates the mechanism of action for an indazole-based VEGFR inhibitor like Pazopanib, which blocks the autophosphorylation of the receptor, thereby inhibiting downstream signaling cascades like the PI3K/AKT and Raf/MEK/ERK pathways.

Caption: Workflow for Carrageenan-Induced Paw Edema Assay.

Quantitative Anti-inflammatory Activity Data

The efficacy of anti-inflammatory indazoles is often measured by their ability to inhibit edema in animal models.

Compound	Model	Dose (mg/kg)	Max % Inhibition of Edema	Reference
Indazolone Derivative 3b	Carrageenan-induced paw edema (rat)	-	Superior to Diclofenac	[14]
N-Substituted Indazolones	Carrageenan-induced paw edema (mice)	8	Potent activity	[15]
5-Aminoindazole	In vitro COX-2 Inhibition Assay	-	IC₅₀ = 12.32 µM	[16]
6-Nitroindazole	In vitro IL-1β Inhibition Assay	-	IC₅₀ = 100.75 µM	[16]

Experimental Protocol: In Vivo Carrageenan-Induced Paw Edema Assay

This is a benchmark model for evaluating the acute anti-inflammatory activity of novel compounds. [1][16]

• Animal Acclimatization: Use Wistar rats (150-200g). Acclimatize them to laboratory conditions for at least one week before the experiment. Fast the animals overnight with free access to water.

• Grouping: Divide the animals into at least four groups (n=6 per group):

  • Group I: Vehicle Control (e.g., 0.9% saline).

  • Group II: Standard Drug (e.g., Diclofenac sodium, 10 mg/kg).

  • Group III & IV: Test Indazole Derivatives at different doses (e.g., 10 and 20 mg/kg).

• Dosing: Administer the vehicle, standard, or test compounds intraperitoneally (i.p.) or orally (p.o.).

• Inflammation Induction: After 60 minutes of dosing, inject 0.1 mL of 1% (w/v) carrageenan solution in saline into the sub-plantar tissue of the right hind paw of each rat.

• Measurement: Measure the paw volume immediately after carrageenan injection (0 hour) and at 1, 2, 3, and 4 hours thereafter using a plethysmometer.

• Data Analysis: The increase in paw volume is calculated as the difference between the volume at each time point and the initial volume at 0 hour. The percentage inhibition of edema is calculated using the formula:

  • % Inhibition = [ (Vc - Vt) / Vc ] * 100

  • Where Vc is the mean increase in paw volume in the control group, and Vt is the mean increase in paw volume in the treated group.

Antimicrobial Activity

With the rise of drug-resistant pathogens, there is an urgent need for new antimicrobial agents. The indazole scaffold has proven to be a valuable template for the development of compounds with antibacterial and antifungal properties. [17]

Mechanism of Action: Diverse Antimicrobial Targets

Indazole derivatives exhibit broad-spectrum activity against various pathogens, including Gram-positive and Gram-negative bacteria and fungi. [9][18]

• Bacterial Targets: Some derivatives have been identified as inhibitors of DNA gyrase B, an essential bacterial enzyme involved in DNA replication. [19]Others are thought to act as bacterial cholesterol inhibitors. [5]* Fungal Targets: The proposed mechanism for antifungal activity includes the inhibition of lanosterol-14α-demethylase, an enzyme critical for ergosterol biosynthesis in the fungal cell membrane. [5]* Antiprotozoal Activity: Certain 2H-indazole derivatives have shown potent activity against protozoa like Giardia intestinalis, Entamoeba histolytica, and Trichomonas vaginalis, in some cases exceeding the potency of the reference drug metronidazole. [19]

Quantitative Antimicrobial Data

Antimicrobial efficacy is typically reported as the Zone of Inhibition in diffusion assays or as the Minimum Inhibitory Concentration (MIC) in dilution assays.

Compound Series	Organism	Test	Result	Reference
N-methyl-3-aryl indazoles (5i, 5f, 5a)	Xanthomonas campestris	Well Diffusion	Zone of Inhibition: 2.1-2.3 cm	[9][17]
N-methyl-3-aryl indazoles (5j, 5a)	Bacillus megaterium	Well Diffusion	Zone of Inhibition: 1.5-1.6 cm	[9][17]
N-methyl-3-aryl indazoles (5b, 5d)	Candida albicans	Broth Dilution	MIC = 75 µL	[9]
Compound 18 (2,3-diphenyl-2H-indazole)	Giardia intestinalis	In vitro assay	12.8x more active than Metronidazole	[19]
Compound 61 (indazole-triazolyl-oxadiazole)	S. pneumoniae	Broth Dilution	MIC = 4.0 µg/mL	[5]

Experimental Protocol: Antimicrobial Susceptibility (Well Diffusion) Test

This method provides a qualitative or semi-quantitative assessment of a compound's ability to inhibit microbial growth. [9][17]

• Media Preparation: Prepare and sterilize Mueller-Hinton Agar (for bacteria) or Sabouraud Dextrose Agar (for fungi) and pour it into sterile Petri plates. Allow the agar to solidify.

• Inoculum Preparation: Prepare a standardized microbial suspension (e.g., 0.5 McFarland standard) of the test organism (e.g., E. coli, S. aureus, C. albicans).

• Seeding: Evenly spread 100 µL of the microbial suspension over the surface of the agar plates using a sterile cotton swab or L-rod.

• Well Creation: Aseptically punch wells (6-8 mm in diameter) into the agar using a sterile cork borer.

• Compound Loading: Add a defined volume (e.g., 50-100 µL) of the test indazole compound (dissolved in a suitable solvent like DMSO) into the wells. Also include a negative control (solvent only) and a positive control (standard antibiotic like Streptomycin).

• Incubation: Incubate the plates at 37°C for 24 hours (for bacteria) or at 28-30°C for 48 hours (for fungi).

• Measurement: After incubation, measure the diameter (in mm) of the clear zone of inhibition around each well. A larger zone indicates greater antimicrobial activity.

Conclusion and Future Perspectives

The substituted indazole scaffold is a remarkably versatile and clinically validated core in drug discovery. Its derivatives have demonstrated a broad spectrum of potent biological activities, most notably in the realms of oncology, inflammation, and infectious diseases. The ability to readily modify the scaffold at various positions allows for fine-tuning of its pharmacological profile, improving potency, selectivity, and pharmacokinetic properties.

Future research will likely focus on several key areas:

• Structure-Activity Relationship (SAR) Studies: Deeper exploration of SAR will enable the rational design of next-generation indazoles with enhanced activity against novel and challenging targets.

• Development of Dual-Action Agents: The inherent ability of indazoles to modulate multiple pathways could be harnessed to create single molecules with combined therapeutic effects, such as dual antimicrobial and anti-inflammatory agents for treating infections. [19]* Advanced Synthesis and Screening: The integration of modern synthetic methodologies, such as flow chemistry and photocatalysis, with high-throughput screening and AI-driven drug design will undoubtedly accelerate the discovery and optimization of new indazole-based clinical candidates. [5] In conclusion, the indazole nucleus continues to be a highly rewarding starting point for the development of innovative therapeutics, promising to deliver novel solutions for a wide range of unmet medical needs.

References

• The anti-inflammatory activity of N-substituted indazolones in mice. PubMed. [Link]

• Novel Substituted Indazoles towards Potential Antimicrobial Agents. SciSpace. [Link]

• Novel Substituted Indazoles towards Potential Antimicrobial Agents. Oriental Journal of Chemistry. [Link]

• Synthesis and antiinflammatory activity of novel indazolones. PubMed. [Link]

• 2-Substituted indazoles. Synthesis and antimicrobial activity. PubMed. [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PubMed Central. [Link]

• Indazole and its Derivatives in Cardiovascular Diseases: Overview, Current Scenario, and Future Perspectives. PubMed Central. [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. National Institutes of Health. [Link]

• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Publishing. [Link]

• Synthesis of 3-Substituted Indazoles from Arynes and N-Tosylhydrazones. Organic Letters. [Link]

• Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review. ResearchGate. [Link]

• Design, synthesis and molecular docking study of some substituted 4,5- dihydro-2H-indazole derivatives as potential anti-inflammatory agents. PubMed. [Link]

• Synthesis of Indazoles via N–N Bond-Forming Oxidative Cyclization from 2-Aminomethyl-phenylamines. Organic Letters. [Link]

• Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity. ResearchGate. [Link]

• Synthesis of indazoles. Organic Chemistry Portal. [Link]

• Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. MDPI. [Link]

• In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. PubMed Central. [Link]

• Indazoles Chemistry and Biological Activities: Synthesis, Properties, and Biological Activities of Indazole. ResearchGate. [Link]

• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances. [Link]

• Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. ACS Omega. [Link]

• Synthesis and molecular docking studies of new substituted indazole derivatives for anti-breast cancer activity. Der Pharma Chemica. [Link]

• Design, Synthesis and Biological Evaluation of Derivatives Bearing Indazole Scaffold. Longdom Publishing. [Link]

• ChemInform Abstract: Synthesis of Indazole Motifs and Their Medicinal Importance: An Overview. ResearchGate. [Link]

• Structure and synthesis of indazole. ResearchGate. [Link]

• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. ResearchGate. [Link]

• Indazole-based antiinflammatory and analgesic drugs. ResearchGate. [Link]

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. PubMed Central. [Link]

• Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. PubMed Central. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Indazole and its Derivatives in Cardiovascular Diseases: Overview, Current Scenario, and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. austinpublishinggroup.com [austinpublishinggroup.com]
• 7. benchchem.com [benchchem.com]
• 8. Indazole Derivatives [bldpharm.com]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and biological evaluation of indazole derivatives as anti-cancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01147B [pubs.rsc.org]
• 12. Synthesis and biological evaluation of indazole derivatives as anti-cancer agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis and antiinflammatory activity of novel indazolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The anti-inflammatory activity of N-substituted indazolones in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Novel Substituted Indazoles towards Potential Antimicrobial Agents – Oriental Journal of Chemistry [orientjchem.org]
• 18. 2-Substituted indazoles. Synthesis and antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

The Strategic Utility of 3-Iodo-6-methyl-1H-indazole: A Technical Guide for Synthetic Chemists

Abstract

The indazole scaffold is a cornerstone of modern medicinal chemistry, celebrated for its prevalence in a multitude of clinically significant molecules, particularly in oncology.[1][2][3] Among the diverse array of functionalized indazoles, 3-iodo-6-methyl-1H-indazole emerges as a highly strategic and versatile synthetic intermediate. The presence of a reactive iodine atom at the C-3 position provides a crucial handle for sophisticated molecular engineering, primarily through transition-metal-catalyzed cross-coupling reactions. This technical guide offers an in-depth exploration of the synthesis and application of 3-iodo-6-methyl-1H-indazole, presenting field-proven insights, detailed experimental protocols, and the causal logic behind key methodological choices for researchers, scientists, and drug development professionals.

Introduction: The Privileged Indazole Scaffold

Indazole derivatives are recognized as "privileged structures" in drug discovery, capable of interacting with a wide range of biological targets, most notably protein kinases.[1][4] The dysregulation of kinase signaling pathways is a hallmark of numerous cancers, making kinase inhibitors a focal point of targeted therapy.[5] The strategic functionalization of the indazole core is therefore a critical endeavor in the quest for novel therapeutics with enhanced potency and selectivity. 3-Iodo-6-methyl-1H-indazole, with its specific substitution pattern, offers a robust platform for generating diverse molecular libraries aimed at exploring this vast chemical space.

Synthesis of the Core Intermediate: 3-Iodo-6-methyl-1H-indazole

The reliable synthesis of the 3-iodo-6-methyl-1H-indazole intermediate is the foundational step for its subsequent applications. A common and effective method involves the direct iodination of the parent 6-methyl-1H-indazole. The rationale behind this approach lies in the inherent reactivity of the C-3 position of the indazole ring towards electrophilic substitution.

Proposed Synthetic Pathway

The synthesis can be logically envisioned as a two-step process if starting from a precursor like 2,5-dimethylaniline, or a single step from commercially available 6-methyl-1H-indazole. The direct iodination is often preferred for its efficiency.

Caption: Proposed synthetic route to 3-iodo-6-methyl-1H-indazole.

Detailed Experimental Protocol: Direct C-3 Iodination

This protocol is adapted from established methods for the iodination of indazole scaffolds.[6] The choice of a strong base like potassium hydroxide (KOH) is crucial as it facilitates the deprotonation of the indazole N-H, increasing the nucleophilicity of the ring system and promoting the electrophilic attack by iodine.

• Preparation: To a solution of 6-methyl-1H-indazole (1.0 equiv.) in N,N-dimethylformamide (DMF), add potassium hydroxide (2.0 equiv.).

• Iodination: Prepare a solution of iodine (I₂) (1.5 equiv.) in DMF and add it dropwise to the reaction mixture at room temperature.

• Reaction Monitoring: Stir the reaction for 3-5 hours. Progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, pour the reaction mixture into an aqueous solution of sodium thiosulfate to quench excess iodine. This will result in the precipitation of the product.

• Purification: Collect the precipitate by vacuum filtration, wash thoroughly with water, and dry under vacuum to yield 3-iodo-6-methyl-1H-indazole.

The Cornerstone of Versatility: Palladium-Catalyzed Cross-Coupling Reactions

The true synthetic power of 3-iodo-6-methyl-1H-indazole is unlocked through its participation in palladium-catalyzed cross-coupling reactions. The carbon-iodine bond at the C-3 position is an excellent substrate for oxidative addition to a palladium(0) catalyst, initiating a catalytic cycle that can form new carbon-carbon and carbon-nitrogen bonds with high efficiency and selectivity.[7]

Caption: Key cross-coupling reactions involving 3-iodo-6-methyl-1H-indazole.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura coupling is arguably the most utilized reaction for functionalizing 3-iodoindazoles, enabling the synthesis of 3-aryl or 3-heteroaryl indazoles.[2][8] These biaryl structures are prevalent in kinase inhibitors.

Microwave irradiation is often employed to accelerate reaction times and improve yields.[8][9] The choice of a suitable palladium catalyst and base is critical for success.

Component	Role	Typical Reagents/Conditions
Aryl Halide	Electrophile	3-Iodo-6-methyl-1H-indazole (1.0 equiv.)
Boronic Acid/Ester	Nucleophile	Aryl/Heteroaryl Boronic Acid (1.2-1.5 equiv.)
Palladium Catalyst	Catalyst	Pd(PPh₃)₄ (5 mol%), PdCl₂(dppf)
Base	Activates Boronic Acid	K₂CO₃, Cs₂CO₃, K₃PO₄ (2.0-3.0 equiv.)
Solvent	Medium	1,4-Dioxane/Water, DMF, Toluene
Conditions	Energy Source	Microwave, 100-120 °C, 30-60 min

Step-by-Step Methodology: [9][10]

• Setup: In a microwave vial, combine 3-iodo-6-methyl-1H-indazole, the arylboronic acid, base, and palladium catalyst.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and aqueous Na₂CO₃ solution).

• Reaction: Seal the vial and place it in a microwave reactor. Irradiate at 120 °C for 40 minutes with stirring.

• Work-up: After cooling, dilute the mixture with ethyl acetate and wash with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling facilitates the formation of a C(sp²)-C(sp) bond, linking a terminal alkyne to the C-3 position of the indazole.[7][11] This transformation is valuable for creating rigid scaffolds and introducing functionalities for further reactions like click chemistry.

The classic Sonogashira protocol utilizes a dual catalyst system of palladium and copper(I) iodide. N-protection of the indazole may be beneficial to prevent side reactions, though not always necessary.[9][12]

Component	Role	Typical Reagents/Conditions
Aryl Halide	Electrophile	3-Iodo-6-methyl-1H-indazole (1.0 equiv.)
Alkyne	Nucleophile	Terminal Alkyne (1.2 equiv.)
Palladium Catalyst	Main Catalyst	PdCl₂(PPh₃)₂ (5 mol%)
Copper Co-catalyst	Co-catalyst	CuI (10 mol%)
Base	Alkyne Deprotonation	Triethylamine (Et₃N), Diisopropylamine (DIPA)
Solvent	Medium	DMF, THF
Conditions	Thermal	Room Temperature to 60 °C, 12-24 h

Step-by-Step Methodology: [7]

• Setup: To a dry, inert-atmosphere flask, add the 3-iodo-6-methyl-1H-indazole, palladium catalyst, and copper(I) iodide.

• Reagent Addition: Add the degassed solvent, the amine base, and finally the terminal alkyne.

• Reaction: Stir the mixture at the desired temperature until TLC or LC-MS indicates consumption of the starting material.

• Work-up: Dilute the reaction mixture with an organic solvent and wash with saturated aqueous ammonium chloride, followed by water and brine.

• Purification: Dry the organic layer, concentrate, and purify the product by column chromatography.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds, enabling the synthesis of 3-aminoindazole derivatives.[13][14] This is particularly useful for introducing pharmacophores that can engage in hydrogen bonding with biological targets.

Success in this reaction heavily relies on the choice of a palladium pre-catalyst and a sterically hindered phosphine ligand. N-protection of the indazole is often recommended to avoid catalyst inhibition.[9]

Component	Role	Typical Reagents/Conditions
Aryl Halide	Electrophile	N-Protected 3-Iodo-6-methyl-1H-indazole
Amine	Nucleophile	Primary or Secondary Amine (1.2 equiv.)
Palladium Source	Pre-catalyst	Pd₂(dba)₃, Pd(OAc)₂
Ligand	Active Catalyst Former	XPhos, SPhos, BINAP
Base	Amine Deprotonation	NaOt-Bu, K₃PO₄, Cs₂CO₃
Solvent	Medium	Toluene, Dioxane
Conditions	Thermal	80-110 °C, 12-24 h

Step-by-Step Methodology: [7]

• Setup: In a glovebox or under an inert atmosphere, add the N-protected 3-iodo-6-methyl-1H-indazole, amine, base, palladium pre-catalyst, and ligand to a dry reaction vessel.

• Solvent Addition: Add anhydrous, degassed solvent.

• Reaction: Seal the vessel and heat the mixture to 80-110 °C with stirring for 12-24 hours.

• Work-up: After cooling, dilute with an organic solvent and quench with water. Separate the organic layer, wash with brine, and dry.

• Purification: Concentrate the solution and purify the product by column chromatography. If applicable, remove the N-protecting group in a subsequent step.

Application in Drug Discovery: A Gateway to Kinase Inhibitors

The derivatives synthesized from 3-iodo-6-methyl-1H-indazole are of high interest as potential kinase inhibitors.[4][5] For example, the core structure is related to intermediates used in the synthesis of PARP inhibitors like Niraparib.[15][16][17] The ability to rapidly generate a library of analogs by varying the coupling partner in Suzuki, Sonogashira, or Buchwald-Hartwig reactions allows for extensive Structure-Activity Relationship (SAR) studies. This accelerates the identification of lead compounds with optimal potency, selectivity, and pharmacokinetic properties.

Caption: Workflow for utilizing 3-iodo-6-methyl-1H-indazole in drug discovery.

Conclusion

3-Iodo-6-methyl-1H-indazole stands out as a pivotal intermediate in synthetic organic and medicinal chemistry. Its straightforward synthesis and, more importantly, the reactivity of the C-3 iodine atom, provide a reliable and versatile entry point to a vast chemical space. The mastery of its application in palladium-catalyzed cross-coupling reactions empowers chemists to construct complex, biologically relevant molecules with precision and efficiency. As the demand for novel, targeted therapeutics continues to grow, the strategic application of such well-designed building blocks will remain indispensable in the drug discovery and development landscape.

References

• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions with 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem.
• BenchChem. (2025). Application Notes and Protocols: Sonogashira Coupling of 3-iodo-6-methyl-1H-indole. BenchChem.
• BenchChem. (2025). Application of 3-Iodo-6-methyl-5-nitro-1H-indazole in Kinase Inhibitor Synthesis. BenchChem.
• BenchChem. (2025). Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole in Medicinal Chemistry. BenchChem.
• BenchChem. (2025). Application of 3-Iodo-6-methyl-4-nitro-1H-indazole in Heterocyclic Synthesis. BenchChem.
• BenchChem. (2025). Technical Support Center: Cross-Coupling Reactions with 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem.
• BenchChem. (2025). Optimization of Suzuki Coupling with 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem.
• BenchChem. (2025). Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem.
• BenchChem. (2025). Application Notes and Protocols: Suzuki Coupling Reactions with 3-iodo-1H-indazole Derivatives. BenchChem.
• BenchChem. (2025). A Comparative Guide to 3-Iodo-6-methyl-4-nitro-1H-indazole and Other Bioactive Indazole Derivatives. BenchChem.
• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia.
• Google Patents. (n.d.). CN106632244A - A novel synthetic method for preparing an anticancer medicine Niraparib. Google Patents.
• Google Patents. (n.d.). CN107235957A - A kind of synthetic method for preparing Niraparib. Google Patents.
• ResearchGate. (2025). Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines. ResearchGate.
• Giraud, F., Anizon, F., & Moreau, P. (n.d.). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand.
• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts.
• Google Patents. (n.d.). US10927095B2 - Processes for the preparation of Niraparib and intermediates thereof. Google Patents.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. soc.chim.it [soc.chim.it]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. CN106632244A - A novel synthetic method for preparing an anticancer medicine Niraparib - Google Patents [patents.google.com]
• 16. CN107235957A - A kind of synthetic method for preparing Niraparib - Google Patents [patents.google.com]
• 17. US10927095B2 - Processes for the preparation of Niraparib and intermediates thereof - Google Patents [patents.google.com]

Protocols & Analytical Methods

Introduction: The Strategic Importance of C-C Bond Formation in Drug Discovery

An Application Guide to the Suzuki-Miyaura Cross-Coupling of 3-Iodo-6-methyl-1H-indazole

The indazole nucleus is a cornerstone scaffold in medicinal chemistry, integral to a multitude of compounds demonstrating significant biological activities, including anti-cancer, anti-inflammatory, and antiviral properties.[1][2][3] The strategic functionalization of this privileged scaffold is a primary objective in the discovery of novel therapeutic agents. Among the myriad of synthetic transformations available, the Suzuki-Miyaura cross-coupling reaction stands out as a robust and exceptionally versatile method for the construction of carbon-carbon bonds.[2][4][5]

This application note provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the successful execution of the Suzuki-Miyaura coupling reaction with 3-iodo-6-methyl-1H-indazole. This key building block serves as a versatile precursor for the synthesis of diverse 3-aryl-6-methyl-1H-indazole libraries, which are critical for exploring structure-activity relationships (SAR) in drug development programs.[2] We will delve into the mechanistic underpinnings of the reaction, provide a field-proven experimental protocol, and offer a detailed troubleshooting guide to navigate common synthetic challenges.

Part 1: Mechanistic Principles of the Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organoboron compound (typically a boronic acid or its ester) and an organic halide or triflate.[6][7] The reaction proceeds through a well-established catalytic cycle involving a palladium(0) active species. Understanding this cycle is paramount for rational optimization and troubleshooting. The three fundamental steps are: Oxidative Addition, Transmetalation, and Reductive Elimination.[5][6][7]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Pillar 1: The Palladium Catalyst System (Precatalyst and Ligand)

The heart of the reaction is the palladium catalyst, which cycles between the Pd(0) and Pd(II) oxidation states.[8] While Pd(0) is the active species, air-stable Pd(II) precatalysts like PdCl₂(dppf) or Pd(OAc)₂ are often used, which are reduced in situ. Tetrakis(triphenylphosphine)palladium(0), or Pd(PPh₃)₄, is a common and effective Pd(0) precatalyst.[9]

The ligands, typically phosphines, are not mere spectators. They play a crucial role in:

• Stabilizing the palladium center.

• Modulating Reactivity: Electron-rich and bulky ligands, such as those developed by Buchwald (e.g., SPhos, XPhos), can accelerate the rate-limiting oxidative addition step, especially for less reactive halides (e.g., chlorides), and facilitate reductive elimination.[9][10][11] For heteroaryl halides like our indazole, catalyst systems with specialized ligands can be highly effective.[12][13]

Pillar 2: The Essential Role of the Base

The base is a critical activator in the catalytic cycle, and its role is multifaceted.[4] It was once thought its sole purpose was to prevent the buildup of acidic byproducts. However, its primary function is to activate the organoboron species.[14][15] The base reacts with the boronic acid to form a more nucleophilic boronate complex ([R-B(OH)₃]⁻).[15][16] This "ate" complex is significantly more competent for transferring its organic group to the palladium center during the transmetalation step.[15][16]

Commonly used bases include:

• Carbonates: K₂CO₃, Na₂CO₃, Cs₂CO₃

• Phosphates: K₃PO₄

• Fluorides: KF (often used for base-sensitive substrates)[14]

The choice of base is often substrate-dependent and may require empirical screening. For challenging couplings, stronger bases like K₃PO₄ or Cs₂CO₃ are frequently more effective.[9][17]

Pillar 3: The Organoboron Reagent and Solvent System

Boronic acids are the most common organoboron reagents due to their commercial availability and general stability.[5] However, they can be susceptible to protodeboronation (replacement of the boronic acid group with hydrogen), a common side reaction.[18] In cases where this is problematic, more stable boronate esters, such as pinacol esters, or potassium trifluoroborate salts can be used.[17]

The solvent system must solubilize the various components of the reaction. Mixed aqueous/organic systems are common, as water is often necessary for the base to function effectively.[9] Typical solvent systems include:

• 1,4-Dioxane / Water

• Dimethoxyethane (DME) / Water

• Toluene / Water

• N,N-Dimethylformamide (DMF)

Part 2: Experimental Protocol and Workflow

This section provides a detailed, step-by-step protocol for a representative Suzuki-Miyaura coupling of 3-iodo-6-methyl-1H-indazole with phenylboronic acid.

Caption: A typical experimental workflow for the Suzuki coupling reaction.[2]

Representative Protocol: Synthesis of 6-methyl-3-phenyl-1H-indazole

Reagents & Materials

Reagent	Mol. Wt.	Mmol	Equiv.	Mass / Volume
3-Iodo-6-methyl-1H-indazole	258.05	1.0	1.0	258 mg
Phenylboronic Acid	121.93	1.5	1.5	183 mg
Potassium Carbonate (K₂CO₃)	138.21	2.0	2.0	276 mg
Pd(PPh₃)₄	1155.56	0.05	0.05	58 mg
1,4-Dioxane	-	-	-	8.0 mL
Water (degassed)	-	-	-	2.0 mL

Step-by-Step Procedure

• Reaction Setup: To a flame-dried 25 mL Schlenk flask or microwave vial equipped with a magnetic stir bar, add 3-iodo-6-methyl-1H-indazole (258 mg, 1.0 mmol), phenylboronic acid (183 mg, 1.5 mmol), and potassium carbonate (276 mg, 2.0 mmol).[9]

• Inert Atmosphere: Seal the flask with a rubber septum. Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.[17]

• Solvent Addition: Add degassed 1,4-dioxane (8.0 mL) and degassed water (2.0 mL) to the flask via syringe. Stir the mixture for 5 minutes.[2]

• Catalyst Addition: Under a positive flow of the inert gas, quickly add the palladium catalyst, Pd(PPh₃)₄ (58 mg, 0.05 mmol).[9]

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS until the starting 3-iodo-6-methyl-1H-indazole is consumed (typically 4-12 hours).[2]

• Work-up: Once complete, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (10 mL). Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 6-methyl-3-phenyl-1H-indazole.[9]

• Characterization: Characterize the final product by NMR and HRMS to confirm its identity and purity.

Part 3: Reaction Optimization and Data

The selection of catalyst, base, and solvent can dramatically influence the outcome of the Suzuki coupling. The following table summarizes conditions reported in the literature for the coupling of various indazole derivatives, providing a valuable starting point for optimization.

Table 1: Summary of Reaction Conditions for Suzuki Coupling of Iodo/Bromo-Indazoles

Indazole Substrate	Boronic Acid Partner	Catalyst / Ligand (mol%)	Base (equiv.)	Solvent System	Temp (°C) / Time (h)	Yield (%)	Reference
5-Bromo-1-ethyl-1H-indazole	N-Boc-2-pyrroleboronic acid	Pd(dppf)Cl₂ (5%)	K₂CO₃ (2.0)	DME	80 °C / 2 h	92	[13]
3-Iodo-1H-indazole	Phenylboronic acid	PdCl₂(dppf) (5%)	K₂CO₃ (3.0)	1,4-Dioxane/Water	100 °C / 12 h	95+	[8]
3-Iodo-6-methyl-4-nitro-1H-indazole	Phenylboronic acid	Pd(PPh₃)₄ (5-6%)	Na₂CO₃ (2.0)	1,4-Dioxane (aq. base)	120 °C / 40 min (MW)	85-95	[1][19]
7-Bromo-1H-indazol-4-yl sulfonamide	(4-Methoxyphenyl)boronic acid	Pd(PPh₃)₄ (10%)	Cs₂CO₃ (2.0)	Dioxane/EtOH/H₂O	140 °C / 2 h (MW)	70	[20]
5-Bromo-1H-indazole	2-Thiopheneboronic acid	Pd(dppf)Cl₂ (5%)	K₂CO₃ (2.0)	DME	80 °C / 2 h	85	[3]

DME = Dimethoxyethane, dppf = 1,1'-Bis(diphenylphosphino)ferrocene, MW = Microwave irradiation

Part 4: Troubleshooting Guide

Even with a robust protocol, challenges can arise. This section addresses common issues and provides systematic solutions.

Caption: A workflow diagram for troubleshooting low-yielding Suzuki reactions.[17]

Issue 1: Low or No Conversion of Starting Material This is the most common issue. Given that 3-iodo-indazole is an electron-deficient halide, the oxidative addition step should be relatively favorable.[9] Therefore, other steps in the cycle are likely the cause.

• Possible Cause: Inactive or inappropriate catalyst system.

  • Solution: The activity of the palladium catalyst is crucial. Ensure the catalyst is fresh and has been stored properly under an inert atmosphere. If using a common catalyst like Pd(PPh₃)₄ fails, screen other systems. For heteroaryl substrates, catalysts like PdCl₂(dppf) or systems employing bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) can be more effective.[9][13]

• Possible Cause: Insufficiently strong or soluble base.

  • Solution: The base is critical for transmetalation. If a mild base like Na₂CO₃ is ineffective, switch to a stronger or more soluble base such as K₃PO₄ or Cs₂CO₃, which are often superior for challenging couplings.[9][17]

• Possible Cause: Insufficient reaction temperature.

  • Solution: Many Suzuki couplings require significant thermal energy. If the reaction is sluggish at 80-100 °C, consider increasing the temperature to 120 °C, provided the solvent and reactants are stable. Microwave irradiation is a powerful tool for accelerating slow reactions, often reducing reaction times from hours to minutes.[9]

Issue 2: Significant Formation of Byproducts (e.g., Homocoupling) Homocoupling of the boronic acid (R²-R²) is a frequent side reaction, often promoted by the presence of oxygen and Pd(II) species.[17][18]

• Possible Cause: Oxygen contamination in the reaction vessel.

  • Solution: Ensure the reaction mixture and solvents are meticulously degassed before the catalyst is added. This can be achieved by several "freeze-pump-thaw" cycles or by bubbling an inert gas through the solvent for an extended period (15-30 min). Run the reaction under a positive pressure of nitrogen or argon.[9][17]

Issue 3: Protodeboronation of the Boronic Acid This side reaction involves the replacement of the -B(OH)₂ group with a hydrogen atom, consuming the nucleophilic partner. It is often exacerbated by high temperatures and aqueous basic conditions.[18][21]

• Possible Cause: Instability of the boronic acid under the reaction conditions.

  • Solution 1 (Milder Base/Anhydrous Conditions): Strong bases in water can accelerate protodeboronation. Consider switching to a milder base like potassium fluoride (KF) or running the reaction under anhydrous conditions.[21]

  • Solution 2 (Alternative Boron Reagent): If protodeboronation persists, replace the boronic acid with a more stable derivative. Boronate esters (e.g., pinacol esters) or potassium organotrifluoroborates (R-BF₃K) are significantly more resistant to this side reaction.[17][18]

Conclusion

The Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the C-3 functionalization of the 6-methyl-1H-indazole core. Its success hinges on a rational understanding of the catalytic cycle and the careful selection of four key components: the palladium catalyst, the ligand, the base, and the solvent system. By following the detailed protocol and leveraging the troubleshooting guide provided, researchers can efficiently synthesize novel 3-aryl-6-methyl-1H-indazoles, accelerating the engine of discovery in medicinal chemistry and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. byjus.com [byjus.com]
• 6. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. benchchem.com [benchchem.com]
• 18. Yoneda Labs [yonedalabs.com]
• 19. benchchem.com [benchchem.com]
• 20. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]

Application Note: A Comprehensive Protocol for the Mizoroki-Heck Reaction with 3-Iodo-6-methyl-1H-indazole

Abstract

The Mizoroki-Heck reaction stands as a pillar of modern synthetic chemistry, enabling the palladium-catalyzed formation of carbon-carbon bonds between unsaturated halides and alkenes.[1][2] This transformation is particularly vital in pharmaceutical research and drug development, where the construction of complex molecular architectures is paramount.[1] The indazole ring system is recognized as a "privileged structure" in medicinal chemistry, appearing in numerous biologically active compounds.[1][3][4] Consequently, robust methods for its functionalization are in high demand. This application note provides an in-depth, field-proven protocol for the Heck coupling of 3-Iodo-6-methyl-1H-indazole, a versatile building block for synthesizing a diverse library of 3-vinyl-indazole derivatives.[1][5] We will delve into the mechanistic underpinnings, provide a detailed step-by-step experimental guide, and offer insights into troubleshooting and optimization.

Mechanistic Rationale: The Palladium Catalytic Cycle

Understanding the reaction mechanism is critical for rational optimization and troubleshooting. The Mizoroki-Heck reaction proceeds via a Pd(0)/Pd(II) catalytic cycle.[2] While seemingly straightforward, the efficiency of each step is influenced by the choice of substrate, catalyst, ligand, base, and solvent.

The generally accepted mechanism involves several key steps:

• Catalyst Activation: The reaction typically starts with a stable Pd(II) precatalyst, such as Palladium(II) acetate (Pd(OAc)₂), which is reduced in situ to the active Pd(0) species. This reduction can be facilitated by a phosphine ligand or even the solvent.[2][6]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the 3-Iodo-6-methyl-1H-indazole.[2][6][7] This is often the rate-determining step, and the high reactivity of the C-I bond makes iodo-indazoles excellent substrates.[8][9]

• Olefin Coordination & Migratory Insertion: The alkene coordinates to the resulting arylpalladium(II) complex. This is followed by a syn-migratory insertion of the alkene into the palladium-carbon bond (carbopalladation), forming a new carbon-carbon bond and a σ-alkylpalladium(II) intermediate.[7][10]

• Syn β-Hydride Elimination: For the reaction to proceed to the desired vinyl product, the intermediate must possess a hydrogen atom beta to the palladium and be able to adopt a syn-coplanar arrangement. Elimination of this hydrogen forms the product alkene and a hydridopalladium(II) complex.[6][10]

• Catalyst Regeneration: A base, such as triethylamine or sodium carbonate, is crucial for neutralizing the hydrogen halide (HI) generated during the β-hydride elimination step. This regenerates the Pd(0) catalyst, allowing the cycle to continue.[2][11]

Caption: The catalytic cycle of the Mizoroki-Heck reaction.

Detailed Experimental Protocol

This protocol describes a representative Heck reaction using methyl acrylate as the coupling partner. Conditions should be optimized for other alkenes.

Materials and Equipment

Reagents & Materials	Equipment
3-Iodo-6-methyl-1H-indazole	Schlenk flask or sealed reaction vial
Methyl Acrylate	Magnetic stirrer and hotplate
Palladium(II) Acetate (Pd(OAc)₂)	Inert gas line (Argon or Nitrogen)
Sodium Carbonate (Na₂CO₃), anhydrous	Syringes and needles
N,N-Dimethylformamide (DMF), anhydrous	Standard laboratory glassware for work-up
Ethyl acetate, Hexanes (for chromatography)	Rotary evaporator
Brine, Anhydrous Sodium Sulfate (Na₂SO₄)	Flash column chromatography system
TLC plates (silica gel)

Reagent Preparation and Stoichiometry

The following quantities are for a typical reaction on a 0.5 mmol scale.

Component	M.W.	Amount (mg)	Moles (mmol)	Equivalents
3-Iodo-6-methyl-1H-indazole	258.06	129.0	0.5	1.0
Methyl Acrylate	86.09	64.6 (72 µL)	0.75	1.5
Palladium(II) Acetate	224.50	5.6	0.025	0.05
Sodium Carbonate	105.99	106.0	1.0	2.0
Anhydrous DMF	-	2.5 mL	-	-

Step-by-Step Procedure

Caption: Step-by-step workflow for the Heck reaction protocol.

• Reaction Setup : To a dry Schlenk flask equipped with a magnetic stir bar, add 3-Iodo-6-methyl-1H-indazole (129.0 mg, 0.5 mmol), Palladium(II) Acetate (5.6 mg, 0.025 mmol), and anhydrous Sodium Carbonate (106.0 mg, 1.0 mmol).[1]

• Inert Atmosphere : Seal the flask with a septum, and carefully evacuate the flask under vacuum and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment, which is crucial to prevent oxidation and deactivation of the Pd(0) catalyst.[1][12]

• Addition of Reagents : Add anhydrous DMF (2.5 mL) via syringe, followed by methyl acrylate (72 µL, 0.75 mmol).[1]

• Reaction Execution : Place the sealed flask in a preheated oil bath at 100-110 °C. Stir the reaction mixture vigorously for 4-12 hours.[1]

• Monitoring : Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material (3-Iodo-6-methyl-1H-indazole) is fully consumed.[1]

• Work-up : Once complete, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and transfer to a separatory funnel. Wash with water (2 x 20 mL) and then with brine (20 mL).[1]

• Purification : Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator. Purify the resulting crude residue by flash column chromatography on silica gel, typically using a gradient of hexanes and ethyl acetate to afford the pure 3-vinyl-indazole product.[1]

Trustworthiness & Field-Proven Insights: Troubleshooting and Optimization

Every protocol requires a self-validating system. Below are common issues and field-tested solutions to ensure reproducibility and success.

• Issue: Low or No Conversion

  • Causality: The most common culprits are insufficient inertness, impure reagents, or non-optimal reaction temperature. Oxygen can deactivate the catalyst, and water can interfere with the reaction.

  • Solution: Ensure the Schlenk technique is performed correctly and that all solvents are truly anhydrous.[12] Consider increasing the reaction temperature in 10 °C increments or extending the reaction time. Verify the quality and age of the palladium catalyst.

• Issue: Formation of De-iodinated Byproduct

  • Causality: Hydrodehalogenation, the replacement of the iodine with a hydrogen atom, is a known side reaction, particularly with electron-deficient aryl halides.[9] This can occur via a competing reductive pathway.

  • Solution: Switching to a more sterically hindered phosphine ligand can sometimes suppress this side reaction by disfavoring the competing pathway.[9] Alternatively, adjusting the base or solvent may help.[9]

• Consideration: N-H Reactivity and Protection

  • Insight: The acidic N-H proton of the indazole can potentially interfere with the catalytic cycle or the base, leading to catalyst inhibition or side reactions.[9]

  • Recommendation: While this protocol may work for certain substrates, N-protection of the indazole (e.g., with a Boc, SEM, or THP group) is often recommended for Heck couplings to improve yields and consistency, especially during multi-step syntheses.[8][9] The protecting group can be removed in a subsequent step.

• Optimization Strategies:

  • Ligands: For less reactive alkenes or to improve catalyst stability, the addition of a phosphine ligand such as Triphenylphosphine (PPh₃) or Tri(o-tolyl)phosphine (P(o-tol)₃) can be beneficial.[2][11]

  • Base/Solvent System: The choice of base and solvent can be critical.[13][14] For different substrates, screening alternative bases (e.g., Triethylamine, DIPEA, K₂CO₃) and solvents (e.g., NMP, Dioxane, Acetonitrile) may be necessary to achieve optimal results.[8][11]

Conclusion

The Mizoroki-Heck reaction is an exceptionally powerful tool for the C-3 vinylation of the 3-Iodo-6-methyl-1H-indazole scaffold. The protocol detailed herein provides a robust and reliable starting point for researchers in drug discovery and organic synthesis. By understanding the underlying mechanism and anticipating potential challenges, scientists can effectively leverage this reaction to generate novel indazole derivatives, thereby accelerating the exploration of chemical space and the development of new therapeutic agents.[3]

References

• BenchChem. (2025). Application Note: Heck Reaction Protocol for 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem Scientific.

• Wikipedia. (2025). Heck reaction. Wikimedia Foundation. [Link]

• Dong, G., Teo, P., & Ghadessy, F. J. (2015). Palladium-Catalyzed Reductive Heck Coupling of Alkenes. PMC - NIH. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. [Link]

• Amatore, C., & Jutand, A. (2008). Mechanisms of the Mizoroki–Heck Reaction. SciSpace. [Link]

• Sigman, M. S., & Werner, E. W. (2012). Mechanism, Reactivity, and Selectivity in Palladium-Catalyzed Redox-Relay Heck Arylations of Alkenyl Alcohols. Journal of the American Chemical Society. [Link]

• BenchChem. (2025).

• Wipf, P. (2007). Palladium II. Basic Principles - Heck Reactions. Wipf Group, University of Pittsburgh. [Link]

• El-Shishtawy, R. M., et al. (2016). Base and solvent effect on Heck coupling of 2-acetyl-5-bromobenzofuran... ResearchGate. [Link]

• AIP Publishing. (2019). Examining the Effect of Base, Solvent and Temperature in Heck Reaction with the Presence of Palladium(II)- Hydrazone Complexes. AIP Conference Proceedings. [Link]

• NROChemistry. (n.d.). Heck Coupling. [Link]

• Google Patents. (2006). WO2006048745A1 - Methods for preparing indazole compounds.
• BenchChem. (2025). Technical Support Center: Cross-Coupling Reactions with 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem Scientific.
• BenchChem. (2025). Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem Scientific.
• BenchChem. (2025). Application of 3-Iodo-6-methyl-4-nitro-1H-indazole in Heterocyclic Synthesis. BenchChem Scientific.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Heck reaction - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Palladium-Catalyzed Reductive Heck Coupling of Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WO2006048745A1 - Methods for preparing indazole compounds - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. scispace.com [scispace.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. Heck Coupling | NROChemistry [nrochemistry.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.aip.org [pubs.aip.org]

Application Notes and Protocols for the Sonogashira Coupling of 3-Iodo-6-methyl-1H-indazole with Terminal Alkynes

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Potential of the Indazole Scaffold

The 3-alkynyl-1H-indazole framework is a privileged scaffold in medicinal chemistry, appearing in a multitude of compounds with significant biological activity. The introduction of a carbon-carbon triple bond at the C-3 position provides a versatile handle for further molecular elaboration, making it a key building block in the synthesis of novel therapeutic agents and functional organic materials. The Sonogashira cross-coupling reaction stands as the preeminent method for forging the C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne, valued for its reliability, mild conditions, and broad functional group tolerance.[1]

This guide provides a comprehensive technical overview and detailed protocols for the successful Sonogashira coupling of 3-iodo-6-methyl-1H-indazole with a variety of terminal alkynes. As a Senior Application Scientist, this document moves beyond a simple recitation of steps to explain the underlying chemical principles, potential pitfalls, and optimization strategies to ensure reproducible and high-yielding results in your laboratory.

The Critical Role of N-Protection: A Prerequisite for Success

A crucial experimental consideration for the Sonogashira coupling at the C-3 position of the indazole ring is the protection of the N-1 nitrogen. Experimental evidence has shown that attempts to directly couple unprotected 3-iodo-1H-indazoles often result in failure.[1][2] The acidic N-H proton can interfere with the catalytic cycle, potentially by reacting with the organometallic intermediates or the base, thereby inhibiting the desired cross-coupling. Therefore, a preliminary N-protection step is mandatory for achieving high yields and clean reaction profiles. Common protecting groups such as tert-butyloxycarbonyl (Boc) or various sulfonyl groups are effective, with the choice often depending on the desired deprotection conditions later in the synthetic sequence. This guide will present a protocol that includes an N-protection step.

The Sonogashira Catalytic Cycle: A Mechanistic Overview

The Sonogashira reaction is a dual-catalyst system, relying on the synergistic action of palladium and copper complexes.[3] While the precise mechanism can have subtle variations, the generally accepted pathway involves two interconnected catalytic cycles:

• The Palladium Cycle: This cycle is responsible for the activation of the aryl iodide and the final product formation.

  • Oxidative Addition: A low-valent Palladium(0) species, typically generated in situ, inserts into the carbon-iodine bond of the N-protected 3-iodo-6-methyl-1H-indazole to form a Pd(II) intermediate.

  • Transmetalation: The alkynyl group is transferred from the copper acetylide (generated in the copper cycle) to the palladium center.

  • Reductive Elimination: The newly formed diorganopalladium(II) complex undergoes reductive elimination to yield the desired 3-alkynyl-indazole product and regenerate the active Pd(0) catalyst.

• The Copper Cycle: This cycle's primary role is to activate the terminal alkyne.

  • Copper Acetylide Formation: In the presence of a base (typically an amine), the terminal alkyne is deprotonated. The resulting acetylide anion then coordinates with a Copper(I) salt (like CuI) to form a copper acetylide intermediate. This species is more nucleophilic than the parent alkyne and is poised for the transmetalation step.

The amine base plays a dual role in the reaction: it deprotonates the terminal alkyne and also neutralizes the hydrogen iodide (HI) that is formed as a byproduct, preventing it from interfering with the reaction.[4]

Figure 1: The dual catalytic cycle of the Sonogashira reaction.

Experimental Protocols

This section is divided into two main protocols: the essential N-protection of the starting material and the subsequent Sonogashira coupling.

Protocol 1: N-Boc Protection of 3-Iodo-6-methyl-1H-indazole

Rationale: The tert-butyloxycarbonyl (Boc) group is an excellent choice for protecting the indazole nitrogen due to its stability under the basic conditions of the Sonogashira coupling and its straightforward removal under acidic conditions.

Materials:

• 3-Iodo-6-methyl-1H-indazole

• Di-tert-butyl dicarbonate (Boc₂O)

• 4-(Dimethylamino)pyridine (DMAP)

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, dissolve 3-iodo-6-methyl-1H-indazole (1.0 equiv) in anhydrous DCM.

• Add triethylamine (1.5 equiv) and a catalytic amount of DMAP (0.1 equiv).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (1.2 equiv) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the N-Boc protected 3-iodo-6-methyl-1H-indazole.

Protocol 2: Sonogashira Coupling of N-Boc-3-iodo-6-methyl-1H-indazole with a Terminal Alkyne

Materials:

• N-Boc-3-iodo-6-methyl-1H-indazole (1.0 equiv)

• Terminal Alkyne (e.g., Phenylacetylene) (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2-5 mol%)

• Copper(I) iodide (CuI) (4-10 mol%)

• Triethylamine (Et₃N) or Diisopropylamine (DIPEA), anhydrous

• Toluene or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Dichloromethane (DCM) or Ethyl Acetate for workup

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: To a dry Schlenk flask, add N-Boc-3-iodo-6-methyl-1H-indazole (1.0 equiv), PdCl₂(PPh₃)₂ (e.g., 3 mol%), and CuI (e.g., 6 mol%).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add anhydrous Toluene (or THF) followed by anhydrous triethylamine (2-3 equiv).

• Stir the mixture at room temperature for 10-15 minutes.

• Add the terminal alkyne (1.2 equiv) dropwise via syringe.

• Heat the reaction to the desired temperature (e.g., 50-70 °C) and monitor by TLC. The reaction time can vary from 2 to 24 hours depending on the alkyne's reactivity.

• Workup: Once the reaction is complete, cool the mixture to room temperature and filter it through a pad of Celite to remove the catalyst residues, washing with ethyl acetate.

• Concentrate the filtrate in vacuo.

• Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of NH₄Cl and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired 3-alkynyl-6-methyl-1H-indazole product.

Figure 2: Experimental workflow for the synthesis of 3-alkynyl-indazoles.

Substrate Scope and Optimization

The Sonogashira coupling is generally tolerant of a wide range of functional groups on the terminal alkyne. However, reaction rates and yields can be influenced by the electronic and steric nature of the alkyne substituent.

• Aryl Alkynes: Phenylacetylene and its derivatives (both electron-rich and electron-poor) typically couple with high efficiency.

• Alkyl Alkynes: Simple alkyl alkynes, such as 1-hexyne, are also excellent coupling partners.

• Functionalized Alkynes: Alkynes bearing functional groups like alcohols (e.g., propargyl alcohol) or silyl groups (e.g., trimethylsilylacetylene) are well-tolerated. Silyl-protected alkynes can be particularly useful for introducing a terminal alkyne, as the silyl group can be easily removed post-coupling.

The following table provides representative conditions and expected yields for the Sonogashira coupling of N-protected 3-iodoindazoles with various terminal alkynes, based on literature precedents for similar substrates.[1][5]

Entry	Terminal Alkyne	Pd Catalyst (mol%)	CuI (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	PdCl₂(PPh₃)₂ (3)	6	Et₃N	Toluene	70	4	>90
2	4-Methoxyphenylacetylene	PdCl₂(PPh₃)₂ (3)	6	Et₃N	Toluene	70	4	>90
3	1-Hexyne	PdCl₂(PPh₃)₂ (5)	10	DIPEA	THF	60	12	85-95
4	Propargyl alcohol	PdCl₂(PPh₃)₂ (5)	10	Et₃N	DMF	50	8	80-90
5	Trimethylsilylacetylene	Pd(PPh₃)₄ (5)	10	Et₃N	THF	RT	24	>95
6	3-Butyn-1-ol	PdCl₂(PPh₃)₂ (5)	10	Et₃N	DMF	60	10	85-95

Optimization Notes:

• Catalyst Loading: For less reactive alkynes or to push the reaction to completion, increasing the catalyst loading (both Pd and Cu) may be beneficial.

• Base: While triethylamine is standard, other bases like diisopropylamine (DIPEA) can sometimes offer improved results.

• Solvent: The choice of solvent (e.g., Toluene, THF, DMF) can impact solubility and reaction rates. A solvent screen may be necessary for challenging substrates.

• Copper-Free Conditions: To avoid the potential side reaction of alkyne homocoupling (Glaser coupling), copper-free Sonogashira protocols can be employed. These typically require a different ligand system and may use a stronger base like cesium carbonate.[6]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	- Incomplete N-protection of indazole.- Inactive catalyst (Pd or Cu).- Oxygen contamination.- Impure reagents/solvents.	- Confirm full protection by NMR before proceeding.- Use fresh, high-quality catalysts. CuI is particularly sensitive to oxidation.- Ensure the reaction is performed under a strictly inert atmosphere (degas solvent).- Use anhydrous solvents and freshly distilled amine base.
Alkyne Homocoupling	- Presence of oxygen.- High concentration of copper catalyst.	- Thoroughly degas the reaction mixture.- Reduce the amount of CuI or switch to a copper-free protocol.
Decomposition of Starting Material	- Reaction temperature is too high.- Prolonged reaction time.	- Lower the reaction temperature.- Monitor the reaction closely by TLC and stop it once the starting material is consumed.

Conclusion

The Sonogashira cross-coupling reaction is a highly effective and versatile method for the synthesis of 3-alkynyl-6-methyl-1H-indazoles, provided that the critical step of N-protection is performed beforehand. The protocols and insights detailed in this guide offer a robust framework for researchers to successfully implement this transformation. By understanding the mechanistic principles and key experimental parameters, scientists can efficiently generate a diverse array of indazole derivatives, paving the way for new discoveries in drug development and materials science.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. A Versatile Pd-Catalyzed Alkyne Annulation Process for Benzo[a]carbazoles and their Anticancer Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 6. benchchem.com [benchchem.com]

Application Note: Buchwald-Hartwig Amination for the Synthesis of N-Substituted 3-Aminoindazoles

An Application Guide for Medicinal Chemists

Introduction: The Strategic Importance of 3-Aminoindazoles

The indazole scaffold is a privileged structure in medicinal chemistry, appearing in a multitude of clinically significant agents, including those with kinase inhibitory, anti-inflammatory, and antiviral properties.[1][2] Specifically, functionalization at the 3-position with an amino group provides a critical vector for modulating pharmacological activity, enhancing solubility, and tuning pharmacokinetic profiles. The synthesis of N-substituted 3-aminoindazoles via traditional methods can be challenging, often requiring harsh conditions or multi-step sequences.

The advent of palladium-catalyzed cross-coupling, particularly the Buchwald-Hartwig amination, has revolutionized the formation of carbon-nitrogen bonds, offering a powerful and versatile tool for accessing these valuable motifs.[3][4] This reaction enables the direct coupling of a 3-iodoindazole electrophile with a wide array of primary and secondary amines under relatively mild conditions, tolerating a broad range of functional groups.

This guide provides a detailed exploration of the Buchwald-Hartwig amination of 3-iodoindazoles, offering mechanistic insights, optimized protocols, and practical troubleshooting advice for researchers in drug discovery and development.

Part 1: The Catalytic Cycle - A Mechanistic Overview

The Buchwald-Hartwig amination proceeds via a catalytic cycle involving Pd(0) and Pd(II) intermediates.[3][5][6] Understanding this mechanism is paramount for rational optimization and troubleshooting. The cycle consists of three fundamental steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.

• Oxidative Addition : The cycle begins with the active, monoligated Pd(0) species undergoing oxidative addition into the carbon-iodine bond of the 3-iodoindazole. This forms a Pd(II) intermediate. The reactivity for aryl halides typically follows the order I > Br > Cl.[7]

• Amine Coordination & Deprotonation : The amine nucleophile coordinates to the Pd(II) complex. In the presence of a base, the amine is deprotonated to form a more nucleophilic amido species. The choice of base is critical and depends on the pKa of the amine and the sensitivity of functional groups on the substrates.[7]

• Reductive Elimination : This is often the rate-determining step. The C-N bond is formed as the desired N-aryl-3-aminoindazole product is expelled from the palladium center, regenerating the active Pd(0) catalyst. Bulky, electron-rich phosphine ligands are crucial as they accelerate this step, particularly for challenging or electron-rich substrates like indazoles.[4][8]

A known challenge with aryl iodides is potential catalyst inhibition by the iodide anion generated during the reaction.[7][9][10] This can be mitigated by careful selection of ligands and solvents that may promote the precipitation of the resulting iodide salt.

Caption: The catalytic cycle for the Buchwald-Hartwig amination.

Part 2: Optimizing Key Reaction Parameters

Successful amination of 3-iodoindazoles requires careful consideration of four key components: the palladium source, the ligand, the base, and the solvent.

• Palladium Source : While traditional sources like Pd₂(dba)₃ or Pd(OAc)₂ can be used, modern palladium precatalysts are strongly recommended for superior results and reproducibility.[7] Precatalysts, such as the Buchwald G3 or G4 series, are air- and moisture-stable solids that rapidly and reliably generate the active monoligated Pd(0) species in solution upon exposure to a base. This avoids unpredictable induction periods and ensures higher catalytic activity.

• Ligand Selection : The choice of ligand is arguably the most critical factor. For electron-rich heteroaromatic halides like 3-iodoindazoles, bulky and electron-rich biarylmonophosphine ligands are essential. These ligands stabilize the palladium center and promote the crucial reductive elimination step. Ligands such as tBuXPhos , XPhos , and RuPhos have shown excellent efficacy for coupling amines with challenging heterocyclic electrophiles, including indazoles.[5]

• Base : The base facilitates the deprotonation of the amine, forming the palladium-amido complex.

  • Strong Bases (e.g., NaOtBu, KOtBu, LHMDS) : These generally provide the fastest reaction rates and are often the first choice for less sensitive substrates.[5][7]

  • Weaker Bases (e.g., K₃PO₄, Cs₂CO₃) : These are required when either the 3-iodoindazole or the amine coupling partner contains base-sensitive functional groups (e.g., esters, ketones). Reactions with weaker bases may require higher temperatures or longer reaction times to achieve full conversion.[5]

• Solvent : Anhydrous, deoxygenated solvents are mandatory to prevent catalyst deactivation.[9][11]

  • Aprotic Polar Solvents : Dioxane and THF are excellent choices.[12][13]

  • Apolar Solvents : Toluene is also commonly and effectively used.[14] The choice can influence the solubility of the base and any salt byproducts, which can impact reaction rates.

Part 3: Experimental Protocol - General Procedure

This protocol provides a reliable starting point for the amination of a generic 3-iodoindazole with a primary or secondary amine using a modern palladium precatalyst.

Reagents & Equipment:

• 3-Iodoindazole (1.0 equiv)

• Amine (1.2 - 1.5 equiv)

• Palladium Precatalyst (e.g., tBuXPhos Pd G3, 1-2 mol%)

• Ligand (e.g., tBuXPhos, 1-2 mol%, if not using a precatalyst)

• Base (e.g., NaOtBu or K₃PO₄, 1.4 - 2.0 equiv)

• Anhydrous, degassed solvent (e.g., Dioxane or Toluene)

• Schlenk tube or microwave vial with a magnetic stir bar

• Inert atmosphere (Argon or Nitrogen) source (glovebox or Schlenk line)

Step-by-Step Methodology:

• Preparation (Inert Atmosphere) : In a glovebox or under a positive flow of inert gas, add the 3-iodoindazole, the palladium precatalyst, and the base to an oven-dried Schlenk tube or reaction vial.

• Reagent Addition : Seal the vessel. If not in a glovebox, evacuate and backfill the vessel with inert gas three times.[15] Add the anhydrous, degassed solvent via syringe.

• Nucleophile Addition : Add the amine coupling partner via syringe. If the amine is a solid, it can be added in step 1 with the other solids.

• Reaction : Place the sealed vessel in a preheated oil bath or heating block set to the desired temperature (typically 80-110 °C).

• Monitoring : Stir the reaction vigorously. Monitor the reaction progress by TLC or LC-MS analysis of small aliquots until the starting 3-iodoindazole is consumed.

• Workup :

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate).

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts. Wash the pad with additional solvent.

  • Wash the combined organic filtrate with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate gradient) to yield the pure N-substituted 3-aminoindazole.

Part 4: Data Summary - Recommended Starting Conditions

The optimal conditions can vary based on the nature of the amine nucleophile. The following table provides validated starting points for optimization.

Amine Type	Recommended Ligand	Recommended Base	Solvent	Typical Temp. (°C)	Key Considerations
Primary Aliphatic	tBuXPhos, RuPhos	NaOtBu, LHMDS	Dioxane, THF	80 - 100	Prone to double arylation; use of bulky ligands is critical for selectivity.
Secondary Aliphatic	XPhos, RuPhos	NaOtBu, K₃PO₄	Toluene, Dioxane	90 - 110	Generally good substrates; sterically hindered amines may require higher temperatures.
Anilines	XPhos, tBuXPhos	K₃PO₄, Cs₂CO₃	Toluene	100 - 110	Electron-deficient anilines are more challenging and may require stronger bases.
N-Heterocycles	tBuXPhos, BrettPhos	LiHMDS, K₂CO₃	THF	80 - 110	Substrate pKa is important; catalyst inhibition by the heterocycle is possible.[12][13]

Part 5: Troubleshooting Common Issues

Even with robust protocols, challenges can arise. This workflow provides a logical approach to diagnosing and solving common problems.

Caption: A logical workflow for troubleshooting common reaction failures.

References

• Buchwald–Hartwig amination - Wikipedia . Source: Wikipedia, URL: [Link]

• Strategies for the Synthesis of 3‐Aminoazoles. - ResearchGate . Source: ResearchGate, URL: [Link]

• The Buchwald–Hartwig Amination After 25 Years - the University of Groningen research portal . Source: University of Groningen Research Portal, URL: [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts . Source: Chemistry LibreTexts, URL: [Link]

• [Novel access to indazoles based on palladium-catalyzed amination chemistry] - PubMed . Source: PubMed, URL: [Link]

• A Novel Synthesis of 2-Aryl-2H-indazoles via a Palladium-Catalyzed Intramolecular Amination Reaction | Organic Letters - ACS Publications . Source: ACS Publications, URL: [Link]

• Recent advances in 3‐aminoindazoles as versatile synthons for the synthesis of nitrogen heterocycles | Request PDF - ResearchGate . Source: ResearchGate, URL: [Link]

• Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands . Source: Royal Society of Chemistry, URL: [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal . Source: Organic Chemistry Portal, URL: [Link]

• Synthesis and evaluation of N-arylindazole-3-carboxamide derivatives as novel antiviral agents against SARS-CoV-2 - PubMed . Source: PubMed, URL: [Link]

• Buchwald-Hartwig Amination Mechanism | Organic Chemistry - YouTube . Source: YouTube, URL: [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! - YouTube . Source: YouTube, URL: [Link]

• Help troubleshooting a Buchwald-Hartwig amination? : r/chemistry - Reddit . Source: Reddit, URL: [Link]

• Synthesis and Anti-Inflammatory Activity of N(2)-Arylindazol-3(2H)-One Derivatives: Copper-Promoted Direct N-Arylation via Chan–Evans–Lam Coupling - PMC - PubMed Central . Source: PubMed Central, URL: [Link]

• Suggested mechanism for the synthesis of N-aryl-3-amino dihydropyrrol-2-one-4-carboxylates 5 - ResearchGate . Source: ResearchGate, URL: [Link]

• An Efficient Process for Pd-Catalyzed C–N Cross-Coupling Reactions of Aryl Iodides: Insight Into Controlling Factors - NIH . Source: National Institutes of Health, URL: [Link]

• Why is the product not forming in buchwald coupling of pyridyl 2-amino pyrimidine with 4-iodopyrazole? | ResearchGate . Source: ResearchGate, URL: [Link]

• Scope and Limitations of Pd 2 (dba) 3 /P( i -BuNCH 2 CH 2 ) 3 N-Catalyzed Buchwald−Hartwig Amination Reactions of Aryl Chlorides - ResearchGate . Source: ResearchGate, URL: [Link]

• Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts - ResearchGate . Source: ResearchGate, URL: [Link]

• Efficient Pd-Catalyzed Amination Reactions for Heterocycle Functionalization - PMC - NIH . Source: PubMed Central, URL: [Link]

• Efficient Pd-catalyzed amination reactions for heterocycle functionalization - PubMed - NIH . Source: PubMed, URL: [Link]

• Efficient Pd-Catalyzed Amination Reactions for Heterocycle Functionalization - MIT Open Access Articles . Source: MIT DSpace, URL: [Link]

• New Ammonia Equivalents for the Pd-Catalyzed Amination of Aryl Halides - ResearchGate . Source: ResearchGate, URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and evaluation of N-arylindazole-3-carboxamide derivatives as novel antiviral agents against SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. research.rug.nl [research.rug.nl]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 8. m.youtube.com [m.youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. An Efficient Process for Pd-Catalyzed C–N Cross-Coupling Reactions of Aryl Iodides: Insight Into Controlling Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. reddit.com [reddit.com]
• 12. Efficient Pd-Catalyzed Amination Reactions for Heterocycle Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. dspace.mit.edu [dspace.mit.edu]
• 14. pubs.acs.org [pubs.acs.org]
• 15. rsc.org [rsc.org]

Synthesis of 3-aryl-6-methyl-1H-indazoles from 3-iodo precursor.

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Application Note & Protocol Guide

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of 3-aryl-6-methyl-1H-indazoles, a class of compounds of significant interest in medicinal chemistry.[1][2][3] The primary focus is on the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, utilizing 3-iodo-6-methyl-1H-indazole as the key precursor.[1][4] This document is intended for researchers, scientists, and professionals in drug development, offering in-depth insights into the reaction mechanism, a step-by-step experimental protocol, and a discussion of critical parameters for successful synthesis.

Introduction: The Significance of the Indazole Scaffold

Indazoles are aromatic heterocyclic compounds that have garnered substantial attention in drug discovery due to their diverse pharmacological activities.[2][3] The indazole nucleus is a "privileged scaffold," meaning it can serve as a core structure for ligands that bind to a variety of biological targets.[1] Consequently, indazole derivatives have been successfully developed into drugs for treating a range of diseases, including cancer, inflammation, and viral infections.[1][2][3]

The functionalization of the indazole ring, particularly at the C-3 position, is a key strategy for modulating the biological activity of these compounds. The introduction of various aryl groups at this position can significantly impact the molecule's interaction with its target protein. The Suzuki-Miyaura cross-coupling reaction has emerged as a powerful and versatile tool for creating the crucial C-C bond between the indazole core and an aryl moiety.[5][6][7] This method is favored for its mild reaction conditions, high functional group tolerance, and the commercial availability of a wide array of boronic acid coupling partners.[6]

This guide focuses on the synthesis of 3-aryl-6-methyl-1H-indazoles, starting from the readily accessible 3-iodo-6-methyl-1H-indazole precursor. The iodine atom at the C-3 position serves as an excellent leaving group in the palladium-catalyzed cycle, facilitating efficient cross-coupling.[4]

The Synthetic Strategy: Suzuki-Miyaura Cross-Coupling

The core of this synthetic approach is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between an organohalide (in this case, 3-iodo-6-methyl-1H-indazole) and an organoboron compound (an arylboronic acid).[5][7]

A general scheme for this transformation is presented below:

Caption: General scheme of the Suzuki-Miyaura coupling.

Detailed Experimental Protocol

This section provides a step-by-step guide for the synthesis of a representative 3-aryl-6-methyl-1H-indazole.

Preparation of the Precursor: 3-Iodo-6-methyl-1H-indazole

The starting material, 3-iodo-6-methyl-1H-indazole, can be prepared from 6-methyl-1H-indazole through iodination.

Protocol:

• To a solution of 6-methyl-1H-indazole (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF), add a base like potassium hydroxide (KOH) (2.0-3.0 eq) portion-wise at room temperature.[8][9]

• Stir the resulting mixture for approximately 30 minutes.

• Add iodine (I₂) (1.5-2.0 eq) in several portions.

• Continue stirring at room temperature for 3-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate or sodium bisulfite.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration, wash with water, and dry under vacuum to yield 3-iodo-6-methyl-1H-indazole.[1]

Suzuki-Miyaura Coupling: Synthesis of 3-Aryl-6-methyl-1H-indazole

The following is a general procedure for the coupling of 3-iodo-6-methyl-1H-indazole with an arylboronic acid. This protocol may require optimization for specific substrates.[1]

Materials and Reagents:

• 3-Iodo-6-methyl-1H-indazole (1.0 equiv.)

• Arylboronic acid (1.2–1.5 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2–5 mol%)

• Base (e.g., K₂CO₃ or Na₂CO₃, 2–3 equiv.)

• Degassed solvent (e.g., 1,4-dioxane/water 4:1)

• Reaction vessel (e.g., microwave vial or Schlenk flask)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a reaction vessel, combine 3-iodo-6-methyl-1H-indazole, the arylboronic acid, and the base.[1][10]

• Inert Atmosphere: Seal the vessel and purge with an inert gas for 15-30 minutes to remove oxygen, which can deactivate the palladium catalyst.[1][10]

• Solvent and Catalyst Addition: Add the degassed solvent system via syringe. Under a positive pressure of the inert gas, add the palladium catalyst.[10]

• Reaction: Heat the mixture to the desired temperature (typically 80–120 °C) with vigorous stirring.[1] For thermally sensitive substrates or to accelerate the reaction, microwave irradiation (e.g., 120 °C for 40 minutes) can be employed.[4][11]

• Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water or brine.[4]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired 3-aryl-6-methyl-1H-indazole.[1][4]

Data Presentation: Reaction Scope and Yields

The Suzuki-Miyaura coupling is compatible with a wide range of arylboronic acids, allowing for the synthesis of a diverse library of 3-aryl-6-methyl-1H-indazoles. The table below summarizes typical yields for the coupling of a generic 3-iodo-1H-indazole with various arylboronic acids, based on literature for analogous systems.

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	Na₂CO₃	Dioxane/H₂O	100	10	87
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (2)	K₂CO₃	DME	80	2	84
3	3-Chlorophenylboronic acid	Pd(PPh₃)₂Cl₂ (4)	K₂CO₃	DME	80	4	75
4	2-Naphthylboronic acid	Pd(PPh₃)₄ (5)	Na₂CO₃	Dioxane/H₂O	100	12	82
5	Thiophen-2-ylboronic acid	Pd(dppf)Cl₂ (3)	Cs₂CO₃	Dioxane	90	6	78

Note: This data is representative and compiled from various sources on similar substrates.[10] Actual yields may vary depending on the specific 6-methyl-1H-indazole substrate and reaction optimization.

Mechanism & Insights: The "Why" Behind the Protocol

A thorough understanding of the reaction mechanism is crucial for troubleshooting and optimization. The generally accepted catalytic cycle for the Suzuki-Miyaura coupling consists of three main steps: oxidative addition, transmetalation, and reductive elimination.[7][12]

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the 3-iodo-6-methyl-1H-indazole to form a Pd(II) complex.[7][12] This is often the rate-determining step. The electron-deficient nature of the iodoindazole can facilitate this step.[11]

• Transmetalation: The aryl group from the boronic acid is transferred to the palladium center.[7] This step requires activation of the boronic acid by a base to form a more nucleophilic boronate species.[5] The choice of base is therefore critical and can significantly impact the reaction rate and yield.

• Reductive Elimination: The two organic fragments (the indazole and the aryl group) are coupled together, forming the desired C-C bond and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[7][12]

Key Considerations for Success:

• Catalyst Choice: While Pd(PPh₃)₄ is a robust and commonly used catalyst, others like Pd(dppf)Cl₂ may offer improved yields for challenging substrates due to the different electronic and steric properties of the ligands.[10]

• Inert Atmosphere: The Pd(0) species is sensitive to oxidation, making the exclusion of air crucial for maintaining catalytic activity.[10]

• N-H of Indazole: The acidic proton on the indazole nitrogen can potentially interfere with the reaction. While many Suzuki couplings proceed without protection, for certain substrates or conditions, N-protection might be necessary to avoid side reactions or catalyst inhibition.[11] However, for many 3-iodoindazoles, proceeding without protection is a viable and often preferred strategy.[10]

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective and versatile method for the synthesis of 3-aryl-6-methyl-1H-indazoles from a 3-iodo precursor. By understanding the underlying mechanism and carefully controlling the reaction parameters, researchers can efficiently generate diverse libraries of these medicinally important compounds for further investigation in drug discovery programs.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Proposed mechanism of the Suzuki–Miyaura cross-coupling reaction... - ResearchGate. Available from: [Link]

• The Suzuki-Miyaura Cross-Coupling Reaction. Organic Reactions. 2022. Available from: [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. 2024. Available from: [Link]

• ACS Publications. Mechanism of the Suzuki–Miyaura Cross-Coupling Reaction Mediated by [Pd(NHC)(allyl)Cl] Precatalysts | Organometallics. 2017. Available from: [Link]

• Synthesis of 1H-Indazoles via Silver(I)
• Google Patents. Methods for preparing indazole compounds. 2006.

• Semantic Scholar. Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. Available from: [Link]

• RSC Publishing. Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. 2021. Available from: [Link]

• Organic Syntheses. A Safe and Scalable Cyanation of 3-Iodo-1H-indazole. Available from: [Link]

• Organic Chemistry Portal. Indazole synthesis. Available from: [Link]

• NIH. Indazole – an emerging privileged scaffold: synthesis and its biological significance. 2024. Available from: [Link]

• ResearchGate. Synthesis of 3-Aryl-1H-Indazoles and Their Effects on Plant Growth. 2025. Available from: [Link]

• Frontiers. DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. 2022. Available from: [Link]

• PubMed Central. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. 2022. Available from: [Link]

• OUCI. Synthesis of 3-Aryl-1H-Indazoles and Their Effects on Plant Growth. Available from: [Link]

• The Role of Indazole Derivatives in Modern Drug Discovery. 2025. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. organicreactions.org [organicreactions.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Yoneda Labs [yonedalabs.com]

Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 3-Iodo-6-methyl-1H-indazole

Introduction: The Privileged Indazole Scaffold in Kinase Inhibitor Design

The indazole moiety is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its recurring presence in a multitude of biologically active compounds.[1][2] Its unique bicyclic structure, comprising a benzene ring fused to a pyrazole ring, provides a rigid framework capable of engaging in specific hydrogen bonding and hydrophobic interactions within the ATP-binding pocket of protein kinases.[3] Dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, making them a prime target for therapeutic intervention.[3][4] Several FDA-approved kinase inhibitors, such as Axitinib and Pazopanib, feature the indazole core, underscoring its clinical significance.[2][5]

This guide focuses on the strategic utilization of 3-iodo-6-methyl-1H-indazole , a versatile and highly valuable building block for the synthesis of novel kinase inhibitors. The iodine atom at the 3-position serves as a key synthetic handle, amenable to a wide array of palladium-catalyzed cross-coupling reactions.[1][6] This allows for the systematic and efficient introduction of diverse aryl, heteroaryl, and alkynyl moieties, enabling extensive structure-activity relationship (SAR) studies to optimize potency and selectivity for the target kinase.[7] The methyl group at the 6-position can subtly influence the compound's physicochemical properties, such as solubility and metabolic stability, which are critical for drug development.[1][8]

These application notes provide a comprehensive framework for researchers, scientists, and drug development professionals, detailing robust synthetic protocols and the scientific rationale behind them.

Strategic Functionalization of 3-Iodo-6-methyl-1H-indazole

The true synthetic power of 3-iodo-6-methyl-1H-indazole lies in the reactivity of the C-I bond at the 3-position. This site is primed for the formation of new carbon-carbon and carbon-nitrogen bonds through well-established transition metal-catalyzed cross-coupling reactions. The primary synthetic avenues include:

• Suzuki-Miyaura Coupling: For the introduction of aryl and heteroaryl groups.

• Sonogashira Coupling: For the installation of alkynyl functionalities.

• Buchwald-Hartwig Amination: For the formation of C-N bonds to introduce various amine substituents.

The choice of reaction depends on the desired final compound and the specific pharmacophoric features required for interaction with the target kinase.

Caption: Key synthetic transformations of 3-Iodo-6-methyl-1H-indazole.

PART 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is arguably one of the most powerful and versatile methods for constructing C(sp2)-C(sp2) bonds, making it a workhorse in medicinal chemistry for the synthesis of biaryl compounds.[7][9] In the context of our starting material, it allows for the direct coupling of an extensive range of commercially available aryl and heteroaryl boronic acids or esters to the indazole core.

Causality Behind Experimental Choices:

• Catalyst Selection: Palladium catalysts are central to the Suzuki reaction. Catalysts like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) or [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) are commonly employed.[10][11] Pd(dppf)Cl₂ is often preferred for its robustness and effectiveness with a broader range of substrates. The electron-rich and sterically hindered dppf ligand stabilizes the palladium center and facilitates the catalytic cycle.[11]

• Base: A base is required to activate the boronic acid partner. Inorganic bases like sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃) are frequently used in aqueous solvent mixtures.[1][11] The choice of base can influence reaction kinetics and side product formation.

• Solvent System: A mixture of an organic solvent and water is typical. Common systems include 1,4-dioxane/water or DMF/water.[2][7] The water is necessary to dissolve the inorganic base and facilitate the transmetalation step.

• Inert Atmosphere: Palladium catalysts, particularly in their Pd(0) active state, are sensitive to oxygen. Therefore, the reaction must be performed under an inert atmosphere (e.g., Argon or Nitrogen) to prevent catalyst degradation.[7]

Detailed Protocol: Synthesis of a 3-Aryl-6-methyl-1H-indazole Derivative

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 3-iodo-6-methyl-1H-indazole with a generic aryl boronic acid.

Materials:

• 3-Iodo-6-methyl-1H-indazole

• Aryl or heteroaryl boronic acid (1.2 - 1.5 equivalents)

• Pd(dppf)Cl₂ (2-5 mol%)

• Sodium Carbonate (Na₂CO₃) (2.0 - 3.0 equivalents)

• 1,4-Dioxane

• Deionized Water

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate

• Brine

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add 3-iodo-6-methyl-1H-indazole (1.0 equiv.), the aryl boronic acid (1.2 equiv.), and sodium carbonate (2.0 equiv.).

• Inert Atmosphere: Evacuate the flask and backfill with argon or nitrogen. Repeat this cycle three times.

• Solvent Addition: Add 1,4-dioxane and water in a 4:1 ratio (e.g., 8 mL dioxane, 2 mL water for a 1 mmol scale reaction).

• Degassing: Degas the solvent mixture by bubbling argon or nitrogen through it for 15-30 minutes.

• Catalyst Addition: Under a positive pressure of inert gas, add Pd(dppf)Cl₂ (0.03 equiv.).

• Reaction: Heat the reaction mixture to 90-100 °C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-12 hours).

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Characterize the purified product by NMR and HRMS to confirm its identity and purity.[12]

Parameter	Recommended Condition	Rationale
Catalyst	Pd(dppf)Cl₂	Robust, effective for a wide range of substrates.[11]
Base	Na₂CO₃ or K₂CO₃	Effective, readily available, and soluble in aqueous media.[1]
Solvent	1,4-Dioxane / Water (4:1)	Good for dissolving both organic and inorganic reagents.[7]
Temperature	90-100 °C	Provides sufficient thermal energy to drive the catalytic cycle.
Atmosphere	Inert (Argon or Nitrogen)	Protects the Pd(0) catalyst from oxidative degradation.[7]

PART 2: Sonogashira Cross-Coupling for Alkynyl-Indazoles

The Sonogashira coupling is a highly efficient method for forming a carbon-carbon bond between a vinyl or aryl halide and a terminal alkyne.[13][14] This reaction is invaluable for introducing a linear, rigid alkynyl linker into the indazole scaffold, a common strategy for probing deeper into a kinase's binding pocket or for connecting to other pharmacophoric elements.

Causality Behind Experimental Choices:

• Dual Catalyst System: The classic Sonogashira reaction employs a dual catalyst system: a palladium catalyst (e.g., PdCl₂(PPh₃)₂) and a copper(I) co-catalyst (e.g., CuI).[14] The palladium complex facilitates the main catalytic cycle, while the copper salt is believed to form a copper(I) acetylide intermediate, which then undergoes transmetalation with the palladium center.

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is typically used. It serves to deprotonate the terminal alkyne and to neutralize the hydrogen halide formed during the reaction.[13]

• N-Protection: The free N-H of the indazole can sometimes interfere with the Sonogashira coupling. While some reactions proceed without it, N-protection (e.g., with a Boc or SEM group) is often recommended to prevent side reactions and improve yields.[14][15]

Detailed Protocol: Synthesis of a 3-Alkynyl-6-methyl-1H-indazole

Materials:

• N-protected 3-Iodo-6-methyl-1H-indazole

• Terminal Alkyne (1.5 equivalents)

• PdCl₂(PPh₃)₂ (2-5 mol%)

• Copper(I) Iodide (CuI) (4-10 mol%)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

• Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

Procedure:

• Reaction Setup: In a Schlenk tube, dissolve the N-protected 3-iodo-6-methyl-1H-indazole (1.0 equiv.) in anhydrous THF or DMF.

• Degassing: Degas the solution by bubbling with argon for 20 minutes.

• Reagent Addition: Add the terminal alkyne (1.5 equiv.), PdCl₂(PPh₃)₂ (0.03 equiv.), CuI (0.05 equiv.), and Et₃N (2.5 equiv.) under an argon atmosphere.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with ethyl acetate.

• Washing and Drying: Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Purification and Deprotection: Concentrate the solution and purify the crude product by flash chromatography. If an N-protecting group was used, it can be removed under appropriate conditions (e.g., TFA for Boc group).

• Characterization: Confirm the structure of the final product using NMR and HRMS.

Biological Context: Targeting the AXL Receptor Tyrosine Kinase

Many indazole-based compounds have been developed as inhibitors of the AXL receptor tyrosine kinase.[16][17] AXL is a member of the TAM (Tyro3, AXL, Mer) family of receptor tyrosine kinases.[16][18] Its overexpression and activation are implicated in various aspects of cancer progression, including proliferation, survival, migration, and the development of therapeutic resistance.[16][19]

The canonical activation of AXL occurs when its ligand, Gas6 (Growth arrest-specific 6), binds, leading to dimerization and autophosphorylation of the intracellular kinase domain.[16] This initiates downstream signaling cascades, such as the PI3K/Akt and MAPK/ERK pathways, which promote cell survival and proliferation.[1] Kinase inhibitors synthesized from 3-iodo-6-methyl-1H-indazole can be designed to bind to the ATP-binding site of the AXL kinase domain, preventing autophosphorylation and blocking downstream signaling.

Caption: AXL signaling pathway and the site of action for indazole inhibitors.

Protocol: In Vitro Kinase Inhibition Assay

Once novel indazole derivatives are synthesized, their biological activity must be assessed. A common method is an in vitro kinase inhibition assay, which measures the ability of a compound to inhibit the activity of a specific kinase.[20]

This general protocol can be adapted for various kinases, including AXL. Luminescence-based assays that measure the amount of ATP remaining after a kinase reaction are widely used.[20]

Materials:

• Purified recombinant kinase (e.g., AXL)

• Kinase-specific substrate (peptide or protein)

• ATP (at a concentration near the Km for the kinase)

• Synthesized indazole inhibitor compounds

• Kinase assay buffer

• Luminescent kinase assay reagent (e.g., Kinase-Glo®)

• White, opaque 96- or 384-well microplates

Procedure:

• Compound Preparation: Prepare a serial dilution of the synthesized indazole inhibitors in DMSO. Further dilute these in the kinase assay buffer to the final desired concentrations.

• Reaction Setup: In the wells of a microplate, add the kinase, its substrate, and the test compound (or DMSO as a vehicle control).

• Initiation: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30 °C) for a predetermined time (e.g., 60 minutes).

• Detection: Stop the kinase reaction and measure the remaining ATP by adding the luminescent kinase assay reagent according to the manufacturer's instructions.

• Signal Measurement: Incubate at room temperature to allow the luminescent signal to stabilize, then measure the luminescence using a plate reader.

• Data Analysis: The luminescent signal is inversely proportional to the kinase activity. Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value (the concentration of inhibitor required to reduce kinase activity by 50%) by fitting the data to a dose-response curve.[20]

Conclusion and Future Directions

3-Iodo-6-methyl-1H-indazole is a powerful and versatile starting material for the synthesis of novel kinase inhibitors. The protocols detailed in these application notes for Suzuki-Miyaura and Sonogashira couplings provide a solid foundation for creating diverse libraries of indazole-based compounds. By leveraging these robust synthetic methods and understanding the biological context of kinase targets like AXL, researchers can efficiently advance their drug discovery programs. Future work should focus on exploring other cross-coupling reactions, such as Buchwald-Hartwig amination, to further expand the chemical space around the indazole scaffold and to develop the next generation of targeted therapeutics.

References

• BenchChem. (2025). Application of 3-Iodo-6-methyl-5-nitro-1H-indazole in Kinase Inhibitor Synthesis.
• BenchChem. (2025). Synthesis of AXL Kinase Inhibitors Utilizing 3-Iodo-1,5-dimethyl-1H-indazole.
• BenchChem. (2025). Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole in Medicinal Chemistry.
• ResearchGate. (2025).
• BenchChem. (2025).
• BenchChem. (2025). Application Notes and Protocols: Sonogashira Coupling of 3-iodo-6-methyl-1H-indole.
• BenchChem. (2025). Technical Support Center: Optimization of Palladium-Catalyzed Cross-Coupling with 3-Iodoindazoles.
• BenchChem. (2025).
• BenchChem. (2025). Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole.
• MDPI. (2023). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism.
• BenchChem. (2025). Application of 3-Iodo-6-methyl-4-nitro-1H-indazole in Heterocyclic Synthesis.
• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions with 3-Iodo-6-methyl-4-nitro-1H-indazole.
• Ng, P. S., et al. (2021). Fragment-based lead discovery of indazole-based compounds as AXL kinase inhibitors. Bioorganic & Medicinal Chemistry, 49, 116437.
• ResearchGate. (2025). Fragment-based Lead Discovery of Indazole-based Compounds as AXL Kinase Inhibitors | Request PDF.
• National Center for Biotechnology Information. (n.d.).
• ResearchGate. (2025). Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines | Request PDF.
• BenchChem. (2025). Technical Support Center: Cross-Coupling Reactions with 3-Iodo-6-methyl-4-nitro-1H-indazole.
• Royal Society of Chemistry. (2021).
• MDPI. (n.d.).
• ACS Publications. (2024).
• National Center for Biotechnology Information. (n.d.).
• National Center for Biotechnology Information. (2025).
• Royal Society of Chemistry. (n.d.).
• ResearchGate. (2025). Sequential Sonogashira and Suzuki Cross-Coupling Reactions in the Indole and Indazole Series | Request PDF.
• National Center for Biotechnology Information. (2012). An amino-indazole scaffold with spectrum selective kinase inhibition of FLT3, PDGFRα and kit.
• BenchChem. (2025).
• ResearchGate. (n.d.). Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design | Request PDF.
• National Center for Biotechnology Information. (n.d.). N-Aromatic-Substituted Indazole Derivatives as Brain-Penetrant and Orally Bioavailable JNK3 Inhibitors.
• National Center for Biotechnology Information. (2012). An Amino-indazole Scaffold with Spectrum Selective Kinase Inhibition of FLT3, PDGFRα and Kit.
• National Center for Biotechnology Information. (2025). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. N-Aromatic-Substituted Indazole Derivatives as Brain-Penetrant and Orally Bioavailable JNK3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. Synthesis and Characterization of Novel Indazole–Sulfonamide Compounds with Potential MAPK1 Inhibitory Activity for Cancer Treatment | MDPI [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. Fragment-based lead discovery of indazole-based compounds as AXL kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Structure-based discovery of potent inhibitors of Axl: design, synthesis, and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]

Application Notes &amp; Protocols: Strategic Derivatization of 3-Iodo-6-methyl-1H-indazole for Modern Medicinal Chemistry

Abstract

The 1H-indazole core is a "privileged scaffold" in medicinal chemistry, forming the structural basis of numerous therapeutic agents, particularly in oncology.[1][2][3] This guide provides a comprehensive overview and detailed protocols for the chemical derivatization of 3-iodo-6-methyl-1H-indazole, a highly versatile and strategic building block for drug discovery. We will explore key palladium-catalyzed cross-coupling reactions and N-alkylation strategies, explaining the mechanistic rationale behind procedural choices to empower researchers in the synthesis of novel, biologically active molecules. The protocols herein are designed to be robust and adaptable, serving as a foundational resource for scientists in organic synthesis and drug development.

Introduction: The Strategic Value of the Indazole Scaffold

Nitrogen-containing heterocycles are cornerstones of pharmaceutical development, and the indazole ring system is particularly noteworthy.[3][4] Its bioisosteric relationship with indole allows it to interact with a wide array of biological targets, including a multitude of protein kinases.[4][5] Consequently, indazole derivatives have been successfully developed into approved drugs for treating various cancers, such as Niraparib and Pazopanib.[3]

The subject of this guide, 3-iodo-6-methyl-1H-indazole, is a purpose-built intermediate for library synthesis. Each functional group serves a distinct and valuable role:

• The Indazole Core: Provides the fundamental pharmacophore for biological target engagement.

• C3-Iodo Group: Serves as an excellent leaving group for a variety of powerful palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents to explore the chemical space around the core.[2][6][7]

• C6-Methyl Group: Can influence the molecule's metabolic stability, solubility, and steric interactions within a target's binding pocket.[2]

• N1-Proton: Offers an additional site for derivatization through N-alkylation or N-arylation, which can significantly modulate a compound's physicochemical and pharmacological properties.[8]

This document details the primary synthetic pathways used to unlock the potential of this building block.

Caption: Overview of derivatization strategies for 3-iodo-6-methyl-1H-indazole.

Synthesis of the Starting Material: 3-Iodo-6-methyl-1H-indazole

Before derivatization, a reliable synthesis of the starting material is required. While various methods exist for the synthesis of the indazole core, a common and effective route to the 3-iodo derivative is the direct iodination of the corresponding 1H-indazole.[9]

Protocol 2.1: Direct C3-Iodination of 6-methyl-1H-indazole

This protocol is adapted from established procedures for the iodination of the indazole C3 position.[6][10][11][12] The reaction proceeds via deprotonation of the indazole N-H, followed by electrophilic attack of iodine at the electron-rich C3 position.

Materials:

• 6-methyl-1H-indazole

• Potassium Hydroxide (KOH), powdered

• Iodine (I₂)

• N,N-Dimethylformamide (DMF)

• Saturated aqueous Sodium Bisulfite (NaHSO₃) or Sodium Thiosulfate (Na₂S₂O₄) solution

• Water (H₂O)

Procedure:

• To a solution of 6-methyl-1H-indazole (1.0 equiv.) in DMF, add powdered potassium hydroxide (3.0 equiv.) portion-wise at room temperature.

• Stir the resulting mixture for 30 minutes. The solution may change color, indicating the formation of the indazolide anion.

• Add iodine (2.0 equiv.) in several portions over 20 minutes. An exotherm may be observed; maintain the temperature with a water bath if necessary.

• Continue stirring the reaction at room temperature for 3-4 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Upon completion, pour the reaction mixture slowly into a stirred, saturated aqueous solution of sodium bisulfite or sodium thiosulfate to quench excess iodine.[1][6]

• The resulting precipitate is collected by vacuum filtration.

• Wash the collected solid thoroughly with water (3x) and dry under vacuum to yield 3-iodo-6-methyl-1H-indazole. The product can be further purified by recrystallization if necessary.

Palladium-Catalyzed Cross-Coupling Reactions

The C3-iodo group is primed for palladium-catalyzed reactions, which are among the most powerful tools in modern organic synthesis for forming carbon-carbon and carbon-nitrogen bonds.[7]

Suzuki-Miyaura Coupling: Synthesis of 3-Aryl/Heteroaryl Indazoles

The Suzuki-Miyaura reaction is a versatile method for creating C(sp²)-C(sp²) bonds, making it ideal for synthesizing 3-aryl-1H-indazole derivatives, a common motif in kinase inhibitors.[1] The reaction couples the 3-iodoindazole with an organoboron reagent, typically a boronic acid or its ester.[1]

Causality Behind Component Choices:

• Palladium Catalyst: A Pd(0) species is the active catalyst. Pd(PPh₃)₄ can be used directly, or a Pd(II) precatalyst like PdCl₂(dppf) can be used, which is reduced in situ. The choice of phosphine ligands is critical; bulky, electron-rich ligands can stabilize the catalyst and promote efficient oxidative addition and reductive elimination.[13][14]

• Base: A base (e.g., K₂CO₃, Cs₂CO₃) is essential for the transmetalation step, where the organic group is transferred from boron to palladium.[13]

• Solvent: A mixture of an organic solvent (like dioxane or DMF) and water is often used, as water can be crucial for the activity of inorganic bases.[13]

Caption: Simplified catalytic cycle of the Suzuki-Miyaura reaction.

Protocol 3.1.1: Microwave-Assisted Suzuki Coupling

Microwave irradiation can significantly accelerate the reaction, often leading to higher yields and cleaner conversions in shorter times.[14]

Materials:

• 3-iodo-6-methyl-1H-indazole (1.0 equiv.)

• Aryl- or heteroarylboronic acid (1.5 equiv.)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Sodium Carbonate (Na₂CO₃), 2M aqueous solution (2.0 equiv.)

• 1,4-Dioxane

Procedure:

• To a microwave vial, add 3-iodo-6-methyl-1H-indazole, the corresponding boronic acid, and Pd(PPh₃)₄.

• Add 1,4-dioxane followed by the 2M aqueous Na₂CO₃ solution.

• Seal the vial and degas the mixture by bubbling argon or nitrogen through it for 15 minutes.

• Place the vial in a microwave reactor and irradiate at 120 °C for 30-45 minutes.[14]

• After cooling, dilute the reaction mixture with water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Parameter	Condition	Rationale
Catalyst	Pd(PPh₃)₄ (5 mol%)	Common, effective Pd(0) source for many substrates.[14]
Boron Source	Arylboronic Acid (1.5 equiv.)	Excess ensures complete consumption of the iodo-indazole.
Base	Aq. Na₂CO₃ (2.0 equiv.)	Cost-effective base, water aids solubility and activity.[13]
Solvent	1,4-Dioxane / H₂O	Aprotic solvent stable at high temperatures.
Temperature	120 °C (Microwave)	Accelerates reaction rates, reducing overall time.[14]
Table 1: Representative conditions for Suzuki-Miyaura coupling.

Sonogashira Coupling: Access to 3-Alkynyl Indazoles

The Sonogashira reaction couples terminal alkynes with aryl halides to form C(sp²)-C(sp) bonds.[15][16] This reaction is invaluable for introducing linear alkyne linkers, which can be used to probe deeper pockets in a binding site or as handles for further chemistry (e.g., click reactions). It typically employs a dual-catalyst system of palladium and copper(I).[15]

Mechanistic Insight: A key consideration for Sonogashira coupling of N-H containing heterocycles is the potential need for N-protection.[17][18] The acidic N-H proton can interfere with the basic conditions or the catalyst. While some couplings succeed without it, N-protection (e.g., with a Boc or SEM group) is often recommended to prevent side reactions and ensure consistent results.[14]

Protocol 3.2.1: Copper-Cocatalyzed Sonogashira Coupling

Materials:

• N-protected 3-iodo-6-methyl-1H-indazole (1.0 equiv.)

• Terminal alkyne (1.2 equiv.)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (3 mol%)

• Copper(I) Iodide (CuI) (5 mol%)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (as base and solvent)

• Anhydrous THF or DMF (optional co-solvent)

Procedure:

• To a dry, flame-dried flask under an inert atmosphere (Argon or N₂), add the N-protected 3-iodo-6-methyl-1H-indazole, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with the inert gas three times.

• Add the degassed solvent (TEA or a mixture of THF/TEA).

• Add the terminal alkyne via syringe.

• Stir the reaction at room temperature or with gentle heating (40-60 °C). Monitor progress by TLC.

• Once the reaction is complete, dilute the mixture with ethyl acetate and filter through a pad of celite to remove catalyst residues.

• Wash the filtrate with saturated aqueous ammonium chloride solution, followed by water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

• If an N-Boc protecting group was used, it can be removed under standard acidic conditions (e.g., TFA in DCM) post-purification.

Buchwald-Hartwig Amination: Direct C-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling for the synthesis of carbon-nitrogen bonds, allowing for the direct introduction of primary or secondary amines at the C3 position.[19][20] This is a powerful method for creating 3-aminoindazoles, which are key pharmacophores in many kinase inhibitors.[21]

Causality Behind Component Choices:

• Ligand: This reaction is highly dependent on the choice of phosphine ligand. Sterically hindered, electron-rich biarylphosphine ligands (e.g., Xantphos, BINAP) are often required to facilitate the challenging C-N reductive elimination step.[22]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine coupling partner. Sodium tert-butoxide (NaOt-Bu) is a common choice.[22][23]

Protocol 3.3.1: Buchwald-Hartwig Amination

Materials:

• 3-iodo-6-methyl-1H-indazole (1.0 equiv.)

• Primary or secondary amine (1.2 equiv.)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (2 mol%)

• Xantphos (4 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv.)

• Anhydrous, degassed Toluene or Dioxane

Procedure:

• In an oven-dried Schlenk flask, under an inert atmosphere, add Pd₂(dba)₃, Xantphos, and NaOt-Bu.

• Add the 3-iodo-6-methyl-1H-indazole.

• Evacuate and backfill with argon.

• Add the anhydrous, degassed solvent, followed by the amine.

• Heat the mixture to 80-110 °C with vigorous stirring. Monitor the reaction by LC-MS.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous NH₄Cl.

• Extract with ethyl acetate, combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the residue by silica gel chromatography.

N-Alkylation of the Indazole Ring

Functionalization of the indazole nitrogen is a common strategy to modulate biological activity.[8] However, alkylation can produce a mixture of N1 and N2 regioisomers, posing a synthetic and purification challenge.[24][25] The regiochemical outcome is highly dependent on reaction conditions.[8]

Insight into Regioselectivity: The indazole anion is an ambident nucleophile. N1-alkylation is generally the thermodynamically favored product, as the 1H-tautomer is more stable than the 2H-tautomer.[3][26][27] Conditions that allow for equilibration, or those where the counter-ion coordinates less tightly (e.g., Na⁺ in a non-polar solvent like THF), tend to favor N1 substitution.[24][26]

Caption: N-alkylation of indazole proceeds via an ambident anion.

Protocol 4.1: N1-Selective Alkylation

This protocol utilizes sodium hydride in THF, a combination known to provide high N1-selectivity for a range of indazole substrates.[8][24][26]

Materials:

• 3-iodo-6-methyl-1H-indazole (1.0 equiv.)

• Alkyl halide (e.g., benzyl bromide, iodomethane) (1.1 equiv.)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 equiv.)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• Wash the NaH dispersion with anhydrous hexanes to remove the mineral oil and dry it under a stream of argon.

• To a dry flask under an inert atmosphere, add the 3-iodo-6-methyl-1H-indazole and dissolve it in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add the washed NaH (1.2 equiv.) portion-wise. Caution: Hydrogen gas is evolved.

• Stir the mixture at 0 °C for 30 minutes to ensure complete deprotonation.

• Slowly add the alkyl halide (1.1 equiv.) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate. Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Filter, concentrate, and purify by column chromatography to isolate the N1-alkylated product.

Application in Medicinal Chemistry: Targeting Kinase Pathways

Derivatives of 3-iodo-6-methyl-1H-indazole are frequently designed as protein kinase inhibitors.[5] Kinase signaling pathways, such as the RAF-MEK-ERK pathway, are often hyperactivated in cancer.[2] The synthesized indazole derivatives can be screened in vitro for their ability to inhibit these kinases and block downstream signaling, ultimately inhibiting cancer cell proliferation.[10]

Caption: Indazole derivatives can inhibit key kinases like RAF in oncogenic pathways.

References

• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions with 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem.
• Smolecule. (2023, August 15). Buy 6-Methyl-1H-indazole | 698-24-8. Smolecule.
• BenchChem. (2025). An In-depth Technical Guide on the Putative Molecular Structure of 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem.
• BenchChem. (2025). A Comparative Guide to 3-Iodo-6-methyl-4-nitro-1H-indazole and Other Bioactive Indazole Derivatives. BenchChem.
• MDPI. (2020, April 20). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI.
• BenchChem. (2025). Application Notes and Protocols: Suzuki Coupling Reactions with 3-iodo-1H-indazole Derivatives. BenchChem.
• BenchChem. (2025). Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole in Medicinal Chemistry. BenchChem.
• BenchChem. (2025). Optimization of Suzuki Coupling with 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem.
• ResearchGate. (2025). Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines | Request PDF. ResearchGate.
• RSC Publishing. (2021, April 27). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Publishing.
• BenchChem. (2025). Technical Support Center: Cross-Coupling Reactions with 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem.
• BenchChem. (2025). Application of 3-Iodo-6-methyl-4-nitro-1H-indazole in Heterocyclic Synthesis. BenchChem.
• BenchChem. (2025). Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem.
• BenchChem. (2025). A Comparative Guide to the Characterization of 3-Iodo-6-methyl-4-nitro-1H-indazole and Its Isomers. BenchChem.
• Wikipedia. Buchwald–Hartwig amination. Wikipedia.
• MDPI. (2023, March 23). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. MDPI.
• Beilstein Journals. (2021, August 2). Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journals.
• BenchChem. (2025). Application Notes and Protocols for N-alkylation of 4-Iodo-3-methyl-1H-indazole. BenchChem.
• NIH. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance. NIH.
• ResearchGate. (2025). Direct Access to 3-Aminoindazoles by Buchwald-Hartwig C-N Coupling Reaction. | Request PDF. ResearchGate.
• J&K Scientific LLC. (2021, February 23). Buchwald-Hartwig Cross-Coupling. J&K Scientific LLC.
• Wikipedia. Sonogashira coupling. Wikipedia.
• Beilstein Journals. (n.d.). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals.
• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Chemistry LibreTexts.
• Journal of Medicinal and Chemical Sciences. (n.d.). Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. Journal of Medicinal and Chemical Sciences.
• PubMed Central (PMC). (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PubMed Central (PMC).
• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.
• ResearchGate. (n.d.). Improved synthesis of 6-[(ethylthio)methyl]-1H-indazole via the.... ResearchGate.
• Caribbean Journal of Sciences and Technology. (n.d.). CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Sciences and Technology.
• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal.
• ResearchGate. (2025). (PDF) Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. ResearchGate.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caribjscitech.com [caribjscitech.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. mdpi.com [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 16. Sonogashira Coupling [organic-chemistry.org]
• 17. Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 20. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 21. researchgate.net [researchgate.net]
• 22. jk-sci.com [jk-sci.com]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 25. researchgate.net [researchgate.net]
• 26. d-nb.info [d-nb.info]
• 27. Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study [jmchemsci.com]

Experimental protocol for iodination of 6-methyl-1H-indazole

An Application Note for the Regioselective Synthesis of 3-Iodo-6-methyl-1H-indazole

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of Iodinated Indazoles in Drug Discovery

The indazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a wide range of biological targets.[1] Its structural similarity to endogenous purines allows it to function as a versatile pharmacophore in the design of targeted therapeutics, most notably protein kinase inhibitors for oncology.[2] Functionalization of the indazole core is a critical step in drug development, and the introduction of a halogen, particularly iodine, at the C3 position provides a chemically versatile handle for subsequent diversification through metal-catalyzed cross-coupling reactions like Suzuki and Heck couplings.[3][4][5]

This application note provides a detailed, field-proven experimental protocol for the efficient and highly regioselective iodination of 6-methyl-1H-indazole. The C3 position of the indazole ring is the most nucleophilic and sterically accessible site, making it highly susceptible to electrophilic substitution.[6] This protocol employs N-Iodosuccinimide (NIS), a mild and effective electrophilic iodinating agent, to produce 3-iodo-6-methyl-1H-indazole in high yield. The causality behind each experimental choice is explained to ensure reproducibility and empower researchers to adapt the methodology for related substrates.

Reaction Scheme and Mechanism

The protocol is based on the electrophilic aromatic substitution of 6-methyl-1H-indazole. N-Iodosuccinimide serves as the source of the electrophilic iodine species (I+). The reaction proceeds with high regioselectivity for the C3 position due to the electronic properties of the indazole ring system.

Figure 1: Iodination of 6-methyl-1H-indazole

Caption: Regioselective iodination at the C3 position.

Materials and Equipment

Reagents

Reagent	CAS Number	Recommended Purity	Notes
6-methyl-1H-indazole	698-24-8	>98%	Starting material.
N-Iodosuccinimide (NIS)	516-12-1	>98%	Iodinating agent. Light and moisture sensitive.[7][8]
N,N-Dimethylformamide (DMF)	68-12-2	Anhydrous, >99.8%	Reaction solvent.
Ethyl acetate (EtOAc)	141-78-6	ACS Grade or higher	Extraction solvent.
Hexanes	110-54-3	ACS Grade or higher	Chromatography eluent.
Saturated aq. Sodium Thiosulfate (Na₂S₂O₃)	7772-98-7	N/A	For quenching excess iodine.
Saturated aq. Sodium Chloride (Brine)	7647-14-5	N/A	For aqueous wash.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	N/A	Drying agent.
Silica Gel	112926-00-8	60 Å, 230-400 mesh	Stationary phase for chromatography.

Equipment

• Round-bottom flasks (50 mL and 250 mL)

• Magnetic stirrer and stir bars

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Standard laboratory glassware (beakers, graduated cylinders, separatory funnel)

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F254) and developing chamber

• UV lamp (254 nm) for TLC visualization

• Glass chromatography column

• Buchner funnel and vacuum filter flask

Mandatory Safety Precautions

All procedures must be performed in a well-ventilated fume hood. Appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves, is required at all times.

• N-Iodosuccinimide (NIS): Harmful if swallowed and causes serious skin and eye irritation.[7][9] May cause respiratory irritation.[9][10] It is sensitive to light and moisture; store in a cool, dark, dry place under an inert atmosphere.[8] Avoid dust formation during handling.[7]

• N,N-Dimethylformamide (DMF): A toxic solvent that can be absorbed through the skin. Avoid all contact and inhalation.

• Waste Disposal: Chemical waste must be disposed of in accordance with local, regional, and national hazardous waste regulations.

Detailed Experimental Protocol

This protocol details the iodination of 6-methyl-1H-indazole on a 5 mmol scale.

Part 1: Reaction Setup and Execution

• Preparation: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 6-methyl-1H-indazole (661 mg, 5.0 mmol, 1.0 equiv.).

• Solvent Addition: Add anhydrous N,N-Dimethylformamide (DMF, 15 mL) to the flask. Stir the mixture at room temperature until the starting material is fully dissolved.

• Inert Atmosphere: Purge the flask with nitrogen or argon and maintain a positive pressure with a balloon.

  • Causality: While not strictly required, an inert atmosphere is good practice as NIS can be moisture-sensitive, and this prevents the introduction of atmospheric moisture that could potentially lower the yield.[8]

• Reagent Addition: Add N-Iodosuccinimide (NIS) (1.24 g, 5.5 mmol, 1.1 equiv.) to the solution in three portions over 5 minutes.

  • Causality: Portion-wise addition helps to control any potential exotherm, ensuring the reaction remains at room temperature.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by TLC (Eluent: 30% Ethyl Acetate in Hexanes). The reaction is complete when the starting material spot (Rf ≈ 0.3) is no longer visible, typically within 2-4 hours. A new, less polar product spot (Rf ≈ 0.5) will appear.

Part 2: Aqueous Work-up and Extraction

• Quenching: Once the reaction is complete, pour the reaction mixture into a 250 mL beaker containing deionized water (100 mL). This will precipitate the crude product.

• Extraction: Transfer the aqueous mixture to a 250 mL separatory funnel and extract with ethyl acetate (3 x 50 mL).

  • Causality: Multiple extractions with a smaller volume of solvent are more efficient at recovering the product from the aqueous phase than a single extraction with a large volume.

• Washing: Combine the organic layers. Wash the combined organic phase sequentially with:

  • Saturated aqueous sodium thiosulfate solution (2 x 50 mL).

    • Causality: This wash quenches and removes any residual iodine or electrophilic iodine species, which can color the product and complicate purification.

  • Saturated aqueous sodium chloride (Brine) (1 x 50 mL).

    • Causality: The brine wash helps to remove residual water and DMF from the organic layer, facilitating the drying process.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄). Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as a solid.

Part 3: Purification

• Chromatography Setup: Prepare a flash chromatography column with silica gel using a slurry packing method with hexanes.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or ethyl acetate and adsorb it onto a small amount of silica gel. Dry the silica onto which the product is adsorbed and load it onto the top of the prepared column.

• Elution: Elute the column with a hexane/ethyl acetate solvent system. A gradient elution, starting with 10% ethyl acetate in hexanes and gradually increasing to 25% ethyl acetate, is recommended for optimal separation.[11]

• Fraction Collection: Collect fractions and monitor them by TLC.

• Final Product: Combine the fractions containing the pure product and remove the solvent under reduced pressure. Dry the resulting solid under high vacuum to yield 3-iodo-6-methyl-1H-indazole as an off-white to pale yellow solid.

Experimental Workflow Visualization

Caption: Step-by-step workflow for the synthesis and purification.

Expected Results and Characterization

Following this protocol should afford the desired product, 3-iodo-6-methyl-1H-indazole, with high purity and yield.

Parameter	Expected Value
Appearance	Off-white to pale yellow solid
Expected Yield	>90%
Purity (by ¹H NMR)	>98%
Characterization	¹H NMR, ¹³C NMR, LC-MS

The successful synthesis is confirmed by characterization techniques. In the ¹H NMR spectrum, the disappearance of the proton signal from the C3 position of the starting material and characteristic shifts in the aromatic protons confirm the iodination. Mass spectrometry will show a molecular ion peak corresponding to the mass of the iodinated product (C₈H₇IN₂).

References

• DC Fine Chemicals. Safety Data Sheet - N-Iodosuccinimide. [Link]

• Organic Chemistry Portal. N-Iodosuccinimide (NIS). [Link]

• Giraud, F., Anizon, F., & Moreau, P. (2019). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Chemistry of Heterocyclic Compounds, 55(2), 100-116.
• Google Patents. (2006). WO2006048745A1 - Methods for preparing indazole compounds.

• ResearchGate. (2018). Iodination reaction of commercial indazole. [Link]

• Castanet, A.-S., Colobert, F., & Broutin, P.-E. (2002). Mild and regioselective iodination of electron-rich aromatic compounds with N-iodosuccinimide and catalytic trifluoroacetic acid. Tetrahedron Letters, 43(29), 5047-5048.

• Naidu, V. R. (2017). N-Iodosuccinimide (NIS) in Direct Aromatic Iodination. Linnaeus University. [Link]

Sources

• 1. 6-Methyl-1H-indazole | 698-24-8 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Buy 6-Methyl-1H-indazole | 698-24-8 [smolecule.com]
• 4. WO2006048745A1 - Methods for preparing indazole compounds - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.com [fishersci.com]
• 8. synquestlabs.com [synquestlabs.com]
• 9. leap.epa.ie [leap.epa.ie]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. benchchem.com [benchchem.com]

Application Note: Rapid and Efficient Synthesis of 3-Aryl-6-methyl-1H-indazoles via Microwave-Assisted Suzuki Coupling

Abstract

This application note provides a comprehensive guide for the rapid and efficient synthesis of 3-aryl-6-methyl-1H-indazoles through a microwave-assisted Suzuki-Miyaura cross-coupling reaction. The indazole scaffold is a privileged structure in medicinal chemistry, and the C-3 functionalization is crucial for developing novel therapeutic agents.[1][2] This protocol details a robust methodology using 3-iodo-6-methyl-1H-indazole and various arylboronic acids, leveraging the significant advantages of microwave irradiation to accelerate reaction times, improve yields, and promote greener chemistry principles.[3][4][5][6][7] This guide is intended for researchers, scientists, and professionals in drug development seeking a reliable and scalable method for generating libraries of novel indazole derivatives.

Introduction: The Significance of Indazoles and Microwave Synthesis

Indazole derivatives are a cornerstone in modern medicinal chemistry, forming the structural core of numerous compounds with a wide spectrum of biological activities, including anti-cancer, anti-inflammatory, and antiviral properties.[2][8][9] The functionalization of the indazole nucleus, particularly at the C-3 position, is a key strategy for modulating pharmacological activity and exploring structure-activity relationships (SAR).[1][10]

The Suzuki-Miyaura cross-coupling reaction stands as a powerful and versatile tool for forging carbon-carbon bonds, essential for synthesizing the biaryl structures common in drug candidates.[11] When applied to halogenated indazoles, it allows for the efficient introduction of diverse aryl and heteroaryl moieties.[12][13]

Conventional heating methods for Suzuki couplings can be time-consuming, often requiring hours or even days to reach completion.[4] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering a greener and more efficient alternative.[3][6][7] By utilizing microwave irradiation, this technique provides rapid, uniform, and selective heating of the reaction mixture.[4][5] This direct coupling of microwave energy with polar molecules in the reaction leads to dramatic accelerations in reaction rates, often reducing synthesis times from hours to mere minutes, while simultaneously improving product yields and purity.[4][5]

This application note details a validated protocol for the microwave-assisted Suzuki coupling of 3-iodo-6-methyl-1H-indazole, a key intermediate for creating diverse libraries of potential drug candidates.

Reaction Principles and Mechanistic Insight

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organohalide and an organoboron compound. The generally accepted catalytic cycle, illustrated below, involves three key steps:

• Oxidative Addition: The palladium(0) catalyst reacts with the aryl halide (3-iodo-6-methyl-1H-indazole) to form a palladium(II) intermediate. The C-I bond is weaker than C-Br or C-Cl bonds, making iodo-substituted substrates highly reactive in this step.

• Transmetalation: The organic group from the organoboron species (activated by a base) is transferred to the palladium(II) complex, displacing the halide. The base is crucial as it activates the boronic acid to form a more nucleophilic boronate species, facilitating this transfer.[14]

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated to form the final biaryl product, regenerating the active palladium(0) catalyst, which re-enters the catalytic cycle.

Microwave irradiation dramatically accelerates this process. The rapid, localized heating increases molecular motion and collision frequency, leading to faster rates for each step in the catalytic cycle.[4] This often allows reactions to be performed at higher temperatures than with conventional heating, further shortening reaction times.

Diagram: The Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol

This protocol describes a general procedure for the coupling of 3-iodo-6-methyl-1H-indazole with a representative arylboronic acid.

Materials and Equipment

Reagent/Material	Grade/Specification	Supplier Example
3-Iodo-6-methyl-1H-indazole	>97% purity	Commercially Available
Phenylboronic Acid	>98% purity	Commercially Available
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	>98% purity	Commercially Available
Sodium Carbonate (Na₂CO₃)	Anhydrous, >99.5%	Commercially Available
1,4-Dioxane	Anhydrous, >99.8%	Commercially Available
Deionized Water	High Purity	Laboratory Supply
Ethyl Acetate	ACS Grade	Laboratory Supply
Brine (Saturated NaCl solution)	Laboratory Prepared	N/A
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Laboratory Supply
Microwave Reactor	e.g., CEM Discover, Biotage Initiator	N/A
Microwave Vial	10-20 mL capacity with cap	N/A
Magnetic Stir Bar	Teflon-coated	N/A

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

• Palladium catalysts are toxic and should be handled with care.

• 1,4-Dioxane is a flammable and potentially carcinogenic solvent.[1] Handle with extreme caution.

• Microwave reactors operate under high pressure and temperature. Ensure you are fully trained on the instrument's operation.

Step-by-Step Procedure

• Reagent Preparation: To a 10-20 mL microwave vial equipped with a magnetic stir bar, add 3-iodo-6-methyl-1H-indazole (1.0 mmol, 258.1 mg).

• Addition of Coupling Partner: Add the desired arylboronic acid (e.g., phenylboronic acid, 1.2 mmol, 146.3 mg).

• Catalyst and Base Addition: Add the palladium catalyst, Tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 57.8 mg), followed by the base. Prepare a 2M aqueous solution of sodium carbonate and add 2 mL (4.0 mmol).[15]

• Solvent Addition: Add 7 mL of 1,4-dioxane to the vial.[15]

• Reaction Setup: Securely seal the vial with a cap and place it into the cavity of the microwave reactor.

• Microwave Irradiation: Irradiate the reaction mixture with stirring at a constant temperature of 120 °C for 40 minutes.[15][16] The instrument will automatically adjust power to maintain the target temperature.

• Reaction Workup: Once the reaction is complete, allow the vial to cool to room temperature. Dilute the reaction mixture with ethyl acetate (50 mL).

• Extraction: Transfer the mixture to a separatory funnel and wash with brine (3 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 3-aryl-6-methyl-1H-indazole product.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques (¹H NMR, ¹³C NMR, LC-MS, HRMS).

Diagram: Experimental Workflow

Caption: Step-by-step workflow for microwave-assisted Suzuki coupling.

Results and Discussion: Causality and Troubleshooting

Expected Results

The described protocol is expected to provide good to excellent yields of the desired 3-aryl-6-methyl-1H-indazole products. The reaction is generally clean, with purification being straightforward.

Arylboronic Acid Partner	Expected Yield Range	Notes
Phenylboronic acid	80-95%	Electronically neutral, standard coupling.
4-Methoxyphenylboronic acid	85-98%	Electron-donating group may slightly accelerate reductive elimination.
4-Chlorophenylboronic acid	75-90%	Electron-withdrawing group may slightly slow the reaction.
3-Furylboronic acid	70-85%	Heteroaryl boronic acids are viable coupling partners.

Yields are estimates based on literature for analogous systems and may vary based on reaction scale and purity of reagents.

Discussion of Experimental Choices

• Catalyst Selection: Tetrakis(triphenylphosphine)palladium(0) is a highly effective and commonly used catalyst for Suzuki couplings due to its stability and commercial availability.[15][17] For less reactive coupling partners (e.g., aryl chlorides or sterically hindered boronic acids), more advanced catalysts such as those incorporating Buchwald ligands or Pd(dppf)Cl₂ may offer improved results.[12]

• Base and Solvent System: A biphasic solvent system (e.g., dioxane/water) is common for Suzuki reactions.[11] The aqueous phase is necessary to dissolve the inorganic base (Na₂CO₃ or K₂CO₃), which is critical for activating the boronic acid for transmetalation.[14] 1,4-Dioxane is an excellent solvent for dissolving the organic reactants.

• The Unprotected N-H Indazole: The protocol is designed for the N-H free indazole. While the acidic proton of the indazole N-H can sometimes interfere with the catalytic cycle, microwave conditions often provide enough energy to overcome this, allowing the reaction to proceed efficiently without the need for a protecting group.[17][18][19] For particularly sensitive substrates or to prevent potential N-arylation side products, protection of the indazole nitrogen (e.g., with a Boc group) can be considered.[18]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficiently degassed system (if sensitive catalyst is used). 3. Poor quality reagents (e.g., wet solvent, hydrolyzed boronic acid).	1. Use a fresh bottle of catalyst. Consider a more active catalyst system. 2. While this protocol is robust, degassing the solvent mixture prior to adding the catalyst can improve results. 3. Use anhydrous solvents and high-purity boronic acid.
Formation of Side Products	1. Homocoupling of boronic acid. 2. Protodeboronation (loss of boronic acid group). 3. Dehalogenation of starting material.	1. Ensure an inert atmosphere if this is a persistent issue. 2. Use a stronger base or slightly higher temperature. 3. Lower reaction temperature or use a less active catalyst.
Inconsistent Results	1. Non-uniform heating in microwave. 2. Inaccurate measurement of reagents.	1. Ensure proper stirring and that the vial is correctly positioned in the microwave cavity. 2. Double-check all weights and volumes, especially for the catalyst.

Conclusion

The microwave-assisted Suzuki-Miyaura cross-coupling reaction is a superior method for the synthesis of 3-aryl-6-methyl-1H-indazoles. This application note provides a validated, step-by-step protocol that leverages the speed and efficiency of microwave synthesis to produce these high-value compounds. The dramatic reduction in reaction time, coupled with high yields and cleaner reaction profiles, makes this methodology highly attractive for applications in medicinal chemistry and drug discovery, facilitating the rapid generation of compound libraries for biological screening.

References

• Vertex AI Search. (n.d.). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. Retrieved December 30, 2025.

• Patsnap Eureka. (2025, July 3). Microwave-Assisted Synthesis: 10x Faster Organic Reactions. Retrieved December 30, 2025, from [Link]

• Advanced Journal of Chemistry, Section A. (n.d.). Importance of Microwave Heating in Organic Synthesis. Retrieved December 30, 2025.

• Synple Chem. (2024, November 21). Microwave assisted green organic synthesis. Retrieved December 30, 2025, from [Link]

• Loreto, M. A., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 17(4), 4508-4521.

• MDPI. (2025, November 7). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Retrieved December 30, 2025, from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved December 30, 2025, from [Link]

• PubMed Central. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Retrieved December 30, 2025, from [Link]

• RSC Publishing. (2024, August 22). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. Retrieved December 30, 2025, from [Link]

• National Institutes of Health. (2021, February 10). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. Retrieved December 30, 2025, from [Link]

• Pinto, A., et al. (2018).

• Baxendale Group. (2006, April 4). Microwave-Assisted Suzuki Coupling Reactions with an Encapsulated Palladium Catalyst for Batch and Continuous-Flow Transformatio. Retrieved December 30, 2025, from [Link]

• IOSR Journal of Pharmacy. (n.d.). Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review. Retrieved December 30, 2025.

• MDPI. (n.d.). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Retrieved December 30, 2025, from [Link]

• ResearchGate. (n.d.). Screening of palladium catalysts for the Suzuki coupling of.... Retrieved December 30, 2025.

• MDPI. (n.d.). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Retrieved December 30, 2025, from [Link]

• ACS Publications. (n.d.). Synthesis of 3-Substituted Indazoles from Arynes and N-Tosylhydrazones. Retrieved December 30, 2025, from [Link]

• RSC Publishing. (n.d.). Synthesis of 3-aryl-1H-indazoles via iridium-catalysed C–H borylation and Suzuki–Miyaura coupling. Retrieved December 30, 2025, from [Link]

• Der Pharma Chemica. (n.d.).

• National Institutes of Health. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance. Retrieved December 30, 2025, from [Link]

• MDPI. (n.d.). The Use of Palladium on Magnetic Support as Catalyst for Suzuki–Miyaura Cross-Coupling Reactions. Retrieved December 30, 2025, from [Link]

• ACS Publications. (n.d.). Microwave-Assisted Aqueous Suzuki Cross-Coupling Reactions. Retrieved December 30, 2025, from [Link]

• ResearchGate. (2025, August 9). Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching. Retrieved December 30, 2025.

• National Institutes of Health. (n.d.). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. Retrieved December 30, 2025, from [Link]

• ResearchGate. (n.d.). Chemical structures of 3-substituted 1H-indazoles 121 and 122. Retrieved December 30, 2025.

• National Institutes of Health. (n.d.). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. Retrieved December 30, 2025, from [Link]

• ACS Publications. (n.d.). A General, One-Step Synthesis of Substituted Indazoles using a Flow Reactor. Retrieved December 30, 2025, from [Link]

• Institute of Chemistry of Clermont-Ferrand. (n.d.). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Retrieved December 30, 2025.

• PubMed. (n.d.). Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors. Retrieved December 30, 2025, from [Link]

• ResearchGate. (2025, August 6). Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Ambient Temperature Ionic Liquids: Evidence for the Importance of Palladium Imidazolylidene Complexes. Retrieved December 30, 2025.
• ResearchGate. (n.d.). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. Retrieved December 30, 2025.
• ResearchGate. (n.d.). ChemInform Abstract: Synthesis of 1,3-Diaryl-Substituted Indazoles Utilizing a Suzuki Cross-Coupling/Deprotection/N-Arylation Sequence. Retrieved December 30, 2025.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview [ajgreenchem.com]
• 4. Microwave-Assisted Synthesis: 10x Faster Organic Reactions [eureka.patsnap.com]
• 5. ajchem-a.com [ajchem-a.com]
• 6. Microwave assisted green organic synthesis [wisdomlib.org]
• 7. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. austinpublishinggroup.com [austinpublishinggroup.com]
• 9. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04633A [pubs.rsc.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. Synthesis of 3-aryl-1H-indazoles via iridium-catalysed C–H borylation and Suzuki–Miyaura coupling - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. mdpi.com [mdpi.com]
• 18. benchchem.com [benchchem.com]
• 19. researchgate.net [researchgate.net]

Application Notes and Protocols: A Guide to Ligand Selection for Heck Reactions with Substituted Indazoles

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Substituted Indazoles and the Power of the Heck Reaction

Substituted indazoles are a cornerstone of modern medicinal chemistry, forming the structural core of numerous therapeutic agents, including potent kinase inhibitors like Axitinib. The ability to functionalize the indazole scaffold with precision is therefore of paramount importance in drug discovery and development. The Mizoroki-Heck reaction, a palladium-catalyzed cross-coupling of an unsaturated halide with an alkene, stands out as a powerful and versatile tool for forging carbon-carbon bonds.[1][2] This reaction allows for the introduction of vinyl groups onto the indazole ring, which can then be further elaborated, providing a gateway to a diverse range of complex molecular architectures.

However, the success of the Heck reaction, particularly with heteroaromatic substrates like indazoles, is critically dependent on the choice of ligand coordinated to the palladium catalyst. N-heterocycles can pose unique challenges, including the potential for catalyst inhibition through coordination of a nitrogen lone pair to the palladium center.[3] This guide, designed for researchers and drug development professionals, provides an in-depth analysis of ligand selection for the Heck reaction with substituted indazoles. We will explore the mechanistic underpinnings of ligand effects, compare the two major classes of ligands—phosphines and N-heterocyclic carbenes (NHCs)—and provide detailed protocols to empower you to optimize your synthetic strategies.

The Mechanistic Heart of the Matter: Why Ligands are Crucial in the Heck Catalytic Cycle

The Heck reaction proceeds through a well-established catalytic cycle involving Pd(0) and Pd(II) intermediates.[4] The ligand, typically a phosphine or an N-heterocyclic carbene, plays a pivotal role in every step of this cycle, influencing reaction rate, yield, selectivity, and catalyst stability.[5][6]

A simplified representation of the Heck catalytic cycle is depicted below:

Caption: The Heck Catalytic Cycle.

The key steps where the ligand exerts its influence are:

• Oxidative Addition: The reaction initiates with the oxidative addition of the halo-indazole to a Pd(0) complex. Electron-rich and sterically bulky ligands facilitate this step, particularly with less reactive aryl bromides and chlorides.[1] These ligands stabilize the electron-deficient Pd(II) intermediate.

• Migratory Insertion: The coordinated alkene inserts into the Aryl-Pd bond. The steric and electronic properties of the ligand can influence the regioselectivity of this step, which is a critical consideration for unsymmetrical alkenes.[7][8]

• β-Hydride Elimination: This step forms the desired vinylated product and a hydrido-palladium species. The geometry imposed by the ligand can affect the rate of this step.

• Reductive Elimination: The base regenerates the active Pd(0) catalyst by removing HX from the hydrido-palladium complex. Ligands can influence the rate of this final step, turning over the catalyst for the next cycle.

A Tale of Two Ligand Classes: Phosphines vs. N-Heterocyclic Carbenes (NHCs)

The two most prominent classes of ligands for Heck reactions are phosphines and N-heterocyclic carbenes (NHCs). Each offers a unique set of properties that can be leveraged for the specific challenges of coupling with substituted indazoles.

Phosphine Ligands: The Versatile Workhorses

Phosphine ligands have a long and successful history in palladium catalysis. Their properties can be finely tuned by modifying the substituents on the phosphorus atom.

• Electronic Properties: Trialkylphosphines (e.g., P(t-Bu)₃) are strongly electron-donating, which enhances the rate of oxidative addition. Triarylphosphines (e.g., PPh₃) are less electron-donating but are often more stable.[4]

• Steric Properties: The steric bulk of a phosphine ligand, often quantified by its cone angle, is a crucial parameter. Bulky ligands promote the formation of monoligated, highly reactive Pd(0) species and can accelerate reductive elimination.[9]

Table 1: Comparison of Common Phosphine Ligands for Heck Reactions

Ligand	Structure	Key Characteristics	Typical Applications
Triphenylphosphine (PPh₃)	P(C₆H₅)₃	- Air-stable- Moderately bulky- Readily available and inexpensive	General purpose ligand, often effective for reactive aryl iodides and bromides.[10]
Tri(o-tolyl)phosphine (P(o-tol)₃)	P(C₆H₄-CH₃)₃	- More electron-rich and bulkier than PPh₃	Often provides higher yields and rates than PPh₃ for less reactive substrates.
Tri-tert-butylphosphine (P(t-Bu)₃)	P(C(CH₃)₃)₃	- Very bulky and electron-rich- Air-sensitive	Highly active for challenging substrates, including aryl chlorides.
XPhos	2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl	- Bulky biarylphosphine- Promotes fast reaction rates	Excellent for a wide range of cross-coupling reactions, including those with hindered substrates.
SPhos	2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl	- Bulky biarylphosphine with electron-donating methoxy groups	Similar to XPhos, often used for challenging couplings.

N-Heterocyclic Carbenes (NHCs): The Robust Challengers

NHCs have emerged as a powerful class of ligands that often exhibit superior performance to phosphines, particularly in terms of catalyst stability.[11]

• Electronic Properties: NHCs are strong σ-donors, even more so than electron-rich phosphines. This leads to the formation of very stable palladium complexes.[11][12]

• Steric Properties: The steric environment around the metal center can be readily tuned by modifying the substituents on the nitrogen atoms of the heterocyclic ring.[1]

Table 2: Comparison of Common NHC Ligands for Heck Reactions

Ligand Precursor	Structure	Key Characteristics	Typical Applications
IPr	1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride	- Very bulky- Forms highly stable and active catalysts	Excellent for a broad range of cross-coupling reactions, including those with unreactive substrates.[9]
IMes	1,3-Bis(mesityl)imidazolium chloride	- Bulky- Forms stable and active catalysts	Widely used in various cross-coupling reactions.
SIPr	1,3-Bis(2,6-diisopropylphenyl)imidazolidinium chloride	- Saturated backbone, leading to even greater steric bulk and flexibility	Often shows enhanced reactivity for particularly challenging transformations.

Ligand Selection Workflow for Substituted Indazoles

Choosing the optimal ligand for a Heck reaction with a substituted indazole requires a systematic approach. The following workflow can guide your decision-making process:

Caption: Decision workflow for ligand selection.

Experimental Protocols

The following protocols provide a starting point for the Heck reaction with substituted indazoles. Optimization of reaction conditions (e.g., base, solvent, temperature, and reaction time) is often necessary for specific substrates.

Protocol 1: General Procedure for Heck Reaction of 3-Bromoindazole with an Alkene using a Phosphine Ligand

This protocol is adapted from a procedure for the Heck reaction of 3-bromoindazoles under mechanochemical conditions and has been modified for solution-phase synthesis.[10][13]

Materials:

• 3-Bromo-substituted indazole (1.0 equiv)

• Alkene (1.5 equiv)

• Pd(OAc)₂ (2-5 mol%)

• PPh₃ (4-10 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, or Et₃N) (2.0 equiv)

• Solvent (e.g., DMF, DMAc, or Dioxane)

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and heating plate/oil bath

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a Schlenk flask or reaction vial, add the 3-bromo-substituted indazole, Pd(OAc)₂, PPh₃, and the base.

• Evacuate and backfill the flask with an inert gas (repeat 3 times).

• Add the degassed solvent via syringe, followed by the alkene.

• Heat the reaction mixture to 80-120 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Heck Reaction of a Substituted Bromoindazole using an NHC Ligand

This protocol is a general procedure based on the high reactivity of NHC-palladium complexes.[12]

Materials:

• Substituted bromoindazole (1.0 equiv)

• Alkene (1.5 equiv)

• Pd(OAc)₂ (1-2 mol%)

• NHC-HCl salt (e.g., IPr-HCl) (1.2-2.4 mol%)

• Strong base (e.g., NaOt-Bu or K₃PO₄) (2.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

• Glovebox or Schlenk line for handling air-sensitive reagents

Procedure:

• In a glovebox: To a reaction vial, add Pd(OAc)₂, the NHC-HCl salt, and the base.

• Add the anhydrous, degassed solvent and stir the mixture for 15-30 minutes at room temperature to pre-form the active catalyst.

• Add the substituted bromoindazole and the alkene.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 80-110 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Carefully quench the reaction with saturated aqueous NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄ or MgSO₄.

• Filter, concentrate, and purify the product by flash column chromatography.

Troubleshooting and Field-Proven Insights

• Low or No Conversion:

  • Consider a more active ligand: If using PPh₃ with a bromoindazole, switch to a bulkier, more electron-rich phosphine like XPhos or an NHC ligand like IPr.[6][11]

  • Check your base: Ensure the base is strong enough and sufficiently soluble in the reaction solvent. For less reactive substrates, a stronger base like NaOt-Bu or Cs₂CO₃ may be required.

  • Increase the temperature: Heck reactions often require elevated temperatures. Incrementally increase the temperature, but be mindful of potential substrate or product decomposition.

• Dehalogenation of the Indazole: This is a common side reaction, particularly with electron-rich indazoles.

  • Use a less coordinating solvent: Solvents like toluene or dioxane may be preferable to DMF in some cases.

  • Additives: In some cases, the addition of salts like tetrabutylammonium bromide (TBAB) can suppress dehalogenation.[10]

• Poor Regioselectivity: When using unsymmetrical alkenes, a mixture of regioisomers may be obtained.

  • Ligand modification: The steric and electronic properties of the ligand can significantly influence regioselectivity.[8] Screening a panel of ligands with different properties is recommended. For instance, in some systems, electron-deficient ligands have been shown to favor arylation of electron-rich olefins.[7]

Conclusion

The Heck reaction is a formidable tool for the functionalization of substituted indazoles, but its success hinges on the rational selection of the palladium ligand. By understanding the mechanistic role of the ligand and the distinct properties of phosphines and NHCs, researchers can overcome the challenges associated with these important heterocyclic substrates. This guide provides a framework for ligand selection and optimization, empowering scientists to efficiently synthesize novel indazole derivatives for applications in drug discovery and beyond.

References

• Regiocontrol in the oxidative Heck reaction of indole by ligand-enabled switch of the regioselectivity-determining step. Chemical Science (RSC Publishing). Available at: [Link]

• Regiocontrol in the oxidative Heck reaction of indole by ligand-enabled switch of the regioselectivity-determining step. PMC - NIH. Available at: [Link]

• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Wiley Online Library. Available at: [Link]

• Heck Reaction. Chemistry LibreTexts. Available at: [Link]

• Heck Reaction—State of the Art. MDPI. Available at: [Link]

• Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib. Beilstein Journals. Available at: [Link]

• Electronic and Steric Ligand Effects on the Activity and Regiochemistry in the Heck Reaction. ResearchGate. Available at: [Link]

• Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib. Semantic Scholar. Available at: [Link]

• Regiocontrol in the Oxidative Heck Reaction of Indole by Ligand-Enabled Switch of the Regioselectivity-Determining Step. Jiao Research Group. Available at: [Link]

• Regioselectivity in the Heck (Mizoroki-Heck) Reaction. SpringerLink. Available at: [Link]

• Triaryl phosphine-functionalized N-heterocyclic carbene ligands for Heck reaction. Organic Chemistry Portal. Available at: [Link]

• A Theoretical Study of the Heck Reaction: N-Heterocyclic Carbene versus Phosphine Ligands. ACS Publications. Available at: [Link]

• Controlling Reactivity and Selectivity in the Mizoroki-Heck Reaction: High Throughput Evaluation of 1,5-Diaza-3,7-diphosphacyclooctane Ligands. ChemRxiv. Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Heck-like Reactions Involving Heteroatomic Electrophiles. PMC - NIH. Available at: [Link]

• Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. PMC - NIH. Available at: [Link]

• Phosphine‐incorporated Metal‐Organic Framework for Palladium Catalyzed Heck Coupling Reaction. Wiley Online Library. Available at: [Link]

• PHOSPHINE OR N-HETEROCYCLIC CARBENE LIGANDS?. Scientia. Available at: [Link]

• Heck Reaction of N‐Heteroaryl Halides for the Concise Synthesis of Chiral α‐Heteroaryl‐substituted Heterocycles. ResearchGate. Available at: [Link]

• Heck Reaction of N‐Heteroaryl Halides for the Concise Synthesis of Chiral α‐Heteroaryl‐substituted Heterocycles. Sílice (CSIC). Available at: [Link]

• Well-defined palladium(0) complexes bearing N-heterocyclic carbene and phosphine moieties: efficient catalytic applications in the Mizoroki–Heck reaction and direct C–H functionalization. OUCI. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Case Study: Ligand and Catalyst Selection for a Buchwald Hartwig Reaction. Catalysis Consulting. Available at: [Link]

• Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Beilstein Journals. Available at: [Link]

• Heck Reaction | Named Reactions | Organic Chemistry Lessons. YouTube. Available at: [Link]

• Heck Reaction. Organic Chemistry Portal. Available at: [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available at: [Link]

• Mechanistic studies of the palladium-catalyzed S,O-ligand promoted C–H olefination of aromatic compounds. PMC - NIH. Available at: [Link]

• Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. PMC - NIH. Available at: [Link]

• Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. Scite.ai. Available at: [Link]

• Heck Reaction of N-Heteroaryl Halides for the Concise Synthesis of Chiral α-Heteroaryl-substituted Heterocycles. PubMed. Available at: [Link]

• Phosphine-Free Palladium Catalyzed Mizoroki−Heck Reaction Using Hydrazone as a Ligand. ResearchGate. Available at: [Link]

• Investigation of an Efficient Palladium-Catalyzed C(sp)-C(sp) Cross-Coupling Reaction Using Phosphine-Olefin Ligand: Application and Mechanistic Aspects. Organic Chemistry Portal. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Heck Reaction [organic-chemistry.org]
• 3. Heck Reaction of N-Heteroaryl Halides for the Concise Synthesis of Chiral α-Heteroaryl-substituted Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. BJOC - Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib [beilstein-journals.org]
• 11. benchchem.com [benchchem.com]
• 12. Triaryl phosphine-functionalized N-heterocyclic carbene ligands for Heck reaction [organic-chemistry.org]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols: Copper-Free Sonogashira Coupling for 3-Iodoindazoles

Introduction

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2][3] This powerful transformation has found extensive application in the synthesis of pharmaceuticals, natural products, and advanced materials.[2][3][4] The indazole scaffold is a privileged heterocyclic motif present in numerous biologically active compounds, and the introduction of an alkynyl group at the 3-position can significantly modulate their pharmacological properties. While the traditional Sonogashira reaction employs a dual catalytic system of palladium and a copper(I) co-catalyst, the development of copper-free conditions has garnered significant attention.[2][3][5]

The elimination of copper addresses several key drawbacks associated with the classic protocol, including the formation of undesired alkyne homocoupling (Glaser coupling) byproducts, the toxicity of copper reagents, and the potential for difficult removal of copper contaminants from the final product, a critical consideration in drug development.[5][6] This guide provides a comprehensive overview and detailed protocols for the successful implementation of copper-free Sonogashira coupling reactions specifically tailored for 3-iodoindazole substrates.

Mechanistic Insights: The Rationale for Copper-Free Conditions

The generally accepted mechanism for the copper-free Sonogashira reaction proceeds through a palladium-centered catalytic cycle.[1][7][8] While the exact nature of the active catalytic species can be influenced by the specific reaction conditions, the fundamental steps are well-established.[1]

• Oxidative Addition: The catalytic cycle begins with the oxidative addition of the 3-iodoindazole to a low-valent palladium(0) species, forming a palladium(II) intermediate.[1]

• Alkyne Coordination and Deprotonation: The terminal alkyne then coordinates to the palladium(II) complex. In the presence of a base, the acidic terminal proton of the alkyne is removed, generating a palladium-acetylide species.[9] The choice of base is critical and can influence the reaction rate and efficiency.

• Reductive Elimination: The final step involves the reductive elimination of the coupled 3-alkynylindazole product, regenerating the active palladium(0) catalyst, which can then re-enter the catalytic cycle.[1]

Recent studies suggest that the copper-free mechanism may involve a tandem Pd/Pd cycle, where a second palladium species facilitates the transmetalation-like step, a role traditionally played by the copper co-catalyst.[6][7][8] This deeper understanding underscores the feasibility and efficiency of copper-free systems.

Catalytic Cycle Visualization

Caption: Copper-Free Sonogashira Catalytic Cycle.

Key Experimental Parameters

The success of a copper-free Sonogashira coupling with 3-iodoindazoles hinges on the careful selection of several key parameters:

Palladium Catalyst and Ligands

A variety of palladium sources can be employed, with palladium(II) precatalysts such as PdCl₂(PPh₃)₂ and Pd(OAc)₂ being common choices.[10] The choice of ligand is crucial for stabilizing the palladium catalyst and facilitating the elementary steps of the catalytic cycle. While traditional phosphine ligands like triphenylphosphine (PPh₃) are often effective, more electron-rich and sterically demanding ligands, such as N-heterocyclic carbenes (NHCs) or bulky phosphines (e.g., cataCXium A), can enhance catalytic activity, particularly for less reactive substrates.[11][12] In some cases, ligand-free conditions have also been reported to be effective.[13][14]

Base

The base plays a dual role: it deprotonates the terminal alkyne and neutralizes the hydrogen iodide generated during the reaction. Both organic and inorganic bases can be utilized. Amine bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) are commonly used.[15] Inorganic bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are also effective and can be advantageous in certain solvent systems.[12]

Solvent

The choice of solvent is critical and can significantly impact reaction rates and yields. Aprotic polar solvents like N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and 1,4-dioxane are frequently employed due to their ability to dissolve the reactants and stabilize the catalytic species.[16][17] The use of "green" solvents like 2-methyltetrahydrofuran (2-MeTHF) is also a growing area of interest.[12]

Experimental Protocols

General Considerations

• Inert Atmosphere: While some copper-free protocols are reported to be air-tolerant, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) is generally recommended to prevent oxidation of the palladium catalyst and potential side reactions.

• Reagent Purity: Use high-purity reagents and solvents to avoid catalyst deactivation and ensure reproducibility.

• Reaction Monitoring: The progress of the reaction can be conveniently monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Protocol 1: General Procedure for Copper-Free Sonogashira Coupling of 3-Iodoindazoles

This protocol provides a general starting point that can be optimized for specific substrates.

Materials:

• 3-Iodoindazole derivative (1.0 equiv)

• Terminal alkyne (1.2-1.5 equiv)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%)

• Base (e.g., Triethylamine, 2-3 equiv)

• Solvent (e.g., DMF or 1,4-dioxane)

• Reaction vessel (e.g., Schlenk flask or sealed vial)

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon)

Procedure:

• To a dry reaction vessel under an inert atmosphere, add the 3-iodoindazole derivative, palladium catalyst, and a magnetic stir bar.

• Evacuate and backfill the vessel with inert gas three times.

• Add the solvent, followed by the terminal alkyne and the base via syringe.

• Stir the reaction mixture at the desired temperature (room temperature to 100 °C, depending on the reactivity of the substrates).

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-alkynylindazole.

Comparative Table of Reaction Conditions

Catalyst System	Base	Solvent	Temperature (°C)	Notes
PdCl₂(PPh₃)₂	TBAF	Solvent-free	RT - 80	Effective for a range of aryl halides.[10]
Pd(OAc)₂ / cataCXium A	Cs₂CO₃	2-MeTHF	RT	Green solvent, amine-free conditions.[12]
Pd(OAc)₂	Bu₄NOAc	DMF	RT	Ligand- and amine-free conditions.[14]
PdCl₂(PPh₃)₂	sec-Butylamine/Water	Amine/Water	RT	Aqueous solvent system.[15]
Pd-NHC complexes	K₂CO₃	Pyridine/Water	40-120	Robust catalysts, often air-stable.[11]

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low or no conversion	Inactive catalyst	Ensure the use of a fresh, high-quality palladium catalyst. Consider using a more active ligand system.
Insufficiently strong base	Switch to a stronger base (e.g., Cs₂CO₃).
Low reaction temperature	Increase the reaction temperature.
Formation of homocoupled alkyne (Glaser product)	Presence of trace copper or oxygen	Ensure the reaction is performed under strictly inert conditions. Use high-purity reagents.
Decomposition of starting materials or product	High reaction temperature	Lower the reaction temperature and extend the reaction time.
Incompatible functional groups	Protect sensitive functional groups on the substrates prior to the coupling reaction.

Conclusion

The copper-free Sonogashira coupling reaction is a powerful and versatile method for the synthesis of 3-alkynylindazoles, offering significant advantages over traditional copper-catalyzed protocols, particularly in the context of pharmaceutical and materials science research. By carefully selecting the catalyst, ligand, base, and solvent, researchers can achieve high yields of the desired products under mild and environmentally benign conditions. The protocols and guidelines presented in this application note provide a solid foundation for the successful implementation of this important transformation.

References

• Sonogashira coupling. In Wikipedia. Retrieved from [Link]

• Gazvoda, L., et al. (2018). Mechanism of copper-free Sonogashira reaction operates through palladium-palladium transmetallation.

• Gazvoda, L., et al. (2018). Mechanism of copper-free Sonogashira reaction operates through palladium-palladium transmetallation. SciSpace. Retrieved from [Link]

• (2008). Copper-free Sonogashira coupling.
• (2017). Ligand- and copper-free Sonogashira and Heck couplings of (Het)aryl chlorides and bromides catalyzed by palladium nanoparticles supported on in situ generated Al(OH)3.
• Antermite, D., et al. (2023). New Mechanistic Insights into the Copper-Free Heck–Cassar–Sonogashira Cross-Coupling Reaction.
• Shafiee, M., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances.

• Liang, Y., et al. (2006). Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions. Organic Chemistry Portal. Retrieved from [Link]

• A very efficient, copper-free palladium catalyst for the Sonogashira reaction with aryl halides. Semantic Scholar.
• Mårtensson, F., et al. (2020).
• Shafiee, M., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Publishing.
• So, C. M., et al. (2010). Heck Alkynylation (Copper-Free Sonogashira Coupling) of Aryl and Heteroaryl Chlorides, Using Pd Complexes of t-Bu2(p-NMe2C6H4)P: Understanding the Structure–Activity Relationships and Copper Effects. The Journal of Organic Chemistry.
• Sharma, G., et al. (2020).
• Shafiee, M., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview.
• Li, N., et al. (2013). Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells. PMC.
• Gazvoda, L., et al. (2018).
• Nikoshvili, L. Z., et al. (2020).
• Gogoi, P., et al. (2020). Copper-free and amine-free Sonogashira coupling in air in a mixed aqueous medium by palladium complexes of N/O-functionalized N-heterocyclic carbenes.
• Köcher, S., et al. (2011). Copper-free Sonogashira coupling in amine–water solvent mixtures.
• Reddy, V. P., et al. (2021). Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials. PubMed Central.
• da Costa, M. F., et al. (2011). Copper-free Sonogashira coupling reactions catalyzed by a water-soluble Pd–salen complex under aerobic conditions.
• Supposed mechanism for the copper-free Sonogashira reaction.
• Gök, Y., et al. (2019). Sonogashira cross-coupling reaction catalysed by mixed NHC-Pd-PPh 3 complexes under copper free conditions.
• Urgaonkar, S., & Verkade, J. G. (2004). Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes.

• Urgaonkar, S., & Verkade, J. G. (2004). Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes. Organic Chemistry Portal. Retrieved from [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 6. Mechanism of copper-free Sonogashira reaction operates through palladium-palladium transmetallation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. (PDF) Mechanism of copper-free Sonogashira reaction operates through palladium-palladium transmetallation (2018) | Martin Gazvoda | 94 Citations [scispace.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes [organic-chemistry.org]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. cetjournal.it [cetjournal.it]

Application Notes and Protocols for the Use of 3-Iodo-6-methyl-1H-indazole in Fragment-Based Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fragment-Based Drug Discovery (FBDD) has emerged as a powerful strategy for identifying novel lead compounds. This approach relies on screening low molecular weight compounds (<300 Da) that typically exhibit weak binding affinities, which are then optimized into potent drug candidates.[1][2] Halogenated fragments are particularly valuable in FBDD, as the halogen atom can engage in specific, directional interactions known as halogen bonds, enhancing binding affinity and specificity.[3][4] This guide provides a comprehensive overview and detailed protocols for the application of 3-iodo-6-methyl-1H-indazole , a key heterocyclic fragment, in FBDD campaigns. We will explore its synthesis, physicochemical properties, and its utility in primary screening and hit validation using state-of-the-art biophysical techniques.

Introduction: The Strategic Advantage of 3-Iodo-6-methyl-1H-indazole in FBDD

The indazole scaffold is recognized as a "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds, including approved kinase inhibitors.[5][6] The strategic placement of an iodine atom at the 3-position and a methyl group at the 6-position of the indazole core makes 3-iodo-6-methyl-1H-indazole an exemplary fragment for FBDD for several key reasons:

• Halogen Bonding Potential: The iodine atom is an excellent halogen bond donor. This interaction arises from an electropositive region on the halogen, known as the σ-hole, which can interact favorably with nucleophilic atoms (e.g., backbone carbonyl oxygens) in a protein's binding site.[3][7][8] This directional interaction can significantly contribute to binding affinity and provide a clear vector for fragment elaboration.

• Vector for Medicinal Chemistry: The C-I bond serves as a versatile synthetic handle. It is amenable to a wide range of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck, and Buchwald-Hartwig), allowing for the rapid and targeted elaboration of initial fragment hits into more potent lead compounds.[9][10]

• Favorable Physicochemical Properties: As a fragment, it possesses a low molecular weight and complexity, increasing the probability of finding a complementary fit on a protein surface. The methyl group can enhance solubility and metabolic stability.[5]

• Utility in X-ray Crystallography: The high atomic number of iodine produces a strong anomalous scattering signal in X-ray diffraction experiments. This facilitates the unambiguous identification and orientation of the fragment in the electron density map, even in cases of weak binding or low occupancy.[6][11]

Physicochemical Properties of 3-Iodo-6-methyl-1H-indazole

Property	Value	Reference
CAS Number	885518-96-7	[12]
Molecular Formula	C₈H₇IN₂	[12]
Molecular Weight	258.06 g/mol	[12]
Appearance	Expected to be a solid powder	[13]
Solubility	Expected to be soluble in organic solvents like DMSO and DMF	[13]

Synthesis Protocol: A Plausible Route to 3-Iodo-6-methyl-1H-indazole

While a specific, detailed synthesis for 3-iodo-6-methyl-1H-indazole is not extensively documented in peer-reviewed literature, a reliable route can be extrapolated from established methods for the iodination of indazoles.[11] The following protocol outlines a common approach starting from the commercially available 6-methyl-1H-indazole.

Protocol 2.1: Iodination of 6-methyl-1H-indazole

Principle: This procedure involves the electrophilic iodination of the indazole ring at the C3 position. The reaction is typically carried out in the presence of a base to deprotonate the indazole, increasing its nucleophilicity.

Materials:

• 6-methyl-1H-indazole

• Iodine (I₂)

• Potassium hydroxide (KOH) or another suitable base

• N,N-Dimethylformamide (DMF)

• Sodium thiosulfate (Na₂S₂O₃)

• Potassium carbonate (K₂CO₃)

• Standard laboratory glassware for organic synthesis

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere, dissolve 6-methyl-1H-indazole (1.0 equivalent) in anhydrous DMF.

• Basification: Cool the solution in an ice bath and add KOH (2.0 equivalents) portion-wise, maintaining the temperature below 10 °C. Stir the mixture for 30 minutes.

• Iodination: In a separate flask, dissolve iodine (I₂, 1.5 equivalents) in a minimal amount of DMF. Add this solution dropwise to the reaction mixture. Allow the reaction to stir at room temperature for 3-4 hours.[11]

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Quenching: Upon completion, carefully pour the reaction mixture into a beaker containing an aqueous solution of sodium thiosulfate and potassium carbonate. This will quench the excess iodine and neutralize the base.

• Precipitation and Filtration: A precipitate should form. Stir the suspension for 30 minutes, then collect the solid product by vacuum filtration.

• Washing and Drying: Wash the collected solid with water and then a small amount of cold diethyl ether. Dry the product under vacuum to yield 3-iodo-6-methyl-1H-indazole.

• Purification (if necessary): If the product is not of sufficient purity, it can be further purified by column chromatography on silica gel or by recrystallization.

Characterization: Confirm the identity and purity of the synthesized compound using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).[1]

Fragment Screening Methodologies

A successful FBDD campaign typically employs a cascade of biophysical techniques to identify and validate fragment hits.[1] The initial primary screen should be high-throughput, followed by more detailed, lower-throughput orthogonal methods to confirm hits and eliminate false positives.

Caption: A generalized workflow for a Fragment-Based Drug Discovery campaign.

Protocol 3.1: Primary Screening using Surface Plasmon Resonance (SPR)

Principle: SPR is a label-free technique that measures changes in the refractive index at a sensor surface where the target protein is immobilized. Binding of the fragment causes a measurable response, proportional to the fragment's molecular weight and concentration.

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Immobilization reagents (EDC, NHS, ethanolamine)

• Purified, high-concentration target protein

• 3-iodo-6-methyl-1H-indazole stock solution (e.g., 100 mM in DMSO)

• Running buffer (e.g., HBS-EP+)

Step-by-Step Procedure:

• Protein Immobilization: Immobilize the target protein onto the sensor chip surface using standard amine coupling chemistry. Aim for a density that will provide a robust signal for small molecule binding. Include a reference flow cell (e.g., deactivated or with an unrelated protein) to subtract non-specific binding.

• Fragment Preparation: Prepare a dilution series of 3-iodo-6-methyl-1H-indazole in the running buffer. Typical screening concentrations for fragments range from 100 µM to 1 mM due to their weak affinities. Ensure the final DMSO concentration is consistent across all samples and matched in the running buffer (typically ≤1%).

• Screening Assay: Inject the fragment solutions over the target and reference flow cells. Monitor the binding response (measured in Response Units, RU).

• Data Analysis: Subtract the reference channel signal from the target channel signal to obtain the specific binding response. Hits are identified as compounds that give a concentration-dependent binding response.

• Affinity Determination: For confirmed hits, perform a full dose-response experiment by injecting a range of fragment concentrations to determine the equilibrium dissociation constant (KD).

Protocol 3.2: Hit Validation using Protein-Observed NMR Spectroscopy

Principle: Two-dimensional ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) NMR spectroscopy is the gold standard for validating fragment binding. This experiment generates a "fingerprint" of the protein, with each peak corresponding to a specific backbone amide N-H group. When a fragment binds, residues at the binding site and allosteric sites will experience a change in their chemical environment, leading to chemical shift perturbations (CSPs) of their corresponding peaks in the HSQC spectrum.

Materials:

• High-field NMR spectrometer with a cryoprobe

• Uniformly ¹⁵N-labeled target protein (typically 50-200 µM)

• NMR buffer (e.g., phosphate or HEPES buffer in 90% H₂O/10% D₂O)

• 3-iodo-6-methyl-1H-indazole stock solution (100 mM in d₆-DMSO)

Step-by-Step Procedure:

• Reference Spectrum: Acquire a reference ¹H-¹⁵N HSQC spectrum of the ¹⁵N-labeled protein alone. This spectrum is crucial for comparison.

• Fragment Titration: Add increasing concentrations of 3-iodo-6-methyl-1H-indazole to the protein sample. Acquire an HSQC spectrum at each concentration (e.g., 50 µM, 100 µM, 250 µM, 500 µM, 1 mM).

• Data Analysis: Overlay the spectra from the titration with the reference spectrum. Identify peaks that shift or broaden upon addition of the fragment. These are the chemical shift perturbations (CSPs).

• Binding Site Mapping: Map the residues with significant CSPs onto the 3D structure of the protein. This will reveal the location of the binding site.

• KD Estimation: Plot the magnitude of the CSPs for affected residues against the fragment concentration. Fit the data to a binding isotherm to estimate the dissociation constant (KD).

Caption: Principle of hit validation by ¹H-¹⁵N HSQC NMR spectroscopy.

Structural Elucidation via X-ray Crystallography

The ultimate validation of a fragment hit is the determination of its three-dimensional structure in complex with the target protein. This provides invaluable information for structure-based drug design.

Protocol 4.1: Co-crystallization or Soaking

Principle: A high-resolution crystal structure is obtained by diffracting X-rays off a single crystal of the protein-fragment complex. The complex can be formed either by soaking a pre-existing apo-protein crystal in a solution containing the fragment or by co-crystallizing the protein in the presence of the fragment.

Materials:

• High-quality crystals of the target protein

• 3-iodo-6-methyl-1H-indazole

• Cryoprotectant solution

• Crystal harvesting tools (e.g., loops)

• Liquid nitrogen for flash-cooling

• Access to a synchrotron X-ray source

Step-by-Step Procedure:

• Crystal Preparation: Grow high-quality crystals of the apo-protein using vapor diffusion (sitting or hanging drop) or other crystallization methods.

• Fragment Soaking:

  • Prepare a soaking solution by dissolving 3-iodo-6-methyl-1H-indazole in the crystal mother liquor to a final concentration of 1-10 mM.

  • Transfer a protein crystal into a drop of the soaking solution.

  • Incubate for a period ranging from minutes to hours. The optimal time must be determined empirically.

• Cryo-protection and Freezing: Briefly transfer the soaked crystal into a cryoprotectant solution to prevent ice formation. Immediately flash-cool the crystal by plunging it into liquid nitrogen.

• Data Collection: Mount the frozen crystal on a goniometer at a synchrotron beamline. Collect a high-resolution X-ray diffraction dataset. The presence of iodine allows for the collection of data at a specific wavelength to maximize the anomalous signal, which can aid in phasing and confirming the fragment's location.[11]

• Structure Solution and Refinement: Process the diffraction data. Solve the structure using molecular replacement with the apo-protein structure as a model. Carefully examine the resulting electron density maps (2Fo-Fc and Fo-Fc) to identify the bound fragment. Build the fragment into the density and refine the structure to obtain the final model of the protein-fragment complex.

Conclusion and Future Directions

3-Iodo-6-methyl-1H-indazole represents a highly valuable probe for fragment-based drug discovery. Its indazole core provides a privileged scaffold, while the iodine atom offers the dual advantages of facilitating strong halogen bonding interactions and serving as a powerful tool for structural biology. The protocols outlined in this guide provide a robust framework for researchers to incorporate this and similar halogenated fragments into their FBDD campaigns. The insights gained from screening this fragment can pave the way for rapid, structure-guided optimization, ultimately accelerating the journey from a weakly binding hit to a potent, selective, and drug-like lead compound.

References

• BenchChem. (2025). Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole in Medicinal Chemistry. [URL: https://www.benchchem.
• Ciulli, A., & Abell, C. (2007). Integrated biophysical approach to fragment screening and validation for fragment-based lead discovery. PNAS. [URL: https://www.pnas.org/doi/10.1073/pnas.0706686104]
• Davis, B. J., & Erlanson, D. A. (2019). Biophysical screening in fragment-based drug design: a brief overview. Biochemical Society Transactions. [URL: https://portlandpress.com/biochemsoctrans/article/47/1/1/220083/Biophysical-screening-in-fragment-based-drug]
• Neumann, L., et al. (2007). SPR-based fragment screening: advantages and applications. Current Opinion in Chemical Biology. [URL: https://pubmed.ncbi.nlm.nih.gov/17942348/]
• Santa Cruz Biotechnology, Inc. (n.d.). 3-Iodo-6-methyl-1H-indazole. [URL: https://www.scbt.com/p/3-iodo-6-methyl-1h-indazole-885518-96-7]
• Wurtele, M., et al. (2010). Specific radiation damage to halogenated inhibitors and ligands in protein–ligand crystal structures. IUCrJ. [URL: https://journals.iucr.org/d/issues/2010/05/00/ba5046/index.html]
• Dalvit, C., et al. (2017). NMR methods in fragment screening: Theory and a comparison with other biophysical techniques. Progress in Nuclear Magnetic Resonance Spectroscopy. [URL: https://www.researchgate.net/publication/319488319_NMR_methods_in_fragment_screening_Theory_and_a_comparison_with_other_biophysical_techniques]
• BenchChem. (2025). A Comparative Guide to 3-Iodo-6-methyl-4-nitro-1H-indazole and Other Bioactive Indazole Derivatives. [URL: https://www.benchchem.
• BenchChem. (2025). Application of 3-Iodo-6-methyl-4-nitro-1H-indazole in Heterocyclic Synthesis. [URL: https://www.benchchem.
• Pfizer Inc. (2006). Methods for preparing indazole compounds. Google Patents. [URL: https://patents.google.
• BenchChem. (2025). A Spectroscopic Guide to the Regioisomers of 3-Iodo-6-methyl-nitro-1H-indazole. [URL: https://www.benchchem.com/product/bcm227236/spectroscopic-guide]
• Roughley, S. D., & Jordan, A. M. (2011). The in-depth chemical annotation of the putative molecular structure of 3-iodo-6-methyl-4-nitro-1H-indazole. Journal of Medicinal Chemistry.
• Wang, Z., et al. (2013). Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. Organic Letters. [URL: https://pubs.acs.org/doi/10.1021/ol402921x]
• Wilcken, R., et al. (2013). Halogen-enriched fragment libraries as chemical probes for harnessing halogen bonding in fragment-based lead discovery. Future Medicinal Chemistry. [URL: https://pubmed.ncbi.nlm.nih.gov/24020621/]
• BenchChem. (2025). 4-Iodo-3-methyl-1H-indazole: A Technical Guide for Researchers. [URL: https://www.benchchem.
• Cambridge MedChem Consulting. (n.d.). Fragment Based Screening. [URL: https://www.cambridgemedchemconsulting.com/resources/fragment_screening.html]
• Chem-Impex International, Inc. (n.d.). 3-Iodo-6-methyl-indazole. [URL: https://www.chemimpex.com/products/06448]
• BenchChem. (2025). An In-depth Technical Guide on the Putative Molecular Structure of 3-Iodo-6-methyl-4-nitro-1H-indazole. [URL: https://www.benchchem.com/product/bcm227236/technical-guide]
• BenchChem. (2025). A Comparative Guide to the Characterization of 3-Iodo-6-methyl-4-nitro-1H-indazole and Its Isomers. [URL: https://www.benchchem.
• Al-Warhi, T., et al. (2021). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. Molecules. [URL: https://www.mdpi.com/1420-3049/26/9/2583]
• Lange, A., et al. (2019). Embracing the Diversity of Halogen Bonding Motifs in Fragment-Based Drug Discovery—Construction of a Diversity-Optimized Halogen-Enriched Fragment Library. Frontiers in Chemistry. [URL: https://www.frontiersin.org/articles/10.3389/fchem.2019.00009/full]
• Lange, A., et al. (2019). Embracing the Diversity of Halogen Bonding Motifs in Fragment-Based Drug Discovery—Construction of a Diversity-Optimized Halogen-Enriched Fragment Library. PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6387910/]
• Wilcken, R., et al. (2013). Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry. [URL: https://pubs.acs.org/doi/10.1021/jm400078x]
• Cambridge MedChem Consulting. (n.d.). Fragment Based Screening. [URL: https://www.cambridgemedchemconsulting.com/resources/fragment_screening.html]
• ChemicalBook. (n.d.). 1H-Indazole, 6-bromo-3-iodo-1-methyl- synthesis. [URL: https://www.chemicalbook.
• PubChem. (n.d.). 3-Iodo-1-methyl-6-nitro-1H-indazole. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/22978160]
• Pfizer Inc. (2006). Methods for preparing indazole compounds. Google Patents. [URL: https://patents.google.
• Wollenhaupt, J., et al. (2022). Crystallographic Fragment Screening: Workflow & Tools. JoVE. [URL: https://www.youtube.
• Wikipedia. (n.d.). X-ray crystallography. [URL: https://en.wikipedia.org/wiki/X-ray_crystallography]
• Takeuchi, K., & Wagner, G. (2024). Protocol to perform fragment screening using NMR spectroscopy. STAR Protocols. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11342624/]
• de Souza, T. B., et al. (2024). How to Find a Fragment: Methods for Screening and Validation in Fragment-Based Drug Discovery. ChemMedChem. [URL: https://pubmed.ncbi.nlm.nih.gov/39198213/]
• de Souza, T. B., et al. (2020). In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery. Frontiers in Chemistry. [URL: https://www.frontiersin.org/articles/10.3389/fchem.2020.00099/full]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Crystal structure of 3-{1-[(1-allyl-1H-indazol-6-yl)amino]­ethyl­idene}-6-methyl-2H-pyran-2,4(3H)-dione - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. WO2006048745A1 - Methods for preparing indazole compounds - Google Patents [patents.google.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. scbt.com [scbt.com]
• 10. benchchem.com [benchchem.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling Yield with 3-Iodo-6-methyl-1H-indazole

Welcome to the dedicated technical support center for optimizing the Suzuki-Miyaura cross-coupling reactions of 3-iodo-6-methyl-1H-indazole. This guide is intended for researchers, medicinal chemists, and drug development professionals who are leveraging this versatile building block in their synthetic endeavors. The indazole moiety is a privileged scaffold in numerous biologically active compounds, and its C-3 functionalization via Suzuki coupling is a key strategy in developing novel therapeutics.[1][2]

This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the common challenges and maximize the yield and purity of your desired products.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. Each problem is followed by a detailed analysis of potential causes and actionable solutions.

Problem 1: Low to No Conversion of 3-Iodo-6-methyl-1H-indazole

Question: I am performing a Suzuki-Miyaura coupling with 3-iodo-6-methyl-1H-indazole and an arylboronic acid, but I am observing very low or no formation of the desired product. What are the potential causes and solutions?

Answer:

Low or no conversion is a common issue that can often be resolved by systematically evaluating the reaction components and conditions. The oxidative addition of the C-I bond in 3-iodo-6-methyl-1H-indazole to the Pd(0) catalyst is generally facile; therefore, other steps in the catalytic cycle are likely the source of the problem.

Here is a breakdown of potential causes and their corresponding solutions:

• Inactive Catalyst: The palladium catalyst is the heart of the reaction. Its deactivation will halt the catalytic cycle.

  • Solution 1: Catalyst Choice & Quality: While standard catalysts like Pd(PPh₃)₄ can be effective, for challenging couplings, consider more active pre-catalysts such as PdCl₂(dppf) or those incorporating Buchwald ligands (e.g., XPhos, SPhos).[3] Ensure your catalyst is fresh and has been stored under an inert atmosphere to prevent degradation. A color change in the reaction mixture to black may indicate the formation of palladium black, a less active form of the catalyst.

  • Solution 2: Ligand Selection: The electronic and steric properties of the phosphine ligand significantly impact the reaction. For N-heterocyclic substrates, bulky and electron-rich ligands can enhance catalyst stability and promote efficient reductive elimination.[4]

• Insufficiently Strong or Insoluble Base: The base plays a crucial role in the transmetalation step.

  • Solution 1: Base Screening: If you are using common bases like Na₂CO₃ or K₂CO₃, consider switching to a stronger or more soluble base such as Cs₂CO₃ or K₃PO₄. These are often more effective, especially with sterically hindered substrates.

  • Solution 2: Aqueous Conditions: The presence of a small amount of water can be critical for the efficacy of inorganic bases like carbonates and phosphates. A solvent system such as dioxane/water is often beneficial.

• Inappropriate Solvent or Temperature: The solvent affects the solubility of all reaction components and the overall kinetics.

  • Solution 1: Solvent Screening: Common solvents for Suzuki couplings include 1,4-dioxane, DMF, and toluene. If solubility is an issue, a different solvent system may be required.

  • Solution 2: Temperature Optimization: If the reaction is sluggish at a lower temperature (e.g., 80 °C), consider increasing it to 100-120 °C.[1] Microwave irradiation can also be a powerful tool to accelerate the reaction and improve yields.[5]

• Issues with the Unprotected Indazole N-H: The acidic proton on the indazole nitrogen can interfere with the catalytic cycle.

  • Solution: While many Suzuki couplings with 3-iodoindazoles can proceed without N-protection, particularly under microwave conditions, protection of the indazole nitrogen (e.g., with a Boc group) can sometimes be beneficial to prevent side reactions and catalyst inhibition.[5][6][7] However, it's worth noting that for some substituted indazoles, the protecting group can be labile under basic conditions. Therefore, attempting the reaction with the unprotected indazole first is a reasonable starting point.

Problem 2: Significant Formation of Byproducts

Question: My reaction is proceeding, but I am observing significant amounts of byproducts, such as homocoupling of the boronic acid or dehalogenation of the starting material. How can these side reactions be minimized?

Answer:

The formation of byproducts can complicate purification and reduce the yield of the desired product. Here’s how to address common side reactions:

• Homocoupling of Boronic Acid: This side reaction is often promoted by the presence of oxygen.

  • Solution 1: Thorough Degassing: Ensure the reaction mixture is thoroughly degassed before adding the catalyst. This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas (e.g., argon or nitrogen) through the solvent for an extended period.

  • Solution 2: Stoichiometry Control: Use a slight excess of the boronic acid (e.g., 1.2-1.5 equivalents) to favor the cross-coupling reaction over homocoupling.[1]

• Dehalogenation (Hydrodehalogenation) of 3-Iodo-6-methyl-1H-indazole: This results in the formation of 6-methyl-1H-indazole.

  • Solution 1: Ligand Selection: The choice of ligand can influence the rate of competing reductive pathways. Screening different phosphine ligands may identify one that favors the desired cross-coupling.

  • Solution 2: Choice of Base and Solvent: Some bases and solvents can act as hydride sources. Using an aprotic solvent and a non-coordinating base can sometimes mitigate this issue.

• Protodeboronation of Boronic Acid: This is the replacement of the boronic acid group with a hydrogen atom.

  • Solution 1: Anhydrous Conditions: Since water is the proton source for this side reaction, switching to anhydrous conditions can significantly reduce its occurrence.[1]

  • Solution 2: Milder Base: Strong bases in aqueous media can accelerate protodeboronation. Consider using a weaker base like K₂CO₃.[8]

  • Solution 3: Monitor Reaction Time: Prolonged reaction times at high temperatures can increase the likelihood of protodeboronation. Monitor the reaction closely and work it up once the starting material is consumed.[1]

Frequently Asked Questions (FAQs)

Q1: Is it necessary to protect the N-H of 3-iodo-6-methyl-1H-indazole for Suzuki coupling?

A1: Not always. Several studies have shown successful Suzuki couplings with unprotected 3-iodoindazoles, especially when using microwave irradiation.[5][9] The acidic N-H can sometimes interfere with the catalyst, but for many systems, the reaction proceeds efficiently without protection.[3] It is often recommended to first attempt the coupling with the unprotected substrate. If low yields or side reactions are observed, then N-protection should be considered.[6][7]

Q2: What is a good starting point for reaction conditions for the Suzuki coupling of 3-iodo-6-methyl-1H-indazole?

A2: A reliable set of starting conditions would be:

• Catalyst: Pd(PPh₃)₄ (2-5 mol%) or PdCl₂(dppf) (2-5 mol%)[1][7]

• Base: K₂CO₃ or Cs₂CO₃ (2-3 equivalents)

• Solvent: A mixture of 1,4-dioxane and water (e.g., 4:1)[1]

• Temperature: 80-120 °C[1]

• Atmosphere: Inert (Argon or Nitrogen)[1]

These conditions should be optimized for each specific boronic acid partner.

Q3: My reaction works with simple arylboronic acids but fails with more complex or sterically hindered ones. What adjustments can be made?

A3: Steric hindrance can significantly slow down the transmetalation step. To overcome this:

• Use More Active Catalysts: Employ catalyst systems with bulky, electron-rich ligands like XPhos or SPhos.[3]

• Increase Temperature: Higher temperatures can provide the necessary energy to overcome the steric barrier.

• Switch Boron Reagent: In some cases, using a boronate ester (e.g., a pinacol boronate) instead of a boronic acid can improve the outcome.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be conveniently monitored by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] This allows you to determine when the starting material has been consumed and to minimize the formation of byproducts due to prolonged reaction times.

Experimental Protocols

Standard Protocol for Suzuki-Miyaura Coupling

This protocol provides a general procedure that can be adapted for various aryl and heteroaryl boronic acids.

Materials:

• 3-Iodo-6-methyl-1H-indazole (1.0 equiv.)

• Aryl- or heteroarylboronic acid (1.2-1.5 equiv.)[1]

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)[1]

• Base (e.g., K₂CO₃, 2-3 equiv.)[1]

• Solvent system (e.g., 1,4-dioxane and water, 4:1)[1]

• Inert gas (Argon or Nitrogen)

Procedure:

• To a reaction vessel, add 3-iodo-6-methyl-1H-indazole, the boronic acid, and the base.

• Add the solvent system.

• Degas the mixture by bubbling with an inert gas for 15-30 minutes.[1]

• Under a positive pressure of the inert gas, add the palladium catalyst.[1]

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.[1]

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).[1]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[1]

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-aryl-6-methyl-1H-indazole.[1]

Optimized Protocol using Microwave Irradiation

Microwave-assisted synthesis can often lead to shorter reaction times and improved yields.[5]

Materials:

• 3-Iodo-6-methyl-1H-indazole (1.0 equiv.)

• Aryl- or heteroarylboronic acid pinacol ester (2 equiv.)

• Pd(PPh₃)₄ (5-6 mol%)[7]

• Na₂CO₃ (2 M aqueous solution, 2 equiv.)[7]

• 1,4-Dioxane

Procedure:

• To a microwave vial, add 3-iodo-6-methyl-1H-indazole, the boronic acid pinacol ester, Pd(PPh₃)₄, and the aqueous Na₂CO₃ solution.[7]

• Add 1,4-dioxane as the solvent.[7]

• Seal the vial and place it in the microwave reactor.

• Irradiate at 120 °C for 40 minutes.[7]

• After cooling, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).[7]

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[7]

• Purify the crude product by column chromatography on silica gel.[7]

Data Presentation

Table 1: Comparison of Reaction Conditions for Suzuki Coupling of 3-Iodoindazoles

Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	PPh₃	Na₂CO₃	Dioxane/H₂O	120 (MW)	0.67	75-95	[5]
PdCl₂(dppf)	dppf	K₂CO₃	Dioxane/H₂O	100	12	70-85	[10]
Pd₂(dba)₃	XPhos	K₃PO₄	Dioxane/H₂O	100	24	80-95	[3]
Pd(OAc)₂	PPh₃	K₂CO₃	Dioxane	80-100	4-12	60-80	[11]

Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.[12]

Troubleshooting Workflow for Low Conversion

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings [organic-chemistry.org]
• 5. Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04633A [pubs.rsc.org]
• 11. benchchem.com [benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Mastering the Heck Reaction with Iodoindazoles

Welcome to the Technical Support Center for troubleshooting palladium-catalyzed Heck reactions involving iodoindazole substrates. This guide is designed for researchers, medicinal chemists, and process development scientists who are leveraging the power of the Heck reaction to functionalize the indazole core, a privileged scaffold in modern drug discovery. Here, we move beyond generic protocols to provide in-depth, evidence-based solutions to common challenges, particularly the issue of low conversion.

Section 1: Troubleshooting Guide: From Stalled Reactions to Full Conversion

This section is structured to address specific experimental outcomes. Identify your primary issue below and follow the diagnostic and corrective steps.

Issue 1: No Reaction or Very Low Conversion (<10%)

You've assembled your reaction with the iodoindazole, alkene, palladium catalyst, ligand, and base, but after the allotted time, you observe only starting material. This common yet frustrating scenario typically points to a fundamental problem with catalyst activity or substrate reactivity.

Answer: The most probable culprit is catalyst inhibition by the unprotected N-H group of the indazole ring.[1] Indazoles, like their pyrazole relatives, possess a lone pair of electrons on the sp² nitrogen and an acidic proton on the N-1 nitrogen. This N-H moiety can coordinate to the palladium center, forming stable, off-cycle complexes that effectively poison the catalyst and halt the catalytic cycle before it can even begin.[2]

Corrective Actions & Scientific Rationale:

• N-Protection of the Indazole: This is the most robust solution. Protecting the indazole nitrogen with a suitable group prevents its coordination to the palladium catalyst, freeing the metal to participate in the desired catalytic cycle.

  • Why it works: By replacing the acidic proton with a sterically bulky or electronically neutral protecting group, you eliminate the primary site of inhibitory coordination.

  • Recommended Protocol: The tert-butyloxycarbonyl (Boc) group is a common and effective choice due to its stability under many Heck conditions and its straightforward removal.

• Ligand Selection: If N-protection is not feasible, the choice of ligand becomes paramount.

  • Bulky, Electron-Rich Ligands: Employ sterically demanding ligands such as Buchwald's biaryl phosphines (e.g., XPhos, SPhos) or N-Heterocyclic Carbenes (NHCs).[3][4] These ligands create a crowded coordination sphere around the palladium, which can disfavor the binding of the indazole nitrogen and promote the desired oxidative addition of the C-I bond.[5] NHCs, in particular, form very strong Pd-C bonds, making them highly stable and less prone to displacement.[6][7]

Answer: If N-protection has been implemented, the issue likely lies with one of the other core components of the reaction.

Corrective Actions & Scientific Rationale:

• Catalyst Precursor Activation: Many Heck reactions use a Pd(II) precatalyst, such as Palladium(II) Acetate (Pd(OAc)₂), which must be reduced in situ to the active Pd(0) species. This reduction can sometimes be inefficient.

  • Why it works: The catalytic cycle for the Heck reaction begins with the oxidative addition of the aryl iodide to a Pd(0) complex.[8][9] If the Pd(0) is not formed, the reaction cannot start.

  • Solution: Consider switching to a pre-formed, air-stable Pd(0) catalyst like Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]. Alternatively, ensure your phosphine ligand is present in a sufficient ratio (often >2:1 ligand:Pd for Pd(OAc)₂) to facilitate the reduction of the Pd(II) source.

• Reagent Quality:

  • Solvent: Ensure your solvent (e.g., DMF, Dioxane) is anhydrous and deoxygenated. Oxygen can oxidize and deactivate the Pd(0) catalyst.

  • Base: The base is crucial for regenerating the Pd(0) catalyst at the end of the cycle.[8] Use a fresh, high-quality base. If using an inorganic base like K₂CO₃, ensure it is finely powdered and dry.

Issue 2: Reaction Stalls After Partial Conversion (10-70%)

In this scenario, the reaction proceeds initially but then stops, leaving a significant amount of starting material. This often indicates catalyst decomposition or instability under the reaction conditions.

Answer: Catalyst deactivation, especially at the elevated temperatures often required for Heck reactions (>100 °C), is a common cause of stalled reactions.[10] The active Pd(0) species can aggregate to form inactive palladium black. Furthermore, the choice of ligand and base can significantly impact catalyst lifetime.

Corrective Actions & Scientific Rationale:

• Optimize Ligand Choice: Standard ligands like triphenylphosphine (PPh₃) can be prone to decomposition at high temperatures.

  • Why it works: More robust ligands, such as bulky biaryl phosphines (Buchwald-type) or NHCs, form more thermally stable palladium complexes.[5][6] The strong sigma-donating character of these ligands stabilizes the palladium center throughout the catalytic cycle.[7]

  • Solution: Screen a panel of more robust ligands. See the table in Section 3 for recommendations.

• Microwave Irradiation: Microwave heating can dramatically reduce reaction times from hours to minutes.[11]

  • Why it works: The rapid heating provided by microwaves allows the reaction to reach the required activation energy quickly, often leading to full conversion before significant catalyst decomposition can occur.[12] Successful vinylations of unprotected 3-iodoindazoles have been achieved in under an hour using this technique.[13]

• Base Selection: The choice between an organic amine base (e.g., triethylamine, Et₃N) and an inorganic base (e.g., potassium carbonate, K₂CO₃) can be critical.

  • Why it matters: While both types of bases can be effective, inorganic bases are often more thermally stable and can sometimes lead to cleaner reactions and better catalyst longevity, especially in polar aprotic solvents like DMF.[14][15][16] For substrates with an acidic N-H, an inorganic base may be preferable to avoid unwanted acid-base side reactions with the amine base.

Issue 3: Significant Formation of Side Products

Even with good conversion of the starting material, the desired product yield can be compromised by the formation of side products. Identifying these impurities is key to optimizing selectivity.

Answer: The formation of a de-iodinated (or hydrodehalogenated) product is a common side reaction in palladium-catalyzed couplings.[1] It arises from a competing pathway where the aryl-palladium intermediate is intercepted by a hydride source before it can couple with the alkene.

Corrective Actions & Scientific Rationale:

• Choice of Solvent and Base: Certain solvents (like alcohols) or bases (like amines with β-hydrides) can act as hydride donors, promoting hydrodehalogenation.

  • Why it works: By eliminating potential hydride sources, you favor the desired Heck pathway.

  • Solution: Switch to an aprotic solvent like Dioxane, DMF, or NMP. Consider using an inorganic base like K₂CO₃ or Cs₂CO₃, which cannot act as a hydride donor.[1]

• Ligand Modification: The steric and electronic properties of the ligand can influence the relative rates of the desired coupling versus the undesired reductive pathway.

  • Why it works: Sterically hindered ligands can accelerate the reductive elimination step that forms the C-C bond, outcompeting the hydrodehalogenation pathway.[1]

  • Solution: Employ bulky phosphine ligands (e.g., P(t-Bu)₃, XPhos) which have been shown to suppress this side reaction.

Section 2: Frequently Asked Questions (FAQs)

• Q1: Is N-protection always necessary for Heck reactions with iodoindazoles?

  • A1: While not strictly always necessary, it is highly recommended, especially for 3-iodoindazoles.[1] The unprotected N-H is a known source of catalyst inhibition. While some success has been reported with unprotected indazoles, particularly under microwave conditions, N-protection generally leads to more reliable and higher-yielding reactions.[11][13]

• Q2: Which is better for this reaction: a phosphine ligand or an N-heterocyclic carbene (NHC) ligand?

  • A2: Both ligand classes can be effective, but they have different strengths. Modern, bulky, electron-rich phosphine ligands (e.g., Buchwald ligands) are excellent for promoting the challenging oxidative addition step with electron-rich or sterically hindered N-heterocycles.[3] NHC ligands are known for forming exceptionally stable palladium complexes, which can be advantageous for reactions requiring high temperatures, leading to longer catalyst lifetimes.[4][6] A theoretical study comparing the two for the Heck reaction suggests no universal advantage, indicating that the optimal choice is substrate-dependent.

• Q3: Can I use an inorganic base like K₂CO₃ instead of an organic base like triethylamine?

  • A3: Yes, and it is often a good idea. Inorganic bases like K₂CO₃, Na₂CO₃, or Cs₂CO₃ are commonly used and can offer advantages in terms of thermal stability and avoiding side reactions like hydrodehalogenation.[14][15][16]

• Q4: My alkene partner is electron-rich (e.g., an enol ether). Are there special considerations?

  • A4: Yes. Heck reactions are typically more facile with electron-poor alkenes (like acrylates).[10] For electron-rich olefins, the reaction can be more sluggish. In these cases, using a more electron-donating and bulky ligand (like XPhos or an NHC) is often necessary to promote efficient coupling.

Section 3: Data & Protocols

Table 1: Recommended Starting Conditions for Heck Reaction of Iodoindazoles

Iodoindazole Substrate	Alkene	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C) & Time	Yield (%)	Reference
3-Iodo-1H-indazole (unprotected)	Pinacol vinyl boronate	PdCl₂(PPh₃)₂ (5)	-	K₃PO₄ (2)	Dioxane/H₂O	120 (MW), 40 min	75	[17]
5-Bromo-3-iodo-1H-indazole (unprotected)	Pinacol vinyl boronate	PdCl₂(PPh₃)₂ (5)	-	K₃PO₄ (2)	Dioxane/H₂O	120 (MW), 40 min	60	[11]
3-Iodo-5-nitro-1H-indazole (unprotected)	Pinacol vinyl boronate*	PdCl₂(PPh₃)₂ (5)	-	K₃PO₄ (2)	Dioxane/H₂O	120 (MW), 40 min	58	[11]
3-Iodo-6-methyl-4-nitro-1H-indazole	Methyl acrylate	Pd(OAc)₂ (5)	-	Na₂CO₃ (2)	DMF	100-110, 4-12 h	N/A	Protocol
Generic Aryl Iodide	Acrylate	Pd(dba)₂ (1)	Phosphine-NHC (1)	K₂CO₃ (2)	DMAc	120, 12 h	>95	[18]

*Note: While this is a Suzuki-type vinylation, the conditions (unprotected N-H, Pd/Base system) provide a highly relevant starting point for troubleshooting Heck couplings.

Protocol 1: General Procedure for Heck Reaction with an N-Protected Iodoindazole

This protocol is a robust starting point for most N-protected iodoindazoles and activated alkenes.

• Reagent Preparation: To a dry Schlenk tube or microwave vial equipped with a magnetic stir bar, add the N-protected iodoindazole (1.0 equiv), Palladium(II) Acetate (0.05 equiv), and a bulky phosphine ligand (e.g., XPhos, 0.10 equiv).

• Inert Atmosphere: Seal the vessel, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Addition of Reagents: Under the inert atmosphere, add the inorganic base (e.g., K₂CO₃, 2.0 equiv, finely powdered and dried).

• Solvent and Alkene Addition: Add anhydrous, deoxygenated solvent (e.g., Dioxane or DMF, to make a ~0.2 M solution) followed by the alkene (1.2-1.5 equiv) via syringe.

• Reaction Execution: Place the sealed vessel in a preheated oil bath at 100-120 °C or heat in a microwave reactor (e.g., 120-150 °C).

• Monitoring and Work-up: Monitor the reaction by TLC or LC-MS. Upon completion, cool the mixture to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Section 4: Mechanistic Visualizations

Diagram 1: The Heck Catalytic Cycle

Caption: The generally accepted catalytic cycle for the Mizoroki-Heck reaction.

Diagram 2: Troubleshooting Workflow for Low Conversion

Caption: A decision tree for troubleshooting low conversion in Heck reactions.

Diagram 3: Catalyst Inhibition by Unprotected Indazole

Caption: Inhibition of the active Pd(0) catalyst by N-H coordination.

References

• Lindsay, V. N. G. (2025). Coordination-Accelerated Catalysis in the Heck Reaction using N–H N-Heterocyclic Carbene Pd Complexes. NIH Public Access. [Link]

• A Theoretical Study of the Heck Reaction: N-Heterocyclic Carbene versus Phosphine Ligands. ACS Publications. [Link]

• Wang, A.-E., Xie, J.-H., Wang, L.-X., & Zhou, Q.-L. (2005). Triaryl phosphine-functionalized N-heterocyclic carbene ligands for Heck reaction. Tetrahedron, 61(1), 259-266. [Link]

• Wang, A.-E., Xie, J.-H., Wang, L.-X., & Zhou, Q.-L. (2005). Triaryl phosphine-functionalized N-heterocyclic carbene ligands for Heck reaction. Organic Chemistry Portal. [Link]

• Heck Reaction of Substrate 2.16 in the Presence of Various Inorganic Bases. ResearchGate. [Link]

• Heck Reaction. Organic Chemistry Portal. [Link]

• Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. (2018). Molecules, 23(9), 2243. [Link]

• Mixed er-NHC/Phosphine Pd(II) Complexes and Their Catalytic Activity in Buchwald-Hartwig Reaction under Solvent-Free Conditions. ResearchGate. [Link]

• Gevorgyan, V., et al. (2015). Transition-Metal-Catalyzed Alkyl Heck-Type Reactions. ACS Catalysis, 5(9), 5434-5445. [Link]

• Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes. (2017). Molecules, 22(10), 1679. [Link]

• Zhao, F., et al. (2000). Heck reactions of iodobenzene and methyl acrylate with conventional supported palladium catalysts in the presence of organic and/or inorganic bases without ligands. Chemistry, 6(5), 843-8. [Link]

• NHC Ligands versus Cyclopentadienyls and Phosphines as Spectator Ligands in Organometallic Catalysis. ResearchGate. [Link]

• Heck Reaction. Chemistry LibreTexts. [Link]

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009-3066. [Link]

• Comparing Nickel- and Palladium-Catalyzed Heck Reactions. ResearchGate. [Link]

• Palladium-Catalyzed [5 + 2] Rollover Annulation of 1-Benzylpyrazoles with Alkynes: A Direct Entry to Tricyclic 2-Benzazepines. (2023). Organic Letters, 25(5), 820-824. [Link]

• Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. ResearchGate. [Link]

• Heck Reactions of Iodobenzene and Methyl Acrylate with Conventional Supported Palladium Catalysts in the Presence of Organic and/or Inorganic Bases without Ligands. ResearchGate. [Link]

• The Heck, Suzuki, and Olefin Metathesis Reactions. (2016). Master Organic Chemistry. [Link]

• Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. (2018). Molecules, 23(8), 2021. [Link]

• Pyrazole-based P,N-ligand for palladium catalyst: Applications in Suzuki coupling and amination reactions. ResearchGate. [Link]

• Palladium catalytic systems with hybrid pyrazole ligands in C-C coupling reactions. Nanoparticles versus molecular complexes. ResearchGate. [Link]

• Whitcombe, N. J., Hii, K. K., & Gibson, S. E. (2001). Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. Tetrahedron, 57(35), 7449-7476. [Link]

• Intramolecular Heck reaction. Wikipedia. [Link]

• Mechanistic Study of Pyrazole Synthesis via Oxidation-Induced N-N Coupling of Diazatitanacycles. (2016). Inorganic Chemistry, 55(17), 8934-8941. [Link]

• Heck Reaction | Named Reactions | Organic Chemistry Lessons. YouTube. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. mdpi.com [mdpi.com]
• 6. zhou.nankai.edu.cn [zhou.nankai.edu.cn]
• 7. Transition-Metal-Catalyzed Alkyl Heck-Type Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Intramolecular Heck reaction - Wikipedia [en.wikipedia.org]
• 10. uwindsor.ca [uwindsor.ca]
• 11. mdpi.com [mdpi.com]
• 12. Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Heck reactions of iodobenzene and methyl acrylate with conventional supported palladium catalysts in the presence of organic and/or inorganic bases without ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. Triaryl phosphine-functionalized N-heterocyclic carbene ligands for Heck reaction [organic-chemistry.org]

Preventing side reactions in Sonogashira coupling of 3-Iodo-6-methyl-1H-indazole

Welcome to our dedicated technical support center for the Sonogashira coupling of 3-iodo-6-methyl-1H-indazole. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this specific cross-coupling reaction. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome common challenges and prevent unwanted side reactions in your experiments.

Introduction: The Challenge of Coupling with N-H Heterocycles

The Sonogashira coupling is a powerful tool for the formation of carbon-carbon bonds between sp² and sp hybridized carbons.[1] However, when working with N-unsubstituted heterocyclic substrates like 3-iodo-6-methyl-1H-indazole, the acidic N-H proton introduces a layer of complexity that can lead to side reactions, catalyst inhibition, and lower yields.[2] This guide will provide you with the expertise to anticipate and mitigate these issues, ensuring a successful and efficient reaction.

Troubleshooting Guide: Common Issues and Solutions

This section addresses the most frequently encountered problems during the Sonogashira coupling of 3-iodo-6-methyl-1H-indazole, offering step-by-step solutions grounded in mechanistic principles.

Issue 1: Low or No Conversion of Starting Material

You've set up your reaction, but TLC or LC-MS analysis shows a significant amount of unreacted 3-iodo-6-methyl-1H-indazole.

Possible Causes & Solutions:

• Inactive Catalyst: The palladium catalyst is the heart of the reaction. Its deactivation is a common cause of failure.

  • Palladium(0) Decomposition: The active Pd(0) catalyst can be sensitive to oxygen.[2] Ensure your solvent is thoroughly degassed and the reaction is performed under a strictly inert atmosphere (argon or nitrogen). The formation of a black precipitate ("palladium black") is a visual indicator of catalyst decomposition.

  • Ligand Degradation: Phosphine ligands can be susceptible to oxidation. Use high-purity, fresh ligands.

• Inappropriate Base: The base plays a crucial role in deprotonating the terminal alkyne and neutralizing the HX byproduct.[3]

  • Base Strength: For N-H containing substrates, a carefully chosen base is critical. A base that is too strong can deprotonate the indazole N-H, leading to undesired side reactions. Amine bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) are common choices.

  • Base Purity: Ensure your amine base is anhydrous and free of oxidation byproducts. Consider distillation before use.[2]

• Insufficient Temperature: While aryl iodides are generally reactive, some substrate combinations may require gentle heating to facilitate the oxidative addition step.[4]

Issue 2: Significant Formation of Alkyne Homocoupling (Glaser Coupling) Product

You observe a byproduct with a mass corresponding to the dimer of your terminal alkyne. This is a classic side reaction in copper-mediated Sonogashira couplings.[5]

Possible Causes & Solutions:

• Presence of Oxygen: Oxygen is a key promoter of the Glaser homocoupling side reaction.[2]

  • Rigorous Degassing: Employ multiple freeze-pump-thaw cycles for your solvent and ensure a continuous inert atmosphere.

• High Copper Catalyst Loading: While Cu(I) is a co-catalyst that accelerates the reaction, an excess can favor homocoupling.[2]

  • Reduce Copper Concentration: Minimize the amount of CuI used. Titrate the loading to find the optimal balance between reaction rate and suppression of homocoupling.

• Slow Addition of Alkyne: Adding the alkyne slowly can help maintain a low concentration, disfavoring the bimolecular homocoupling reaction.[2]

• Switch to a Copper-Free Protocol: If homocoupling remains a persistent issue, the most effective solution is to switch to a copper-free Sonogashira protocol.[1] Numerous copper-free methods have been developed to circumvent the issue of Glaser coupling.[6]

Issue 3: Complex Mixture of Products and/or Decomposition

Your reaction results in a complex mixture of unidentifiable products, or your starting material appears to be decomposing.

Possible Causes & Solutions:

• N-H Interference: The acidic proton on the indazole ring can interfere with the catalytic cycle. Deprotonation of the indazole by the base can lead to the formation of an indazolyl anion, which can coordinate to the palladium center and inhibit catalysis.

  • N-Protection: Protecting the indazole nitrogen with a suitable protecting group (e.g., Boc, SEM) is often the most robust solution to prevent these side reactions.[2] The choice of protecting group can also influence the reaction outcome.

• Reaction Temperature Too High: Excessive heat can lead to the decomposition of sensitive substrates or the catalyst.[7]

  • Optimize Temperature: If you are heating the reaction, try running it at a lower temperature for a longer duration.

Visualizing the Challenges: Reaction Pathways

To better understand the potential pitfalls, let's visualize the desired reaction alongside the common side reactions.

Caption: Desired and competing reaction pathways.

Frequently Asked Questions (FAQs)

Q1: Is N-protection of the indazole absolutely necessary?

While some cross-coupling reactions with unprotected 3-iodoindazoles have been reported, for Sonogashira couplings, N-protection is highly recommended to prevent side reactions and catalyst inhibition.[2][8] The acidic N-H proton can interfere with the catalytic cycle. If you must proceed without protection, careful optimization of the base and reaction conditions is critical.

Q2: What is the best palladium catalyst and ligand combination for this reaction?

Commonly used palladium sources like PdCl₂(PPh₃)₂ or Pd(PPh₃)₄ are good starting points.[9] The choice of ligand can be crucial. Electron-rich and sterically bulky phosphine ligands can stabilize the palladium center and promote the desired coupling.[9] For challenging substrates, considering more advanced ligands like N-heterocyclic carbenes (NHCs) might be beneficial.[9]

Q3: Which base should I use, and how much?

Amine bases such as triethylamine (TEA) or diisopropylethylamine (DIPEA) are frequently used.[10] Typically, 2-3 equivalents are employed to neutralize the generated hydrogen iodide and facilitate the deprotonation of the alkyne.[10] It is crucial to use a high-purity, anhydrous base.

Q4: What are the ideal solvent and temperature conditions?

Solvents like THF and DMF are commonly used.[10] The solvent must be anhydrous and thoroughly degassed to prevent catalyst deactivation and side reactions.[2] For aryl iodides, the reaction often proceeds at room temperature.[11] However, if the reaction is sluggish, gentle heating (e.g., 40-60 °C) may be required.

Q5: How does the 6-methyl group affect the reaction?

The methyl group at the 6-position is an electron-donating group. Electron-donating groups can sometimes decrease the reactivity of the aryl iodide towards oxidative addition, which is often the rate-determining step.[12] However, this effect is generally modest for a methyl group.

Q6: I'm still getting significant homocoupling even after degassing. What else can I do?

If Glaser coupling persists, a copper-free Sonogashira protocol is your best option.[1][6] These methods often employ a palladium catalyst with a suitable ligand and an appropriate base, completely avoiding the copper co-catalyst.

Recommended Experimental Protocols

The following are generalized protocols. Optimization for your specific alkyne is likely necessary.

Protocol 1: Standard Copper-Catalyzed Sonogashira Coupling (with N-Protection)

This protocol assumes the use of an N-protected 3-iodo-6-methyl-indazole.

Reagent	Loading (mol%)	Equivalents
N-Protected 3-Iodo-6-methyl-indazole	-	1.0
Terminal Alkyne	-	1.2 - 1.5
PdCl₂(PPh₃)₂	2 - 5	-
Copper(I) Iodide (CuI)	1 - 3	-
Triethylamine (TEA)	-	2 - 3
Solvent	Volume
THF or DMF (anhydrous, degassed)	To desired concentration

Step-by-Step Procedure:

• To a dry reaction flask, add the N-protected 3-iodo-6-methyl-indazole, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the anhydrous, degassed solvent and triethylamine via syringe.

• Add the terminal alkyne dropwise via syringe.

• Stir the reaction at room temperature and monitor by TLC or LC-MS. If the reaction is slow, gently heat to 40-60 °C.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

• If necessary, deprotect the indazole nitrogen using appropriate conditions.

Protocol 2: Copper-Free Sonogashira Coupling

This is a good alternative to suppress Glaser homocoupling.

Reagent	Loading (mol%)	Equivalents
3-Iodo-6-methyl-1H-indazole	-	1.0
Terminal Alkyne	-	1.5
Pd(CH₃CN)₂Cl₂	0.5 - 2	-
Ligand (e.g., cataCXium A)	1 - 4	-
Cesium Carbonate (Cs₂CO₃)	-	2.0
Solvent	Volume
1,4-Dioxane or Acetonitrile	To desired concentration

Step-by-Step Procedure:

• To a dry reaction flask, add the 3-iodo-6-methyl-1H-indazole, Pd(CH₃CN)₂Cl₂, the ligand, and Cs₂CO₃.

• Seal the flask, and evacuate and backfill with argon three times.

• Add the degassed solvent and the terminal alkyne via syringe.

• Stir the reaction mixture at the desired temperature (room temperature to 100 °C, depending on the catalyst system) and monitor its progress.

• Follow the work-up and purification steps as described in Protocol 1.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting.

References

• Sonogashira Coupling | Synthetic Methods in Drug Discovery: Volume 1. Royal Society of Chemistry. Available at: [Link]

• Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines. ResearchGate. Available at: [Link]

• (PDF) Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions. ResearchGate. Available at: [Link]

• Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials. National Center for Biotechnology Information. Available at: [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. RSC Publishing. Available at: [Link]

• Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells. National Center for Biotechnology Information. Available at: [Link]

• Flow Chemistry: Sonogashira Coupling. ThalesNano Inc. Available at: [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. National Center for Biotechnology Information. Available at: [Link]

• Sonogashira troubleshooting help needed. Reddit. Available at: [Link]

• Sequential Sonogashira and Suzuki Cross-Coupling Reactions in the Indole and Indazole Series. ResearchGate. Available at: [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Available at: [Link]

• Sequential Sonogashira and Suzuki Cross-Coupling Reactions in the Indole and Indazole Series. Georg Thieme Verlag KG. Available at: [Link]

Sources

• 1. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]
• 11. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Purification of 3-Iodo-6-methyl-1H-indazole

Welcome to the technical support guide for the chromatographic purification of 3-Iodo-6-methyl-1H-indazole. This document is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic building block. The indazole scaffold is a privileged structure in drug discovery, and the C-3 iodo-substituent makes this particular molecule a versatile precursor for cross-coupling reactions.[1]

Achieving high purity is critical for the success of subsequent synthetic steps and for obtaining reliable biological data. This guide provides a robust, field-proven protocol for purification by normal-phase column chromatography, along with an in-depth troubleshooting section to address common challenges encountered in the laboratory.

Physicochemical Properties and Chromatographic Profile

A foundational understanding of the physicochemical properties of 3-Iodo-6-methyl-1H-indazole is essential for developing a logical purification strategy. The molecule's polarity, a balance between the polar N-H of the indazole ring and the non-polar iodinated methyl-benzene moiety, makes it an ideal candidate for silica gel chromatography.

Property	Value	Source / Rationale
Molecular Formula	C₈H₇IN₂	Santa Cruz Biotechnology[2]
Molecular Weight	258.06 g/mol	Santa Cruz Biotechnology[2]
Appearance	Likely a solid powder	Based on related indazole compounds.[1]
Predicted Polarity	Moderate	The molecule possesses both hydrogen bond donating (N-H) and accepting sites, balanced by a lipophilic iodophenyl ring. This makes it suitable for normal-phase chromatography using common organic solvents.[3][4]
Solubility	Good solubility in moderately polar organic solvents (e.g., Dichloromethane, Ethyl Acetate). Lower solubility in non-polar solvents (e.g., Hexane, Pentane).	Predicted based on its structure.[3]

Core Experimental Protocol: Column Chromatography Purification

This protocol outlines a standard procedure for purifying gram-scale quantities of crude 3-Iodo-6-methyl-1H-indazole.

Workflow Overview

Caption: General workflow for column chromatography purification.

Step-by-Step Methodology

1. Thin-Layer Chromatography (TLC) Analysis and Solvent System Selection

• Causality: The success of column chromatography is predicated on the selection of an appropriate mobile phase. TLC serves as a rapid, small-scale pilot for the column.

• Procedure:

  • Dissolve a small amount of the crude 3-Iodo-6-methyl-1H-indazole in a solvent like dichloromethane (DCM) or ethyl acetate (EtOAc).

  • Spot the solution onto a silica gel TLC plate.

  • Develop the plate in various solvent systems. Start with a non-polar system and gradually increase polarity. Common systems include Hexane/EtOAc or DCM/Methanol.

  • Visualize the spots under UV light (254 nm).

  • Objective: Identify a solvent system that provides a retention factor (Rf) of 0.2-0.4 for the desired product and gives good separation from all major impurities.[5]

2. Column Preparation (Slurry Packing)

• Causality: A well-packed column with a homogenous stationary phase is crucial for achieving sharp bands and preventing peak tailing. The slurry method is superior to dry packing as it minimizes the entrapment of air bubbles.[5]

• Procedure:

  • Select a glass column of appropriate size. A common rule of thumb is a silica-to-crude-product weight ratio of 30:1 for simple separations, increasing to 100:1 for difficult ones.[5]

  • Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer (~0.5 cm) of sand.

  • In a separate beaker, create a slurry of silica gel in the initial, least polar solvent determined from your TLC analysis.

  • Pour the slurry into the column. Gently tap the sides of the column to encourage even settling and dislodge any air bubbles.[5]

  • Open the stopcock to drain some solvent, allowing the silica to pack under gravity. Add more solvent as needed, ensuring the solvent level never drops below the top of the silica bed.

  • Once the silica bed is stable, add another thin layer of sand on top to protect the surface from disturbance during solvent addition.[5]

3. Sample Loading

• Causality: The sample must be loaded onto the column in a concentrated, narrow band to ensure optimal separation. There are two primary methods depending on the sample's solubility.

• Method A: Wet Loading (for samples soluble in the initial eluent)

  • Dissolve the crude product in the minimum amount of the initial mobile phase solvent (or a slightly more polar solvent like DCM if necessary).[5][6]

  • Carefully pipette the solution onto the top layer of sand.

  • Open the stopcock and allow the sample solution to absorb completely into the silica bed.

  • Gently add a small amount of fresh eluent to rinse the sides of the column and wash the remaining sample onto the bed. Repeat this rinse once.

• Method B: Dry Loading (preferred for samples with poor solubility in the initial eluent)

  • Dissolve the crude product in a suitable volatile solvent (e.g., DCM).

  • Add a portion of dry silica gel (typically 2-3 times the weight of the crude product) to the solution.[5]

  • Remove the solvent by rotary evaporation until a dry, free-flowing powder is obtained.[6]

  • Carefully add this powder onto the top layer of sand in the prepared column.

4. Elution and Fraction Collection

• Causality: The separation occurs as the mobile phase flows through the stationary phase. Different components of the mixture will travel at different rates based on their polarity and interaction with the silica.

• Procedure:

  • Carefully fill the column with the mobile phase.

  • Begin eluting the solvent through the column, collecting the eluate in numbered test tubes or flasks.

  • If separation is difficult, a gradient elution may be necessary. This involves starting with the low-polarity solvent system and gradually increasing the percentage of the more polar solvent over time. This helps to first elute non-polar impurities and then elute the product and more polar impurities in a reasonable time frame.[4][5]

5. Fraction Analysis

• Procedure:

  • Monitor the collected fractions using TLC. Spot multiple fractions onto a single TLC plate alongside a spot of the original crude mixture.

  • Identify the fractions containing the pure product (a single spot at the correct Rf).

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure (rotary evaporation) to yield the purified 3-Iodo-6-methyl-1H-indazole.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the experiment.

Caption: A decision tree for troubleshooting common chromatography issues.

Q1: My compound and a major impurity are not separating well (overlapping spots on TLC). What should I do?

• Answer: This is the most common challenge and usually relates to the mobile phase.

  • Cause - Inappropriate Solvent System: The polarity of your eluent may not be optimal for resolving the specific compounds in your mixture.[4]

  • Solution: Re-evaluate your solvent system using TLC. Try different solvent combinations (e.g., switch from Hexane/EtOAc to DCM/Hexane or add a small percentage of a third solvent like methanol). The goal is to maximize the difference in Rf values (ΔRf) between your product and the impurity.

  • Cause - Column Overloading: Loading too much crude material relative to the amount of silica prevents the formation of distinct bands.[4]

  • Solution: Reduce the amount of material loaded onto the column. A good starting point is to use at least 30-50g of silica for every 1g of crude product.[5]

Q2: The spot for my compound is streaking or "tailing" down the TLC plate and in the column fractions.

• Answer: Tailing leads to poor separation and lower yields of pure product.

  • Cause - Column Packing Issues: Voids or channels in the silica bed, often from improper packing, will cause the sample band to travel unevenly.

  • Solution: Ensure the column is packed carefully using the slurry method. The silica bed should be perfectly level and free of cracks or air bubbles.

  • Cause - Sample Overloading or Insolubility: A highly concentrated sample can lead to tailing. If the sample is not fully soluble in the mobile phase, it may streak as it moves down the column.

  • Solution: Decrease the sample load. If solubility is an issue, consider dry loading or using a slightly more polar (but still weak) solvent to dissolve the sample for wet loading.

  • Cause - Strong Interaction with Silica: The indazole N-H group can sometimes interact strongly with acidic sites on the silica gel, causing tailing.

  • Solution: Add a small amount of a basic modifier, like triethylamine (~0.1-0.5%), to the mobile phase. This can neutralize the acidic sites on the silica and lead to more symmetrical peaks. Self-validation: Run a TLC with and without the modifier to see if the spot shape improves.

Q3: My compound is not coming off the column. I've collected many fractions with just the starting eluent.

• Answer: This indicates your compound is too strongly adsorbed to the silica gel.

  • Cause - Mobile Phase is Not Polar Enough: The eluent does not have sufficient strength to displace the compound from the stationary phase.

  • Solution: Gradually increase the polarity of your mobile phase.[7] For example, if you are using 10% EtOAc in Hexane, increase it to 20%, then 30%, and so on. This is the principle of gradient elution.

  • Cause - Compound Decomposition: It is possible the compound is degrading on the acidic silica gel.[7]

  • Solution: Before running the column, perform a stability test. Spot your compound on a TLC plate, let it sit for an hour, and then develop it. If a new spot appears at the baseline or there is significant streaking that wasn't there initially, your compound may be unstable on silica. In this case, you could try using deactivated silica or an alternative stationary phase like alumina.[7]

Q4: My compound came out almost immediately, in the first few fractions, along with non-polar impurities.

• Answer: This means your compound has very little retention on the column.

  • Cause - Mobile Phase is Too Polar: The eluent is so strong that it carries your compound through the column without allowing for sufficient interaction with the stationary phase.

  • Solution: Start with a much less polar solvent system.[7] If you used 20% EtOAc in Hexane, try starting with 5% or even 2% EtOAc. Always base your starting polarity on TLC analysis where the Rf is in the 0.2-0.4 range.

Q5: My final yield of pure product is very low.

• Answer: Low recovery can be traced to several factors.

  • Cause - Incomplete Elution or Decomposition: As discussed in Q3, your compound may be partially or fully retained on the column or may have decomposed.[7]

  • Solution: After eluting what you believe to be all of your product, perform a "column flush" by passing a very polar solvent (like 100% EtOAc or 10% Methanol in DCM) through the column and collecting the eluate. Analyze this flush by TLC to see if any product was left behind.

  • Cause - Excessive Tailing: If your compound tailed badly (Q2), it may be spread across a large number of fractions, with many being only slightly impure. The decision to discard these "mixed" fractions can significantly lower the isolated yield.

  • Solution: Optimize the chromatography to minimize tailing. If unavoidable, you may need to re-column the mixed fractions to recover more product.

Q6: My crude product is an oil/gum that is not very soluble in my starting eluent (e.g., 10% EtOAc/Hexane). How can I load it effectively?

• Answer: This is a perfect scenario for the dry loading method.[6][7]

  • Solution: Dissolve your crude product in a minimal amount of a strong, volatile solvent like dichloromethane, acetone, or pure ethyl acetate. Add silica gel to this solution and evaporate all the solvent on a rotary evaporator. You will be left with your crude product adsorbed onto a dry, free-flowing silica powder. This powder can then be carefully added to the top of your packed column, ensuring a clean and even loading without introducing strong solvents directly to the column, which would ruin the separation.[5]

References

• BenchChem. "An In-depth Technical Guide on the Solubility and Stability of 3-Iodo-6-methyl-4-nitro-1H-indazole." BenchChem Technical Support.
• BenchChem. "Technical Support Center: Purification of Iodinated Imidazoles." BenchChem Technical Support.
• BenchChem. "Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole in Medicinal Chemistry." BenchChem Technical Support.
• University of Rochester, Department of Chemistry. "Troubleshooting Flash Column Chromatography." University of Rochester Chemistry Resources.
• BenchChem. "Application of 3-Iodo-6-methyl-4-nitro-1H-indazole in Heterocyclic Synthesis." BenchChem Technical Support.
• ChemistryViews.
• CommonOrganicChemistry.com. "Running a Silica Gel Column." CommonOrganicChemistry.com.
• BenchChem. "Technical Support Center: Large-Scale Synthesis of 4-Iodo-3-methyl-1H-indazole." BenchChem Technical Support.
• BenchChem. "An In-depth Technical Guide on the Putative Molecular Structure of 3-Iodo-6-methyl-4-nitro-1H-indazole." BenchChem Technical Support.
• Gong, et al. "Synthesis and biological evaluation of indazole derivatives as anti-cancer agents." RSC Advances, 2021.
• BenchChem. "Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole." BenchChem Technical Support.
• Phenomenex. "Troubleshooting Guide." Phenomenex Resources.
• Santa Cruz Biotechnology. "3-Iodo-6-methyl-1H-indazole | CAS 885518-96-7." SCBT Product Page.

Sources

• 1. benchchem.com [benchchem.com]
• 2. scbt.com [scbt.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 6. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 7. Chromatography [chem.rochester.edu]

Recrystallization techniques for purifying substituted indazoles

Welcome to the technical support center for the purification of substituted indazoles. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in obtaining high-purity indazole derivatives. The unique physicochemical properties of the indazole scaffold, influenced by its aromatic system and the presence of two nitrogen atoms, often present specific purification challenges that standard protocols may not adequately address.[1]

This document moves beyond generic procedures to provide in-depth, field-tested insights into recrystallization techniques tailored for this important class of heterocyclic compounds. We will explore the causality behind experimental choices, offering troubleshooting guides and validated protocols to enhance the purity, yield, and crystalline quality of your substituted indazoles.

Frequently Asked Questions (FAQs)

Q1: Why is recrystallization often preferred over column chromatography for purifying substituted indazoles?

While column chromatography is a powerful separation technique, it can be less suitable for large-scale purification and may not effectively separate closely related isomers, such as the common N-1 and N-2 substituted indazoles that often form during synthesis.[2][3] Recrystallization, when optimized, offers a more scalable, cost-effective, and efficient method for achieving high purity (>99%), often yielding a product with superior crystalline form suitable for downstream applications and characterization, including X-ray diffraction.[1][2]

Q2: What are the most critical factors to consider when selecting a recrystallization solvent for a novel substituted indazole?

The principle of "like dissolves like" is a good starting point.[4] Key factors include:

• Polarity: The indazole core has both polar (N-H group, pyridinic nitrogen) and non-polar (benzene ring) features.[1] The overall polarity will be heavily influenced by your substituents.

• Hydrogen Bonding: The ability of the indazole N-H to act as a hydrogen bond donor and the pyridinic nitrogen to act as an acceptor is crucial. Solvents that can engage in hydrogen bonding (e.g., alcohols, water) are often key components of a successful solvent system.

• Solubility Curve: The ideal solvent should exhibit high solubility for the indazole at elevated temperatures and low solubility at room or ice temperature to ensure high recovery.[4][5]

Q3: My synthesis of an N-alkylated indazole resulted in a mixture of N-1 and N-2 isomers. Can recrystallization separate them?

Yes, this is a classic application for recrystallization in indazole chemistry.[2] The N-1 (benzenoid) and N-2 (quinonoid) tautomers, and their corresponding alkylated derivatives, often have different thermodynamic stabilities, crystal packing efficiencies, and solubility profiles.[1][6] A carefully selected mixed-solvent system can often exploit these small differences, allowing for the selective crystallization of one isomer while the other remains in the mother liquor.[2]

Troubleshooting Guide: Common Recrystallization Issues

This section addresses specific problems encountered during the recrystallization of substituted indazoles and provides actionable solutions.

Problem 1: The compound "oils out" instead of forming crystals.

Causality: "Oiling out" occurs when the solute comes out of the solution at a temperature above its melting point, or its solubility is so high in the hot solvent that it separates as a liquid phase upon cooling.[7] This is common with indazoles that have low melting points or when the sample contains significant impurities, leading to melting point depression.[8]

Solutions:

• Increase Solvent Volume: The most common cause is using too little solvent, creating a solution that is too concentrated. Re-heat the mixture to dissolve the oil and add more of the primary ("good") solvent until a clear solution is achieved, then allow it to cool slowly again.[7][8]

• Modify the Solvent System: If using a single solvent, try a mixed-solvent system. Dissolve the compound in a minimum of a "good" solvent (in which it is highly soluble) and then slowly add a "bad" or anti-solvent (in which it is poorly soluble) at an elevated temperature until the solution becomes faintly cloudy. Add a drop or two of the "good" solvent to clarify and then cool.[9]

• Lower the Cooling Temperature: Ensure the cooling process is slow. Rapid cooling encourages precipitation over crystallization. If oiling persists, try cooling the solution to a lower temperature (e.g., in a dry ice/acetone bath) after it has reached room temperature, which can sometimes induce solidification of the oil, which can then be used to seed a new recrystallization attempt.

Problem 2: No crystals form, even after cooling in an ice bath.

Causality: This typically happens for one of two reasons: either too much solvent was used, and the solution is not supersaturated, or the solution is supersaturated, but crystal nucleation has not been initiated.[7][10]

Solutions:

• Reduce Solvent Volume: If you suspect too much solvent was used, gently heat the solution to boil off a portion of the solvent and then attempt to cool it again.[8]

• Induce Nucleation (Seeding):

  • Seed Crystals: If available, add a tiny crystal of the pure compound to the cooled solution. This provides a template for crystal growth.[8]

  • Scratching: Use a glass rod to gently scratch the inner surface of the flask at the meniscus. The microscopic imperfections on the glass can provide nucleation sites.[8][9]

• Introduce an Anti-solvent: If using a single solvent, you can try adding a miscible anti-solvent dropwise to the cooled solution to decrease the compound's solubility and force crystallization.

Problem 3: The recovered crystals are still impure or have a low melting point.

Causality: This indicates that impurities were trapped within the crystal lattice (occlusion) or adsorbed onto the crystal surface. This often results from the solution cooling too quickly.[8]

Solutions:

• Slow Down the Cooling Process: Rapid cooling leads to the formation of small, less pure crystals.[11] Allow the flask to cool slowly to room temperature on a benchtop, insulated with paper towels, before moving it to an ice bath.

• Perform a Second Recrystallization: A single recrystallization may not be sufficient for highly impure samples. A second pass through the procedure will almost always improve purity.

• Wash the Crystals Properly: When filtering, wash the collected crystals with a small amount of ice-cold recrystallization solvent.[4] Using room temperature or warm solvent will dissolve some of your product, and using a different, highly soluble solvent may introduce new impurities.

Experimental Protocols & Data

Protocol 1: General Single-Solvent Recrystallization

This protocol outlines the standard procedure for purifying a substituted indazole using a single solvent.

Step-by-Step Methodology:

• Solvent Selection: Test the solubility of your crude indazole (approx. 20-30 mg) in small amounts (0.5 mL) of various solvents (e.g., ethanol, methanol, ethyl acetate, toluene) at room temperature and at boiling. The ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to a boil (using a hot plate or steam bath) with stirring. Continue adding small portions of hot solvent until the solid just dissolves.

• Decoloration (Optional): If the solution is colored by impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal or insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Subsequently, place the flask in an ice-water bath for 15-20 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small portion of ice-cold solvent to remove any adhering mother liquor.

• Drying: Dry the crystals in a vacuum oven or air dry them until the solvent has completely evaporated.

Protocol 2: Mixed-Solvent Recrystallization for Isomer Separation

This technique is highly effective for separating N-1 and N-2 indazole isomers.[2] A common and effective pair is a polar organic solvent (like ethanol or acetone) and water.

Step-by-Step Methodology:

• Dissolution: In an Erlenmeyer flask, dissolve the impure isomer mixture in the minimum amount of the hot "good" solvent (e.g., ethanol).

• Addition of Anti-solvent: While keeping the solution hot, add the "bad" solvent (anti-solvent, e.g., water) dropwise until the solution becomes persistently cloudy (turbid). This indicates the saturation point has been reached.

• Clarification: Add a few drops of the hot "good" solvent back into the mixture until the solution just becomes clear again.

• Crystallization & Isolation: Follow steps 5-8 from the Single-Solvent Protocol above. The less soluble isomer will crystallize out, leaving the more soluble one in the filtrate.

Table 1: Recommended Solvent Systems for Substituted Indazoles

The choice of solvent is highly dependent on the specific substituents on the indazole ring. This table provides empirically tested starting points.

Substituent Type on Indazole Ring	Primary Solvent ("Good" Solvent)	Anti-Solvent ("Bad" Solvent)	Notes
Halogenated (e.g., -Cl, -Br)	Ethanol, Acetone, Tetrahydrofuran (THF)	Water, Heptane	Mixed systems like Acetone/Water or THF/Water are particularly effective for separating isomers.[2]
Nitro (-NO₂)	N,N-Dimethylformamide (DMF), Acetic Acid	Water, Methanol	Nitro-indazoles often require more polar solvents for initial dissolution.[12]
Amino (-NH₂) or Hydroxyl (-OH)	Methanol, Ethanol	Water, Ethyl Acetate	These groups increase polarity and hydrogen bonding capability. Alcohol/water mixtures are excellent choices.[2]
Non-polar (e.g., -Alkyl, -Aryl)	Toluene, Dichloromethane (DCM)	Hexane, Heptane	For less polar derivatives, a non-polar solvent system is often required.
Carboxylic Acid (-COOH) or Ester (-COOR)	Ethanol, Methanol, Ethyl Acetate	Water, Hexane	The polarity can be tuned based on the ester alkyl chain length.[1]

Visualization of Recrystallization Workflows

Diagram 1: Decision Logic for Solvent System Selection

This diagram outlines the thought process for choosing between a single-solvent and a mixed-solvent recrystallization system.

Caption: Logic for selecting a recrystallization solvent system.

Diagram 2: Troubleshooting Workflow for Failed Crystallization

This workflow guides the user through steps to take when a recrystallization attempt fails to produce crystals.

Caption: Troubleshooting workflow for failed crystallization.

References

• CN101948433A - Method for separating and purifying substituted indazole isomers.

• Teixeira, F., et al. (2006). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. Molecules, 11(11), 867-889. [Link]

• Khan, I., et al. (2022). Synthesis and Characterization of Novel Indazole–Sulfonamide Compounds with Potential MAPK1 Inhibitory Activity for Cancer Treatment. Molecules, 27(19), 6649. [Link]

• Recrystallization of a Pharmaceutical Compound Using Liquid and Supercritical Antisolvents. ResearchGate. [Link]

• US3988347A - Process for the preparation of substituted indazoles.

• Siadati, S. A. (2023). How to Purify an organic compound via recrystallization or reprecipitation? ResearchGate. [Link]

• Recrystallization. University of California, Irvine. [Link]

• Tips and Tricks: Recrystallization. University of Rochester, Department of Chemistry. [Link]

• Physical-chemical characteristics and elemental analyses of indazole carboxylic acids 5a-i. [Link]

• Teixeira, F., et al. (2006). (PDF) Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. ResearchGate. [Link]

• Indazole. Organic Syntheses Procedure. [Link]

• Recrystallization of Active Pharmaceutical Ingredients. SciSpace. [Link]

• Nichols, L. (2022). 7.14: Mixed Solvent Crystallization. Chemistry LibreTexts. [Link]

• Recrystallization. Chem 205, Handout. [Link]

• Go-to recrystallization solvent mixtures. Reddit. [Link]

• Synthesis and structural characterization of 1- and 2-substituted indazoles: Ester and carboxylic acid derivatives. University of Groningen research portal. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (2020). Molecules, 25(18), 4056. [Link]

• Hunt, J. T., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1939–1952. [Link]

• Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Dichloromethane, 1-Chlorobutane, Toluene, and 2-Nitrotoluene. ResearchGate. [Link]

• Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Problems in recrystallization. Biocyclopedia. [Link]

• Indazole synthesis. Organic Chemistry Portal. [Link]

• Efficient Synthesis of 7-Substituted or 3,7-Disubstituted 1 H -Indazoles. ResearchGate. [Link]

• Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review. [Link]

• (PDF) Regioselective N -alkylation of the 1 H -indazole scaffold; ring substituent and N -alkylating reagent effects on regioisomeric distribution. ResearchGate. [Link]

• Problems with Recrystallisations. University of York, Chemistry Teaching Labs. [Link]

• Absorption spectra of substituted phenyl 2H‐indazoles in different solvents. ResearchGate. [Link]

• Synthesis of N-phenyl- and N-thiazolyl-1H-indazoles by copper-catalyzed intramolecular N-arylation of ortho-chlorinated arylhydrazones. (2014). Beilstein Journal of Organic Chemistry, 10, 2696-2702. [Link]

• Recrystallization Issues. Reddit. [Link]

• C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. [Link]

• Synthesis of 3-Substituted Indazoles from Arynes and N-Tosylhydrazones. (2011). Organic Letters, 13(13), 3450-3453. [Link]

• Base-catalyzed synthesis of substituted indazoles under mild, transition-metal-free conditions. (2013). Angewandte Chemie International Edition, 52(29), 7509-7513. [Link]

• Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. [Link]

• Unlocking Indazole Synthesis from α‐Diazo‐β‐Ketoesters via Aryne Trapping: A Streamlined Approach. ArODES - HES-SO. [Link]

• Synthesis and Crystallographic Characterisation of Pyridyl- and Indoleninyl-Substituted Pyrimido[1,2-b]Indazoles. (2022). Molecules, 27(15), 4983. [Link]

Sources

• 1. Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. mt.com [mt.com]
• 6. researchgate.net [researchgate.net]
• 7. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 11. web.mnstate.edu [web.mnstate.edu]
• 12. US3988347A - Process for the preparation of substituted indazoles - Google Patents [patents.google.com]

Technical Support Center: Purification of 3-aryl-6-methyl-1H-indazole from Palladium Catalyst Residues

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the removal of residual palladium catalysts from 3-aryl-6-methyl-1H-indazole products, a common issue in cross-coupling reactions like the Suzuki-Miyaura coupling. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the synthesis of high-purity compounds suitable for downstream applications.

Introduction: The Challenge of Palladium Removal from N-Heterocycles

Palladium-catalyzed cross-coupling reactions are indispensable tools for the synthesis of complex molecules, including the 3-aryl-1H-indazole scaffold.[1] However, the removal of residual palladium to levels acceptable for pharmaceutical applications (often below 10 ppm) presents a significant purification challenge.[2] Nitrogen-containing heterocycles, such as indazoles, can coordinate with palladium, leading to catalyst deactivation and making its removal more complex.[3] This guide will explore various strategies to effectively remove both heterogeneous and homogeneous palladium species from your 3-aryl-6-methyl-1H-indazole product.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture has a black or grey precipitate after the reaction. What is this, and how do I remove it?

A1: The precipitate is likely palladium black (Pd(0)), which forms as the active catalyst agglomerates during the reaction. While it appears easy to remove by filtration, very fine particles can pass through standard filter paper, leading to contamination of your final product.[4] The recommended approach is filtration through a pad of Celite®.[5]

Q2: After filtration, my product is still contaminated with palladium. What went wrong?

A2: This indicates the presence of soluble palladium species or very fine, colloidal palladium.[6][7] Simple filtration is ineffective for these forms of palladium.[6] You will need to employ more advanced techniques such as palladium scavengers, activated carbon treatment, or chromatography.

Q3: What are palladium scavengers, and how do I choose the right one?

A3: Palladium scavengers are solid-supported reagents with functional groups that have a high affinity for palladium, effectively "scavenging" it from the solution.[8] The choice of scavenger depends on the oxidation state of the palladium (Pd(0) or Pd(II)), the solvent system, and the nature of your product.[6] Thiol-based scavengers are generally effective for a wide range of palladium species.[8] It is often beneficial to screen a small panel of scavengers to find the most effective one for your specific system.[6]

Q4: I'm losing a significant amount of my product during the purification process. How can I minimize this loss?

A4: Product loss can occur due to non-specific adsorption onto the purification medium, especially with activated carbon.[9] To mitigate this, use the minimum effective amount of the adsorbent.[9] Additionally, ensure you thoroughly wash the filtration medium (Celite, scavenger, or carbon) with fresh solvent to recover any adsorbed product.[6]

Q5: Can I use crystallization to remove palladium from my 3-aryl-6-methyl-1H-indazole?

A5: Crystallization can be an effective method for purification, as palladium impurities may remain in the mother liquor.[9] However, in some cases, palladium complexes can co-crystallize with the product. The success of this method will depend on the specific crystallization solvent and the nature of the palladium impurities.

Troubleshooting Guide

This section addresses common problems encountered during the removal of palladium from 3-aryl-6-methyl-1H-indazole and provides systematic solutions.

Problem 1: Ineffective Palladium Removal with Celite Filtration

• Symptom: The filtrate remains colored (greyish or black), and subsequent analysis shows high palladium levels.[6]

• Possible Cause 1: Improperly packed Celite bed. Channels in the Celite pad can allow fine palladium particles to pass through.

  • Solution: Ensure the Celite bed is 1-2 cm thick and well-compacted. Pre-wetting the pad with the reaction solvent can improve its integrity.[7]

• Possible Cause 2: Soluble palladium species. Celite filtration only removes heterogeneous palladium.

  • Solution: Switch to a method suitable for soluble palladium, such as scavengers or activated carbon treatment.[7]

• Possible Cause 3: Colloidal palladium. Very fine palladium particles may pass through the Celite bed.

  • Solution: Consider treating the solution with activated carbon to adsorb the colloidal palladium before filtering through Celite.[6]

Problem 2: Low Efficiency of Palladium Scavengers

• Symptom: Residual palladium levels remain high after treatment with a scavenger.

• Possible Cause 1: Incorrect scavenger selection. The scavenger may not be effective for the specific palladium species in your reaction.

  • Solution: Screen a variety of scavengers with different functional groups (e.g., thiol, amine, phosphine) to identify the most effective one.[6]

• Possible Cause 2: Insufficient scavenger loading or contact time.

  • Solution: Increase the amount of scavenger and/or the stirring time. A typical starting point is 1-4 hours, but overnight stirring may be necessary in some cases.[9]

• Possible Cause 3: Solvent incompatibility. The chosen solvent may hinder the scavenger's effectiveness.

  • Solution: Consult the scavenger manufacturer's guidelines for solvent compatibility. If necessary, perform a solvent exchange to a more suitable medium before adding the scavenger.

Experimental Protocols

The following are detailed, step-by-step protocols for the removal of palladium from a 3-aryl-6-methyl-1H-indazole product.

Protocol 1: Celite Filtration for Heterogeneous Palladium Removal

• Prepare the Celite Pad: In a Büchner or sintered glass funnel, place a piece of filter paper. Add a 1-2 cm layer of Celite and gently compact it.

• Pre-wet the Pad: Pour a small amount of the reaction solvent through the Celite pad to settle the bed and prevent it from being disturbed during filtration.

• Filter the Reaction Mixture: Slowly pour the reaction mixture onto the center of the Celite bed. Apply gentle vacuum.

• Wash the Pad: Wash the Celite pad with fresh solvent to ensure all the product is recovered.[6]

• Collect the Filtrate: The filtrate contains your product, free from heterogeneous palladium.

Protocol 2: Palladium Removal Using a Solid-Supported Scavenger

• Select the Scavenger: Choose a scavenger based on the likely oxidation state of your palladium catalyst. Thiol-based scavengers like SiliaMetS® Thiol are a good starting point.[8]

• Add the Scavenger: To the crude reaction mixture (after initial filtration if a heterogeneous catalyst was used), add the scavenger (typically 2-5 wt% relative to the product).

• Stir: Stir the mixture at room temperature for 1-4 hours. Longer times may be required for complete removal.[9]

• Filter: Remove the scavenger by filtration through a Büchner funnel.

• Wash and Collect: Wash the scavenger with a small amount of fresh solvent and combine the filtrates.[6]

Protocol 3: Activated Carbon Treatment

• Add Activated Carbon: To a solution of your crude product, add activated carbon (typically 5-10 wt%).

• Stir: Stir the mixture at room temperature for 1-2 hours.

• Filter: Filter the mixture through a pad of Celite to remove the activated carbon. Be aware that activated carbon can be very fine and may require a thicker Celite bed for complete removal.

• Wash and Collect: Thoroughly wash the Celite/carbon cake with fresh solvent to recover your product.

Data Presentation

The following table provides a general comparison of the efficiency of different palladium removal methods. The actual efficiency will be highly dependent on the specific reaction conditions.

Removal Method	Typical Efficiency	Advantages	Disadvantages
Celite Filtration	Good for heterogeneous Pd	Simple, fast, and inexpensive	Ineffective for soluble or colloidal Pd[6]
Palladium Scavengers	Very High	High selectivity for palladium, effective for a range of Pd species[8]	Higher cost, may require screening to find the optimal scavenger[6]
Activated Carbon	High	Inexpensive and effective for a broad range of impurities[9]	Can lead to significant product loss due to non-specific adsorption[9]
Chromatography	Very High	Can provide very high purity product	Can be time-consuming and require large volumes of solvent
Crystallization	Variable	Can be a very effective final purification step	Success is highly dependent on the solvent system and impurities

Visualizations

Decision Tree for Palladium Removal

Caption: Decision tree for selecting a palladium removal method.

General Workflow for Palladium Scavenging

Caption: General workflow for palladium removal using a solid-supported scavenger.

References

• BenchChem. (2025). Palladium Catalyst Removal: A Technical Support Guide for Researchers.
• BenchChem. (2025).
• ACS Publications. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development.
• Biotage. (2023). How to Remove Palladium in three easy steps.
• SiliCycle. (n.d.).
• BenchChem. (2025).
• ACS Publications. (2023).
• ResearchGate. (2015).
• ScienceMadness Discussion Board. (2013).
• ResearchGate. (2025).
• Green Chemistry (RSC Publishing). (2025).
• ResearchGate. (2025). Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams.
• Johnson Matthey Technology Review. (n.d.). oa Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams.
• MDPI. (n.d.). Recent Developments in the Metal-Catalyzed Synthesis of Nitrogenous Heterocyclic Compounds.
• PMC - NIH. (n.d.).
• ProQuest. (n.d.).
• ACS Publications. (2016). Palladium-Catalyzed Modular Synthesis of Substituted Piperazines and Related Nitrogen Heterocycles. Organic Letters.
• MDPI. (2023). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism.
• RSC Publishing. (n.d.).
• BenchChem. (2025). How to resolve poor solubility of 7-Methyl-1H-indazole-3-carboxamide in aqueous buffers.
• Beilstein Journals. (n.d.). Clean and fast cross-coupling of aryl halides in one-pot.
• Der Pharma Chemica. (n.d.).
• NIH. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
• Beilstein Journals. (2024).
• RSC Publishing. (n.d.). Synthesis of 3-aryl-1-phosphinoimidazo[1,5-a]pyridine ligands for use in Suzuki–Miyaura cross-coupling reactions.
• PMC. (2024).
• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).

Sources

• 1. Synthesis of 3-aryl-1H-indazoles via iridium-catalysed C–H borylation and Suzuki–Miyaura coupling - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sciencemadness Discussion Board - Removal of leached Palladium from reaction product - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. silicycle.com [silicycle.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Hydrodehalogenation of 3-Iodo-6-methyl-1H-indazole

Welcome to the technical support center for chemists working with 3-iodo-6-methyl-1H-indazole. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common and often frustrating side reaction of hydrodehalogenation. Our goal is to equip you with the knowledge to optimize your reaction conditions, maximize your yields, and ensure the integrity of your synthetic pathways.

Hydrodehalogenation, the undesired replacement of an iodine atom with a hydrogen atom, is a frequent competing reaction in palladium-catalyzed cross-coupling processes.[1] This side reaction diminishes the yield of the desired product and introduces impurities that can be challenging to separate. Understanding the mechanisms and influencing factors is paramount to successfully minimizing this unwanted transformation.

Troubleshooting Guide: Hydrodehalogenation in Real-Time

This section is structured to help you diagnose and resolve hydrodehalogenation issues as they arise during your experiments.

Issue 1: Significant Formation of 6-methyl-1H-indazole Byproduct Detected by LC-MS

Q: I am observing a major peak corresponding to the hydrodehalogenated product, 6-methyl-1H-indazole, in my cross-coupling reaction. What are the primary causes and how can I mitigate this?

A: The observation of significant hydrodehalogenation points to several potential issues within your reaction setup. This side reaction is often promoted by the reaction conditions intended for the primary cross-coupling.[2] A systematic approach to troubleshooting is crucial.

Initial Diagnostic Workflow:

Caption: A stepwise workflow for troubleshooting and minimizing hydrodehalogenation.

Detailed Troubleshooting Steps:

• Catalyst and Ligand Selection: The choice of ligand is critical. Bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands can promote the desired reductive elimination pathway over hydrodehalogenation.[3][4]

  • Actionable Advice: If you are using a ligand like PPh₃, consider switching to a more specialized ligand such as SPhos or XPhos.[3] These ligands can stabilize the palladium center and accelerate the cross-coupling reaction, thereby outcompeting the hydrodehalogenation pathway.

• Base Selection: The strength and nature of the base can significantly influence the extent of hydrodehalogenation. Strong bases, especially alkoxides like sodium tert-butoxide, can accelerate this side reaction.[1]

  • Actionable Advice: Screen a panel of weaker inorganic bases. Potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄) are often milder alternatives that can suppress hydrodehalogenation.[3][4]

• Solvent Effects: Solvents can act as hydride sources, directly contributing to hydrodehalogenation. Alcohols and N,N-Dimethylformamide (DMF) are known to promote this side reaction.[4][5]

  • Actionable Advice: Switch to a non-polar, aprotic solvent like toluene or dioxane.[4] If an aqueous system is required, carefully optimize the water ratio.

• Temperature Control: Higher temperatures can accelerate both the desired reaction and the undesired hydrodehalogenation.[4]

  • Actionable Advice: Attempt the reaction at the lowest effective temperature, even if it requires a longer reaction time. A temperature screen (e.g., room temperature, 50 °C, 80 °C) can help identify the optimal balance.

Issue 2: N-H Interference and Catalyst Inhibition

Q: My reaction is sluggish, and I suspect the unprotected N-H of the indazole is interfering with the catalyst. Could this be contributing to hydrodehalogenation?

A: Yes, the acidic proton of the indazole N-H can interact with the catalyst or base, leading to catalyst inhibition and promoting side reactions.[3]

Solutions:

• N-Protection: Protecting the indazole nitrogen with a suitable group like Boc (tert-butyloxycarbonyl) or SEM (2-(trimethylsilyl)ethoxymethyl) can prevent these unwanted interactions.[3] However, be aware that some protecting groups may be unstable under certain cross-coupling conditions.[6]

• Use of Additives: In some cases, the addition of a stoichiometric amount of a Lewis acid or a halide scavenger can mitigate the effects of the unprotected N-H without requiring a protection/deprotection sequence.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of hydrodehalogenation in palladium-catalyzed cross-coupling reactions?

A1: One proposed mechanism involves the oxidative addition of the aryl iodide to a Pd(0) complex. This is followed by a reaction with a hydride source, which can be the solvent, base, or even trace water, leading to the formation of a palladium-hydride species. Reductive elimination of the arene (the hydrodehalogenated product) then regenerates the Pd(0) catalyst.[1][5]

Caption: Competing pathways in palladium-catalyzed cross-coupling reactions.

Q2: Are certain types of cross-coupling reactions more prone to hydrodehalogenation with 3-iodo-6-methyl-1H-indazole?

A2: Yes. For instance, Sonogashira couplings, especially when conducted in alcohol solvents like methanol, have been noted to have hydrodehalogenation as a significant side reaction.[4] The choice of base is also critical in Heck reactions. The specific conditions required for each type of coupling can either favor or suppress this side reaction.

Q3: Can the quality of my reagents impact the level of hydrodehalogenation?

A3: Absolutely. The purity of your 3-iodo-6-methyl-1H-indazole, the coupling partner (e.g., boronic acid), and the solvent is crucial. Degraded boronic acids can lead to protodeboronation, which can contribute to side product formation.[4] Solvents should be anhydrous and thoroughly deoxygenated to prevent the introduction of unwanted proton and oxygen sources that can interfere with the catalytic cycle.[7]

Q4: How does the electronic nature of the 3-iodo-6-methyl-1H-indazole affect its susceptibility to hydrodehalogenation?

A4: The electronic properties of the indazole ring system can influence the rate of oxidative addition, a key step in both the desired cross-coupling and the undesired hydrodehalogenation. The methyl group at the 6-position is a weak electron-donating group, which might slightly decrease the reactivity of the C-I bond towards oxidative addition compared to an unsubstituted indazole. However, the overall electronic nature of the indazole ring itself makes it a competent substrate for these reactions.

Experimental Protocols

Protocol 1: General Procedure for a Suzuki-Miyaura Coupling with Minimized Hydrodehalogenation

This protocol provides a starting point for optimizing a Suzuki-Miyaura coupling to favor C-C bond formation over hydrodehalogenation.

Reagents and Materials:

• 3-iodo-6-methyl-1H-indazole

• Arylboronic acid or pinacol ester

• Palladium catalyst (e.g., Pd(PPh₃)₄ or a pre-catalyst with a bulky, electron-rich ligand)

• Base (e.g., K₂CO₃ or K₃PO₄)

• Anhydrous, deoxygenated solvent (e.g., Toluene or 1,4-Dioxane)

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask, add 3-iodo-6-methyl-1H-indazole (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), and the base (2.0-3.0 equiv).

• Evacuate and backfill the flask with an inert gas three times.

• Add the palladium catalyst (typically 1-5 mol%).

• Add the degassed solvent via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Presentation: Impact of Reaction Parameters

The following table summarizes the general effects of various reaction parameters on the formation of the hydrodehalogenated byproduct.

Parameter	Condition Favoring Hydrodehalogenation	Recommended Condition to Minimize Hydrodehalogenation
Ligand	Less bulky, electron-poor (e.g., PPh₃)	Bulky, electron-rich (e.g., SPhos, XPhos)[3][4]
Base	Strong alkoxides (e.g., NaOtBu)[1]	Weaker inorganic bases (e.g., K₂CO₃, K₃PO₄)[3][4]
Solvent	Protic or coordinating (e.g., Methanol, DMF)[4][5]	Aprotic, non-polar (e.g., Toluene, Dioxane)[4]
Temperature	High temperatures (>100 °C)[4]	Lowest effective temperature (e.g., RT to 80 °C)[4]
Atmosphere	Presence of air/moisture	Inert (Argon or Nitrogen)[7]

References

• Ahmadi, Z., & McIndoe, J. S. (2013). A mechanistic investigation of hydrodehalogenation using ESI-MS. Chemical Communications, 49(95), 11251-11253. [Link]

• Ghosh, B., & Maleczka, R. E. (n.d.).

• PubMed. (2025). Hydrogen-Mediated Reductive Cross-Coupling of Aryl Iodides with Activated Aryl and Heteroaryl Bromides. [Link]

• White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. [Link]

• ResearchGate. (2025). Hydrodehalogenation of aryl halides by hydrogen gas and hydrogen transfer in the presence of palladium catalysts | Request PDF. [Link]

• NIH. (n.d.). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. [Link]

• YouTube. (2016). Dehydrohalogenation of Alkyl Halides Reaction Mechanism - E1 & E2. [Link]

• RSC Publishing. (n.d.). Transfer hydrodehalogenation of aryl halides accelerated by a saturated sodium acetate aqueous solution. [Link]

• MDPI. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. [Link]

• ResearchGate. (n.d.). Hydrodehalogenation of aryl iodides and bromides.[a]. [Link]

• Organic Chemistry Portal. (n.d.). Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings. [Link]

• ResearchGate. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. [Link]

• PubMed. (n.d.). Synthesis of 3-iodoindoles by the Pd/Cu-catalyzed coupling of N,N-dialkyl-2-iodoanilines and terminal acetylenes, followed by electrophilic cyclization. [Link]

• PubMed. (2025). Hydrogen-Mediated Reductive Cross-Coupling of Aryl Iodides with Activated Aryl and Heteroaryl Bromides. [Link]

• PMC - NIH. (2025). Aryl Halide Cross-Coupling via Formate-Mediated Transfer Hydrogenation. [Link]

• ResearchGate. (n.d.). The Competing Dehalogenation versus Borylation of Aryl Iodides and Bromides under Transition Metal-Free Basic Conditions | Request PDF. [Link]

• PubMed. (2019). Competing Dehalogenation versus Borylation of Aryl Iodides and Bromides under Transition-Metal-Free Basic Conditions. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• MDPI. (n.d.). New Trends in C–C Cross-Coupling Reactions: The Use of Unconventional Conditions. [Link]

• ResearchGate. (2025). Solvent Effects on Catalytic Reactions and Related Phenomena at Liquid-Solid Interfaces. [Link]

• ResearchGate. (n.d.). Synthesis of E -3-Alkenyl 2 H -Indazoles via Pd/Cu-Catalyzed Cross-coupling/Cyclization of 2-Iodoazoarenes with Terminal Allylenes and Visible-Light-Promoted Isomerization. [Link]

• Nobel Prize. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. [Link]

• PMC - NIH. (n.d.). Room Temperature C–H Activation and Cross-Coupling of Aryl Ureas in Water. [Link]

• MDPI. (n.d.). Photo-Induced, Phenylhydrazine-Promoted Transition-Metal-Free Dehalogenation of Aryl Fluorides, Chlorides, Bromides, and Iodides. [Link]

• Organic Chemistry Portal. (n.d.). Visible-Light-Induced, Base-Promoted Transition-Metal-Free Dehalogenation of Aryl Fluorides, Chlorides, Bromides, and Iodides. [Link]

• PubMed. (2023). Aqueous mediated iodine catalyzed C-N coupling followed by C-C coupling towards 5 H-pyrazino[2,3- b]indoles. [Link]

• ResearchGate. (2025). An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. [Link]

• MDPI. (n.d.). Reactivity of Aryl Halides for Reductive Dehalogenation in (Sea)water Using Polymer-Supported Terpyridine Palladium Catalyst. [Link]

• ACS Publications. (n.d.). Facile Hydrodehalogenation with H2 and Pd/C Catalyst under Multiphase Conditions. 3. Selective Removal of Halogen from Functionalized Aryl Ketones. 4. Aryl Halide-Promoted Reduction of Benzyl Alcohols to Alkanes | The Journal of Organic Chemistry. [Link]

• Semantic Scholar. (n.d.). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. [Link]

• Semantic Scholar. (1995). Facile Hydrodehalogenation with H2 and Pd/C Catalyst under Multiphase Conditions. 3. Selective Removal of Halogen from Functionalized Aryl Ketones. 4. Aryl Halide-Promoted Reduction of Benzyl Alcohols to Alkanes. [Link]

• ACS Publications. (n.d.). Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes. [Link]

Sources

• 1. A mechanistic investigation of hydrodehalogenation using ESI-MS - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC46271D [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Improving Regioselectivity in the Synthesis of Substituted Indazoles

Welcome to the Technical Support Center for Indazole Synthesis. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to overcome common challenges in your research. The synthesis of N-substituted indazoles is a cornerstone of medicinal chemistry, yet controlling the regioselectivity of substitution at the N-1 versus N-2 position remains a significant hurdle, often leading to challenging purification and reduced yields.[1][2]

This guide is structured to address the specific issues you may encounter during your experiments, moving from direct troubleshooting to broader frequently asked questions and detailed protocols.

Troubleshooting Guide: Common Regioselectivity Issues

This section addresses specific problems encountered during the N-alkylation of indazoles. The solutions are based on manipulating the delicate balance between kinetic and thermodynamic control, as well as steric and electronic factors.[3][4]

Question: My N-alkylation reaction is producing a nearly 1:1 mixture of N-1 and N-2 isomers. How can I improve the selectivity for the N-1 product?

Answer:

This is a classic problem that typically arises when reaction conditions do not sufficiently favor one pathway over the other. Achieving high N-1 selectivity requires shifting the reaction toward thermodynamic control, as the 1H-indazole tautomer is generally more stable than the 2H-tautomer.[5][6]

Causality & Solution:

• Re-evaluate Your Base and Solvent System: This is the most critical factor. The combination of a strong, non-nucleophilic base like sodium hydride (NaH) in an aprotic solvent like tetrahydrofuran (THF) is highly effective for promoting N-1 alkylation.[1][7] The sodium cation is believed to coordinate with the N-2 nitrogen, sterically hindering the approach of the electrophile and directing it to the N-1 position.[4][8] Using weaker bases like K₂CO₃ or Cs₂CO₃ in polar aprotic solvents like DMF often leads to poor selectivity.[3][8]

• Leverage Thermodynamic Equilibration: If your electrophile is suitable, you can favor the more stable N-1 product through equilibration. This has been demonstrated with α-halo carbonyl or β-halo ester electrophiles, where the initially formed N-2 product can isomerize to the thermodynamically preferred N-1 isomer over time.[6][7]

• Consider Substituent Effects: The electronic nature of your indazole substituents plays a key role. Electron-donating groups tend to increase the nucleophilicity of both nitrogens, but specific interactions can be exploited. For instance, substituents at the C-3 position capable of chelating the cation of the base (e.g., 3-carboxymethyl, 3-COMe) can dramatically enhance N-1 selectivity to >99% with the NaH/THF system.[1][7]

Troubleshooting Workflow for Poor N-1/N-2 Selectivity

Sources

• 1. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. d-nb.info [d-nb.info]
• 7. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Deactivation in Cross-Coupling of Iodoindazoles

Introduction: The Challenge of Iodoindazole Coupling

Palladium-catalyzed cross-coupling reactions are fundamental to modern synthetic chemistry, particularly in pharmaceutical development where the construction of C-C and C-N bonds is paramount.[1] Iodoindazoles are highly valuable substrates in this context. The carbon-iodine bond is weak, making it highly reactive and amenable to the crucial oxidative addition step in the catalytic cycle.[2] However, the indazole core itself introduces significant challenges that frequently lead to catalyst deactivation, resulting in stalled reactions, low yields, and poor reproducibility.

This technical support center provides a troubleshooting framework for researchers encountering these issues. It is designed in a question-and-answer format to address specific experimental problems, explain the underlying chemical principles causing catalyst deactivation, and offer robust, field-proven solutions.

Core Troubleshooting Guide

This section addresses the most common failure modes observed during the cross-coupling of iodoindazoles.

Question 1: My reaction shows low to no conversion of the starting material. What are the primary causes?

Answer: This is the most frequent issue and can stem from several sources, often acting in combination. The root cause is typically an inactive or inhibited catalytic system from the very start of the reaction.

Potential Causes & Solutions:

• Catalyst Poisoning by the Indazole Substrate: The unprotected N-H group on the indazole ring is acidic and can react with the base. More critically, the nitrogen lone pairs can coordinate strongly to the palladium center, forming stable, catalytically inactive complexes that effectively remove the catalyst from the reaction cycle.[3]

  • Diagnostic Check: Run a parallel reaction with a simple aryl iodide (e.g., iodobenzene) using the same conditions. If this reaction proceeds, substrate inhibition is the likely culprit.

  • Solution: Employ bulky, electron-rich phosphine ligands (e.g., Buchwald dialkylbiaryl phosphines like SPhos, XPhos, or RuPhos) or N-heterocyclic carbene (NHC) ligands.[4][5] These ligands create a sterically hindered environment around the palladium, which discourages the binding of the indazole nitrogen while still permitting the desired catalytic steps.[5]

• Oxygen Contamination: Palladium(0), the active catalytic species, is highly sensitive to oxygen.[6] Trace oxygen can oxidize the Pd(0) to inactive Pd(II) species or, more commonly, oxidize the phosphine ligands to phosphine oxides.[7][8][9] Phosphine oxides have poor coordinating ability and cannot effectively stabilize the palladium center, leading to catalyst decomposition.[9]

  • Diagnostic Check: If the reaction mixture turns black immediately upon adding the catalyst, it often signals rapid decomposition.

  • Solution: Implement rigorous degassing of the solvent and reaction mixture. For best results, use three to five freeze-pump-thaw cycles. Alternatively, bubbling a strong stream of an inert gas (Argon or Nitrogen) through the solvent for 30-60 minutes can be effective.[2][10] Always maintain a positive pressure of inert gas throughout the reaction setup.

• Inactive Pre-catalyst or Palladium Source: The palladium source itself may be degraded. For instance, Pd(PPh₃)₄ is notoriously unstable and can oxidize upon storage.

  • Diagnostic Check: Test the catalyst with a known, reliable reaction.

• Sub-optimal Base or Solvent: The base is critical for activating the coupling partner (e.g., the boronic acid in a Suzuki coupling) and regenerating the catalyst.[12] If the base is not strong enough, insoluble, or sterically hindered, the reaction will not proceed.[2][13]

  • Solution: For Suzuki couplings, stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective than weaker ones like Na₂CO₃, especially with challenging substrates.[10] Ensure the base is finely powdered to maximize surface area. The choice of solvent (e.g., dioxane, THF, toluene) affects the solubility of all components and must be optimized.[13][14]

Question 2: My reaction starts but stalls after a few hours. Why?

Answer: A reaction that initiates but fails to reach completion is a classic sign of catalyst deactivation during the catalytic cycle. The initial turnover is successful, but the catalyst has a short lifetime under the reaction conditions.

Potential Causes & Solutions:

• Catalyst Agglomeration (Palladium Black Formation): This is the most common cause of gradual deactivation. As the reaction proceeds, monoligated palladium species, which are key intermediates, can be unstable. If the ligand concentration is too low or the ligand dissociates, these unstable species can aggregate into bulk palladium metal, which appears as a black precipitate and is catalytically inactive.[6][10][15]

  • Visual Diagnosis: The appearance of a black precipitate in the reaction flask is a strong indicator.

  • Solution:

    • Use Chelating or Bulky Ligands: Ligands like Xantphos (bidentate) or bulky monophosphines (e.g., t-Bu₃P, Buchwald ligands) are designed to resist dissociation and stabilize the palladium center, preventing aggregation.[16]

    • Optimize Catalyst Loading: While counterintuitive, sometimes a slightly higher catalyst loading can maintain the necessary concentration of active species, though this is a less elegant solution.

    • Control Temperature: High temperatures can accelerate both the desired reaction and catalyst decomposition pathways. Run the reaction at the lowest temperature that affords a reasonable rate.[2]

• Ligand Degradation: Under thermal stress or in the presence of trace oxidants, phosphine ligands can degrade over the course of the reaction.[7][8] This slowly reduces the concentration of the stabilizing ligand, eventually leading to catalyst agglomeration.

  • Diagnostic Check: This can be difficult to observe directly without analytical techniques like ³¹P NMR. However, if agglomeration is observed over time, ligand degradation is a probable contributing factor.

  • Solution: Switch to more thermally stable and oxidation-resistant ligands, such as the dialkylbiaryl phosphines, which are designed for high-temperature applications and high-turnover catalysis.[5]

Diagram: The Catalytic Cycle and Major Deactivation Pathways

The following diagram illustrates the desired catalytic cycle for a Suzuki-Miyaura reaction and highlights the key points where deactivation occurs.

Caption: A step-by-step workflow for diagnosing common cross-coupling issues.

Experimental Protocol: Rigorous Reaction Setup for Iodoindazole Coupling

This protocol incorporates best practices to minimize catalyst deactivation.

• Glassware Preparation: Oven-dry all glassware (reaction flask, condenser) at >120 °C for at least 4 hours and allow to cool in a desiccator or under a stream of inert gas.

• Reagent Addition: To the reaction flask, add the iodoindazole, the coupling partner (e.g., boronic acid, 1.2 eq.), and the finely powdered, anhydrous base (e.g., K₃PO₄, 2-3 eq.).

• System Purge: Seal the flask with a septum, and purge with argon or nitrogen for 15 minutes.

• Solvent Addition: Add anhydrous, degassed solvent via cannula or syringe.

• Degassing: Perform three freeze-pump-thaw cycles:

  • Freeze the mixture in a liquid nitrogen bath until solid.

  • Apply high vacuum for 5-10 minutes.

  • Close the vacuum line and thaw the mixture under the static vacuum.

  • Backfill with inert gas. Repeat two more times.

• Catalyst Addition: Under a positive flow of inert gas, quickly add the palladium pre-catalyst and ligand (or the combined pre-catalyst).

• Reaction: Heat the reaction to the desired temperature under a positive pressure of inert gas for the duration of the experiment.

References

• Tereniak, S. J., Landis, C. R., & Stahl, S. S. (2018). Are Phosphines Viable Ligands for Pd-Catalyzed Aerobic Oxidation Reactions? Contrasting Insights from a Survey of Six Reactions. ACS Catalysis. [Link]

• Landis, M. (1991). Palladium catalyst reactivation.

• Koszinowski, K. (2015). Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions. Chemistry – A European Journal. [Link]

• Stahl, S. S. et al. (2018). Are Phosphines Viable Ligands for Pd-Catalyzed Aerobic Oxidation Reactions? Contrasting Insights from a Survey of Six Reactions. ACS Catalysis. [Link]

• ResearchGate. (2025). Characterisation of the deactivation of platinum and palladium supported on activated carbon used as hydrodechlorination catalysts. ResearchGate. [Link]

• Bäckvall, J.-E. et al. (2021). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. ACS Catalysis. [Link]

• Schafer, L. L. et al. (2007). Phosphine Oxides as Stabilizing Ligands for the Palladium-Catalyzed Cross-Coupling of Potassium Aryldimethylsilanolates. Organic Letters. [Link]

• Bäckvall, J.-E. et al. (2021). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. ACS Catalysis. [Link]

• Lang, J.-P. et al. (2000). A new access to palladium–phosphine chemistry. Formation of polynuclear palladium compounds via the oxidation of ligands in simple palladium(II) complexes. Journal of the Chemical Society, Dalton Transactions. [Link]

• Stahl, S. S. et al. (2018). Are Phosphines Viable Ligands for Pd-Catalyzed Aerobic Oxidation Reactions? Contrasting Insights from a Survey of Six Reactions. Semantic Scholar. [Link]

• Lee, J. H. et al. (2024). Investigating the Catalytic Deactivation of a Pd Catalyst during the Continuous Hydrogenation of CO2 into Formate Using a Trickle-Bed Reactor. MDPI. [Link]

• Pérez-Ramírez, J. et al. (2022). Insights into Palladium Deactivation during Advanced Oxidation Processes. Chemistry of Materials. [Link]

• Bäckvall, J.-E. et al. (2021). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. ACS Publications. [Link]

• Zhang, Y. (2007). Method for reactivating deactivated palladium/carbon catalyst.

• Pérez-Ramírez, J. et al. (2022). Insights into Palladium Deactivation during Advanced Oxidation Processes. PMC - NIH. [Link]

• Gessner, V. H. (2019). Understanding Precatalyst Activation in Cross-Coupling Reactions: Alcohol Facilitated Reduction from Pd(II) to Pd(0) in Precatalysts of the Type (η3-allyl)Pd(L)(Cl) and (η3-indenyl)Pd(L)(Cl). ACS Catalysis. [Link]

• Novák, Z. et al. (2021). Curse or Blessing? Influence of Impurities on Cross-Coupling— Guideline for Elucidating Catalysts. ChemRxiv. [Link]

• Buchwald, S. L. & Hartwig, J. F. (2019). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition. [Link]

• ResearchGate. (2025). Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions. ResearchGate. [Link]

• ResearchGate. (2025). Role of a base in Suzuki-Miyaura reaction. ResearchGate. [Link]

• Hein, J. E. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross-Coupling Reaction. Semantic Scholar. [Link]

• Wikipedia. (2024). Suzuki reaction. Wikipedia. [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. ResearchGate. [Link]

• Wikipedia. (2024). Buchwald–Hartwig amination. Wikipedia. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Yoneda Labs. (2023). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Wikipedia. (2024). Cross-coupling reaction. Wikipedia. [Link]

• ResearchGate. (2024). Privileged ligands for palladium-catalyzed cross-coupling reactions. ResearchGate. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. Reddit. [Link]

• Chemistry LibreTexts. (2020). 17.2: Palladium catalyzed couplings. Chemistry LibreTexts. [Link]

• Cabri, W. et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

• Hartwig, J. F. (2014). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Angewandte Chemie International Edition. [Link]

• Sarlah, D. (2014). The Devil in The Details: The Influence of Trace Metal Contaminants in Modern Organometallic Catalysis. University of Illinois Urbana-Champaign. [Link]

• ResearchGate. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. ResearchGate. [Link]

• Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research. [Link]

• The Organic Chemistry Tutor. (2020). Palladium Cross-Coupling Reactions 1. An Introduction. YouTube. [Link]

• Lipshutz, B. (2023). Palladium-catalysed cross coupling reactions: what's in the future?. YouTube. [Link]

• Barnard, P. J. et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development. [Link]

Sources

• 1. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. par.nsf.gov [par.nsf.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Phosphine Oxides as Stabilizing Ligands for the Palladium-Catalyzed Cross-Coupling of Potassium Aryldimethylsilanolates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 13. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Yoneda Labs [yonedalabs.com]

Technical Support Center: Managing Reaction Exotherms in Large-Scale Indazole Synthesis

Welcome to the Technical Support Center for Large-Scale Indazole Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on managing and mitigating the risks associated with exothermic reactions during the scale-up of indazole synthesis. Our goal is to equip you with the knowledge to ensure process safety, maintain reaction control, and achieve reproducible, high-quality outcomes.

Introduction: The Criticality of Thermal Management in Indazole Synthesis

Indazole and its derivatives are privileged scaffolds in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1] As the demand for these compounds grows, the transition from laboratory-scale synthesis to large-scale production becomes a critical step. This transition, however, introduces significant challenges, paramount among them being the management of reaction exotherms.[2] An uncontrolled release of heat, known as a thermal runaway, can lead to catastrophic failure of the reaction, including explosions, fires, and the release of toxic materials.[3]

This guide provides a structured approach to understanding, predicting, and controlling the thermal behavior of common indazole synthesis routes, empowering you to scale up your processes safely and efficiently.

Frequently Asked Questions (FAQs)

Q1: Which steps in common indazole synthesis routes are known to be exothermic?

A1: Several common indazole synthesis methods contain highly exothermic steps. Key examples include:

• Jacobson Indazole Synthesis: The cyclization of the N-nitroso-o-acetotoluidide intermediate is known to be exothermic. Reports indicate that the internal temperature can rise 5–10°C above the temperature of the cooling bath, signifying a significant heat evolution that must be managed.[4]

• Nitration Reactions: Many indazole syntheses, including variants of the Jacobson method, involve the nitration of an aromatic precursor. Nitration reactions are notoriously exothermic and require careful control of reagent addition and temperature.[5][6]

• Ullmann-Type Reactions: Copper-catalyzed intramolecular Ullmann cyclizations used in some modern indazole syntheses have been associated with thermal hazard concerns, necessitating a thorough safety assessment before scale-up.[7][8][9]

Q2: What are the early warning signs of a potential thermal runaway reaction?

A2: Early detection is crucial for preventing a thermal runaway. Key indicators include:

• A consistent and accelerating increase in the internal reaction temperature, even with cooling applied.[10]

• A noticeable rise in pressure within the reactor.

• An unexpected change in the color or viscosity of the reaction mixture.

• A sudden increase in off-gassing.[11]

Q3: How does the scale of the reaction impact heat management?

A3: Scaling up a reaction dramatically alters the heat transfer dynamics. The volume of the reaction mixture increases by a cubic factor, while the surface area of the reactor available for heat exchange only increases by a square factor.[10] This disparity means that heat dissipation becomes significantly less efficient at a larger scale, making a previously manageable exotherm potentially dangerous.[12]

Q4: What is a thermal hazard assessment and why is it essential before scaling up?

A4: A thermal hazard assessment is a systematic evaluation of the potential for an exothermic reaction to lead to a runaway scenario. It involves determining key parameters such as the heat of reaction, the rate of heat generation, and the adiabatic temperature rise. This assessment is critical for designing a safe process, ensuring that the cooling capacity of the large-scale reactor is sufficient to handle the maximum expected heat output of the reaction.[3]

Troubleshooting Guides for Specific Indazole Synthesis Routes

This section provides detailed troubleshooting advice for managing exotherms in common indazole synthesis pathways.

Scenario 1: Jacobson Indazole Synthesis - Uncontrolled Exotherm During Cyclization

Issue: During the base-mediated cyclization of N-nitroso-N-acetyl-o-toluidine, you observe a rapid temperature increase that is difficult to control with the standard cooling protocol.

Potential Causes & Solutions:

Potential Cause	Explanation & Recommended Action
Rapid Addition of Base	The cyclization is often initiated by a base. Adding the base too quickly can trigger a rapid, uncontrolled release of heat. Solution: Employ a slow, controlled addition of the base using a syringe pump or a dropping funnel. Monitor the internal temperature closely during the addition and be prepared to pause or slow the addition if the temperature rises too quickly.
Inadequate Cooling Capacity	The cooling system may be insufficient for the scale of the reaction. As noted, this step is exothermic, and the heat generated can overwhelm an undersized cooling system.[4] Solution: Before scaling up, calculate the expected heat evolution and ensure your reactor's cooling system can handle it. Consider using a more efficient cooling bath (e.g., a cryostat instead of an ice bath) or a reactor with a better surface area-to-volume ratio.
Poor Agitation	Inefficient stirring can lead to localized "hot spots" where the reaction is proceeding much faster than in the bulk solution.[5] These hot spots can initiate a thermal runaway. Solution: Ensure vigorous and consistent agitation throughout the reaction. Use an overhead stirrer for larger vessels to guarantee proper mixing.

Scenario 2: Nitration of an o-Toluidine Derivative - Temperature Spikes During Nitrating Agent Addition

Issue: While adding the nitrating mixture (e.g., nitric acid/sulfuric acid) to the acetylated o-toluidine, you observe sharp, difficult-to-control temperature spikes.

Potential Causes & Solutions:

Potential Cause	Explanation & Recommended Action
Addition Rate is Too High	Nitration is a highly exothermic process. Adding the nitrating agent too quickly will generate heat faster than it can be removed.[6] Solution: Add the nitrating agent dropwise at a slow, steady rate. Monitor the internal temperature continuously and maintain it within a narrow, predetermined range (e.g., 0-10 °C).[6]
Accumulation of Unreacted Reagents	If the reaction temperature is too low, the nitration reaction may not initiate immediately, leading to an accumulation of the nitrating agent. A small, subsequent temperature increase can then trigger a rapid, delayed exotherm.[10] Solution: Ensure that the reaction temperature is sufficient for the reaction to proceed as the nitrating agent is added. A slight, controlled exotherm should be observable upon addition. If no exotherm is observed, pause the addition and investigate the cause before proceeding.
Incorrect Reagent Concentration	Using overly concentrated acids can significantly increase the reaction rate and the intensity of the exotherm. Solution: Adhere strictly to the validated protocol for the preparation and use of the nitrating mixture.

Experimental Protocols & Methodologies

Protocol 1: Step-wise Thermal Management in Jacobson Indazole Synthesis

This protocol outlines the key steps for managing the exotherms during the acetylation, nitrosation, and cyclization stages of the Jacobson synthesis.

Step 1: Acetylation of o-Toluidine

• Procedure: Slowly add o-toluidine to a mixture of glacial acetic acid and acetic anhydride.[1]

• Causality: The acetylation of amines is an exothermic process. A controlled addition rate prevents an initial temperature surge that could be difficult to manage.

Step 2: Nitrosation of N-acetyl-o-toluidine

• Procedure: Cool the mixture in an ice bath and introduce the nitrosating agent (e.g., nitrous gases generated from sodium nitrite and acid) at a rate that maintains the internal temperature between +1° and +4°C.[4]

• Causality: Nitrosation is also exothermic. Maintaining a low and stable temperature is crucial to prevent side reactions and ensure the stability of the N-nitroso intermediate.

Step 3: Cyclization to Indazole

• Procedure: After isolating the N-nitroso-N-acetyl-o-toluidine, add a solution of sodium methoxide in methanol dropwise while cooling the reaction mixture.[1]

• Causality: This is a key exothermic step.[4] The controlled, dropwise addition of the base allows for the gradual release and dissipation of the heat of reaction, preventing a thermal runaway.

Protocol 2: Emergency Shutdown Procedure for a Runaway Exothermic Reaction

In the event of an uncontrolled exotherm, a pre-planned emergency shutdown procedure is essential.

• Cease Reagent Addition: Immediately stop the addition of any reagents to the reactor.[5]

• Maximize Cooling: Increase the cooling to the reactor to its maximum capacity.

• Prepare for Quenching (Last Resort): If the temperature continues to rise uncontrollably, and as a last resort, prepare a quenching solution (e.g., a large volume of cold water or a suitable buffer). Be aware that quenching can also be hazardous and should only be performed if you have a validated procedure and the necessary safety equipment.[5]

• Alert and Evacuate: Alert all personnel in the vicinity and follow your facility's emergency evacuation procedures.

Visualization of Workflows and Logical Relationships

Diagram 1: Decision-Making Workflow for Managing a Temperature Excursion

Caption: Decision workflow for responding to a temperature excursion.

Diagram 2: Key Factors Influencing Exotherm Control in Large-Scale Synthesis

Caption: Interrelated factors for successful exotherm management.

References

• Day, J. I., Allen-Moyer, K. N., & Cole, K. P. (2023). Process Development for a 1 H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction. The Journal of Organic Chemistry, 88(7), 4209–4223. [Link]

• Huisgen, R., & Bast, K. (1963). Indazole. Organic Syntheses, 43, 55. [Link]

• ResearchGate. (2023). Process Development for a 1H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction. [Link]

• Division of Research Safety, University of Illinois. (2019). Scale-up Reactions. [Link]

• Fauske & Associates. (2023). How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. [Link]

• ACS Publications. (2023). Process Development for a 1H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction. [Link]

• Tinker, J. M., & Spiegler, L. (1934). Nitration of n-acetyl-p-toluidine. U.S.

• Stanford Environmental Health & Safety. (2023). Scale Up Safety. [Link]

• Center for Chemical Process Safety, AIChE. (2004). A Checklist for Inherently Safer Chemical Reaction Process Design and Operation. [Link]

• National Institutes of Health. (2022). Indazole – an emerging privileged scaffold: synthesis and its biological significance. [Link]

• Chemical Industry Journal. (2023). Handling Reaction Exotherms – A Continuous Approach. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 3. fauske.com [fauske.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Process Development for a 1 H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. - Division of Research Safety | Illinois [drs.illinois.edu]
• 12. ehs.stanford.edu [ehs.stanford.edu]

Technical Support Center: Visualization of Iodinated Indazole Compounds on TLC

Welcome to the Technical Support Center for the visualization of iodinated indazole compounds using Thin-Layer Chromatography (TLC). This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges and nuances of visualizing this particular class of compounds. My aim is to provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions and effectively troubleshoot your experiments.

I. Foundational Principles: Why Visualizing Iodinated Indazoles Can Be Tricky

Iodinated indazoles, while amenable to standard chromatographic techniques, present a unique set of considerations for TLC visualization. The indazole core, being aromatic, typically allows for visualization under UV light. However, the presence of one or more iodine atoms can influence the compound's reactivity and interaction with certain staining agents. Understanding this interplay is key to selecting the appropriate visualization method and troubleshooting unexpected results.

II. Frequently Asked Questions (FAQs)

Here we address some of the most common queries encountered when performing TLC on iodinated indazole compounds.

Q1: My iodinated indazole is not showing up under the UV lamp. What should I do?

A1: While the aromatic indazole ring should make the compound UV-active, several factors can lead to poor or no visibility.[1][2][3][4]

• Low Concentration: The most common reason for not seeing a spot is that the sample is too dilute.[2][3] Concentrate your sample and re-spot, or apply multiple spots in the same location, allowing the solvent to dry between applications.[2][3] It's good practice to check the plate under UV light before elution to ensure your spotting is adequate.[1]

• Compound Volatility: If a significant delay occurs between running the TLC and visualization, your compound may have evaporated from the plate.[2]

• Insufficient Quenching: The effectiveness of UV visualization depends on the compound's ability to quench the fluorescence of the indicator embedded in the TLC plate (e.g., F254).[5] While aromatic systems are typically good quenchers, the specific substitution pattern on your indazole may affect this.

• Incorrect Wavelength: Ensure you are using short-wave UV light (254 nm), as this is the standard for visualizing compounds with aromatic rings.[1][6]

Q2: I see my spot under UV light, but I need a permanent record. Which stain is best?

A2: For a permanent record, chemical stains are excellent. For iodinated indazoles, several options are available, with the choice depending on the other functional groups present in your molecule.

• Potassium Permanganate (KMnO₄): This is a good general stain for compounds that can be oxidized.[4][5] It is particularly effective for detecting alcohols, amines, and other oxidizable functional groups that may be present on your indazole derivative.[4][5] Spots typically appear as yellow-brown on a purple background.[5][7]

• Ceric Ammonium Molybdate (CAM): This is a very universal and sensitive oxidative stain that visualizes a wide range of organic compounds, often producing dark blue spots upon heating.[7][8] It is a reliable choice when other stains fail.

• Phosphomolybdic Acid (PMA): Another good general stain, PMA reacts with many organic compounds to produce green or blue spots on a yellow-green background upon heating.[1][7]

Q3: Can I use an iodine chamber for my iodinated indazole?

A3: Yes, an iodine chamber is a viable, semi-destructive method.[1][6] Iodine vapor has a high affinity for aromatic and unsaturated compounds, forming colored complexes.[5][9] Your iodinated indazole should appear as a brown or yellow-brown spot on a lighter brown background.[5][6] A key advantage is that the iodine will eventually sublime off the plate, potentially allowing for subsequent analysis.[1] However, be aware that the spots are transient and should be circled with a pencil immediately after visualization.[5][6]

Q4: My spots are streaking on the TLC plate. How can I fix this?

A4: Streaking can be caused by several factors unrelated to the visualization method itself.[2][10]

• Sample Overload: You may have spotted too much of your sample.[2][10] Try diluting your sample and re-spotting.

• Inappropriate Solvent System: The polarity of your mobile phase may be incorrect for your compound.[3][11]

• Acidic/Basic Nature of Compound: Indazoles are nitrogen-containing heterocycles and can interact strongly with the acidic silica gel. If your compound is basic, this can cause streaking. Adding a small amount of a base like triethylamine (0.1-2.0%) to your eluent can resolve this issue.[2]

III. Troubleshooting Guide: Common Issues and Solutions

This section provides a structured approach to resolving specific problems you may encounter.

Problem	Potential Cause	Recommended Solution
No spots are visible with any method.	1. Sample is too dilute.[2][3] 2. Compound evaporated.[2] 3. Incorrect mobile phase (compound remains at the baseline or runs with the solvent front).	1. Concentrate the sample or spot multiple times.[2][3] 2. Visualize the plate immediately after development. 3. Adjust the polarity of your eluent. If the Rf is too low, increase polarity; if too high, decrease polarity.[2]
Spots are visible with UV but not with KMnO₄ stain.	The compound is not easily oxidized. This is possible if the indazole ring is the only functional group susceptible to oxidation under these conditions.	Use a different, more general stain like Ceric Ammonium Molybdate (CAM) or Phosphomolybdic Acid (PMA), which are effective for a broader range of functional groups.[7]
The entire plate turns brown/dark with an oxidative stain (KMnO₄, CAM).	1. The plate was overheated during development.[7] 2. The mobile phase contains a reactive component (e.g., an alcohol) that was not fully evaporated.	1. Heat the plate more gently and for a shorter duration. 2. Ensure the plate is completely dry before dipping it in the stain. A heat gun can be used to carefully evaporate residual solvent.[7]
Faint or inconsistent spots with iodine chamber.	1. Insufficient exposure time. 2. The compound has low affinity for iodine.[5][9]	1. Leave the plate in the iodine chamber for a longer period.[1] 2. Switch to a different visualization method, such as UV light or an oxidative stain.

IV. Experimental Protocols & Methodologies

A. Non-Destructive Visualization: UV Light

This should always be the first method attempted as it does not alter the compound.[1][6][12]

Protocol:

• After developing and drying the TLC plate, place it under a short-wave (254 nm) UV lamp in a darkened area.[1][6]

• UV-active compounds, like iodinated indazoles, will appear as dark spots against the green fluorescent background of the plate.[6][13]

• Immediately outline the spots with a pencil, as they will disappear once the UV light is removed.[1][6]

B. Semi-Destructive Visualization: Iodine Chamber

This method is useful when UV is ineffective or as a secondary confirmation.[6][9]

Protocol:

• Prepare an iodine chamber by placing a few crystals of solid iodine in a sealed jar or tank.[5][6] Adding some silica gel can help create a more uniform vapor environment.[14]

• Place the fully dried, developed TLC plate inside the chamber and seal it.[6]

• Allow the plate to remain in the chamber until yellow-brown spots appear against a light brown background. This can take anywhere from a few seconds to several minutes.[1][6]

• Remove the plate and immediately circle the spots with a pencil, as they will fade over time.[5][6]

C. Destructive Visualization: Chemical Stains

These methods result in a permanent stain but alter the chemical nature of the compound. Always perform UV visualization first.[15]

Protocol:

• Stain Preparation: Dissolve 1.5 g of KMnO₄, 10 g of K₂CO₃, and 1.25 mL of 10% NaOH in 200 mL of water.[5][16] This solution is stable for about 3 months.[17]

• Staining: After ensuring the TLC plate is completely dry, dip it into the KMnO₄ solution using forceps.

• Development: Remove the plate and wipe off excess stain from the back. Gently heat the plate with a heat gun until yellow-brown spots appear against a purple or pink background.[5] Avoid overheating, which can cause the entire plate to turn brown.[7]

Protocol:

• Stain Preparation: There are several recipes. A common one is to dissolve 2.5 g of ammonium molybdate and 1 g of ceric ammonium sulfate in a mixture of 10 mL of sulfuric acid and 90 mL of water.[7]

• Staining: Dip the dried TLC plate into the CAM stain.

• Development: Dab off the excess stain and heat the plate with a heat gun.[18] Spots will typically appear as dark blue on a light blue-green background.[7]

V. Workflow and Decision-Making Diagrams

The following diagrams illustrate the logical flow for selecting a visualization method and troubleshooting common issues.

Caption: Recommended workflow for visualizing iodinated indazoles.

Caption: Troubleshooting logic for invisible TLC spots.

References

• EPFL. (n.d.). TLC Visualization Reagents. Retrieved from [Link]

• MilliporeSigma. (n.d.). TLC Visualization Solutions. Retrieved from [Link]

• Chemistry LibreTexts. (2025, August 21). 5.7: Visualizing TLC Plates. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

• Quora. (2022, December 30). How to make iodine crystals for thin layer chromatography (TLC) analysis. Retrieved from [Link]

• Plant Extract. (2024, August 22). Illuminating the Invisible: Visualization and Detection of Compounds in TLC. Retrieved from [Link]

• Robertson, J. (n.d.). An improved method for visualizing TLC plates using iodine. Journal of Chemical Education. Retrieved from [Link]

• BenchFly. (n.d.). Ceric Ammonium Molybdate (CAM) Stain. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). TLC stains. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Magic Formulas: TLC Stains. Retrieved from [Link]

• ChemicalDesk.Com. (2011, June 28). TLC Stains Preparation. Retrieved from [Link]

• The Sarpong Group. (n.d.). Appendix 3: Recipes For TLC Stains. Retrieved from [Link]

• Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Retrieved from [Link]

• University of California, Santa Cruz. (n.d.). Thin Layer Chromatography. Retrieved from [Link]

• University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.). TLC Stains. Retrieved from [Link]

• ResearchGate. (2017, June 28). How to make Iodine chamber for TLC. Retrieved from [Link]

• YouTube. (2023, May 14). 5 Best TLC Staining Agents That Will Help You In Chemistry Lab Every Time! | Dr. Aman. Retrieved from [Link]

• LinkedIn. (2023, November 13). Troubleshooting Common Issues in Thin Layer Chromatography: Practical Solutions. Retrieved from [Link]

• Reddit. (2022, September 2). TLC. Retrieved from [Link]

• University of Wisconsin-Madison, Department of Chemistry. (2020, March). Thin Layer Chromatography. Retrieved from [Link]

• YouTube. (2021, August 23). Visualizing a TLC plate. Retrieved from [Link]

• ResearchGate. (2013, December 10). Can I use Iodine staining for Preparative TLC?. Retrieved from [Link]

• YouTube. (2024, August 9). TLC TROUBLESHOOTING- The most common problems with TLCs. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. silicycle.com [silicycle.com]
• 3. bitesizebio.com [bitesizebio.com]
• 4. m.youtube.com [m.youtube.com]
• 5. faculty.fiu.edu [faculty.fiu.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. TLC stains [reachdevices.com]
• 8. Magic Formulas [chem.rochester.edu]
• 9. quora.com [quora.com]
• 10. microbiozindia.com [microbiozindia.com]
• 11. benchchem.com [benchchem.com]
• 12. youtube.com [youtube.com]
• 13. epfl.ch [epfl.ch]
• 14. pubs.acs.org [pubs.acs.org]
• 15. people.chem.umass.edu [people.chem.umass.edu]
• 16. sarponggroup.com [sarponggroup.com]
• 17. ChemicalDesk.Com: TLC Stains Preparation [allchemist.blogspot.com]
• 18. benchfly.com [benchfly.com]

Technical Support Center: Suzuki Coupling with 3-Iodoindazoles - The Critical Role of the Base

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, particularly in the construction of biaryl and heteroaryl structures prevalent in pharmaceuticals.[1] The C-3 functionalization of the indazole scaffold, a privileged structure in medicinal chemistry, is a key strategy in the development of novel therapeutics, including kinase inhibitors.[1] While the palladium catalyst and ligand often receive the most attention, the choice of base is a critical parameter that can dramatically influence the success, yield, and reproducibility of the Suzuki coupling with 3-iodoindazoles.

This technical guide provides in-depth, experience-driven insights into the impact of base selection on this important transformation. It is designed to help you troubleshoot common issues, optimize your reaction conditions, and understand the fundamental principles governing the role of the base in the catalytic cycle.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling with 3-iodoindazole failing or giving low yields?

Answer: Low or no conversion in the Suzuki coupling of 3-iodoindazoles, which are relatively electron-deficient and thus generally reactive towards oxidative addition, often points to issues within the transmetalation step of the catalytic cycle.[2][3] The base is a key player in this step.[4]

Possible Causes and Solutions Related to the Base:

• Insufficiently Strong or Insoluble Base: The base's primary role is to activate the boronic acid by forming a more nucleophilic boronate "ate" complex (R-B(OH)₃⁻), which then participates in transmetalation with the palladium(II) complex.[4][5] If the base is too weak or poorly soluble in the reaction medium, the concentration of the active boronate species will be low, stalling the catalytic cycle.

  • Solution: Consider switching to a stronger or more soluble base. For instance, if you are using sodium carbonate (Na₂CO₃), you might try potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄).[3] Cs₂CO₃ is often particularly effective for challenging substrates.[4]

• Lack of Water: For inorganic bases like carbonates and phosphates, a small amount of water is often crucial for their solubility and to facilitate the formation of the active boronate species.[3]

  • Solution: Ensure your solvent system includes a small amount of water, for example, by using a dioxane/water or THF/water mixture.[3]

Q2: Which base should I choose for the Suzuki coupling of a 3-iodoindazole with an arylboronic acid?

Answer: There is no single "best" base for all Suzuki couplings. The optimal choice depends on the specific substrates, catalyst system, and solvent. However, here is a general guide:

Base	Typical Substrates	Advantages	Considerations
K₂CO₃ / Na₂CO₃	General purpose, good starting point for many aryl bromides and iodides.	Inexpensive, readily available, and effective for many standard couplings.[6]	May not be strong enough for less reactive or sterically hindered substrates.[7]
Cs₂CO₃	Sterically hindered substrates, challenging couplings.	Often provides superior yields due to the "cesium effect," which enhances solubility and basicity.[4]	More expensive than other carbonate bases.
K₃PO₄	Nitrogen-containing heterocycles, base-sensitive functional groups.	A strong, non-nucleophilic base that is particularly effective for coupling nitrogen-rich heterocycles like indazoles.[4][8]	Can be hygroscopic.
Organic Bases (e.g., Et₃N, DIPEA)	Substrates with base-sensitive functional groups.	Can be useful when inorganic bases cause side reactions like ester hydrolysis.[9]	Often less effective than inorganic bases in promoting the transmetalation step.[7]

Q3: What are the common side reactions related to the base in the Suzuki coupling of 3-iodoindazoles?

Answer: The choice of base can lead to several undesirable side reactions that compete with the desired cross-coupling:

• Protodeboronation of the Boronic Acid: This is the hydrolysis of the boronic acid back to the corresponding arene, effectively removing it from the reaction mixture.[1] This can be exacerbated by strong bases, high temperatures, and prolonged reaction times.[1]

  • Mitigation: Use the mildest effective base, lower the reaction temperature, and monitor the reaction to avoid unnecessarily long reaction times.[1]

• Dehalogenation of the 3-Iodoindazole: The 3-iodoindazole can be reduced to the parent indazole. This can occur if the palladium complex, after oxidative addition, reacts with a hydride source in the reaction mixture.[10] Some bases or solvents can act as hydride donors.[10]

  • Mitigation: Use aprotic solvents and non-coordinating bases. Screening different palladium ligands can also help favor the desired reductive elimination over dehalogenation.[3]

• Homocoupling: The boronic acid can couple with itself to form a biaryl byproduct. This is often promoted by the presence of oxygen.[11]

  • Mitigation: Ensure the reaction is thoroughly degassed and maintained under an inert atmosphere (e.g., argon or nitrogen).[1]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low to no product formation	- Insufficiently strong or insoluble base.- Catalyst inactivity.- Inappropriate solvent.	- Screen a range of bases, starting with K₂CO₃ or Na₂CO₃ and moving to stronger bases like Cs₂CO₃ or K₃PO₄ if necessary.[3]- Ensure a small amount of water is present when using inorganic bases.[3]- Use a fresh, active palladium catalyst.
Significant dehalogenation of the 3-iodoindazole	- Base or solvent acting as a hydride donor.	- Switch to an aprotic solvent and a non-coordinating base.[10]- Screen different phosphine ligands to find one that favors the desired cross-coupling.[3]
Formation of homocoupling products	- Presence of oxygen in the reaction mixture.	- Thoroughly degas all solvents and reagents before use.[1]- Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.
Poor reproducibility	- Inconsistent quality or hydration state of the base.- Inefficient mixing in biphasic systems.	- Use a freshly opened or properly stored base. For anhydrous reactions, ensure the base is thoroughly dried.- For biphasic reactions, ensure vigorous stirring to maximize the interfacial area.[11]

The Role of the Base in the Suzuki Coupling Catalytic Cycle

The base plays a crucial role in the transmetalation step of the Suzuki-Miyaura catalytic cycle. There are two primary proposed pathways for its involvement:[4]

• The Boronate Pathway: The base reacts with the boronic acid to form a more nucleophilic boronate "ate" complex. This activated species then readily undergoes transmetalation with the palladium(II) halide complex.[4]

• The Hydroxide Pathway: The base reacts with the palladium(II) halide complex to form a palladium(II) hydroxide complex. This complex then reacts with the neutral boronic acid.[4]

Computational and experimental evidence suggests that the boronate pathway is often the dominant mechanism.[12][13]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: General Procedure for Suzuki Coupling of 3-Iodoindazole

This protocol is a starting point and may require optimization for specific substrates.

Materials:

• 3-Iodoindazole (1.0 equiv.)

• Arylboronic acid (1.2-1.5 equiv.)

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) (2-3 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)) (2-5 mol%)

• Solvent system (e.g., 1,4-dioxane/water 4:1)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a reaction vessel equipped with a stir bar, add the 3-iodoindazole, arylboronic acid, and base.

• Add the solvent system.

• Degas the mixture by bubbling with an inert gas for 15-30 minutes.

• Under a positive pressure of the inert gas, add the palladium catalyst.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Caption: A typical experimental workflow for the Suzuki coupling reaction.

References

• Lima, C. F. R. A. C., Rodrigues, A. S. M. C., Silva, V. L. M., Silva, A. M. S., Santos, L. M. N. B. F. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. ChemCatChem, 6(5), 1291-1302. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

• RSC Publishing. (n.d.). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. [Link]

• RSC Publishing. (n.d.). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. [Link]

• Braga, A. A. C., Morgon, N. H., Ujaque, G., & Maseras, F. (2005). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society, 127(25), 9298-9307. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• MDPI. (2023). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. Molecules, 28(6), 2824. [Link]

• ACS Publications. (2007). Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. The Journal of Organic Chemistry, 72(15), 5824-5827. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• ResearchGate. (n.d.). Table 2: The effect of various bases on the Suzuki coupling reaction. [Link]

• ResearchGate. (n.d.). Effect of different bases on the Suzuki-Miyaura coupling. [Link]

• Wikipedia. (n.d.). Suzuki reaction. [Link]

• National Institutes of Health. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. Molecules, 23(8), 2055. [Link]

• YouTube. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. [Link]

• ACS Publications. (2023). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. Organometallics, 42(17), 2119-2125. [Link]

• ResearchGate. (n.d.). Sequential Sonogashira and Suzuki Cross-Coupling Reactions in the Indole and Indazole Series. [Link]

• University of Windsor. (n.d.). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. [Link]

• National Institutes of Health. (2012). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 134(25), 10457-10465. [Link]

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki?. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. [Link]

• Chemistry Stack Exchange. (2017). What are the byproducts in a Suzuki reaction?. [Link]

• ResearchGate. (n.d.). Screening of different bases for Suzuki coupling. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Yoneda Labs [yonedalabs.com]
• 11. reddit.com [reddit.com]
• 12. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solvent Effects on the Reactivity of 3-Iodo-6-methyl-1H-indazole

Prepared by the Senior Application Scientist Team December 2025

Welcome to the technical support resource for researchers, chemists, and drug development professionals working with 3-Iodo-6-methyl-1H-indazole. This guide is designed to provide in-depth, field-proven insights into the critical role solvents play in the reactivity of this versatile building block. We will move beyond simple protocols to explore the underlying chemical principles, helping you troubleshoot challenging reactions and optimize your synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: How does the structure of 3-iodo-6-methyl-1H-indazole influence its reactivity and solubility?

A1: The reactivity of this molecule is governed by several key features. The C-I bond at the 3-position is the primary site for cross-coupling reactions.[1][2] Unlike isomers with strongly electron-withdrawing groups (like a nitro group), the 6-methyl group is weakly electron-donating. This can slightly decrease the electrophilicity of the C-I bond, potentially making the oxidative addition step in palladium-catalyzed reactions—often the rate-limiting step—more challenging compared to electron-deficient iodoindazoles.[2][3]

The indazole core itself presents two key considerations:

• The N-H Proton: The acidic proton on the indazole nitrogen can interfere with many reactions. It can be deprotonated by bases, potentially leading to catalyst inhibition or side reactions.[4] For this reason, N-protection is often recommended, especially for Sonogashira and Heck couplings.[4]

• Solubility: The rigid, heterocyclic structure and the potential for intermolecular hydrogen bonding via the N-H group can lead to high crystal lattice energy.[5] This results in poor solubility in nonpolar solvents. Highly polar aprotic solvents like N,N-Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) are typically good starting points for dissolution.[5][6]

Q2: What are the fundamental principles for selecting a solvent for a cross-coupling reaction with this substrate?

A2: Solvent selection is not merely about dissolution; it actively influences reaction kinetics and outcomes. The key is to choose a solvent that effectively dissolves reactants while optimally stabilizing the transition states of the catalytic cycle.

Consider these factors:

• Polarity (Dielectric Constant): Many cross-coupling catalytic cycles involve polar or charged intermediates. Polar solvents can stabilize these species, accelerating the reaction.

• Coordinating Ability: Solvents can coordinate to the metal center of the catalyst. While sometimes beneficial, strong coordination can inhibit the reaction by preventing the substrate from accessing the catalyst.

• Protic vs. Aprotic Nature: This is arguably the most critical factor.

  • Polar Protic Solvents (e.g., water, ethanol) can hydrogen-bond with and solvate anionic species, such as the base (e.g., CO₃²⁻) or deprotonated nucleophiles. This can deactivate them and slow the reaction.[7][8] However, a small amount of water is often beneficial in Suzuki couplings, as it can aid in the dissolution of the inorganic base and facilitate the crucial transmetalation step.[9]

  • Polar Aprotic Solvents (e.g., DMF, Dioxane, THF) do not have O-H or N-H bonds and are poor hydrogen-bond donors.[7] They effectively dissolve the polar substrate and reagents without deactivating anionic nucleophiles, making them excellent choices for many coupling reactions.[9][10]

Q3: How does the choice of solvent affect the N-H acidity of the indazole ring?

A3: The acidity of the indazole N-H proton is significantly influenced by the solvent. In polar aprotic solvents like DMSO or acetonitrile, the pKa of indazole is considerably lower (making it more acidic) than that of a less aromatic pyrrole ring system.[11] The solvent's ability to stabilize the resulting indazolide anion after deprotonation plays a major role. Polar solvents, particularly those that can accept hydrogen bonds, will stabilize the anion, thereby increasing the apparent acidity of the N-H bond. This is a double-edged sword: while it facilitates the necessary deprotonation in some reaction steps (like the transmetalation step in Suzuki coupling), an overly stabilized anion might be less reactive or participate in unwanted side reactions.

Troubleshooting Guide

This section addresses specific issues encountered during experiments.

Issue 1: My Suzuki-Miyaura coupling reaction shows low or no conversion of the starting material.

This is a common problem that can often be traced back to the reaction conditions, where the solvent plays a pivotal role.

• Possible Cause 1: Inadequate Catalyst Activity.

  • Scientific Rationale: The oxidative addition of the C-I bond to the Pd(0) center is the first step. For an electron-neutral substrate like 3-iodo-6-methyl-1H-indazole, this step may be slower than with electron-deficient indazoles. The ligand and solvent environment of the catalyst is critical.

  • Solutions:

    • Ligand Choice: While standard catalysts like Pd(PPh₃)₄ can work, consider using catalyst systems with more electron-rich and bulky phosphine ligands (e.g., XPhos, SPhos) which are known to promote oxidative addition for less reactive aryl halides.[9]

    • Solvent Quality: Ensure your solvent is anhydrous and thoroughly deoxygenated. Oxygen can oxidize and deactivate the Pd(0) catalyst. Use freshly distilled solvents or commercially available anhydrous grades.[4] Common successful solvents for Suzuki reactions include 1,4-dioxane, DMF, and toluene, often with a small amount of water.[9]

• Possible Cause 2: Poor Base Performance.

  • Scientific Rationale: The base is essential for activating the boronic acid for the transmetalation step. The solubility and strength of the base are heavily dependent on the solvent system.

  • Solutions:

    • Base & Solvent Synergy: If using K₂CO₃ or Na₂CO₃, a mixed solvent system like 1,4-dioxane/water (e.g., 4:1 ratio) is often required to achieve sufficient base solubility and activity.[9][12]

    • Stronger Bases: For challenging couplings, switching to a stronger or more soluble base like Cs₂CO₃ or K₃PO₄ can be highly effective. These are often used in purely aprotic solvents like dioxane or DMF.[9]

• Possible Cause 3: Insufficient Reaction Temperature.

  • Scientific Rationale: The overall reaction may have a significant activation energy barrier that requires thermal input to overcome.

  • Solution: Gradually increase the reaction temperature, ensuring it is appropriate for the boiling point of your chosen solvent (e.g., 100-120 °C for dioxane or DMF).[9] Microwave irradiation can be extremely effective, often dramatically reducing reaction times and improving yields for Suzuki couplings of 3-iodoindazoles.[4][13]

Workflow: Troubleshooting a Failed Suzuki-Miyaura Reaction

Caption: A decision tree for troubleshooting low-yielding Suzuki reactions.

Issue 2: I am observing significant formation of a de-iodinated side product (6-methyl-1H-indazole).

• Scientific Rationale: Hydrodehalogenation is a common side reaction in palladium-catalyzed couplings. It can occur when the aryl-palladium intermediate reacts with a proton source before coupling with the intended partner. Protic solvents or residual water can be the proton source.

• Solutions:

  • Solvent Choice: If you are using a protic solvent (e.g., an alcohol), switch to a polar aprotic solvent like dioxane, THF, or toluene.[4]

  • Strictly Anhydrous Conditions: Ensure all reagents and the solvent are rigorously dried. While a small amount of water can be beneficial for the base in Suzuki reactions, excess water can promote de-iodination.

  • Base Selection: Some bases are more prone to promoting this side reaction. If using a hydroxide base, consider switching to a carbonate (K₂CO₃, Cs₂CO₃) or phosphate (K₃PO₄).

Issue 3: My Buchwald-Hartwig amination reaction is failing.

• Scientific Rationale: The Buchwald-Hartwig amination involves a different catalytic cycle where the formation of the palladium-amido complex is a key step.[14] The choice of base and solvent is critical to facilitate this while preventing catalyst decomposition.

• Solutions:

  • Solvent Selection: Non-polar, aprotic solvents are generally preferred. Toluene is the most common and effective solvent.[10] 1,4-Dioxane is also widely used. Ethereal solvents like THF can also be effective.[10][15]

  • Base Choice: A strong, non-nucleophilic, sterically hindered base is required. Sodium tert-butoxide (NaOtBu) is the most common choice. Ensure it is fresh and handled under an inert atmosphere, as it is very hygroscopic.

  • N-H Interference: The indazole N-H can compete with the desired amine nucleophile. While many aminations can proceed on N-H indazoles, if you are experiencing issues with a complex amine, consider protecting the indazole nitrogen (e.g., with a Boc or SEM group) prior to the coupling reaction.[16][17]

Visualization: Solvent Selection Logic

Caption: A flowchart guiding solvent choice based on reaction type.

Data Summary & Protocols

Table 1: Properties of Common Solvents for Cross-Coupling Reactions

Solvent	Formula	Boiling Point (°C)	Dielectric Constant (ε)	Type	Key Considerations
1,4-Dioxane	C₄H₈O₂	101	2.2	Polar Aprotic	Excellent for Suzuki; often used with water. Must be peroxide-free.
Toluene	C₇H₈	111	2.4	Nonpolar	Standard for Buchwald-Hartwig; good for high-temperature reactions.
Tetrahydrofuran (THF)	C₄H₈O	66	7.6	Polar Aprotic	Lower boiling point; good general-purpose solvent. Must be peroxide-free.
Dimethylformamide (DMF)	C₃H₇NO	153	37	Polar Aprotic	High boiling point, excellent solvating power for salts and polar substrates.[5][18]
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	189	47	Polar Aprotic	Very high boiling point and polarity; can be difficult to remove.[5]
Ethanol	C₂H₆O	78	24.5	Polar Protic	Generally avoided, but can be used in specific cases (e.g., reductions). Can promote de-iodination.
Water	H₂O	100	80	Polar Protic	Used as a co-solvent in Suzuki reactions to dissolve inorganic bases.[9]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the coupling of 3-iodo-6-methyl-1H-indazole with an arylboronic acid. Optimization may be required for specific substrates.

Materials:

• 3-iodo-6-methyl-1H-indazole (1.0 equiv.)

• Arylboronic acid (1.5 equiv.)

• Potassium Carbonate (K₂CO₃), finely powdered (2.0 equiv.)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) (0.05 equiv.)

• 1,4-Dioxane, anhydrous

• Water, deionized and degassed

Procedure:

• Vessel Preparation: To a flame-dried microwave vial or Schlenk flask equipped with a magnetic stir bar, add 3-iodo-6-methyl-1H-indazole (1.0 equiv.), the arylboronic acid (1.5 equiv.), and finely powdered K₂CO₃ (2.0 equiv.).

• Inert Atmosphere: Seal the vessel with a septum or cap. Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times to ensure an oxygen-free atmosphere.[9]

• Solvent Addition: Under a positive pressure of inert gas, add anhydrous, degassed 1,4-dioxane and degassed water via syringe to create a 4:1 solvent mixture. The total solvent volume should be sufficient to create a stirrable slurry (approx. 0.1 M concentration).

• Catalyst Addition: To the stirring mixture, add the Pd(dppf)Cl₂ catalyst (0.05 equiv.) under a positive flow of inert gas.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS (typically 2-12 hours).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and water. Separate the organic layer.

• Extraction: Extract the aqueous layer twice more with ethyl acetate. Combine the organic layers.

• Washing & Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to afford the desired 3-aryl-6-methyl-1H-indazole product.

References

• Technical Support Center: Cross-Coupling Reactions with 3-Iodo-6-methyl-4-nitro-1H-indazole. (2025). Benchchem.
• Optimization of Suzuki Coupling with 3-Iodo-6-methyl-4-nitro-1H-indazole. (2025). Benchchem.
• Overcoming poor solubility of 3-Iodo-6-methyl-5-nitro-1H-indazole in organic solvents. (2025). Benchchem.
• Application of 3-Iodo-6-methyl-4-nitro-1H-indazole in Heterocyclic Synthesis. (2025). Benchchem.
• Application Notes and Protocols: Suzuki Coupling Reactions with 3-iodo-1H-indazole Derivatives. (2025). Benchchem.
• Overcoming poor reactivity of 3-Iodo-1,5-dimethyl-1H-indazole in coupling reactions. (2025). Benchchem.
• Comparing reactivity of 4-Iodo-3-methyl-1H-indazole with other iodoindazoles. (2025). Benchchem.

• Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. (2018). Molecules. Available from: [Link]

• The Acidity of Weak NH Acids: Expanding the pKa Scale in Acetonitrile. (n.d.). J. Org. Chem. Available from: [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. (2022). RSC Med. Chem. Available from: [Link]

• C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. (n.d.). ARKIVOC. Available from: [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. Available from: [Link]

• Specific Solvent Issues with Buchwald-Hartwig Amination. (n.d.). Wordpress. Available from: [Link]

• Technical Support Center: Optimization of Palladium-Catalyzed Cross-Coupling with 3-Iodoindazoles. (2025). Benchchem.

• Buchwald–Hartwig amination. (n.d.). Wikipedia. Available from: [Link]

• Direct Access to 3-Aminoindazoles by Buchwald-Hartwig C-N Coupling Reaction. (2014). J. Org. Chem. Available from: [Link]

• Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. (2012). Master Organic Chemistry. Available from: [Link]

• Protic vs Aprotic Solvents. (2019). Chemistry LibreTexts. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. benchchem.com [benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. The Acidity of Weak NH Acids: Expanding the pKa Scale in Acetonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation [mdpi.com]
• 14. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 15. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. soc.chim.it [soc.chim.it]

Technical Support Center: Scaling Up the Synthesis of 3-Iodo-6-methyl-1H-indazole

Welcome to the technical support center for the synthesis of 3-Iodo-6-methyl-1H-indazole. This guide is designed for researchers, chemists, and process development professionals to provide in-depth, field-proven insights into scaling up this important chemical transformation. We will explore the primary synthetic pathways, address common challenges through a detailed troubleshooting guide, and answer frequently asked questions to ensure your success from benchtop to pilot scale.

Core Synthesis Strategy: Direct C3-Iodination of 6-methyl-1H-indazole

The most direct and common approach for synthesizing 3-Iodo-6-methyl-1H-indazole is through the electrophilic iodination of the 6-methyl-1H-indazole starting material. The C3 position of the indazole ring is electronically activated and susceptible to electrophilic substitution, making this a regioselective and efficient method.[1]

Experimental Protocol: Direct C3-Iodination

This protocol is adapted from established procedures for the iodination of similar indazole scaffolds.[2]

Step 1: Deprotonation

• To a solution of 6-methyl-1H-indazole (1.0 equiv.) in N,N-Dimethylformamide (DMF), add potassium hydroxide (KOH, 2.0 equiv.) portion-wise at room temperature.

• Stir the mixture for 30 minutes. The formation of the potassium salt of the indazole increases the nucleophilicity of the heterocyclic ring, facilitating the subsequent iodination.

Step 2: Iodination

• In a separate flask, prepare a solution of Iodine (I₂, 1.5 equiv.) in DMF.

• Add the iodine solution dropwise to the reaction mixture at room temperature.

• Stir the reaction for 3-5 hours, monitoring its progress by Thin-Layer Chromatography (TLC) or LC-MS.[2]

Step 3: Work-up and Purification

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to neutralize any remaining iodine.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to yield pure 3-Iodo-6-methyl-1H-indazole.[3]

Data Summary: Reagent Stoichiometry

Reagent	Molar Equiv.	Purpose
6-methyl-1H-indazole	1.0	Starting Material
Potassium Hydroxide (KOH)	2.0	Base for Deprotonation
Iodine (I₂)	1.5	Iodinating Agent
N,N-Dimethylformamide (DMF)	-	Solvent
Sodium Thiosulfate (Na₂S₂O₃)	-	Quenching Agent

Workflow for Direct C3-Iodination

Caption: Step-by-step workflow for the direct C3-iodination of 6-methyl-1H-indazole.

Frequently Asked Questions (FAQs): Direct Iodination

Q1: Why is a base like KOH necessary for this reaction? The base deprotonates the N-H of the indazole ring. This increases the electron density within the aromatic system, making it a more potent nucleophile and accelerating the rate of electrophilic substitution by iodine.

Q2: Can other iodinating agents be used? Yes, agents like N-Iodosuccinimide (NIS) are effective and can be easier to handle than elemental iodine, often providing cleaner reactions with fewer byproducts.[3] The choice may depend on cost, availability, and scale.

Q3: What makes DMF a suitable solvent? DMF is a polar aprotic solvent that effectively dissolves the indazole starting material and the intermediate potassium salt. Its high boiling point also allows for a broad range of reaction temperatures if heating is required, although this specific reaction typically proceeds well at room temperature.

Q4: How critical is moisture control in this reaction? While not strictly anhydrous, excessive water can compete with the indazole anion and potentially reduce the efficiency of the deprotonation step. Using dry solvents and reagents is good practice, especially when scaling up.

Troubleshooting Guide: Direct Iodination

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Ineffective deprotonation (weak or wet base).2. Insufficient iodinating agent.3. Low reaction temperature.	1. Use a fresh, dry base (e.g., KOH, NaH). Ensure solvent is reasonably dry.2. Confirm stoichiometry of I₂ or NIS. Add a slight excess if needed.3. Gently warm the reaction to 40-50°C if it stalls at room temperature.
Formation of Multiple Products	1. Di-iodination at other positions.2. Side reactions due to impurities in the starting material.	1. Avoid a large excess of the iodinating agent. Ensure slow, controlled addition.2. Purify the 6-methyl-1H-indazole starting material before the reaction.
Difficulty in Product Purification	1. Product co-elutes with starting material.2. Presence of persistent colored impurities (from iodine).	1. Optimize the solvent system for column chromatography (e.g., use a gradient elution of ethyl acetate in hexanes).2. Ensure the reaction is thoroughly quenched with sodium thiosulfate. An additional wash with thiosulfate solution during work-up may be necessary.

Troubleshooting Decision Tree

Caption: The key transformation steps in a Sandmeyer synthesis of 3-Iodo-6-methyl-1H-indazole.

FAQs: Sandmeyer Reaction

Q1: Why is the reaction performed at 0-5 °C? This low temperature is critical to ensure the stability of the intermediate diazonium salt. At higher temperatures, it rapidly decomposes, leading to side products (like phenols from reaction with water) and a significant reduction in yield. [4] Q2: Does the iodide addition in a Sandmeyer reaction require a copper catalyst? While many Sandmeyer reactions (e.g., chlorination, bromination) use a copper(I) salt catalyst, the iodination reaction typically proceeds well without a catalyst by simply adding a source of iodide, such as potassium iodide (KI). [5][6]The iodide ion is a strong enough nucleophile to displace the nitrogen gas from the diazonium salt.

Scale-Up Considerations

Moving from the laboratory bench to a larger scale introduces new challenges that must be addressed for a safe, efficient, and reproducible synthesis.

• Thermal Management: The deprotonation and iodination steps can be exothermic. On a large scale, efficient heat dissipation is crucial. Ensure the reactor has adequate cooling capacity and monitor the internal temperature closely during reagent addition.

• Reagent Addition: Slow, controlled addition of reagents is even more critical at scale. For the iodination, adding the iodine solution sub-surface can improve dispersion and prevent localized "hot spots."

• Mixing: Ensure the reactor is equipped with an appropriate agitator to handle the slurry that may form during the deprotonation step. Good mixing is essential for maintaining homogeneity and ensuring consistent reaction progress.

• Safety:

  • Iodine Handling: Elemental iodine is corrosive and volatile. Use appropriate personal protective equipment (PPE) and ensure adequate ventilation.

  • Off-Gassing: While minimal in the direct iodination, the Sandmeyer route involves the evolution of nitrogen gas. The system must be properly vented to avoid pressure buildup.

  • Thermal Hazard Assessment: A formal process safety assessment, including reaction calorimetry, is highly recommended before attempting a large-scale Sandmeyer reaction due to the instability of diazonium salts. [4]5. Purification: Recrystallization is often more practical and cost-effective than chromatography for large-scale purification. Developing a robust recrystallization procedure with an appropriate solvent system during the research phase can save significant time and resources later.

References

• Smolecule. (n.d.). 6-Bromo-3-iodo-1-methyl-1H-indazole.
• Benchchem. (n.d.). Literature Review: 3-Iodo-6-methyl-4-nitro-1H-indazole and Related Isomers.
• ChemicalBook. (n.d.). 1H-Indazole, 6-bromo-3-iodo-1-methyl- synthesis.
• Benchchem. (n.d.). Application of 3-Iodo-6-methyl-4-nitro-1H-indazole in Heterocyclic Synthesis.
• Google Patents. (n.d.). WO2006048745A1 - Methods for preparing indazole compounds.
• Li, X., et al. (2020). Diazo Activation with Diazonium Salts: Synthesis of Indazole and 1,2,4-Triazole. Organic Letters.
• Benchchem. (n.d.). An In-depth Technical Guide on the Putative Molecular Structure of 3-Iodo-6-methyl-4-nitro-1H-indazole.
• Li, X., et al. (2020). Diazo Activation with Diazonium Salts: Synthesis of Indazole and 1,2,4-Triazole. PMC - NIH.
• RSC Publishing. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents.
• NIH. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance.
• Benchchem. (n.d.). Technical Support Center: Large-Scale Synthesis of 4-Iodo-3-methyl-1H-indazole.
• Patsnap. (n.d.). Synthesis method of 6-iodine-1H-indazole.
• Wikipedia. (n.d.). Sandmeyer reaction.
• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction.
• ResearchGate. (n.d.). Diazo Activation with Diazonium Salts: Synthesis of Indazole and 1,2,4-Triazole | Request PDF.
• BYJU'S. (n.d.). Sandmeyer Reaction Mechanism.
• YouTube. (2020). Sandmeyer Reaction.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Sandmeyer Reaction [organic-chemistry.org]
• 6. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide: Comparative Reactivity of 3-Iodo-6-methyl-1H-indazole vs. 3-Bromo-6-methyl-1H-indazole in Cross-Coupling Reactions

Authored for Researchers, Scientists, and Drug Development Professionals

Welcome to an in-depth comparative analysis of two pivotal building blocks in medicinal chemistry: 3-iodo-6-methyl-1H-indazole and 3-bromo-6-methyl-1H-indazole. The indazole nucleus is a well-established "privileged scaffold," forming the core of numerous therapeutic agents.[1] The functionalization at the 3-position is a critical step in the synthesis of many of these compounds, often achieved through palladium-catalyzed cross-coupling reactions.[2][3]

The choice between an iodo or bromo substituent at this position is not arbitrary; it is a strategic decision that profoundly impacts reaction kinetics, catalyst selection, and overall synthetic efficiency. This guide moves beyond simple textbook principles to provide field-proven insights and experimental data, enabling you to make informed decisions in your synthetic campaigns. We will dissect the fundamental principles governing their reactivity, present comparative data in key transformations, and offer a validated experimental protocol.

Section 1: Foundational Principles: Bond Energy and its Synthetic Implications

The primary determinant of reactivity in cross-coupling reactions is the rate of the initial oxidative addition step, where the aryl halide bond is broken and added to the low-valent palladium catalyst.[4] This step is directly influenced by the carbon-halogen (C-X) bond dissociation energy (BDE).[5]

The C-I bond is significantly weaker than the C-Br bond, making it easier to cleave.[6][7] This fundamental difference is the cornerstone of the reactivity trends we observe.

• C-I Bond Dissociation Energy: ~213 kJ/mol[6]

• C-Br Bond Dissociation Energy: ~285 kJ/mol[6]

This energy gap dictates that 3-iodo-6-methyl-1H-indazole will, in most cases, undergo oxidative addition to a Pd(0) complex more readily and under milder conditions than its bromo counterpart.[8]

Caption: Relationship between bond energy and cross-coupling reactivity.

Below is a summary of the key physicochemical properties for the two compounds. Note that some values are predicted based on computational models due to a lack of extensive experimental data in publicly available literature.

Property	3-Iodo-6-methyl-1H-indazole	3-Bromo-6-methyl-1H-indazole
Molecular Formula	C₈H₇IN₂	C₈H₇BrN₂
Molecular Weight	258.06 g/mol	211.06 g/mol [9]
Predicted Density	1.91±0.1 g/cm³	1.654±0.06 g/cm³[10]
Predicted Boiling Point	381.5±22.0 °C	194.5±33.0 °C[10]

Section 2: Head-to-Head Reactivity in Palladium-Catalyzed Cross-Coupling

While the C-X bond energy provides a strong predictive framework, the nuances of each specific cross-coupling reaction, including the catalyst, ligands, base, and solvent, create a more complex picture. The unprotected N-H of the indazole can also interfere with the catalytic cycle, sometimes necessitating N-protection for optimal results in reactions like Sonogashira and Heck couplings.[11]

Caption: Generalized catalytic cycle for Pd-catalyzed cross-coupling.

Suzuki-Miyaura Coupling (C-C Bond Formation)

The Suzuki reaction is a versatile method for creating biaryl structures. Here, the higher reactivity of the iodo-indazole is most pronounced, often allowing for lower catalyst loadings and temperatures.

Feature	3-Iodo-6-methyl-1H-indazole	3-Bromo-6-methyl-1H-indazole
Relative Reactivity	Very High	High
Typical Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂[11][12]	Pd(PPh₃)₄, Pd(OAc)₂/SPhos[13]
Typical Temperature	Room Temp to 80 °C	80 °C to 110 °C[4]
Reaction Time	Generally shorter (1-12 h)	Generally longer (12-24 h)
Expected Yield	Excellent	Good to Excellent

Field-Proven Insights: While aryl iodides are typically more reactive, a counterintuitive phenomenon can occur. With "classical" Pd/PPh₃ catalyst systems, aryl iodides can exhibit surprisingly poor reactivity at lower temperatures (~50 °C) compared to their bromide counterparts.[14][15] This is thought to be related to the inefficient turnover of the key on-cycle intermediate trans-[Pd(PPh₃)₂(Ar)(I)]. Therefore, if a low-temperature Suzuki coupling is required, the bromo-indazole might paradoxically be the better choice, or a different catalyst/ligand system should be employed for the iodo-indazole.

Heck Coupling (C-C Bond Formation)

The Heck reaction couples the aryl halide with an alkene. The choice of halide can influence not only the reaction rate but also the rate-determining step of the catalytic cycle.

Feature	3-Iodo-6-methyl-1H-indazole	3-Bromo-6-methyl-1H-indazole
Relative Reactivity	High	Moderate to High
Typical Catalyst	Pd(OAc)₂[16]	Pd(OAc)₂ with phosphine ligand
Typical Temperature	80-120 °C	100-140 °C
Side Reactions	Potential for homocoupling	Lower propensity for homocoupling
Expected Yield	Good to Excellent	Good

Field-Proven Insights: Kinetic studies on Heck reactions have shown that with reactive aryl iodides, the rate-determining step can involve processes after the oxidative addition, such as C-H bond dissociation in the β-hydride elimination step.[17] For less reactive aryl bromides, the rate can sometimes be determined by the slow dissolution of palladium aggregates, a factor outside the primary catalytic cycle.[17] This means that simply increasing the temperature for the bromo-indazole might not be as effective as optimizing catalyst solubility and activity.

Buchwald-Hartwig Amination (C-N Bond Formation)

This reaction is crucial for synthesizing aryl amines. The development of specialized, bulky, electron-rich phosphine ligands has been critical for enabling the coupling of less reactive aryl halides.

Feature	3-Iodo-6-methyl-1H-indazole	3-Bromo-6-methyl-1H-indazole
Relative Reactivity	Very High	High
Typical Catalyst/Ligand	Pd₂(dba)₃ / Xantphos	Pd₂(dba)₃ / BINAP, Josiphos[13][18]
Typical Temperature	80-110 °C	100-120 °C
Ligand Sensitivity	Tolerates a wider range of first-generation ligands.	Often requires more advanced, sterically hindered ligands for high efficiency.[18]
Expected Yield	Excellent	Good to Excellent

Field-Proven Insights: While early generations of Buchwald-Hartwig catalysts worked well for aryl iodides and bromides with secondary amines, coupling primary amines was challenging.[18] The development of bidentate phosphine ligands like BINAP and DPPF was a breakthrough that provided the first reliable extension to primary amines and improved the efficiency for all aryl halides.[18] For the bromo-indazole, the choice of a modern, highly active ligand is paramount for achieving yields comparable to the iodo-analogue.

Section 3: Practical Guidance & Experimental Protocol

Decision Framework: Which Halide to Choose?

The choice between the iodo and bromo derivative is a balance of reactivity, cost, and the specific demands of the synthetic route.

Caption: Decision framework for selecting the appropriate halide.

Validated Protocol: Suzuki-Miyaura Coupling

This protocol provides a self-validating system for a representative Suzuki-Miyaura coupling. The causality for each step is explained to ensure reproducibility and understanding.

Objective: To synthesize 3-Aryl-6-methyl-1H-indazole via palladium-catalyzed Suzuki-Miyaura coupling.

Materials:

• 3-Halo-6-methyl-1H-indazole (Iodo or Bromo derivative) (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., Cs₂CO₃ or K₂CO₃, 2.0 - 3.0 equiv)

• Solvent (e.g., 1,4-Dioxane/Water mixture, 4:1)

• Schlenk flask or microwave vial, magnetic stirrer, inert gas (Argon or Nitrogen), standard work-up and purification glassware.

Step-by-Step Methodology:

• Vessel Preparation: To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add the 3-halo-6-methyl-1H-indazole (1.0 equiv), the desired arylboronic acid (1.2 equiv), the base (2.0 equiv), and the palladium catalyst (0.05 equiv).

  • Causality: Combining the solid reagents first under ambient conditions is safe and efficient. The choice of base is critical; carbonates are commonly used to activate the boronic acid for transmetalation.[4]

• Inert Atmosphere Establishment: Seal the vessel and evacuate and backfill with an inert gas (e.g., Argon) three times.

  • Causality: This is a critical step. The Pd(0) active catalyst is highly sensitive to oxygen and will be readily oxidized to an inactive state, quenching the catalytic cycle.

• Solvent Addition: Add the degassed solvent mixture (e.g., Dioxane/Water) via syringe. The reaction concentration is typically 0.1-0.2 M.

  • Causality: Solvents must be deoxygenated for the reason stated above. The presence of water can be beneficial for the Suzuki reaction, helping to dissolve the base and facilitate the transmetalation step.

• Reaction Execution: Place the sealed vessel in a preheated oil bath.

  • For 3-Iodo-6-methyl-1H-indazole : Stir at 80 °C.

  • For 3-Bromo-6-methyl-1H-indazole : Stir at 100 °C.

  • Causality: The higher temperature for the bromo derivative is necessary to overcome the higher activation energy of the C-Br oxidative addition.[4]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-16 hours).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., Ethyl Acetate) and wash with water and then brine.

  • Causality: This removes the inorganic base and salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

  • Causality: Chromatography is necessary to remove residual catalyst, ligand, and any side products to yield the pure 3-aryl-6-methyl-1H-indazole.

Conclusion

The selection between 3-iodo-6-methyl-1H-indazole and its bromo analogue is a strategic decision guided by fundamental chemical principles and practical synthetic considerations.

• 3-Iodo-6-methyl-1H-indazole is the more reactive partner, enabling reactions under milder conditions and often providing higher yields in shorter times. It is the substrate of choice for demanding couplings or when constructing complex molecules where efficiency is paramount.

• 3-Bromo-6-methyl-1H-indazole serves as a robust and cost-effective alternative. While requiring more forcing conditions, its stability and the development of highly active modern catalyst systems make it a reliable workhorse in many synthetic applications.

By understanding the interplay between C-X bond strength, catalyst systems, and reaction conditions, researchers can harness the distinct advantages of each building block to accelerate discovery and development programs.

References

• ChemBK. 3-Iodo-6-methoxy-1-methyl-1H-indazole - Physico-chemical Properties. Available from: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

• ACS Publications. Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. Organometallics. Available from: [Link]

• ResearchGate. Comparison of reactivity of different aryl halides. Available from: [Link]

• University of Tasmania - Figshare. Nuances in fundamental Suzuki−Miyaura cross-couplings employing [Pd(PPh3)4]: poor reactivity of aryl Iodides at lower temperatures. Available from: [Link]

• ResearchGate. Heck reactions of alkenes with aryl iodides and aryl bromides: Rate-determining steps deduced from a comparative kinetic study of competing and noncompeting reactions. Available from: [Link]

• ACS Omega. Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay. Available from: [Link]

• PubChem. 6-bromo-3-methyl-1H-indazole. Available from: [Link]

• NIH National Center for Biotechnology Information. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. Available from: [Link]

• MDPI. Heck Reaction—State of the Art. Available from: [Link]

• PubChem. 3-Iodo-6-nitroindazole. Available from: [Link]

• ResearchGate. Comparative study of aryl halides in Pd-mediated reactions: Key factors beyond the oxidative addition step. Available from: [Link]

• RSC Publishing. Comparative study of aryl halides in Pd-mediated reactions: key factors beyond the oxidative addition step. Available from: [Link]

• NIH National Center for Biotechnology Information. Rh(iii)-catalyzed double C–H activation of aldehyde hydrazones: a route for functionalized 1H-indazole synthesis. Available from: [Link]

• PubChem. 6-Bromo-1-methyl-1H-indazole. Available from: [Link]

• wenxuecity.com. Relative Reactivity of Aryl Chlorides, Bromides, Iodides, and Tr. Available from: [Link]

• MDPI. The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. Available from: [Link]

• Thieme. Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. Available from: [Link]

• Beilstein Journals. Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib. Available from: [Link]

• Quora. What is the correct bond energy order of the following: C-Cl , C-Br , C-I , C-F , C-H?. Available from: [Link]

• Arkivoc. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Available from: [Link]

• MDPI. Recent Strategies in Transition-Metal-Catalyzed Sequential C–H Activation/Annulation for One-Step Construction of Functionalized Indazole Derivatives. Available from: [Link]

• Chemsrc. CAS#:885278-42-2 | 6-Bromo-1H-indazole-3-carboxylic acid methyl ester. Available from: [Link]

• Wikipedia. Bond dissociation energy. Available from: [Link]

• NIH National Center for Biotechnology Information. A Robust Protocol for Pd(II)-catalyzed C-3 Arylation of (1H) Indazoles and Pyrazoles: Total Synthesis of Nigellidine Hydrobromide. Available from: [Link]

• ResearchGate. Suzuki Cross-Couplings of Unactivated Secondary Alkyl Bromides and Iodides. Available from: [Link]

• Organic Chemistry Portal. Indazole synthesis. Available from: [Link]

• chemguide. An introduction to bond energy and bond length. Available from: [Link]

• RSC Publishing. Rh(iii)-catalyzed C–H activation reactions forming 1H-isoindoles containing a quaternary carbon center from aryl ketones or benzylamines. Available from: [Link]

• University of California, Davis. Bond Dissociation Energies. Available from: [Link]

• Wiley Online Library. Reductive Buchwald‐Hartwig Amination of Nitroarenes with Aryl (pseudo)Halides. Available from: [Link]

• Journal of Medicinal and Chemical Sciences. Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. Available from: [Link]

• ResearchGate. The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. Available from: [Link]

• Chemistry LibreTexts. Bond Energies. Available from: [Link]

Sources

• 1. Indazole - Synthesis and Reactions as a Chemical Reagent_Chemicalbook [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. A Robust Protocol for Pd(II)-catalyzed C-3 Arylation of (1H) Indazoles and Pyrazoles: Total Synthesis of Nigellidine Hydrobromide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Bond dissociation energy - Wikipedia [en.wikipedia.org]
• 6. quora.com [quora.com]
• 7. chemguideforcie.co.uk [chemguideforcie.co.uk]
• 8. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 6-bromo-3-methyl-1H-indazole | C8H7BrN2 | CID 21336465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 6-BROMO-3-METHYL-1H-INDAZOLE CAS#: 90221-46-8 [chemicalbook.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Item - Nuances in fundamental Suzuki−Miyaura cross-couplings employing [Pd(PPh3)4]: poor reactivity of aryl Iodides at lower temperatures - University of Tasmania - Figshare [figshare.utas.edu.au]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Suzuki Coupling of 3-Iodo- vs. 3-Bromo-6-methyl-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of C-3 Arylated Indazoles

The indazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1] Functionalization at the C-3 position is a critical strategy for modulating the pharmacological activity of these molecules, leading to the development of potent kinase inhibitors, anti-cancer agents, and other therapeutics.[2] The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for forging the crucial carbon-carbon bond between the indazole core and various aryl or heteroaryl moieties.[1][3]

This guide provides an in-depth comparison of two common starting materials for this transformation: 3-iodo-6-methyl-1H-indazole and 3-bromo-6-methyl-1H-indazole. The choice between an aryl iodide and an aryl bromide is a critical decision in synthesis design, impacting reaction kinetics, catalyst selection, and overall efficiency. This document will delve into the mechanistic underpinnings of their reactivity, present comparative experimental data, and provide robust protocols to guide researchers in making informed decisions for their synthetic campaigns.

Mechanistic Insights: Why the Halogen Matters

The efficacy of a Suzuki-Miyaura coupling is governed by a well-established catalytic cycle involving a palladium catalyst.[1] The cycle comprises three key steps: oxidative addition, transmetalation, and reductive elimination.

Figure 1. The Suzuki-Miyaura Catalytic Cycle.

The initial oxidative addition of the aryl halide (Ar-X) to the Pd(0) complex is almost always the rate-determining step. The reactivity of the aryl halide is directly related to the strength of the carbon-halogen (C-X) bond. The C-I bond is weaker and more polarizable than the C-Br bond, making 3-iodoindazoles generally more reactive towards oxidative addition than their 3-bromo counterparts. This translates to a widely accepted reactivity trend: I > Br > Cl .[1]

This fundamental difference in reactivity dictates the choice of reaction conditions. Couplings with the more reactive 3-iodo-6-methyl-1H-indazole can often be achieved under milder conditions—lower temperatures, shorter reaction times, and sometimes with less active catalyst systems. Conversely, the less reactive 3-bromo-6-methyl-1H-indazole may require more forcing conditions, such as higher temperatures (often necessitating microwave irradiation) or more sophisticated, electron-rich, and bulky phosphine ligands (e.g., XPhos, SPhos) to facilitate the challenging oxidative addition step and prevent side reactions like debromination.[4][5]

Performance Comparison: Experimental Data

While a direct side-by-side comparison for the exact 6-methyl-1H-indazole substrates is not available in a single report, analysis of data from closely related 3-haloindazoles provides a clear and objective performance overview.

Substrate	Boronic Acid/Ester	Catalyst (mol%)	Base	Solvent	Temp (°C) & Time	Yield (%)	Reference
3-Iodo-5-nitro-1H-indazole	Pinacol vinyl boronate	Pd(PPh₃)₄ (5)	Na₂CO₃	Dioxane/H₂O	100 °C, 10 min (MW)	87%
3-Iodo-1H-indazole	Indazole boronic acid	Na₂PdCl₄/sSPhos (20)	K₂CO₃	H₂O/ACN	37 °C, 28 h	51-95%	[6]
3-Iodo-6-methyl-4-nitro-1H-indazole	Aryl boronic acid	Pd(PPh₃)₄ (5-6)	Na₂CO₃	1,4-Dioxane	120 °C, 40 min (MW)	Typical	[7]
3-Bromo-1H-indazole	Phenylboronic acid	Pd(PPh₃)₄ (5)	Cs₂CO₃	Dioxane/EtOH/H₂O	140 °C, 1 h (MW)	78%	[8]
3-Bromo-1H-indazole	Various Arylboronic acids	Pd(PPh₃)₄ (5)	Cs₂CO₃	Dioxane/EtOH/H₂O	140 °C, 1 h (MW)	66-82%	[8]
5-Bromo-1-ethyl-1H-indazole	N-Boc-2-pyrroleboronic acid	Pd(dppf)Cl₂ (10)	K₂CO₃	DME	80 °C, 2 h	84%
7-Bromo-4-sulfonamido-1H-indazole	(4-methoxyphenyl)boronic acid	Pd(PPh₃)₄ (10)	Cs₂CO₃	Dioxane/EtOH/H₂O	140 °C, 4 h	70%	[9]

Analysis of Experimental Data:

• Reactivity & Conditions: The data corroborates the theoretical reactivity. The 3-iodoindazole derivatives can undergo successful coupling at significantly lower temperatures (e.g., 37 °C) or with very short reaction times under microwave irradiation (10 min).[4][6] In contrast, the 3-bromoindazole examples consistently require higher temperatures (80-140 °C) and often benefit from microwave heating to achieve high conversion in reasonable timeframes.[8][9]

• Catalyst Choice: While the standard Pd(PPh₃)₄ is effective for both substrates, achieving high yields with 3-bromoindazoles often involves screening more robust catalysts. For instance, in the coupling of a 5-bromoindazole, Pd(dppf)Cl₂ gave a significantly higher yield (84%) compared to Pd(PPh₃)₄ (22%) under the same conditions, highlighting the importance of the ligand in activating the C-Br bond.

• Yields: With optimized conditions, both substrates can lead to excellent yields (often >70-80%). The key takeaway is not that one halide inherently gives a better yield, but that the less reactive bromide requires more rigorous optimization of catalyst, base, and temperature to reach a comparable level of efficiency to the iodide.

Experimental Protocols: A Practical Guide

The following protocols provide a robust starting point for researchers. Protocol 1 is a standard thermal heating procedure suitable for the more reactive 3-iodo derivative, while Protocol 2 describes a microwave-assisted method often necessary for efficient coupling of the 3-bromo derivative.

Workflow Overview

Figure 2. General experimental workflow.

Protocol 1: General Procedure for Suzuki Coupling of 3-Iodo-6-methyl-1H-indazole (Conventional Heating)

This protocol is adapted from established procedures for 3-iodoindazoles.[2]

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-iodo-6-methyl-1H-indazole (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and finely powdered potassium carbonate (K₂CO₃, 2.0 equiv.).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Under a positive pressure of inert gas, add degassed 1,4-dioxane and water (e.g., in a 4:1 v/v ratio) via syringe. The reaction concentration is typically 0.1-0.2 M with respect to the limiting reagent.

• Catalyst Addition: Add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv.), to the stirring mixture under a positive flow of inert gas.

• Reaction Execution: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the layers and extract the aqueous phase with ethyl acetate (2x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Protocol 2: Microwave-Assisted Suzuki Coupling of 3-Bromo-6-methyl-1H-indazole

This protocol is based on optimized conditions for challenging 3-bromoindazole couplings.[8]

• Reaction Setup: In a dedicated microwave reaction vial equipped with a magnetic stir bar, combine 3-bromo-6-methyl-1H-indazole (1.0 equiv.), the arylboronic acid (1.5 equiv.), cesium carbonate (Cs₂CO₃, 2.0 equiv.), and the palladium catalyst [e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂] (0.05 equiv.).

• Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane/Ethanol/Water (e.g., in a 2:1:1 v/v ratio).

• Reaction Execution: Seal the vial securely with a cap. Place the vial in the microwave reactor. Irradiate the mixture at a set temperature (typically 120-140 °C) for a specified time (e.g., 30-60 minutes). Safety Note: Ensure the reaction volume does not exceed the manufacturer's recommendation for the vial size.

• Work-up & Purification: After the reaction is complete and has cooled to room temperature, filter the mixture through a pad of Celite®, washing with ethyl acetate or dichloromethane. Concentrate the filtrate and purify the crude product as described in Protocol 1 (Step 8).

Conclusion and Recommendations

Both 3-iodo- and 3-bromo-6-methyl-1H-indazole are viable substrates for Suzuki-Miyaura cross-coupling, a critical transformation in drug discovery. The choice between them presents a classic trade-off between reactivity and cost/availability.

• Choose 3-Iodo-6-methyl-1H-indazole for:

  • Speed and Mild Conditions: When rapid reaction times and lower temperatures are desired.

  • Sensitive Substrates: If the coupling partner or product is sensitive to high temperatures.

  • Simplified Optimization: It is more likely to work well with standard catalysts like Pd(PPh₃)₄, potentially requiring less screening.

• Choose 3-Bromo-6-methyl-1H-indazole for:

  • Cost-Effectiveness: Aryl bromides are generally less expensive and more widely available than the corresponding iodides.

  • Robust Synthesis: When reaction conditions can be pushed to higher temperatures, particularly with microwave assistance.

  • Advanced Catalyst Systems: When access to more sophisticated ligands (e.g., dppf, XPhos) is available to overcome the lower reactivity.

For researchers in drug development, where rapid generation of diverse analogues is key, the higher reactivity of the 3-iodo derivative may offer a significant advantage in efficiency. However, for large-scale synthesis where cost is a primary driver, developing a robust protocol for the 3-bromo analogue is often the more pragmatic and economical approach.

References

• Ben-Yahia, A., Naas, M., El Brahmi, N., El Kazzouli, S., Majoral, J.-P., Essassi, E. M., & Guillaumet, G. (2013). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. Letters in Organic Chemistry, 10(7), 488-493. [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions: Achieve Better Yields Faster. CovaSyn. [Link]

• Piras, M., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 17(12), 13744-13758. [Link]

• Barder, T. E., et al. (2008). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 130(39), 12920-12931. [Link]

• El-Ghozzi, M., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one and its derivatives. RSC Advances, 11(5), 2855-2864. [Link]

• Boujdi, K., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(12), 6599-6609. [Link]

• Sharma, S., et al. (2022). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. Frontiers in Chemistry, 10, 895697. [Link]

Sources

• 1. Palladium-catalyzed Cross-coupling Reactions [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries [frontiersin.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08598G [pubs.rsc.org]

A Researcher's Guide to Spectroscopic Differentiation of 3-Iodo-6-methyl-1H-indazole Isomers

Introduction

The indazole scaffold is a cornerstone of modern medicinal chemistry, forming the core of numerous therapeutic agents, particularly in oncology.[1][2] The precise arrangement of substituents on the indazole ring system is paramount, as even minor structural variations between isomers can dramatically alter a compound's pharmacological activity, selectivity, and pharmacokinetic profile.[3] For researchers in drug discovery and development, the unambiguous structural elucidation of these isomers is a critical and often challenging task.

This guide provides an in-depth spectroscopic comparison of key constitutional isomers of 3-iodo-6-methyl-1H-indazole. While comprehensive data for the parent compound is not extensively available in public literature, we will leverage detailed experimental data from its closely related nitro-substituted analogues: 3-iodo-6-methyl-4-nitro-1H-indazole, 3-iodo-6-methyl-5-nitro-1H-indazole, and 3-iodo-6-methyl-7-nitro-1H-indazole.[4] By comparing the ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry data of these well-characterized regioisomers, we aim to provide a robust framework for researchers to confidently identify and differentiate similar substituted indazoles.

Structural Overview of Key Regioisomers

The primary challenge in the synthesis of substituted indazoles is often the control of regiochemistry. The introduction of a third substituent, such as a nitro group, onto the 3-iodo-6-methyl-1H-indazole core can result in several positional isomers. The electronic properties and, consequently, the spectroscopic signatures of each isomer are uniquely dictated by the position of this substituent.

Caption: Molecular structures of the 4-nitro, 5-nitro, and 7-nitro regioisomers.

Spectroscopic Data: A Comparative Analysis

The differentiation of these isomers hinges on the careful application of modern spectroscopic techniques. Nuclear Magnetic Resonance (NMR) is particularly powerful for distinguishing positional isomers, while Infrared (IR) spectroscopy and Mass Spectrometry (MS) provide crucial confirmation of functional groups and molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most definitive technique for identifying the substitution pattern on the indazole ring. The chemical shifts (δ) and coupling constants (J) of the aromatic protons are highly sensitive to the electronic environment created by the iodo, methyl, and nitro groups.

¹H NMR Insights: The key differentiating features in the ¹H NMR spectra arise from the number of protons on the benzene portion of the indazole ring and their relative positions.

• 4-Nitro Isomer: The protons at the H-5 and H-7 positions will appear as distinct singlets due to their separation by substituents.

• 5-Nitro Isomer: The protons at H-4 and H-7 will each appear as singlets. The H-4 proton is typically shifted significantly downfield due to the deshielding effect of the adjacent nitro group.[5]

• 7-Nitro Isomer: The protons at H-4 and H-5 will appear as doublets, coupled to each other (an AX system), which is a clear diagnostic feature.

Table 1: Comparative ¹H NMR Spectroscopic Data (δ, ppm in DMSO-d₆) [4]

Proton	3-Iodo-6-methyl-4-nitro-1H-indazole	3-Iodo-6-methyl-5-nitro-1H-indazole	3-Iodo-6-methyl-7-nitro-1H-indazole	Causality of a Key Difference
NH	~14.1 (s, 1H)	~13.0 - 14.0 (s, 1H)[6]	~14.3 (s, 1H)	The acidic proton's shift indicates the 1H-tautomer is present.
H-4	-	~8.8 (s, 1H)[6]	~7.9 (d, J=8.5 Hz, 1H)	In the 5-nitro isomer, H-4 is a singlet and strongly deshielded by the adjacent NO₂ group.
H-5	7.95 (s, 1H)	-	7.45 (d, J=8.5 Hz, 1H)	The presence of a doublet for H-5 in the 7-nitro isomer confirms its coupling to H-4.
H-7	7.60 (s, 1H)	~7.9 (s, 1H)[6]	-	The H-7 proton appears as a singlet in the 4-nitro and 5-nitro isomers.

| CH₃ | ~2.6 (s, 3H) | ~2.5 (s, 3H)[6] | ~2.7 (s, 3H) | The methyl group's chemical shift is relatively consistent across the isomers. |

¹³C NMR Insights: The chemical shifts of the carbon atoms, particularly those directly attached to or in close proximity to the substituents, provide further structural confirmation. The carbon bearing the nitro group (C4, C5, or C7) will be significantly deshielded (shifted to a higher ppm value).

Table 2: Comparative ¹³C NMR Spectroscopic Data (δ, ppm in DMSO-d₆) [4]

Carbon	3-Iodo-6-methyl-4-nitro-1H-indazole	3-Iodo-6-methyl-5-nitro-1H-indazole	3-Iodo-6-methyl-7-nitro-1H-indazole	Causality of a Key Difference
C3	~92.5	~90.0[6]	~91.0	The C3 carbon, attached to iodine, shows a characteristic upfield shift.
C3a	~141.0	~142.0[6]	~140.5	Bridgehead carbon shifts are influenced by the overall electronic nature of the ring.
C4	~148.0	~120.0[6]	~122.0	The C4 shift is dramatically higher in the 4-nitro isomer due to the direct attachment of the electron-withdrawing NO₂ group.
C5	~120.0	~141.0[6]	~121.0	Similarly, the C5 shift is highest in the 5-nitro isomer.
C6	~135.0	~125.0[6]	~136.0	The carbon attached to the methyl group.
C7	~115.0	~118.0	~140.0	The C7 shift is highest in the 7-nitro isomer, providing a clear diagnostic marker.

| CH₃ | ~17.0 | ~17.0 | ~18.0 | The methyl carbon chemical shift shows minimal variation. |

Infrared (IR) Spectroscopy

IR spectroscopy is excellent for confirming the presence of key functional groups. All three isomers are expected to show characteristic absorption bands for the N-H bond of the indazole ring, aromatic and aliphatic C-H bonds, and the nitro group. While IR is less powerful for distinguishing positional isomers compared to NMR, it serves as a crucial quality control check.

Table 3: Comparative FT-IR Spectroscopic Data (ṽ, cm⁻¹) [4]

Functional Group	3-Iodo-6-methyl-4-nitro-1H-indazole	3-Iodo-6-methyl-5-nitro-1H-indazole	3-Iodo-6-methyl-7-nitro-1H-indazole	Vibrational Mode
N-H Stretch	~3300-3400 (br)	~3300-3400 (br)	~3300-3400 (br)	Stretching of the indazole N-H bond.
C-H Aromatic	~3100	~3100	~3100	Aromatic C-H stretching.
C-H Aliphatic	~2950	~2950	~2950	Methyl group C-H stretching.
NO₂ Asymmetric	~1520-1540	~1520-1540	~1520-1540	Asymmetric stretching of the nitro group.

| NO₂ Symmetric | ~1340-1360 | ~1340-1360 | ~1340-1360 | Symmetric stretching of the nitro group. |

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compounds. As constitutional isomers, all three nitro-substituted derivatives will have the same molecular formula (C₈H₆IN₃O₂) and, therefore, the same exact mass. High-resolution mass spectrometry (HRMS) is essential to confirm this elemental composition, which is a primary step in structural elucidation.

Table 4: Comparative Mass Spectrometry Data [3]

Parameter	3-Iodo-6-methyl-4-nitro-1H-indazole	3-Iodo-6-methyl-5-nitro-1H-indazole	3-Iodo-6-methyl-7-nitro-1H-indazole	Significance
Molecular Formula	C₈H₆IN₃O₂	C₈H₆IN₃O₂	C₈H₆IN₃O₂	Isomers share the same formula.
Molecular Weight	303.06 g/mol	303.06 g/mol [6]	303.06 g/mol	Isomers have identical molecular weights.

| Expected [M+H]⁺ | 303.9574 | 303.9574 | 303.9574 | HRMS confirms elemental composition. |

While the molecular ion peak will be identical, the fragmentation patterns in the mass spectrum may show subtle differences. However, these are often not distinct enough for unambiguous isomer assignment without extensive validation and comparison to known standards.

Experimental Protocols & Workflow

The reliable acquisition of high-quality spectroscopic data is predicated on meticulous experimental technique. The following protocols represent standard, validated procedures for the analysis of substituted indazole compounds.

Caption: A generalized workflow for the separation and characterization of indazole isomers.[3]

Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy[3][5]

• Causality: This protocol is designed to achieve high-resolution spectra for unambiguous assignment of proton and carbon signals, which is essential for differentiating isomers. The choice of solvent is critical; DMSO-d₆ is often preferred for indazoles as it solubilizes the compounds well and allows for the observation of the exchangeable N-H proton.

• Sample Preparation: Accurately weigh 5-10 mg of the purified indazole isomer and dissolve it in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆) within a clean, dry 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Data Acquisition:

  • Acquire spectra on a spectrometer operating at a frequency of at least 400 MHz for ¹H.

  • For ¹H NMR , acquire 16-64 scans with a relaxation delay of 1-2 seconds.

  • For ¹³C NMR , acquire 1024 or more scans using proton decoupling to simplify the spectrum to singlets for each carbon.

• Data Processing: Process the acquired Free Induction Decay (FID) using Fourier transformation. Apply phase and baseline corrections to the resulting spectrum.

• Analysis: Calibrate the spectrum to the residual solvent peak (DMSO at δ ~2.50 ppm for ¹H) or TMS. Integrate proton signals and determine chemical shifts, multiplicities, and coupling constants. In cases of ambiguity, 2D NMR experiments (COSY, HSQC, HMBC) are employed to establish proton-proton and proton-carbon correlations definitively.[3]

Protocol 2: Fourier-Transform Infrared (FT-IR) Spectroscopy[7]

• Causality: The goal is to obtain a clear spectrum of the compound in the solid state to identify its functional groups. The KBr pellet method is a common and reliable technique that minimizes interference from solvents.

• Sample Preparation (KBr Pellet): Gently grind 1-2 mg of the solid sample with ~100 mg of dry, spectroscopic-grade potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) to form a thin, transparent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of an FT-IR spectrometer. Record the spectrum, typically scanning over a range of 4000-400 cm⁻¹.

• Analysis: Identify the characteristic absorption bands (in cm⁻¹) corresponding to the key functional groups (N-H, C-H, NO₂, etc.).

Protocol 3: High-Resolution Mass Spectrometry (HRMS)[3]

• Causality: This protocol aims to determine the exact mass of the molecular ion to four or five decimal places, which allows for the unambiguous confirmation of the elemental composition. A soft ionization technique like Electrospray Ionization (ESI) is used to minimize fragmentation and maximize the abundance of the molecular ion.

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Ionization: Utilize Electrospray Ionization (ESI) in positive ion mode to generate the protonated molecular ion, [M+H]⁺.

• Mass Analysis: Analyze the sample on a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap analyzer.

• Data Analysis: Determine the exact mass-to-charge ratio (m/z) of the molecular ion peak. Compare this experimental value to the calculated theoretical mass for the molecular formula C₈H₆IN₃O₂ to confirm the elemental composition.

Conclusion

The unambiguous identification of 3-iodo-6-methyl-1H-indazole isomers is a critical step in chemical synthesis and drug discovery. While positional isomers present a significant analytical challenge, a systematic and multi-faceted spectroscopic approach provides a clear path to their differentiation. As demonstrated with nitro-substituted analogues, ¹H and ¹³C NMR spectroscopy are the most powerful tools for determining the precise substitution pattern, offering distinct and predictable signatures for each regioisomer.[4] FT-IR and HRMS serve as essential complementary techniques, confirming the presence of required functional groups and the correct elemental composition, respectively. By understanding the causal relationships between molecular structure and spectroscopic output, and by employing rigorous experimental protocols, researchers can confidently elucidate the structure of their target molecules, accelerating the development of novel therapeutics.

References

• Teixeira, F. C., et al. (2006). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. Molecules, 11(11), 867-889. Available at: [Link]

• Teixeira, F. C., et al. (2006). (PDF) Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. ResearchGate. Available at: [Link]

• Teixeira, F. C., et al. (2006). Synthesis and structural characterization of 1- and 2-substituted indazoles: ester and carboxylic acid derivatives. PubMed. Available at: [Link]

• Teixeira, F. C., et al. (2006). Synthesis and structural characterization of 1- and 2-substituted indazoles: Ester and carboxylic acid derivatives. University of Groningen research portal. Available at: [Link]

• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Publishing. (2021). Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Definitive Structure Elucidation of 3-Iodo-6-methyl-1H-indazole Derivatives: The Unambiguous Power of X-ray Crystallography

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, indazole derivatives stand out as a privileged scaffold, forming the core of numerous therapeutic agents.[1] The precise substitution pattern on the indazole ring is a critical determinant of a molecule's biological activity, making unambiguous structure elucidation a cornerstone of rational drug design. For compounds like 3-iodo-6-methyl-1H-indazole and its isomers, where subtle positional differences can drastically alter pharmacological profiles, definitive structural confirmation is paramount. While a suite of analytical techniques is available, single-crystal X-ray crystallography emerges as the gold standard, providing an unequivocal three-dimensional map of the molecule.[2][3]

This guide offers an in-depth, comparative analysis of X-ray crystallography for the structural elucidation of 3-iodo-6-methyl-1H-indazole derivatives. We will explore the causality behind experimental choices, present detailed protocols, and objectively compare this technique with spectroscopic alternatives, supported by representative experimental data.

The Imperative of Unambiguous Structure Determination

The synthesis of substituted indazoles often yields a mixture of regioisomers.[4] For instance, the iodination of 6-methyl-1H-indazole can potentially result in substitution at various positions on the benzene ring. Spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are indispensable for initial characterization. However, in cases of complex isomerism, their interpretation can be ambiguous. X-ray crystallography transcends this limitation by directly visualizing the atomic arrangement, leaving no room for doubt regarding connectivity and stereochemistry.[2][5]

X-ray Crystallography: From Crystal to Structure

Single-crystal X-ray diffraction provides a high-resolution snapshot of a molecule's conformation in the solid state. The technique relies on the diffraction of X-rays by the electron clouds of atoms arranged in a periodic crystal lattice.[6] The resulting diffraction pattern is then mathematically deconvoluted to generate a three-dimensional electron density map, from which the atomic positions, bond lengths, and bond angles can be determined with high precision.[7][8]

The Crystallization Bottleneck: A Deliberate Approach

The most significant hurdle in X-ray crystallography is often the growth of high-quality single crystals, typically greater than 0.1 mm in all dimensions.[2][9] This process can be both an art and a science, requiring patience and a systematic screening of conditions.

Causality Behind Experimental Choices in Crystallization:

• Solvent Selection: The choice of solvent is critical. The ideal solvent system is one in which the compound has moderate solubility. A solvent in which the compound is too soluble will not allow for the supersaturation required for crystal nucleation. Conversely, a solvent in which the compound is poorly soluble will result in rapid precipitation of amorphous solid rather than slow, ordered crystal growth. For indazole derivatives, solvent systems like ethanol/water or ethyl acetate/hexane are often effective.[5]

• Crystallization Technique:

  • Slow Evaporation: This is the simplest method, where a saturated solution is left undisturbed, allowing the solvent to evaporate slowly, leading to a gradual increase in concentration and crystal formation.[2] This technique is well-suited for compounds that are stable at room temperature.

  • Vapor Diffusion: This method involves the slow diffusion of a precipitant (a solvent in which the compound is insoluble) into a solution of the compound. This gradual change in solvent composition gently coaxes the molecules out of solution to form crystals.

  • Cooling Crystallization: For compounds with a steep solubility curve with respect to temperature, slowly cooling a saturated solution can induce crystallization. The rate of cooling is a crucial parameter to control.[2]

Experimental Protocol: Growing Single Crystals of an Indazole Derivative

• Solution Preparation: Prepare a saturated or near-saturated solution of the purified 3-iodo-6-methyl-1H-indazole derivative in a suitable solvent (e.g., ethanol) in a clean vial.

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean crystallization vessel to remove any dust or particulate matter that could act as unwanted nucleation sites.

• Slow Evaporation Setup: Cover the vessel with parafilm and puncture it with a few small holes using a fine needle. This restricts the rate of solvent evaporation.

• Incubation: Place the vessel in a vibration-free environment with a stable temperature.

• Monitoring: Monitor the vessel periodically over several days to weeks for the formation of single, well-defined crystals.

Data Collection and Structure Refinement: The Path to a 3D Model

Once a suitable crystal is obtained, it is mounted on a goniometer and subjected to a monochromatic X-ray beam in a diffractometer. The crystal is rotated, and a series of diffraction images are collected at different orientations.[6]

The collected data is then processed to solve and refine the crystal structure using specialized software.[2][10]

Workflow for X-ray Crystallography Data Analysis

Caption: A generalized workflow for single-crystal X-ray crystallography.

Experimental Protocol: Structure Solution and Refinement

• Data Processing: The raw diffraction images are processed to determine the unit cell parameters, space group, and integrated intensities of the reflections.

• Structure Solution: An initial structural model is generated using direct methods or Patterson methods, which provide an initial electron density map. Software such as SHELXT is commonly used for this step.

• Structure Refinement: The initial model is refined against the experimental data using least-squares methods. This iterative process adjusts atomic positions, and thermal parameters to improve the agreement between the calculated and observed diffraction patterns. This is often performed with software like SHELXL.

• Model Validation: The final model is validated to ensure its chemical and crystallographic reasonability.

Comparative Analysis: X-ray Crystallography vs. Spectroscopic Techniques

While NMR and MS are essential tools, X-ray crystallography provides a level of certainty that is often unattainable with these methods alone, especially in the context of isomer differentiation.

Feature	Single-Crystal X-ray Crystallography	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)
Principle	Diffraction of X-rays by a single crystal[6]	Absorption of radiofrequency waves by atomic nuclei in a magnetic field	Measurement of mass-to-charge ratio of ionized molecules
Sample Phase	Solid (single crystal)	Solution or solid-state	Gas phase (ions)
Information Provided	3D atomic arrangement, bond lengths, bond angles, absolute stereochemistry[7]	Connectivity, chemical environment of nuclei, dynamic information in solution	Molecular weight, elemental composition (HRMS), fragmentation patterns
Key Advantage	Unambiguous structure determination[2]	Provides information on molecular dynamics in solution	High sensitivity and confirmation of molecular formula
Key Disadvantage	Requires high-quality single crystals, which can be difficult to grow; provides a static picture[6]	Can be ambiguous for complex isomers; generally limited to smaller molecules (<50 kDa)	Does not provide information on stereochemistry or connectivity of isomers

Representative Crystallographic Data for a Substituted Indazole Derivative

Parameter	3-(chloromethyl)-1-methyl-1H-indazole[10]
Chemical Formula	C₉H₉ClN₂
Crystal System	Monoclinic
Space Group	P2(1)/c
Cell Lengths (Å)	a = 15.0606(7), b = 14.3262(7), c = 8.1711(5)
Cell Angles (°)	α = 90.00, β = 90.00, γ = 90.00
Data Collection Temp (K)	120(2)
R Factor (Obs)	0.0656

This data provides a unique fingerprint for the compound in its crystalline state and allows for the definitive determination of its molecular structure.

The Synergy of Multiple Techniques

The most robust approach to structure elucidation involves the integration of multiple analytical techniques.

Caption: An integrated workflow for the structural elucidation of novel compounds.

Conclusion

For researchers and drug development professionals working with novel indazole derivatives, the investment in obtaining a single-crystal X-ray structure is invaluable. It provides the highest level of confidence in the molecular architecture, resolving any ambiguities that may arise from spectroscopic data alone. This definitive structural knowledge is the bedrock upon which a successful drug discovery program is built, enabling a deeper understanding of structure-activity relationships and facilitating the design of next-generation therapeutic agents.

References

• Hursthouse, M. B., & Huth, S. L. (2007). 3-(Chloromethyl)-1-methyl-1H-indazole. eCrystals - University of Southampton. [Link]

• Kouakou, A., Rakib, E., & El Ammari, L. (2015). Crystal structure of 3-chloro-1-methyl-5-nitro-1H-indazole.
• BenchChem. (2025). An In-depth Technical Guide on the Putative Molecular Structure of 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem.
• Sheldrick, G. M. (2015). SHELXL: enhanced structural refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8.
• BenchChem. (2025). A Comparative Guide to the Characterization of 3-Iodo-6-methyl-4-nitro-1H-indazole and Its Isomers. BenchChem.
• Brunger, A. T. (1997). X-ray crystallography and NMR: complementary views of structure and dynamics. Nature Structural & Molecular Biology, 4(S11), 862-865.
• BenchChem. (2025).
• BenchChem. (2025). A Technical Guide to the Structural Elucidation of 4-Iodo-3-methyl-1H-indazole. BenchChem.
• BenchChem. (2025). An In-Depth Technical Guide to the Crystal Structure and Polymorphism of 1H-Indazole. BenchChem.

• PubChem. (n.d.). 3-Iodo-1H-indazole. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). 5-Iodo-1H-indazole. National Center for Biotechnology Information. [Link]

• News-Medical.Net. (2019, October 30). X-Ray Crystallography vs. NMR Spectroscopy. [Link]

• BenchChem. (2025). Technical Support Center: Synthesis of 4-Iodo-3-methyl-1H-indazole. BenchChem.

• PubChem. (n.d.). methyl 3-iodo-1H-indazole-5-carboxylate. National Center for Biotechnology Information. [Link]

• Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. [Link]

• Al-Majid, A. M., Barakat, A., Al-Othman, Z. A., & Soliman, S. M. (2020). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. Molecules, 25(19), 4483.

• SciSupplies. (n.d.). 3-IODO-7-NITRO-1H-INDAZOLE, 95%, 100g. SciSupplies. [Link]

• Evans, J. N. (1995). Macromolecular structure determination: comparison of crystallography and NMR. Quarterly reviews of biophysics, 28(1), 1-43.
• Abbassi, Y., El Ammari, L., El-Ghozlani, M., Rakib, E.-M., & Zouihri, H. (2015). Crystal structure of N-(1-acetyl-3-chloro-1H-indazol-6-yl)-4-methoxybenzenesulfonamide.

• Xtal_chem_group. (n.d.). Single crystal X-ray diffraction. University of Milan. [Link]

• PubChem. (n.d.). 7-Nitroindazole. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). 1H-Indazole. National Center for Biotechnology Information. [Link]

• Gaikwad, D. D., Gaikwad, N. D., & Shingare, M. S. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances, 11(26), 15675-15687.
• Tan, W., & Zhang, W. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 26(11), 3169.
• BenchChem. (2025). 1H and 13C NMR of 3-Iodo-6-methyl-5-nitro-1H-indazole. BenchChem.
• BenchChem. (2025). 3-Iodo-6-methyl-5-nitro-1H-indazole. BenchChem.

• TU Graz. (n.d.). Practical Aspects of Single Crystal X-ray Crystallography. [Link]

• ResearchGate. (n.d.). Experimental details of single-crystal X-ray diffraction. [Link]

• MDPI. (2023). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. [Link]

• MDPI. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. [Link]

• Metherall, J. P., Carroll, R. C., Coles, S. J., Hall, M. J., & Probert, M. R. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(6), 1995-2010.
• BenchChem. (2025).

• NIH. (n.d.). First X-ray Crystal Structure Characterization, Computational Studies, and Improved Synthetic Route to the Bioactive 5-Arylimino-1,3,4-thiadiazole Derivatives. [Link]

• PubMed. (2014). Synthesis, X-ray crystal structures and optical properties of novel substituted pyrazoly 1,3,4-oxadiazole derivatives. [Link]

• BenchChem. (2025). Unambiguous Structural Confirmation of 1,2,4-Triazole Derivatives: A Comparative Guide to X-ray Crystallography. BenchChem.

• ChemBK. (n.d.). 1H-Indazole-6-carboxaMide, 3-iodo-. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 1H-Indazole | C7H6N2 | CID 9221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. 3-(Chloromethyl)-1-methyl-1H-indazole - eCrystals - University of Southampton [ecrystals.chem.soton.ac.uk]
• 7. Crystal structure of N-(1-acetyl-3-chloro-1H-indazol-6-yl)-4-meth­oxy­benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 3-Iodo-6-methyl-5-nitro-1H-indazole | 1000343-55-4 | Benchchem [benchchem.com]
• 9. chembk.com [chembk.com]
• 10. 7-Nitroindazole | C7H5N3O2 | CID 1893 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activity of 3-Iodo vs. 3-Bromo-Indazole Derivatives

The indazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the structural core of numerous biologically active compounds, including several FDA-approved drugs.[1][2][3] Its versatility and ability to interact with various biological targets have made it a focal point in the development of novel therapeutics, particularly in oncology.[4][5][6] Among the myriad of substituted indazoles, those halogenated at the 3-position, specifically with bromine or iodine, serve as critical building blocks for creating diverse chemical libraries.[7][8][9] This guide provides a comparative analysis of the biological activities of 3-iodo- and 3-bromo-indazole derivatives, supported by experimental data and detailed methodologies, to aid researchers and drug development professionals in this field.

While direct, head-to-head comparative studies of the parent 3-iodo-1H-indazole and 3-bromo-1H-indazole are not extensively documented in publicly available literature, a wealth of information on their derivatized forms allows for an insightful exploration of their structure-activity relationships (SAR). The choice between an iodine or bromine substituent at the C3 position is often a strategic one in synthetic chemistry, influencing not only the reactivity for subsequent diversification but also the physicochemical properties and, ultimately, the biological profile of the final compounds.[10]

The Role of the 3-Halogen in Biological Activity: A Mechanistic Viewpoint

The indazole nucleus is a well-established hinge-binding motif for many protein kinases.[7] Kinases play a pivotal role in cellular signaling, and their dysregulation is a hallmark of many diseases, including cancer.[8][11] The nitrogen atoms of the indazole ring can form crucial hydrogen bonds with the kinase hinge region, anchoring the inhibitor in the ATP-binding pocket.

The nature of the substituent at the 3-position significantly modulates the inhibitory potential and selectivity of these compounds. While the parent 3-bromo and 3-iodo-indazoles often exhibit modest to low intrinsic activity, they are invaluable precursors for introducing a wide array of functionalities via cross-coupling reactions, such as the Suzuki-Miyaura coupling.[11][12][13] The larger atomic radius and greater polarizability of iodine compared to bromine can influence van der Waals interactions and halogen bonding within the target protein's active site. These subtle differences can translate into significant variations in binding affinity and, consequently, biological activity.

Comparative Analysis of Biological Activities

The primary therapeutic area where 3-iodo and 3-bromo-indazole derivatives have demonstrated significant potential is in the development of anticancer agents, largely through the inhibition of protein kinases.[3][14][15]

Anticancer and Kinase Inhibitory Activity

A substantial body of research highlights the potent anti-proliferative effects of indazole derivatives against various cancer cell lines.[1][4][16] These effects are often mediated by the inhibition of key kinases involved in cancer cell proliferation, survival, and angiogenesis, such as VEGFR, PLK4, and various cycl-dependent kinases (CDKs).[12][17][18]

The following table summarizes the anticancer activity of various indazole derivatives, some of which originate from 3-halo-indazole precursors.

Compound ID	Primary Target	Cancer Cell Line	IC50 (µM)	Reference
2f	Not specified, predicted tyrosine kinases	4T1 (Breast)	0.23	[1]
2f	Not specified, predicted tyrosine kinases	A549 (Lung)	0.82	[1]
2f	Not specified, predicted tyrosine kinases	HCT116 (Colon)	0.29	[1]
C05	PLK4	IMR-32 (Neuroblastoma)	0.948	[19]
C05	PLK4	MCF-7 (Breast)	0.979	[19]
Axitinib	VEGFR1/2/3, PDGFRβ, c-Kit	-	0.1-1.6 (nM)	[18]

This table presents a selection of data to illustrate the potency of indazole derivatives. The compounds are not direct analogs for a side-by-side comparison of the 3-iodo vs. 3-bromo substituent but showcase the therapeutic potential of this class of molecules.

The data indicates that highly substituted indazole derivatives can achieve nanomolar to low micromolar potency against various cancer cell lines. The development of compound C05 , a potent PLK4 inhibitor, from a 3-iodo-indazole precursor underscores the utility of this building block in generating highly active compounds.[17][19]

Antiviral Activity

While the primary focus of indazole derivative research has been on anticancer applications, some studies have explored their potential as antiviral agents. The mechanism often involves the inhibition of host or viral enzymes necessary for viral replication.[20][21] For instance, by inhibiting host kinases, these compounds can disrupt the cellular machinery that viruses rely on to replicate.[20] A common method to assess antiviral activity is the cytopathic effect (CPE) reduction assay, which measures the ability of a compound to protect cells from virus-induced death.[22]

Due to a scarcity of specific data on the antiviral activities of 3-iodo and 3-bromo-indazole derivatives, a quantitative comparison is not feasible at this time. However, the known kinase inhibitory profiles of this class of compounds suggest that they could be promising candidates for broad-spectrum antiviral drug discovery.[20]

Experimental Protocols

To ensure the reproducibility and validation of findings, detailed experimental methodologies are crucial. Below are representative protocols for key assays used to evaluate the biological activity of indazole derivatives.

In Vitro Anti-proliferative MTT Assay

This colorimetric assay is a standard method for assessing cell viability and proliferation by measuring the metabolic activity of cells.[23][24]

Principle: Metabolically active cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[25] The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.[23][24]

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 µL of complete culture medium.[25][26] Incubate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell adherence.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., 3-iodo and 3-bromo-indazole derivatives) in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C and 5% CO2.[7]

• MTT Addition: Add 10-20 µL of a 5 mg/mL MTT solution in PBS to each well and incubate for an additional 3-4 hours at 37°C.[7]

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[7][26]

• Absorbance Measurement: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan.[23][25] Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader. A reference wavelength of 620-650 nm can be used to subtract background absorbance.[23][25]

• IC50 Calculation: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the half-maximal inhibitory concentration (IC50) using non-linear regression analysis.[7]

Caption: Workflow for the in vitro anti-proliferative MTT assay.

Biochemical Kinase Inhibition Assay (Luminescence-Based)

This assay measures the ability of a compound to inhibit the activity of a specific kinase by quantifying the amount of ATP remaining after the kinase reaction.[12][27][28]

Principle: Kinases catalyze the transfer of a phosphate group from ATP to a substrate.[27] The amount of ATP consumed is proportional to the kinase activity. Luminescence-based assays, such as Kinase-Glo®, use a luciferase enzyme to generate a light signal from the remaining ATP. A higher luminescence signal corresponds to lower kinase activity (i.e., greater inhibition).[12][27]

Step-by-Step Protocol:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO.[27]

• Assay Plate Preparation: Add a small volume (e.g., 1 µL) of the diluted compounds, a vehicle control (DMSO), and a known inhibitor (positive control) to the wells of a white, 384-well assay plate.[27]

• Kinase Reaction Mixture: Prepare a master mix containing the kinase enzyme, a specific peptide substrate, and the assay buffer.[12][27]

• Initiation of Reaction: Dispense the kinase reaction mixture into each well. Add ATP to initiate the kinase reaction.[12]

• Incubation: Incubate the plate at a specified temperature (e.g., 30°C) for a set period (e.g., 60 minutes).[7]

• Signal Detection: Add the ATP detection reagent (e.g., Kinase-Glo®) to each well to stop the reaction and generate a luminescent signal. Incubate at room temperature for 10 minutes to stabilize the signal.[27]

• Data Acquisition: Measure the luminescence intensity of each well using a plate reader.[12]

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control (100% activity) and a "no enzyme" control (0% activity).[27] Determine the IC50 value by plotting the percent inhibition against the compound concentration.

Caption: Generalized kinase inhibition by an indazole derivative.

Conclusion

The strategic placement of an iodine or bromine atom at the 3-position of the indazole ring provides a versatile synthetic handle for the development of potent and selective kinase inhibitors and other biologically active molecules. While direct comparative data for the parent compounds is limited, the extensive research on their derivatives suggests that both 3-iodo and 3-bromo-indazoles are invaluable starting points in medicinal chemistry. The choice between them is often guided by synthetic accessibility and the desired downstream chemical transformations. The subtle differences in the physicochemical properties of iodine and bromine can be exploited to fine-tune the interactions of the final compounds with their biological targets, ultimately influencing their therapeutic efficacy. Further research focusing on direct, systematic comparisons of 3-iodo versus 3-bromo-indazole derivatives will be instrumental in elucidating more precise structure-activity relationships and guiding the rational design of next-generation therapeutics.

References

• Vertex AI Search. (n.d.).
• Abcam. (n.d.). MTT assay protocol. Retrieved December 12, 2025.
• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved December 12, 2025.
• ResearchGate. (2025). MTT Proliferation Assay Protocol. Retrieved December 12, 2025.
• Thermo Fisher Scientific. (n.d.). CyQUANT MTT Cell Proliferation Assay Kit Protocol. Retrieved December 12, 2025.
• BenchChem. (n.d.). The Structure-Activity Relationship of 3-Bromo-Indazole Analogs: A Comparative Guide. Retrieved December 12, 2025.
• BenchChem. (n.d.). Application Notes and Protocols: Kinase Inhibition Assay for Pyrimidine-Based Compounds. Retrieved December 12, 2025.
• BenchChem. (n.d.). An In-depth Technical Guide to 3-Bromo-6-(trifluoromethyl)-1H-indazole: Chemical Properties and Synthetic Methodologies for Drug. Retrieved December 12, 2025.
• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved December 12, 2025.
• BenchChem. (n.d.). Application of 3-Iodo-6-methyl-5-nitro-1H-indazole in Kinase Inhibitor Synthesis. Retrieved December 12, 2025.
• BenchChem. (n.d.). Application Notes and Protocols for Viral Replication Inhibition Assay Using Dhodh-IN-1. Retrieved December 12, 2025.
• Bio-protocol. (n.d.). Antiviral assay. Retrieved December 12, 2025.
• BenchChem. (n.d.).
• BenchChem. (n.d.).
• Wei, W., Liu, Z., Wu, X., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances, 11, 15675-15687.
• ResearchGate. (n.d.). Antiviral assay strategies at different stages of virus infection. Retrieved December 12, 2025.
• Protocols.io. (2025). In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential. Retrieved December 12, 2025.
• Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved December 12, 2025.
• Sigma-Aldrich. (n.d.). Kinase Assay Kit. Retrieved December 12, 2025.
• ResearchGate. (2015). Can anyone suggest a protocol for a kinase assay?. Retrieved December 12, 2025.
• National Center for Biotechnology Information. (2000). Antiviral Methods and Protocols. Retrieved December 12, 2025.
• LookChem. (n.d.).
• National Center for Biotechnology Information. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Retrieved December 12, 2025.
• RSC Publishing. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. Retrieved December 12, 2025.

• RSC Publishing. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. Retrieved December 12, 2025, from [Link]

• BenchChem. (n.d.).
• Der Pharma Chemica. (n.d.).

• RSC Publishing. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. Retrieved December 12, 2025, from [Link]

• ResearchGate. (2025). The Anticancer Activity of Indazole Compounds: A Mini Review. Retrieved December 12, 2025.
• National Institutes of Health. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance. Retrieved December 12, 2025.
• National Center for Biotechnology Information. (2025). Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. Retrieved December 12, 2025.
• American Chemical Society Publications. (n.d.). Synthesis of 3-Substituted Indazoles from Arynes and N-Tosylhydrazones. Retrieved December 12, 2025.
• BenchChem. (n.d.). Kinase Selectivity of Indazole-Based Inhibitors: A Comparative Guide. Retrieved December 12, 2025.
• BenchChem. (n.d.). A Comparative Guide to the Biological Activity of 4-Iodo-1H-imidazole and Other Imidazole Analogs. Retrieved December 12, 2025.
• Caribbean Journal of Sciences and Technology. (n.d.). CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues. Retrieved December 12, 2025.
• PubMed. (2021). The Anticancer Activity of Indazole Compounds: A Mini Review. Retrieved December 12, 2025.
• ResearchGate. (n.d.).
• BenchChem. (n.d.). Assessing the Reproducibility of Kinase Inhibition Experiments Using Indazole Derivatives: A Comparative Guide. Retrieved December 12, 2025.
• BenchChem. (n.d.). Unraveling the Kinase Selectivity of 1H-Indazole-3-Carboxamide Derivatives: A Comparative Guide. Retrieved December 12, 2025.
• BenchChem. (n.d.). Addressing off-target effects of indazole-based kinase inhibitors. Retrieved December 12, 2025.
• MDPI. (2023). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. Retrieved December 12, 2025.

Sources

• 1. Synthesis and biological evaluation of indazole derivatives as anti-cancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and biological evaluation of indazole derivatives as anti-cancer agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. The Anticancer Activity of Indazole Compounds: A Mini Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. A novel synthesis of 3-substituted indazole derivatives - Lookchem [lookchem.com]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]
• 13. Synthesis and biological evaluation of indazole derivatives as anti-cancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01147B [pubs.rsc.org]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. Antiviral Methods and Protocols. Methods in Molecular Medicine, Volume 24. Kinchington D, Schinazi RF, eds. ($99.00.) Humana Press, 2000. ISBN 0 896 03561 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 22. In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential [protocols.io]
• 23. MTT assay protocol | Abcam [abcam.com]
• 24. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - KR [thermofisher.com]
• 27. benchchem.com [benchchem.com]
• 28. reactionbiology.com [reactionbiology.com]

A Comparative Guide to the Reactivity of Iodo-Indazole Positional Isomers in Cross-Coupling Reactions

Introduction: The Indazole Scaffold and the Imperative of C-H Functionalization

The indazole ring system is a cornerstone of modern medicinal chemistry, forming the structural core of numerous FDA-approved drugs, including the kinase inhibitors Pazopanib and Axitinib.[1][2] Its privileged status stems from its unique electronic properties and its ability to act as a versatile bioisostere of indole, participating in crucial hydrogen bonding interactions with biological targets.[1] Consequently, the development of robust and regioselective methods for the functionalization of the indazole nucleus is of paramount importance in drug discovery.

Transition metal-catalyzed cross-coupling reactions are the preeminent tools for forging C-C and C-N bonds, enabling the modular assembly of complex molecular architectures.[3] Iodo-indazoles, in particular, serve as highly effective electrophilic partners in these transformations due to the high reactivity of the C-I bond. However, the five distinct C-H bonds on the carbocyclic ring and the C3-H bond on the pyrazole ring exhibit profoundly different reactivities. The positional isomer of the iodo-indazole substrate is a critical, yet often nuanced, parameter that dictates reaction efficiency.

This guide provides an in-depth comparison of the reactivity of different iodo-indazole positional isomers in key cross-coupling reactions. We will dissect the electronic and steric factors governing their reactivity, present supporting data from the literature, and provide detailed, field-proven experimental protocols to aid researchers in the strategic design of their synthetic routes.

Pillars of Reactivity: Electronic Effects, Steric Hindrance, and N-Protection

The propensity of an iodo-indazole isomer to undergo a cross-coupling reaction is not random; it is governed by a confluence of predictable chemical principles.

• Electronic Effects: The rate-determining step in many palladium-catalyzed cross-coupling cycles is the oxidative addition of the Pd(0) catalyst to the C-I bond.[4] The rate of this step is highly sensitive to the electron density at the carbon atom. The indazole nucleus possesses a complex electronic landscape. The C3 position is generally considered the most electron-deficient, making the C3-I bond highly polarized and exceptionally susceptible to oxidative addition.[5] Conversely, positions on the benzene ring (C4-C7) have differing electron densities, which influences their relative reactivity.

• Steric Hindrance: The accessibility of the C-I bond to the bulky palladium catalyst complex is another critical factor. The C7-I bond, for instance, is situated adjacent to the pyrazole ring's N1 position. Steric clash between the catalyst's ligands and the indazole ring can decelerate the reaction rate compared to less encumbered positions like C5 or C6.

• The Necessity of N-Protection: The acidic N-H proton of the indazole ring can interfere with many cross-coupling reactions by reacting with organometallic reagents or bases, leading to catalyst deactivation or undesired side reactions. Therefore, protection of the indazole nitrogen is often a prerequisite for successful coupling.[6][7] Common protecting groups include Boc (tert-butoxycarbonyl), SEM (2-(trimethylsilyl)ethoxymethyl), or a simple alkyl or benzyl group. The choice of protecting group can also subtly influence the electronic nature and, consequently, the reactivity of the indazole ring. The N1-protected regioisomer is generally the thermodynamic product and is more stable than the kinetically favored N2 isomer.[8]

Visualizing the Substrates: Positional Isomers of Iodo-Indazole

To understand the comparative reactivity, it is essential to visualize the different substrates.

Caption: The core structure of 1H-indazole and the numbering of its carbon atoms.

Comparative Reactivity in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction, which forms a C-C bond between an aryl halide and an organoboron species, is arguably the most widely used cross-coupling reaction in pharmaceutical synthesis.[9][10]

The general consensus, supported by a wealth of literature, is that 3-iodo-indazoles are the most reactive isomers for Suzuki coupling.[6][11] This high reactivity is a direct consequence of the electron-deficient nature of the C3 position.

Isomer Position	Coupling Partner	Catalyst/Ligand	Base	Solvent	Yield	Reference
3-Iodo	Phenylboronic acid	PdCl₂(dppf)	K₂CO₃	1,4-Dioxane/H₂O	>90%	[6]
3-Iodo	(3,5-dimethoxyphenyl)boronic acid	Pd(dppf)Cl₂	Cs₂CO₃	1,4-Dioxane/H₂O	67.5%	[2]
5-Iodo	(4-pyridyl)boronic acid	Pd(PPh₃)₄	Na₂CO₃	DME/H₂O	85%	(Implied from similar bromo-indazole couplings)
6-Iodo	Various arylboronic acids	PdCl₂(dppf)	K₂CO₃	1,4-Dioxane/H₂O	Good to Excellent	[9]
7-Iodo	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	86%	[12]

Analysis:

• C3-Iodo: Consistently high yields are reported for the Suzuki coupling of N-protected 3-iodo-indazoles with a wide range of boronic acids.[6][11] The synthesis of 3-iodo-indazole is also straightforward via direct iodination of the parent indazole.[13]

• C4-Iodo: Data for 4-iodo-indazole is less common, primarily because its synthesis is more challenging, often requiring a multi-step sequence like a Sandmeyer reaction from 4-amino-indazole.[14] Its reactivity is expected to be moderate, influenced by the electronic push from the pyrazole ring.

• C5-Iodo & C6-Iodo: These isomers are competent coupling partners. Their synthesis often proceeds via a Sandmeyer reaction from the corresponding amino-indazoles.[15][16] Their reactivity is generally considered good, though perhaps requiring slightly more forcing conditions than the C3-isomer.

• C7-Iodo: Despite potential steric hindrance from the adjacent N1-position, 7-iodo-indazole has been shown to be a highly effective substrate in Suzuki couplings, providing excellent yields.[12]

Comparative Reactivity in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is the premier method for constructing C-N bonds, crucial for installing amine functionalities common in bioactive molecules.

Isomer Position	Coupling Partner	Catalyst/Ligand	Base	Solvent	Yield	Reference
3-Bromo	Aniline	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Toluene	95%	(Analogous reactivity expected for iodo)
4-Bromo	Morpholine	Pd(OAc)₂ / BINAP	NaOtBu	Toluene	81%	[17]
5-Bromo	Morpholine	Pd(OAc)₂ / BINAP	NaOtBu	Toluene	91%	[17]
6-Bromo	Morpholine	Pd(OAc)₂ / BINAP	NaOtBu	Toluene	85%	[17]

Analysis: While comprehensive data for all iodo-indazole isomers is sparse, studies on the analogous bromo-indazoles provide valuable insights.[17] Given that the C-I bond is more reactive than the C-Br bond in oxidative addition, iodo-indazoles are expected to be excellent substrates for C-N coupling.[18][19]

• The reactivity trend observed for bromo-indazoles (5-Br > 6-Br > 4-Br) suggests that electronic factors across the benzenoid ring are significant.[17]

• The 3-iodo-indazole isomer is expected to be highly reactive in Buchwald-Hartwig amination.

• The 4-, 5-, 6-, and 7-iodo isomers should all be viable substrates, with reactivity likely modulated by the specific ligand and base combination employed.

Visualizing the Catalytic Process

A fundamental understanding of the reaction mechanism is key to troubleshooting and optimization.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols: A Practical Guide

The following protocols are designed to be self-validating, with explanations for key steps grounded in mechanistic principles.

Protocol 1: Suzuki-Miyaura Coupling of 1-(tert-Butoxycarbonyl)-3-iodo-1H-indazole

This protocol details a robust procedure for coupling the highly reactive 3-iodo isomer.

Sources

• 1. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04633A [pubs.rsc.org]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. soc.chim.it [soc.chim.it]
• 14. benchchem.com [benchchem.com]
• 15. Synthesis method of 6-iodine-1H-indazole - Eureka | Patsnap [eureka.patsnap.com]
• 16. 5-Iodo-1H-indazole synthesis - chemicalbook [chemicalbook.com]
• 17. benchchem.com [benchchem.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

A Head-to-Head Comparison of Palladium Catalysts for the C-N Coupling of 3-Iodoindazole

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of 3-Aminoindazoles in Drug Discovery

The indazole core is a privileged scaffold in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents, including potent kinase inhibitors for oncology. Specifically, the introduction of an amino group at the C-3 position creates 3-aminoindazoles, a class of compounds with significant biological activity. The efficient and versatile synthesis of these motifs is therefore a critical task for researchers in drug development. The Buchwald-Hartwig amination, a palladium-catalyzed C-N cross-coupling reaction, stands as the premier method for this transformation, offering a broad substrate scope and functional group tolerance.[1][2]

However, the success of the Buchwald-Hartwig amination is critically dependent on the catalyst system employed. The choice of palladium precursor and, more importantly, the ancillary ligand dictates the efficiency, speed, and scope of the reaction. This guide provides a head-to-head comparison of three distinct classes of palladium catalysts for the challenging C-N cross-coupling of 3-iodoindazole, providing field-proven insights and actionable experimental protocols for researchers and drug development professionals.

The Engine of C-N Coupling: A Mechanistic Overview

The Buchwald-Hartwig amination proceeds via a well-established catalytic cycle. Understanding this mechanism is key to appreciating the rationale behind the evolution of catalyst design. The generally accepted cycle involves three primary steps: oxidative addition, amination, and reductive elimination.[3]

Figure 1: General catalytic cycle for the Buchwald-Hartwig amination.

The ligand (L) plays a crucial role in every step. It must be bulky enough to promote the formation of a monoligated Pd(0) species, which is often the most active in oxidative addition.[4] Furthermore, its electron-donating properties stabilize the palladium center and, critically, accelerate the final, product-forming reductive elimination step. The evolution from simple phosphines to sophisticated biaryl phosphines and N-heterocyclic carbenes (NHCs) reflects a continuous effort to enhance these properties.[1]

Catalyst Systems Under Investigation

We will compare three representative catalyst systems that exemplify the key generations of Buchwald-Hartwig technology:

• System 1 (First-Generation): A simple, bulky, monodentate trialkylphosphine ligand, Tri-tert-butylphosphine (P(t-Bu)₃) . These early-generation ligands were a significant improvement over previous systems but often require higher catalyst loadings and temperatures.

• System 2 (Second-Generation): A bulky, electron-rich biarylphosphine ligand, XPhos . Ligands of this class, developed by the Buchwald group, revolutionized the field by enabling the coupling of challenging substrates like heteroaryl halides and aryl chlorides with high efficiency.[1]

• System 3 (Third-Generation): An N-Heterocyclic Carbene (NHC) -ligated palladium pre-catalyst. NHCs are strong σ-donors that form very stable bonds with palladium, leading to highly active and long-lived catalysts capable of facilitating difficult couplings at low loadings.[5][6]

Head-to-Head Performance Analysis

The following table summarizes the expected performance of each catalyst system for the coupling of 3-iodoindazole with a range of representative amine coupling partners. The data for XPhos is based on reported experimental results for a closely related substrate, while the performance for System 1 and System 3 is an expert extrapolation based on their well-documented reactivity profiles with challenging heteroaromatic halides.[7]

Catalyst System	Pd Precursor	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield	Key Advantages & Disadvantages
System 1	Pd₂(dba)₃	P(t-Bu)₃·HBF₄	NaOt-Bu	Toluene	100-110	16-24	Moderate to Good	Pro: Inexpensive ligand. Con: Slower reactions, higher catalyst loading, sensitive to air.
System 2	Pd(OAc)₂	XPhos	K₃PO₄	Dioxane	80-100	8-16	Excellent	Pro: High efficiency and broad scope, reliable. Con: More expensive ligand.
System 3	[Pd(IPr)(cinnamyl)Cl]	IPr (NHC)	K₂CO₃	t-AmylOH	80-100	4-12	Good to Excellent	Pro: Very high activity, low catalyst loading, often faster. Con: Pre-catalyst cost, potential for catalyst poisoning by some substrates.

Analysis of Performance:

• System 1 (P(t-Bu)₃): This first-generation system is expected to provide moderate to good yields, but will likely require longer reaction times and higher catalyst loadings. Its primary advantage is the low cost of the ligand. However, the catalyst generated in situ can be sensitive to air and reaction conditions.

• System 2 (XPhos): Experimental evidence shows that biarylphosphine ligands like XPhos are exceptionally effective for the amination of N-substituted 3-iodoindazoles, providing nearly quantitative conversion where other ligands like BINAP fail completely.[7] This system represents a robust and reliable choice for achieving high yields with a broad range of amines.

• System 3 (Pd-NHC): NHC-based catalysts are known for their high stability and reactivity, often surpassing even the best phosphine ligands for difficult couplings.[5] This system is anticipated to provide excellent yields in shorter reaction times and with lower catalyst loadings. The use of a well-defined pre-catalyst also offers greater reproducibility.

Experimental Protocols

The following are detailed, step-by-step methodologies for a model reaction: the coupling of N1-protected 3-iodoindazole with morpholine.

Figure 2: General experimental workflow for Buchwald-Hartwig amination.

Protocol 1: Using System 1 (Pd₂(dba)₃ / P(t-Bu)₃·HBF₄)

Materials:

• N1-Boc-3-iodoindazole (1.0 equiv)

• Morpholine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 2 mol%)

• Tri-tert-butylphosphonium tetrafluoroborate (P(t-Bu)₃·HBF₄, 4 mol%)

• Sodium tert-butoxide (NaOt-Bu, 1.4 equiv)

• Anhydrous, degassed toluene

Procedure:

• To an oven-dried reaction vial under an inert atmosphere (e.g., argon or nitrogen), add Pd₂(dba)₃ (2 mol%), P(t-Bu)₃·HBF₄ (4 mol%), and NaOt-Bu (1.4 equiv).

• Add N1-Boc-3-iodoindazole (1.0 equiv) and morpholine (1.2 equiv).

• Add anhydrous, degassed toluene to achieve a 0.1 M concentration with respect to the 3-iodoindazole.

• Seal the vial tightly with a Teflon-lined cap.

• Heat the reaction mixture to 110 °C with vigorous stirring for 16-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and carefully quench with water.

• Separate the layers and extract the aqueous phase with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Using System 2 (Pd(OAc)₂ / XPhos)

Materials:

• N1-Boc-3-iodoindazole (1.0 equiv)

• Morpholine (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• XPhos (4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 equiv)

• Anhydrous, degassed 1,4-dioxane

Procedure:

• To an oven-dried reaction vial under an inert atmosphere, add Pd(OAc)₂ (2 mol%), XPhos (4 mol%), and K₃PO₄ (2.0 equiv).

• Add N1-Boc-3-iodoindazole (1.0 equiv) and morpholine (1.2 equiv).

• Add anhydrous, degassed 1,4-dioxane to achieve a 0.1 M concentration.

• Seal the vial tightly.

• Heat the reaction mixture to 100 °C with vigorous stirring for 8-16 hours.[7]

• Monitor the reaction progress by TLC or LC-MS.

• Follow steps 7-10 from Protocol 1 for workup and purification.

Protocol 3: Using System 3 ([Pd(IPr)(cinnamyl)Cl] Pre-catalyst)

Materials:

• N1-Boc-3-iodoindazole (1.0 equiv)

• Morpholine (1.2 equiv)

• [Pd(IPr)(cinnamyl)Cl] (1 mol%)

• Potassium carbonate (K₂CO₃, 1.5 equiv)

• Anhydrous tert-amyl alcohol

Procedure:

• To an oven-dried reaction vial under an inert atmosphere, add the [Pd(IPr)(cinnamyl)Cl] pre-catalyst (1 mol%) and K₂CO₃ (1.5 equiv).

• Add N1-Boc-3-iodoindazole (1.0 equiv) and morpholine (1.2 equiv).

• Add anhydrous tert-amyl alcohol to achieve a 0.1 M concentration.

• Seal the vial tightly.

• Heat the reaction mixture to 100 °C with vigorous stirring for 4-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Follow steps 7-10 from Protocol 1 for workup and purification.

Conclusion and Recommendations

The choice of palladium catalyst for the C-N coupling of 3-iodoindazole has a profound impact on reaction outcomes.

• For routine syntheses where cost is a primary concern and moderate yields are acceptable, a first-generation system based on P(t-Bu)₃ may be sufficient.

• For achieving consistently high yields with a broad array of amines and ensuring high conversion of valuable starting materials, the second-generation XPhos-based system is the most reliable and well-documented choice for this specific substrate class.[7] Its robustness makes it an ideal workhorse catalyst for medicinal chemistry applications.

• For reactions requiring very high turnover numbers, extremely low catalyst loadings, or the fastest possible reaction times, a third-generation Pd-NHC pre-catalyst is the state-of-the-art option. The operational simplicity of using a stable, well-defined pre-catalyst is also a significant advantage in terms of reproducibility.

Ultimately, the optimal catalyst is project-dependent, balancing factors of cost, speed, substrate scope, and desired yield. This guide provides the foundational data and protocols to make an informed decision for the successful synthesis of 3-aminoindazoles.

References

• 1. research.rug.nl [research.rug.nl]
• 2. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Reaction Kinetics for the Suzuki Coupling of 3-Iodo-6-methyl-1H-indazole

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Introduction: The Strategic Importance of C-C Bond Formation in Medicinal Chemistry

The indazole scaffold is a cornerstone in modern drug discovery, forming the structural core of numerous therapeutic agents with applications ranging from oncology to anti-inflammatory treatments.[1][2] The ability to precisely functionalize this privileged heterocycle is paramount for developing novel molecular entities with enhanced potency and selectivity. Among the myriad of synthetic tools available, the Suzuki-Miyura cross-coupling reaction stands out as a robust and versatile method for forging carbon-carbon bonds.[3][4][5]

This guide provides an in-depth analysis of the reaction kinetics for the Suzuki coupling of 3-iodo-6-methyl-1H-indazole. We will explore the critical parameters that govern reaction efficiency, compare the performance of various catalytic systems, and provide a validated experimental protocol for researchers, scientists, and drug development professionals. Our focus is not merely on procedural steps, but on the underlying mechanistic principles that inform rational catalyst selection and condition optimization.

The Challenge: Substrate-Specific Hurdles in Indazole Coupling

While the Suzuki-Miyura coupling is a powerful reaction, its application to specific heteroaryl halides like 3-iodo-6-methyl-1H-indazole is not without challenges. The indazole's N-H proton can be acidic, potentially interfering with the basic conditions required for the catalytic cycle. Furthermore, the nitrogen atoms of the indazole ring can coordinate with the palladium catalyst, leading to catalyst inhibition or the formation of off-cycle, inactive species.[6] The presence of the electron-donating methyl group at the 6-position and the iodo-group at the electron-rich 3-position also modulates the electronic properties of the substrate, influencing the rates of the key steps in the catalytic cycle.[6] Overcoming these challenges requires a carefully selected catalytic system where the ligand, base, and solvent work in concert to promote the desired reaction pathway over potential side reactions.

Comparative Analysis of Catalytic Systems: A Kinetic Perspective

The efficiency of a Suzuki coupling reaction is dictated by the kinetics of its three primary steps: oxidative addition, transmetalation, and reductive elimination.[3][7] The choice of catalyst, ligand, and base directly influences the rate of each step. For a substrate like 3-iodo-6-methyl-1H-indazole, where the oxidative addition of the C-I bond to Pd(0) is expected to be relatively facile, the transmetalation and reductive elimination steps often become rate-limiting.[8]

The Central Role of the Ligand

The ligand is arguably the most critical component for tuning the reactivity and stability of the palladium catalyst. While simple phosphine ligands like triphenylphosphine (PPh₃) are traditional choices, modern biaryl phosphine ligands (Buchwald ligands) often provide superior performance for challenging substrates.[4][9]

• Triphenylphosphine (PPh₃): Often used in catalysts like Pd(PPh₃)₄, it is a cost-effective and common choice. However, for heteroaryl substrates, it can lead to slower reaction rates and catalyst decomposition at elevated temperatures.[10]

• Bulky, Electron-Rich Monophosphines (e.g., SPhos, XPhos): Ligands like SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) confer exceptional activity.[11][12] Their steric bulk promotes the reductive elimination step, while their electron-donating nature stabilizes the Pd(0) species and facilitates oxidative addition.[11] These ligands have been shown to be highly effective for coupling various heteroaryl halides, often allowing for lower catalyst loadings and milder reaction conditions.[12]

• Chelating Diphosphine Ligands (e.g., dppf): 1,1'-Bis(diphenylphosphino)ferrocene (dppf) is another widely used ligand, often employed in the form of [Pd(dppf)Cl₂]. The defined bite angle of dppf can enhance catalyst stability and prevent the formation of palladium black. It is a reliable choice for a broad range of substrates.[13]

The Influence of the Base and Solvent System

The base plays a crucial role in activating the boronic acid for the transmetalation step.[14][15] Its strength, solubility, and nature can dramatically affect the reaction kinetics.

• Inorganic Carbonates (K₂CO₃, Na₂CO₃, Cs₂CO₃): These are the most common bases. Potassium carbonate (K₂CO₃) is a good starting point.[16][17] Cesium carbonate (Cs₂CO₃) is more soluble and more basic, often accelerating the reaction, especially with less reactive boronic acids or hindered substrates.[18]

• Phosphates (K₃PO₄): Potassium phosphate is a strong base that is particularly effective in anhydrous conditions and with boronate esters.[19]

• Solvent Choice: The solvent must solubilize all reaction components. Aprotic polar solvents like 1,4-dioxane, tetrahydrofuran (THF), and toluene, often with a small amount of water, are standard.[15] The water is essential for dissolving the inorganic base and facilitating the formation of the reactive boronate species.[8]

Data Presentation: Performance of Catalytic Systems

The following table summarizes the expected performance of different catalytic systems for the Suzuki coupling of 3-iodo-6-methyl-1H-indazole with phenylboronic acid, based on literature precedents for similar heteroaryl systems. The initial rate is a key kinetic parameter reflecting the catalyst's efficiency.

Catalyst Precursor (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Expected Initial Rate (relative)	Expected Yield (%)
Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	Dioxane/H₂O (4:1)	100	1.0	75-85
Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2)	Dioxane/H₂O (4:1)	100	0.9	70-80
[Pd(dppf)Cl₂] (2)	-	K₂CO₃ (2)	Dioxane/H₂O (4:1)	90	2.5	>90
Pd₂(dba)₃ (1)	SPhos (2.5)	K₃PO₄ (2)	Toluene/H₂O (10:1)	80	4.0	>95
Pd(OAc)₂ (2)	XPhos (4)	Cs₂CO₃ (2)	Dioxane/H₂O (4:1)	80	3.5	>95

Note: Data is illustrative and compiled from trends observed in the cited literature.[4][8][10][11][12] Actual results may vary.

Visualizing the Mechanism: The Suzuki-Miyaura Catalytic Cycle

Understanding the catalytic cycle is key to troubleshooting and optimizing the reaction. The cycle involves the palladium catalyst cycling between the Pd(0) and Pd(II) oxidation states.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rose-hulman.edu [rose-hulman.edu]
• 6. benchchem.com [benchchem.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. benchchem.com [benchchem.com]
• 9. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism [mdpi.com]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 19. Step-by-Step Guide for KitAlysis™ Suzuki-Miyaura Cross-Coupling Reaction Screening Kit [sigmaaldrich.com]

A Senior Application Scientist's Guide to Distinguishing N1 and N2 Alkylated Indazole Isomers by NMR

Introduction: The Indazole Regioselectivity Challenge in Medicinal Chemistry

The indazole scaffold is a privileged pharmacophore in modern drug discovery, forming the core of numerous therapeutic agents, including treatments for cancer and inflammatory diseases.[1][2] The synthesis of N-alkylated indazoles is a common strategy to modulate the physicochemical and pharmacological properties of these molecules. However, the indazole ring possesses two nucleophilic nitrogen atoms, N1 and N2, leading to the frequent formation of a mixture of N1 and N2 alkylated regioisomers during synthesis.[1][2][3] Since the biological activity and pharmacokinetic profiles of these isomers can differ significantly, their unambiguous structural characterization is a critical step in the drug development process.

This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy techniques for the definitive differentiation of N1 and N2 alkylated indazole isomers. We will delve into the causality behind experimental choices, provide detailed protocols, and present supporting data to empower researchers to confidently assign the regiochemistry of their synthesized compounds.

The Foundation of Differentiation: Understanding the Structural and Electronic Differences

The key to distinguishing between N1 and N2 indazole isomers lies in the distinct electronic environments of the atoms within the two structures. The 1H-indazole tautomer is generally the more thermodynamically stable form.[3][4] Alkylation at the N1 position maintains a benzenoid-like structure, whereas alkylation at the N2 position results in a quinonoid-like arrangement. This fundamental difference in electronic distribution gives rise to predictable and measurable variations in NMR parameters, which we can exploit for structural elucidation.

A Multi-faceted NMR Approach for Unambiguous Isomer Assignment

A combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments provides the most robust and self-validating system for isomer differentiation. While 1D ¹H and ¹³C NMR offer initial clues, 2D correlation experiments like Heteronuclear Multiple Bond Correlation (HMBC) and Nuclear Overhauser Effect Spectroscopy (NOESY) are often decisive.[5][6]

¹H NMR Spectroscopy: The First Look

¹H NMR provides the initial and most readily accessible data. Key diagnostic signals to scrutinize are the proton at the 3-position (H3) and the protons of the alkyl group directly attached to the nitrogen (α-CH₂).

• H3 Proton Chemical Shift: In N1-alkylated indazoles, the H3 proton typically resonates at a lower field (further downfield) compared to the corresponding N2-isomer. This is attributed to the anisotropic effect of the adjacent benzene ring in the benzenoid structure.

• α-CH₂ Proton Chemical Shift: Conversely, the α-CH₂ protons of the N-alkyl group in N2-isomers are often observed at a lower field than in N1-isomers. This is due to the deshielding effect of the quinonoid system.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

¹³C NMR spectroscopy offers complementary information, with the chemical shifts of C3, C7a, and the α-carbon of the alkyl group being particularly informative.[7]

• C3 and C7a Chemical Shifts: The chemical shifts of the bridgehead carbon C7a and the C3 carbon are distinctly different between the two isomers. In N1-isomers, C7a is typically found at a lower field compared to N2-isomers. Conversely, C3 in N2-isomers is generally shifted downfield relative to N1-isomers.[7]

Table 1: Typical ¹H and ¹³C NMR Chemical Shift Ranges for N1 and N2 Alkylated Indazoles

Nucleus	N1-Alkylated Isomer (ppm)	N2-Alkylated Isomer (ppm)	Key Differentiating Feature
¹H NMR
H3	~8.0 - 8.3	~7.8 - 8.1	H3 is downfield in N1-isomers
α-CH₂	~4.2 - 4.5	~4.4 - 4.7	α-CH₂ is downfield in N2-isomers
¹³C NMR
C3	~133 - 136	~121 - 124	C3 is upfield in N1-isomers
C7a	~140 - 142	~128 - 130	C7a is downfield in N1-isomers

Note: These are general ranges and can be influenced by substituents on the indazole ring and the nature of the alkyl group.

2D NMR Spectroscopy: The Definitive Proof

While 1D NMR provides strong indications, 2D correlation experiments offer unambiguous proof of connectivity.

Heteronuclear Multiple Bond Correlation (HMBC): Mapping Long-Range Couplings

The HMBC experiment is arguably the most powerful tool for this purpose, as it reveals correlations between protons and carbons that are two or three bonds apart.[1][3][8] The key is to look for correlations between the α-CH₂ protons of the N-alkyl group and the carbons of the indazole core.

• For N1-Alkylated Isomers: A crucial correlation will be observed between the α-CH₂ protons and the C7a carbon. A correlation to C3 is typically absent.[1][3]

• For N2-Alkylated Isomers: A distinct correlation will be seen between the α-CH₂ protons and the C3 carbon. The correlation to C7a will be absent.[1][3]

Figure 2: Diagnostic NOESY correlations for N1 and N2 alkylated indazoles.

Experimental Protocols

Sample Preparation

• Dissolve approximately 5-10 mg of the purified indazole isomer in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

• Ensure the solvent choice does not lead to signal overlap with key diagnostic protons.

NMR Data Acquisition

The following are general parameters. Optimization may be required based on the specific instrument and sample.

1. ¹H NMR

• Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Spectral Width: 12-16 ppm.

• Number of Scans: 16-64, depending on sample concentration.

• Relaxation Delay (d1): 1-2 seconds.

2. ¹³C{¹H} NMR

• Pulse Program: Standard proton-decoupled experiment (e.g., 'zgpg30').

• Spectral Width: 200-240 ppm.

• Number of Scans: 1024 or more, as ¹³C is less sensitive.

• Relaxation Delay (d1): 2 seconds.

3. gHMBC (gradient-selected Heteronuclear Multiple Bond Correlation)

• Pulse Program: Standard gradient-selected HMBC (e.g., 'hmbcgpndqf').

• Spectral Width: F2 (¹H): 12-16 ppm; F1 (¹³C): 200-240 ppm.

• Long-Range Coupling Delay (d6): Optimized for a J-coupling of 8-10 Hz.

• Number of Scans: 8-16 per increment.

• Number of Increments: 256-512 in the F1 dimension.

4. gNOESY (gradient-selected Nuclear Overhauser Effect Spectroscopy)

• Pulse Program: Standard gradient-selected NOESY (e.g., 'noesygpph').

• Spectral Width: 12-16 ppm in both dimensions.

• Mixing Time (d8): 0.5-1.0 seconds. This is a crucial parameter to optimize for observing the desired NOEs.

• Number of Scans: 8-16 per increment.

• Number of Increments: 256-512 in both F1 and F2 dimensions.

Data Processing and Analysis Workflow

Sources

• 1. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 2. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. nmr.chem.columbia.edu [nmr.chem.columbia.edu]

A Senior Application Scientist's Guide to High-Resolution Mass Spectrometry for Elemental Composition Confirmation of 3-Iodo-6-methyl-1H-indazole

For researchers, medicinal chemists, and drug development professionals, the unambiguous confirmation of a molecule's elemental composition is a non-negotiable cornerstone of chemical synthesis and characterization. In the case of novel heterocyclic compounds like 3-Iodo-6-methyl-1H-indazole, a potential building block in medicinal chemistry, precision is paramount.[1][2] Subtle structural variations can lead to significant differences in pharmacological profiles.[1] This guide provides an in-depth, comparative analysis of High-Resolution Mass Spectrometry (HRMS) techniques for the definitive confirmation of its elemental composition, C₈H₇IN₂.

This document moves beyond a simple recitation of protocols. It is designed to provide a deeper understanding of the causality behind experimental choices, empowering you to not only replicate the results but also to adapt and troubleshoot your own analytical workflows. We will explore the nuances of sample preparation, compare the industry's leading high-resolution mass analyzers, and provide a self-validating framework for data interpretation that ensures the highest degree of scientific rigor.

The Imperative of High Resolution: Why Standard MS Falls Short

Low-resolution mass spectrometry can provide the nominal mass of a molecule, but it lacks the precision to differentiate between compounds with very similar masses (isobars). For the elemental composition C₈H₇IN₂, the theoretical monoisotopic mass is 257.9652. Numerous other elemental combinations could result in a nominal mass of 258. High-Resolution Mass Spectrometry (HRMS) provides the capability to measure mass-to-charge ratios with exceptional accuracy, typically to four or more decimal places, making it an indispensable tool for detailed molecular characterization.[3][4][5]

Comparing High-Resolution Mass Analyzers: A Head-to-Head for 3-Iodo-6-methyl-1H-indazole

The choice of a high-resolution mass analyzer is a critical decision that directly impacts the quality and reliability of your data. The two most common and powerful technologies in modern analytical laboratories are Time-of-Flight (TOF) and Orbitrap mass analyzers.[5][6]

Feature	Time-of-Flight (TOF)	Orbitrap	Scientist's Verdict for 3-Iodo-6-methyl-1H-indazole
Resolving Power	Good to Excellent (up to 60,000)[6]	Excellent to Ultra-High (up to 600,000+)[6][7]	While both are more than capable, the ultra-high resolution of the Orbitrap provides an added layer of confidence in resolving the isotopic pattern of our compound from any potential isobaric interferences.
Mass Accuracy	Very Good (< 5 ppm with internal calibration)[8]	Excellent (< 1-3 ppm)[9]	For unambiguous elemental composition determination, sub-3 ppm mass accuracy is the gold standard. The Orbitrap consistently delivers in this range, minimizing the list of potential elemental formulas.
Scan Speed	Very Fast	Slower	For direct infusion experiments, scan speed is less critical. However, for LC-HRMS applications, the fast scan speed of a TOF is advantageous for narrow chromatographic peaks.
Cost	Generally Lower	Higher	The choice often comes down to budget. A modern TOF instrument is a cost-effective workhorse for routine accurate mass measurements. The Orbitrap represents a larger investment but offers unparalleled performance for challenging analyses.

Causality in Selection: For 3-Iodo-6-methyl-1H-indazole, both TOF and Orbitrap analyzers can successfully confirm the elemental composition. However, the superior resolving power and mass accuracy of an Orbitrap system provide a more robust and less ambiguous result, which is particularly valuable when dealing with potentially complex sample matrices in a drug discovery setting.

The Experimental Workflow: A Self-Validating Protocol

The following protocol is designed to be a self-validating system. Each step includes checks and balances to ensure the integrity of the final result.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. measurlabs.com [measurlabs.com]
• 4. A Framework for Utilizing High Resolution Mass Spectrometry and Non-Targeted Analysis (NTA) in Rapid Response and Emergency Situations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Confirmation and unknowns analysis - Chemical Analysis Facility (CAF) [research.reading.ac.uk]
• 6. filab.fr [filab.fr]
• 7. High-resolution mass spectrometry of small molecules bound to membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. utoledo.edu [utoledo.edu]
• 9. Metabolomic database annotations via query of elemental compositions: Mass accuracy is insufficient even at less than 1 ppm - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to In-Vitro Kinase Assay Protocols for Indazole-Based Inhibitors

For researchers, scientists, and drug development professionals dedicated to advancing kinase inhibitor discovery, this guide provides an in-depth, objective comparison of in-vitro kinase assay protocols tailored for the evaluation of indazole-based inhibitors. Drawing from field-proven insights, this document moves beyond a simple recitation of steps to explain the critical reasoning behind experimental choices, ensuring robust and reproducible data.

The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors with significant therapeutic potential.[1][2] Its ability to mimic the purine ring of ATP allows it to act as a competitive inhibitor at the kinase active site.[3] This guide will equip you with the knowledge to select and optimize the most appropriate assay for your specific indazole-based compound and kinase target.

The Landscape of In-Vitro Kinase Assays: A Comparative Overview

The fundamental principle of a kinase assay is to measure the enzymatic activity of a kinase, which catalyzes the transfer of a phosphate group from ATP to a substrate.[4] The potency of an inhibitor is typically quantified by its half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the rate of the enzymatic reaction by 50%.[5]

Biochemical kinase assays can be broadly categorized into two main types: activity assays and binding assays.[6] Activity assays measure the catalytic output of the kinase, while binding assays directly measure the physical interaction between the inhibitor and the kinase.[7] This guide will focus on commonly employed activity assays, as they provide a direct measure of functional inhibition.

A variety of detection technologies are available, each with its own set of advantages and disadvantages. The choice of assay format depends on several factors, including the specific kinase, the nature of the inhibitor, required throughput, sensitivity, and cost.[8]

Table 1: Comparison of Common In-Vitro Kinase Assay Platforms

Assay Platform	Principle	Advantages	Disadvantages	Best Suited For
Radiometric Assays	Measures the transfer of a radiolabeled phosphate ([³²P] or [³³P]) from ATP to a substrate.[8]	"Gold standard" due to direct measurement and high sensitivity.	Requires handling of radioactive materials, costly waste disposal, and specialized safety precautions.[4]	Low-throughput, detailed mechanistic studies.
Luminescence-Based Assays (e.g., ADP-Glo™)	Measures the amount of ADP produced, which is converted to ATP and then detected via a luciferase-luciferin reaction.[9][10]	High sensitivity, broad dynamic range, and suitable for kinases with low activity.[9][10]	Susceptible to interference from compounds that inhibit luciferase.	High-throughput screening (HTS) and selectivity profiling.[9]
Fluorescence-Based Assays (e.g., Z'-LYTE™, LanthaScreen™)	Utilizes Förster Resonance Energy Transfer (FRET) to detect phosphorylation events or inhibitor binding.[11][12]	Homogeneous "mix-and-read" format, high sensitivity, and amenable to HTS.[11][12]	Potential for interference from fluorescent compounds or light scattering.[13]	HTS, inhibitor screening, and binding kinetics.[11][14]

Experimental Design: A Self-Validating System

To ensure the integrity of your results, a well-designed kinase assay protocol must include a series of controls. These controls are essential for identifying and troubleshooting potential issues such as compound interference or assay artifacts.[15]

Diagram: General In-Vitro Kinase Assay Workflow

Caption: A generalized workflow for a typical in-vitro kinase assay.

Detailed Step-by-Step Protocol: ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a versatile and sensitive method that quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction.[9][10] This protocol is well-suited for screening indazole-based inhibitors against a wide range of kinases.[16]

Materials:

• Purified kinase of interest

• Kinase-specific substrate (peptide or protein)

• Indazole-based inhibitor and a known reference inhibitor

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Assay Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ATP

• 384-well white assay plates

• Multichannel pipettor

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation:

  • Prepare a serial dilution of the indazole-based inhibitor and the reference inhibitor in the kinase assay buffer. It is crucial to determine the solubility limits of your indazole compounds in the assay buffer to avoid precipitation.[7]

  • Also, prepare a vehicle control (e.g., DMSO in buffer).[15]

• Assay Plate Setup:

  • Add 5 µL of the serially diluted compounds or vehicle control to the wells of a 384-well plate.[15]

  • Include "no enzyme" controls to assess background signal and "no inhibitor" (positive) controls to represent 100% kinase activity.[15]

• Kinase Reaction:

  • Prepare a master mix containing the kinase and its substrate in the kinase assay buffer.

  • Add 10 µL of the kinase/substrate master mix to each well.

  • Pre-incubate the plate for 15-30 minutes at room temperature to allow the inhibitor to bind to the kinase.[17]

  • Initiate the kinase reaction by adding 10 µL of ATP solution. The final ATP concentration should be at or near the Michaelis constant (Km) for the specific kinase to accurately determine the potency of ATP-competitive inhibitors.[18]

  • Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a predetermined time (e.g., 60 minutes), ensuring the reaction is within the linear range.[1]

• Signal Detection:

  • To stop the kinase reaction and deplete the remaining ATP, add 25 µL of ADP-Glo™ Reagent to each well.

  • Incubate for 40 minutes at room temperature.[3]

  • Add 50 µL of Kinase Detection Reagent to convert the ADP to ATP and generate a luminescent signal.

  • Incubate for 30-60 minutes at room temperature.[3]

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader. The luminescent signal is directly proportional to the amount of ADP generated and thus, the kinase activity.[9]

  • Normalize the data using the positive (100% activity) and negative (0% activity) controls.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve using appropriate software (e.g., GraphPad Prism).[17]

Comparative Analysis: Indazole-Based Inhibitor vs. Axitinib for VEGFR2 Inhibition

To illustrate the application of this protocol, we present a hypothetical comparative study of a novel indazole-based inhibitor, "Compound X," against the well-characterized multi-kinase inhibitor, Axitinib, which also features an indazole core.[19] The target kinase is Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), a key mediator of angiogenesis.[20]

Table 2: Comparative IC50 Values for VEGFR2 Inhibition

Compound	Target Kinase	Assay Platform	IC50 (nM)
Compound X	VEGFR2	ADP-Glo™	15.2 ± 2.1
Axitinib	VEGFR2	ADP-Glo™	0.2 ± 0.05[1]

The data in Table 2 demonstrates that while Compound X shows inhibitory activity against VEGFR2, Axitinib is significantly more potent. This type of direct comparison is crucial for lead optimization and understanding the structure-activity relationship (SAR) of novel indazole derivatives.

Diagram: Kinase Inhibition Dose-Response Curve

Caption: A typical sigmoidal dose-response curve for determining the IC50 value.

Troubleshooting and Scientific Integrity

Common Pitfalls and Solutions:

• Compound Interference: Indazole-based compounds, like other small molecules, can sometimes interfere with the assay detection system.[13] To mitigate this, run counter-screens where key components of the kinase reaction (e.g., the enzyme or ATP) are omitted to identify any non-specific effects of the compound on the detection reagents.[15]

• Poor Solubility: Limited aqueous solubility of indazole derivatives can lead to compound precipitation in the assay medium.[7] It is essential to determine the maximum soluble concentration of your compound in the assay buffer and to use a concentration of DMSO that does not significantly impact kinase activity.[13]

• Weak Inhibition in Biochemical vs. Cellular Assays: Discrepancies between in-vitro and cell-based assay results can arise. This could be due to the recombinant kinase in the biochemical assay not being in the correct conformation that the inhibitor preferentially targets.[7]

By adhering to these rigorous protocols and being mindful of potential challenges, researchers can generate high-quality, reliable data to drive their kinase inhibitor discovery programs forward.

References

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC - NIH. (n.d.). Retrieved from [Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery - Celtarys Research. (2025, August 14). Retrieved from [Link]

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - RSC Publishing. (n.d.). Retrieved from [Link]

• Kinase Assay to Determine the IC50 Values - Bio-protocol. (n.d.). Retrieved from [Link]

• Z'-LYTE Assay Setup Guide on the BMG LABTECH OPTIMA Microplate Reader. (2009, March 10). Retrieved from [Link]

• Assay Development for Protein Kinase Enzymes - NCBI - NIH. (2012, May 1). Retrieved from [Link]

• How Does a Biochemical Kinase Assay Work? - BellBrook Labs. (2018, December 10). Retrieved from [Link]

• Novel Indazole Compounds as PKMYT1 Kinase Inhibitors for Treating Cancer - PMC - NIH. (n.d.). Retrieved from [Link]

• Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors - PMC. (2025, September 12). Retrieved from [Link]

• Promega ADP-Glo kinase assay | BMG LABTECH. (n.d.). Retrieved from [Link]

• Services | ATP Competition Assay | International Centre for Kinase Profiling. (n.d.). Retrieved from [Link]

• In vitro kinase assay - Protocols.io. (2023, September 23). Retrieved from [Link]

• Comparison of Bioluminescent Kinase Assays Using Substrate Depletion and Product Formation - NIH. (n.d.). Retrieved from [Link]

• Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. (n.d.). Retrieved from [Link]

• Part One Hit Finding and Profiling for Protein Kinases: Assay Development and Screening, Libraries - Wiley-VCH. (2011, March 21). Retrieved from [Link]

• Determination of IC50 values for p110 with the PI3-kinase inhibitors... - ResearchGate. (n.d.). Retrieved from [Link]

• Comparison of LanthaScreen Eu kinase binding assay and surface plasmon resonance method in elucidating the binding kinetics of focal adhesion kinase inhibitors - PubMed. (n.d.). Retrieved from [Link]

• IC50 Determination - edX. (n.d.). Retrieved from [Link]

• KINASE PROFILING & SCREENING - Reaction Biology. (n.d.). Retrieved from [Link]

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - ResearchGate. (n.d.). Retrieved from [Link]

• (PDF) In vitro kinase assay v1 - ResearchGate. (n.d.). Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. bellbrooklabs.com [bellbrooklabs.com]
• 5. courses.edx.org [courses.edx.org]
• 6. reactionbiology.com [reactionbiology.com]
• 7. benchchem.com [benchchem.com]
• 8. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. ADP-Glo™ Kinase Assay [worldwide.promega.com]
• 10. promega.com [promega.com]
• 11. assets.fishersci.com [assets.fishersci.com]
• 12. LanthaScreen Eu Kinase Binding Assay | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 14. Comparison of LanthaScreen Eu kinase binding assay and surface plasmon resonance method in elucidating the binding kinetics of focal adhesion kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Novel Indazole Compounds as PKMYT1 Kinase Inhibitors for Treating Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. application.wiley-vch.de [application.wiley-vch.de]
• 19. Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of 3-Iodo-6-methyl-1H-indazole Derivatives: A Predictive Analysis for Drug Discovery

The 1H-indazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds, including several clinically approved drugs.[1] Its unique bicyclic aromatic structure allows for versatile functionalization, enabling the fine-tuning of physicochemical properties and biological activity. This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of 3-Iodo-6-methyl-1H-indazole derivatives.

It is important to note that, as of this writing, specific biological data for the parent compound, 3-Iodo-6-methyl-1H-indazole, is not extensively available in the public domain. Consequently, this guide will leverage data from closely related and well-characterized analogs to provide a predictive SAR framework. By comparing derivatives with substitutions at various positions on the indazole ring, we aim to offer valuable insights for researchers, scientists, and drug development professionals engaged in the design and synthesis of novel therapeutics based on this promising scaffold.

Proposed Synthesis of 3-Iodo-6-methyl-1H-indazole

A plausible and efficient synthetic route to the target compound, 3-Iodo-6-methyl-1H-indazole, can be conceptualized based on established methodologies for the synthesis and functionalization of the indazole core. The proposed synthesis involves a two-step process starting from the commercially available 6-methyl-1H-indazole.

Step 1: Iodination of 6-methyl-1H-indazole

The introduction of an iodine atom at the C3 position of the indazole ring is a key transformation. This can be achieved through electrophilic iodination.

Caption: Proposed synthetic step for 3-Iodo-6-methyl-1H-indazole.

Structure-Activity Relationship (SAR) Analysis: A Comparative Perspective

The biological activity of indazole derivatives is highly dependent on the nature and position of substituents on the heterocyclic ring system. To elucidate the potential SAR of 3-Iodo-6-methyl-1H-indazole derivatives, we will compare the biological activities of structurally related compounds. The following table summarizes the in vitro antiproliferative and kinase inhibitory activities of selected substituted indazole derivatives.

Compound ID	Structure	Target/Assay	IC50 Value	Cell Line
1	3-Iodo-6-methyl-5-nitro -1H-indazole	Kinase Inhibitor Building Block	Not Publicly Available	-
2	3-Iodo-6-methyl-4-nitro -1H-indazole	Kinase Inhibitor Building Block	Not Publicly Available	-
3	Indazole Amide Derivative (Cmpd 2f)	Anticancer (Antiproliferative)	0.23–1.15 µM	4T1 (Breast Cancer)
4	1H-indazole-3-amine Derivative (6o)	Anticancer (Antiproliferative)	5.15 µM	K562 (Chronic Myeloid Leukemia)
5	Indazole-based PLK4 Inhibitor (C05)	Polo-like kinase 4 (PLK4)	< 0.1 nM	IMR-32, MCF-7, H460

Note: Data for compounds 1 and 2 are not available, highlighting their role as synthetic intermediates.[2] Data for compounds 3, 4, and 5 are from various studies on substituted indazoles and are presented for comparative purposes.

The data, though indirect, allows us to draw several key SAR insights:

• Substitution at C3: The presence of a halogen, such as iodine, at the C3 position is a common feature in many potent indazole-based inhibitors.[3] The iodine atom can serve as a handle for further functionalization via cross-coupling reactions, enabling the exploration of a wider chemical space.[3] SAR studies on related compounds have shown that a suitably substituted carbohydrazide moiety at the C3 position can lead to potent inhibitory activities.[4]

• Substitution at C6: The methyl group at the C6 position is a key feature of the target scaffold. The effect of hydrophobic groups at this position has been explored in various studies, and in some cases, has been shown to be beneficial for anticancer activity.[5]

• Influence of Nitro Group Position: While our target compound lacks a nitro group, comparing the 4-nitro and 5-nitro analogs (compounds 1 and 2) in future studies would be crucial. The electronic properties and the position of substituents on the indazole ring are critical for their interaction with biological targets.[6] For instance, in a study comparing 5-aminoindazole and 6-nitroindazole, the 5-amino derivative showed greater potency in inhibiting COX-2, suggesting that the nature and position of the substituent significantly impact activity.[7]

Caption: Key SAR takeaways for substituted 1H-indazole derivatives.

Comparative Experimental Protocols

For the successful synthesis and evaluation of 3-Iodo-6-methyl-1H-indazole derivatives, robust and reproducible experimental protocols are essential. The following are detailed, step-by-step methodologies for the proposed synthesis and key biological assays, adapted from literature for related compounds.

Protocol 1: Synthesis of 3-Iodo-6-methyl-1H-indazole

This protocol is a general guideline and may require optimization.

Materials:

• 6-methyl-1H-indazole

• Iodine (I₂)

• Potassium hydroxide (KOH)

• N,N-Dimethylformamide (DMF)

• Sodium thiosulfate (Na₂S₂O₃)

• Potassium carbonate (K₂CO₃)

• Standard laboratory glassware for organic synthesis

Procedure:

• To a solution of 6-methyl-1H-indazole (1.0 equiv.) in DMF, add potassium hydroxide (2.0 equiv.).

• Stir the mixture at room temperature until the base is fully dissolved.

• Prepare a solution of iodine (1.5 equiv.) in DMF.

• Add the iodine solution dropwise to the reaction mixture.

• Stir the reaction at room temperature for 3-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into an aqueous solution of sodium thiosulfate and potassium carbonate to quench the excess iodine.

• The resulting precipitate is collected by vacuum filtration.

• Wash the solid with water and dry under vacuum to yield the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain pure 3-Iodo-6-methyl-1H-indazole.

Protocol 2: In Vitro Antiproliferative MTT Assay

This protocol is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.[8]

Materials:

• Cancer cell line of interest (e.g., K562, A549)

• Complete cell culture medium

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• CO₂ incubator

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compounds in cell culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490-570 nm using a microplate reader.

• Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Protocol 3: Kinase Inhibition Assay

This is a general protocol for a luminescence-based kinase assay to measure the inhibitory activity of compounds against a specific kinase.

Materials:

• Kinase of interest and its substrate

• Test compound (dissolved in DMSO)

• Kinase assay buffer

• ATP

• Luminescent kinase assay kit (e.g., Kinase-Glo®)

• White, opaque 96- or 384-well plates

• Luminometer

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compound in the kinase assay buffer.

• Reaction Setup: In the wells of the microplate, add the kinase, its substrate, and the test compound.

• Reaction Initiation: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the plate at the optimal temperature for the kinase for a predetermined time.

• Detection: Stop the reaction and measure the remaining ATP by adding the luminescent kinase assay reagent according to the manufacturer's instructions.

• Data Analysis: Measure the luminescence using a luminometer and calculate the IC50 value of the compound.

Hypothetical Biological Pathway

Many indazole derivatives exert their anticancer effects by inhibiting protein kinases, which are key components of signaling pathways that regulate cell growth, proliferation, and survival.[9] The diagram below illustrates a simplified, hypothetical kinase signaling pathway that could be targeted by 3-Iodo-6-methyl-1H-indazole derivatives.

Caption: Hypothetical kinase inhibition pathway targeted by indazole derivatives.

Conclusion

While direct experimental data for 3-Iodo-6-methyl-1H-indazole remains to be published, a comparative analysis of its structurally related analogs provides a strong foundation for predicting its structure-activity relationship. The 3-iodo and 6-methyl substitutions present a promising scaffold for the development of novel therapeutics, particularly in the realm of kinase inhibitors for oncology. The synthetic accessibility and the potential for further functionalization at the C3 position make this class of compounds highly attractive for drug discovery programs. Future experimental validation of the proposed synthesis and biological evaluation of 3-Iodo-6-methyl-1H-indazole and its derivatives are warranted to fully elucidate their therapeutic potential.

References

• 1. benchchem.com [benchchem.com]
• 2. benthamdirect.com [benthamdirect.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and biological evaluation of indazole derivatives as anti-cancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01147B [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Iodo-6-methyl-1H-indazole

Introduction: In the landscape of drug discovery and chemical synthesis, the indazole scaffold is of significant interest. Compounds like 3-Iodo-6-methyl-1H-indazole are valuable intermediates, yet their management, particularly at the end of their lifecycle, requires meticulous attention to safety and regulatory compliance. This guide provides an in-depth, procedural framework for the proper disposal of 3-Iodo-6-methyl-1H-indazole, grounded in the principles of laboratory safety, environmental stewardship, and regulatory adherence. Our objective is to empower researchers and drug development professionals with the knowledge to manage this chemical waste stream responsibly, ensuring a safe laboratory environment for all.

Part 1: Hazard Profile and Risk Assessment

Before any disposal procedure can be initiated, a thorough understanding of the compound's inherent risks is paramount. While a specific, comprehensive Safety Data Sheet (SDS) for 3-Iodo-6-methyl-1H-indazole (CAS 885518-96-7) is not always readily available, data from close structural analogs provide a reliable basis for a conservative risk assessment.

Analogs such as 6-Iodo-3-methyl-1H-indazole and 6-Iodo-1H-indazole are classified as acutely toxic if swallowed (Acute Tox. 4) and may cause skin, eye, and respiratory irritation.[1] Therefore, it is prudent to handle 3-Iodo-6-methyl-1H-indazole with the same level of caution. The primary risks involve exposure through ingestion, inhalation of dust, and direct contact with skin or eyes. Furthermore, upon combustion, iodinated organic compounds can release hazardous decomposition products, including toxic nitrogen oxides (NOx) and Hydrogen Iodide.[2]

Table 1: Chemical & Physical Properties of 3-Iodo-6-methyl-1H-indazole

Property	Value	Source
CAS Number	885518-96-7	Santa Cruz Biotechnology[3]
Molecular Formula	C₈H₇IN₂	Santa Cruz Biotechnology[3]
Molecular Weight	258.06 g/mol	Santa Cruz Biotechnology[3]
Physical State	Solid	Sigma-Aldrich (for analog)
Incompatibilities	Strong oxidizing agents, Acid chlorides	Thermo Fisher Scientific (for analog)[2]

Part 2: Pre-Disposal Safety Protocols

Safe disposal begins with safe handling. Adherence to proper engineering controls and the use of appropriate Personal Protective Equipment (PPE) are non-negotiable.

Engineering Controls

All handling and packaging of 3-Iodo-6-methyl-1H-indazole for disposal should be conducted within a certified chemical fume hood. This minimizes the risk of inhaling fine dust particles of the compound.

Personal Protective Equipment (PPE)

The selection of PPE is the primary barrier against direct chemical exposure. The following table outlines the minimum required PPE.

Table 2: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye/Face	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.	Protects against accidental splashes or airborne dust particles entering the eyes.[2][4]
Hand	Chemical-resistant gloves (e.g., Nitrile rubber).	Prevents direct skin contact. Always inspect gloves for tears or holes before use.[5]
Body	Standard laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory	Not required under normal use in a fume hood.	A NIOSH-approved respirator may be necessary for large-scale cleanups or if engineering controls fail.[4]

Part 3: Waste Characterization and Segregation Workflow

Under the regulations set forth by the Environmental Protection Agency (EPA), specifically the Resource Conservation and Recovery Act (RCRA), chemical waste must be properly characterized to ensure correct disposal.[6] 3-Iodo-6-methyl-1H-indazole must be treated as a hazardous chemical waste. It must never be disposed of via standard trash or sewer systems.[6][7]

The following workflow diagram illustrates the decision-making process for segregating and managing waste streams associated with this compound.

Caption: Waste Disposal Decision Workflow for 3-Iodo-6-methyl-1H-indazole.

Part 4: Step-by-Step Disposal Protocols

Follow these protocols to ensure safe and compliant disposal. Your institution's Environmental Health & Safety (EHS) office is the ultimate authority and should be consulted for specific local requirements.[7][8]

Protocol 4.1: Disposal of Unused or Waste Solid Compound

• Preparation: Work within a chemical fume hood. Don the appropriate PPE as outlined in Table 2.

• Container Selection: Obtain a hazardous waste container that is chemically compatible, in good condition, and has a secure, leak-proof lid.[6]

• Transfer: Carefully transfer the solid waste into the designated container. Use a spatula or scoop. Avoid creating dust.

• Labeling: Immediately label the container with a "Hazardous Waste" tag. Fill out all required information, including:

  • Generator's Name and Location (Building/Room)

  • Accumulation Start Date

  • Chemical Contents: "Waste 3-Iodo-6-methyl-1H-indazole (CAS 885518-96-7)"

• Storage: Tightly seal the container and place it in your laboratory's designated Satellite Accumulation Area.[8] Ensure it is segregated from incompatible materials like strong oxidizers.[2]

• Pickup: Once the container is full or has been in storage for the maximum allowed time (typically 6-12 months, per institutional policy and EPA Subpart K), arrange for pickup by your EHS department or licensed hazardous waste contractor.[6][9]

Protocol 4.2: Disposal of Contaminated Labware & Materials

• Segregation: All disposable items that have come into direct contact with 3-Iodo-6-methyl-1H-indazole (e.g., gloves, weighing papers, pipette tips, contaminated wipes) are considered hazardous waste.

• Collection: Place these items into a designated solid hazardous waste container, which may be a plastic-lined cardboard box or a dedicated drum. This container must also be clearly labeled as "Hazardous Waste" with a description of its contents.

• Storage & Pickup: Manage the container as described in steps 5 and 6 of Protocol 4.1.

Protocol 4.3: Management of Empty Containers

• Definition of Empty: A container that has held a hazardous waste is considered "RCRA empty" when all contents have been removed that can be by normal means (e.g., pouring, scraping).

• Decontamination: To render the container non-hazardous, it must be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).

• Rinseate Collection: Crucially, all three portions of the rinseate must be collected and managed as liquid hazardous waste. [7] Combine the rinseate in a labeled liquid hazardous waste container.

• Final Disposal: Once triple-rinsed, the original container is considered non-hazardous. Deface or remove the original chemical label and dispose of it in the regular trash or glass recycling bin, as appropriate.[7]

Part 5: Emergency Procedures - Spill Management

Immediate and correct response to a spill is critical to maintaining a safe laboratory environment.

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or ventilation is poor, evacuate the lab.

• Isolate: Secure the area to prevent entry.

• Protect: Don the required PPE, including double-gloving if necessary.

• Contain: For a solid spill, gently cover it with an absorbent material. Moisten the spilled material slightly with water to prevent dust from becoming airborne. [5]

• Clean: Carefully sweep or wipe up the absorbed spill material, moving from the outside of the spill inward. Place all cleanup materials (absorbent, wipes, contaminated gloves) into a new, sealable hazardous waste container.[7]

• Decontaminate: Wipe the spill area with a suitable solvent and paper towels. Collect these towels as hazardous waste.

• Label & Dispose: Label the container with "Hazardous Waste - Spill Cleanup Debris containing 3-Iodo-6-methyl-1H-indazole" and manage it according to Protocol 4.1.

• Report: Report the incident to your laboratory supervisor and EHS department, per institutional policy.

References

• National Center for Biotechnology Information. (n.d.). 6-iodo-1H-indazole. PubChem Compound Database. [Link]

• Daniels Health. (2024). How to Ensure Safe Chemical Waste Disposal in Laboratories. [Link]

• Statman, M., Blood, A. E., & Vinyard, H. T. (1969). Process for the removal of iodine from organic compounds. U.S. Patent No. 3,425,798. Washington, DC: U.S.

• Agency for Toxic Substances and Disease Registry. (2004). Toxicological Profile for Iodine. [Link]

• Suzuki, T., & Sakurai, M. (1988). Iodine removing method in organic solvent. Japanese Patent No. JP63265200A. [Link]

• Collect and Recycle. (n.d.). Iodine Disposal For Businesses. [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. [Link]

• American Chemical Society. (n.d.). Regulation of Laboratory Waste. [Link]

• Bertolini, G., & Gatti, R. (2005). A process for the recovery of iodine from aqueous solutions containing iodinated organic compounds.

• Case Western Reserve University. (2023). Environmental Health and Safety Disposal of Iodine. [Link]

• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Iodine. [Link]

• Du, Y., et al. (2014). Formation of Toxic Iodinated Disinfection By-Products from Compounds Used in Medical Imaging. Environmental Science & Technology, 48(16), 9574–9582. [Link]

• U.S. Environmental Protection Agency. (2023). Regulations for Hazardous Waste Generated at Academic Laboratories. [Link]

• Lucas, H. J., Kennedy, E. R., & Formo, M. W. (1943). Iodosobenzene. Organic Syntheses, Coll. Vol. 3, p.483. [Link]

• Wang, J., et al. (2014). Method for recycling iodine from production waste liquid of X-CT series contrast agents.

• University of Pennsylvania. (n.d.). Laboratory Chemical Waste Management Guidelines. [Link]

• National Center for Biotechnology Information. (n.d.). 1H-Indazole. PubChem Compound Database. [Link]

Sources

• 1. 6-iodo-1H-indazole | C7H5IN2 | CID 12991241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. scbt.com [scbt.com]
• 4. echemi.com [echemi.com]
• 5. nj.gov [nj.gov]
• 6. danielshealth.com [danielshealth.com]
• 7. vumc.org [vumc.org]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. epa.gov [epa.gov]

Navigating the Safe Handling of 3-Iodo-6-methyl-1H-indazole: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your team are paramount. The compound 3-Iodo-6-methyl-1H-indazole, a halogenated aromatic heterocyclic compound, is a valuable building block in medicinal chemistry. However, its handling requires a nuanced understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to explain the causality behind each procedural step. Our goal is to empower you with the knowledge to handle this compound with confidence and care, ensuring both personal safety and experimental success.

Section 1: Hazard Identification and Risk Assessment

Inferred Hazard Profile:

Based on data for analogous compounds, 3-Iodo-6-methyl-1H-indazole should be treated as a hazardous substance with the following potential classifications:

Hazard Class	Category	GHS Hazard Statement	Causality and Implication
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	The presence of the indazole core and iodo-substituent can lead to toxicity if ingested. This necessitates careful handling to prevent accidental ingestion through contaminated hands or surfaces.
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Halogenated aromatic compounds can be irritating to the skin upon direct contact, potentially causing redness and inflammation.
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation	Direct contact with the eyes is likely to cause significant irritation.
Specific Target Organ Toxicity - Single Exposure	Category 3	H335: May cause respiratory irritation	As a powdered solid, there is a risk of generating airborne dust during handling, which can irritate the respiratory tract if inhaled.

This data is extrapolated from structurally similar compounds and should be used as a guideline. Always consult the specific Safety Data Sheet (SDS) provided by the supplier for the exact material in use.

Section 2: Personal Protective Equipment (PPE) - Your First Line of Defense

The selection of appropriate PPE is not merely a regulatory requirement but a critical system to prevent exposure. Each component is chosen to counteract a specific hazard identified in our risk assessment.

PPE Component	Specification	Rationale and Best Practices
Hand Protection	Chemical-resistant nitrile gloves	Nitrile provides good resistance against a range of chemicals, including many solvents in which this compound might be dissolved.[1][2] Always double-glove when handling the pure compound or concentrated solutions. Check for rips or punctures before each use and never reuse disposable gloves.[3]
Eye and Face Protection	Safety goggles with side shields or a face shield	Standard safety glasses are insufficient. Safety goggles provide a seal around the eyes to protect against splashes and airborne powder.[4] A face shield should be worn over goggles when there is a significant risk of splashing.
Body Protection	A fully fastened laboratory coat	A lab coat protects your skin and personal clothing from contamination. Ensure it is made of a suitable material and is kept clean.
Respiratory Protection	Use in a certified chemical fume hood	All handling of powdered 3-Iodo-6-methyl-1H-indazole should be performed within a chemical fume hood to control airborne dust.[4][5][6] If a fume hood is not available or if there is a risk of generating significant dust, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.

Section 3: Operational Plan: A Step-by-Step Workflow for Safe Handling

A systematic approach to handling minimizes the risk of exposure and cross-contamination. The following workflow provides a procedural guide from receipt of the compound to its use in an experiment.

Sources

• 1. How to Select the Right Chemical Resistant Gloves — MSC Industrial Supply [mscdirect.com]
• 2. safety.fsu.edu [safety.fsu.edu]
• 3. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 4. nistglobal.com [nistglobal.com]
• 5. benchchem.com [benchchem.com]
• 6. ehs.wisc.edu [ehs.wisc.edu]